2-Amino-5-chlorothiazole hydrochloride

• CAS: 55506-37-1

Core Science & Biosynthesis

2-Amino-5-chlorothiazole hydrochloride CAS number and properties

An In-depth Technical Guide to 2-Amino-5-chlorothiazole Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of a Privileged Scaffold

In the landscape of modern medicinal chemistry, the 2-aminothiazole moiety stands out as a "privileged scaffold"—a molecular framework that is recurrently found in a multitude of biologically active compounds.[1][2] Its prevalence is not coincidental; the scaffold's unique electronic properties and geometric arrangement allow it to form key interactions with a wide array of biological targets. 2-Amino-5-chlorothiazole hydrochloride (CAS No: 55506-37-1) is a critical starting material that provides researchers with direct access to this valuable chemical space.

This guide serves as a comprehensive technical resource, moving beyond a simple recitation of data. It aims to provide a field-proven perspective on the core properties, safe handling, synthetic utility, and strategic applications of this versatile heterocyclic building block. By understanding the causality behind its reactivity and applications, researchers can more effectively leverage its potential in the synthesis of novel chemical entities for drug discovery and development.[1][3][4]

Core Chemical and Physical Properties

A foundational understanding of a reagent begins with its fundamental properties. These data points are crucial for experimental design, from calculating molar equivalents to selecting appropriate solvent systems and predicting reaction conditions.

Property	Value	Source(s)
CAS Number	55506-37-1	[5][6][7]
Molecular Formula	C₃H₃ClN₂S · HCl (or C₃H₄Cl₂N₂S)	[5][6][8]
Molecular Weight	171.05 g/mol	[5][6][8]
IUPAC Name	5-chloro-1,3-thiazol-2-amine;hydrochloride	[8][9]
Synonyms	(5-Chlorothiazol-2-yl)amine hydrochloride	[5][6]
Appearance	Solid, powder (form may vary by supplier)	N/A
Melting Point	164-167 °C (decomposes)	[5]
SMILES String	Cl[H].Nc1ncc(Cl)s1	[5][6]
InChI Key	GTMGFQYVLSQTKP-UHFFFAOYSA-N	[5][8]

Safety, Handling, and Storage: A Self-Validating System of Precaution

The integrity of any experiment relies on the safe and proper handling of its constituent reagents. The following information, synthesized from multiple safety data sheets, establishes a robust protocol for managing 2-Amino-5-chlorothiazole hydrochloride in a laboratory setting.

GHS Hazard Profile

Pictogram	Hazard Class	Hazard Statement
	Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed.[5][8][10]
Skin Irritation (Category 2)	H315: Causes skin irritation.[5][8][10]
Skin Sensitization (Category 1)	H317: May cause an allergic skin reaction.[5][8][10]
Serious Eye Damage (Category 1)	H318: Causes serious eye damage.[5][8][10]
STOT - Single Exposure (Category 3)	H335: May cause respiratory irritation.[5][8][10]

Recommended Handling and Storage Protocol

• Engineering Controls: Always handle this compound within a certified chemical fume hood to minimize inhalation exposure.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile), chemical safety goggles or a face shield, and a lab coat. For weighing and transferring solids, a dust mask (e.g., N95) is recommended.[5][11]

• Handling: Avoid creating dust. Prevent contact with skin, eyes, and clothing.[11] Wash hands thoroughly after handling.

• Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[11]

• First-Aid Measures:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[11]

  • Skin: Remove contaminated clothing and wash the affected area immediately with plenty of soap and water. If irritation or a rash develops, seek medical attention.[11]

  • Ingestion: If swallowed, rinse mouth with water. Call a poison control center or doctor if you feel unwell.[11]

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[11]

Synthetic Utility and Strategic Applications in Drug Discovery

The true value of 2-Amino-5-chlorothiazole hydrochloride lies in its synthetic versatility. It provides two primary points for chemical modification: the exocyclic amino group and the C5-chloro substituent. This dual reactivity allows for the systematic construction of complex molecular architectures.

The 2-aminothiazole core is a cornerstone of numerous approved drugs, most notably the tyrosine kinase inhibitor Dasatinib , used in cancer therapy. Its presence underscores the scaffold's ability to fit into ATP-binding sites of kinases, a major class of drug targets.[1]

General Synthetic Workflow

The following diagram illustrates a common synthetic logic starting from 2-Amino-5-chlorothiazole hydrochloride. This workflow demonstrates how the two reactive sites can be sequentially functionalized to build molecular diversity.

Caption: A typical synthetic pathway leveraging the dual reactivity of the title compound.

Field-Proven Experimental Protocol: N-Acylation

This protocol describes a standard, reliable method for acylating the 2-amino group. The procedure is designed as a self-validating system, incorporating in-process checks to ensure reaction success.

Objective: To synthesize N-(5-chlorothiazol-2-yl)acetamide as a representative example of N-acylation.

Materials:

• 2-Amino-5-chlorothiazole hydrochloride

• Dichloromethane (DCM), anhydrous

• Triethylamine (Et₃N), anhydrous

• Acetyl chloride

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• TLC plates (silica gel 60 F₂₅₄)

• Mobile phase for TLC (e.g., 30% Ethyl Acetate in Hexane)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-Amino-5-chlorothiazole hydrochloride (1.0 eq). Suspend the solid in anhydrous DCM (approx. 0.1 M concentration).

  • Causality: Anhydrous conditions are critical as acetyl chloride reacts readily with water. The inert atmosphere prevents side reactions.

• Neutralization: Cool the suspension to 0 °C using an ice-water bath. Slowly add triethylamine (2.2 eq) dropwise. Stir the mixture at 0 °C for 15-20 minutes.

  • Causality: The hydrochloride salt is unreactive. The first equivalent of base neutralizes the HCl to form the free, nucleophilic amine. The second equivalent acts as a scavenger for the HCl generated during the acylation step. Cooling controls the exotherm of both the acid-base reaction and the subsequent acylation.

• Acylation: While maintaining the temperature at 0 °C, add acetyl chloride (1.1 eq) dropwise.

• Reaction Monitoring (Self-Validation): Allow the reaction to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress by TLC. Spot the starting material and the reaction mixture. The disappearance of the starting material and the appearance of a new, less polar spot indicates reaction completion.

• Aqueous Workup: Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution (to remove excess acid), water, and brine.

  • Causality: The washes remove water-soluble byproducts, such as triethylamine hydrochloride, and any unreacted reagents.

• Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification and Characterization: The resulting crude solid can be purified by recrystallization (e.g., from ethanol/water) or silica gel column chromatography. The final product's identity and purity should be confirmed by NMR spectroscopy and Mass Spectrometry.

Anticipated Spectroscopic Signatures

While actual spectra must be obtained experimentally, an experienced chemist can predict the key features based on the molecule's structure.

• ¹H NMR (in DMSO-d₆):

  • A singlet integrating to 1H around δ 7.6 ppm, corresponding to the C4 proton on the thiazole ring.

  • A broad singlet integrating to 2H, corresponding to the -NH₂ protons. Its chemical shift can vary, and it will be exchangeable upon addition of D₂O.

• ¹³C NMR (in DMSO-d₆):

  • Three distinct signals for the thiazole ring carbons. The C2 carbon, attached to two nitrogen atoms, will be the most downfield (deshielded). The C5 carbon, attached to chlorine, will also be significantly downfield, while the C4 carbon will be the most upfield (shielded) of the ring carbons.

• FT-IR (KBr pellet):

  • Strong, sharp peaks in the 3100-3400 cm⁻¹ region corresponding to the N-H stretches of the primary amine.

  • A characteristic C=N stretching vibration from the thiazole ring around 1620-1650 cm⁻¹.

  • A C-Cl stretching band, typically found in the 700-800 cm⁻¹ region.

Conclusion

2-Amino-5-chlorothiazole hydrochloride is more than a catalog chemical; it is a strategic entry point into a rich area of medicinal chemistry. Its well-defined reactivity, commercial availability, and direct lineage to proven pharmacophores make it an indispensable tool for researchers. By understanding its properties, adhering to strict safety protocols, and applying logical synthetic strategies, scientists can effectively harness the power of this privileged scaffold to drive innovation in drug discovery and development.

References

• 2-Amino-5-chlorothiazole hydrochloride (95%) . Amerigo Scientific. [Link]

• chemical label 2-amino-5-chlorothiazole hydrochloride . Stellata. [Link]

• 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 . PubChem. [Link]

• Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in presence of . The Royal Society of Chemistry. [Link]

• 2-Amino-5-chlorothiazole | C3H3ClN2S | CID 38942 . PubChem. [Link]

• Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity . ResearchGate. [Link]

• Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery . PubMed Central. [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities . National Institutes of Health (NIH). [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities . Semantic Scholar. [Link]

• 2-aminothiazoles in drug discovery: Privileged structures or toxicophores? . PubMed. [Link]

• 2-Amino-5-nitrothiazole | C3H3N3O2S | CID 8486 . PubChem. [Link]

Sources

• 1. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-aminothiazoles in drug discovery: Privileged structures or toxicophores? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. 2-Amino-5-chlorothiazole 95 55506-37-1 [sigmaaldrich.com]
• 6. 2-Amino-5-chlorothiazole hydrochloride (95%) - Amerigo Scientific [amerigoscientific.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. L05707.03 [thermofisher.com]
• 10. chemical-label.com [chemical-label.com]
• 11. fishersci.com [fishersci.com]

An In-depth Technical Guide to the ¹H NMR Chemical Shifts of 2-Amino-5-chlorothiazole Hydrochloride

Introduction

2-Amino-5-chlorothiazole hydrochloride is a pivotal heterocyclic building block in the landscape of pharmaceutical research and development. Its structure is a common scaffold in a variety of biologically active molecules. For researchers, scientists, and drug development professionals, the unambiguous structural confirmation and purity assessment of such intermediates are critical. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as the most powerful and definitive analytical technique for this purpose.

This guide provides an in-depth exploration of the ¹H NMR spectroscopy of 2-amino-5-chlorothiazole hydrochloride. It moves beyond a simple reporting of chemical shifts to explain the underlying principles that govern the spectrum. By understanding the "why" behind the spectral data, from the influence of the heterocyclic ring structure to the effects of protonation, researchers can gain a deeper and more practical understanding of their analytical results. This document is structured to serve as a comprehensive reference, detailing theoretical considerations, a practical guide to spectral interpretation, a robust experimental protocol, and a curated list of authoritative references.

Theoretical Framework: Understanding the ¹H NMR Spectrum

The ¹H NMR spectrum of 2-amino-5-chlorothiazole hydrochloride is dictated by its unique electronic and structural features. The thiazole ring, with its sulfur and nitrogen heteroatoms, creates a distinct electronic environment. The presence of an electron-withdrawing chlorine atom at the C5 position and an electron-donating amino group at the C2 position further influences the chemical shifts of the ring protons.

A crucial aspect of the spectrum is the hydrochloride salt form. The protonation of the basic nitrogen atom in the molecule significantly impacts the electron distribution within the thiazole ring. This generally leads to a downfield shift (deshielding) of the ring protons compared to the free base, as the overall electron density of the ring is reduced.[1][2] The exchangeable protons of the amino group (-NH₂) and the ammonium ion (-N⁺H) will also present characteristic signals, often broad, whose chemical shifts and appearance are highly dependent on the solvent, concentration, and temperature.

For this guide, we will focus on the spectrum acquired in deuterated dimethyl sulfoxide (DMSO-d₆), a common solvent for polar hydrochloride salts due to its excellent solvating power and its ability to slow down the exchange of labile protons, often allowing for their observation.

Analysis of the Predicted ¹H NMR Spectrum

Structure and Proton Designations:

• H4: The single proton on the thiazole ring.

• -NH₂: The two protons of the primary amino group.

• -N⁺H (from HCl): The proton associated with the hydrochloride, which will protonate one of the nitrogen atoms. In the case of 2-aminothiazoles, protonation typically occurs on the endocyclic (ring) nitrogen.

Predicted ¹H NMR Chemical Shifts in DMSO-d₆:

Proton Designation	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Assignment
-N⁺H₃	~9.0 - 11.0	Broad Singlet	3H	The amino group and the proton from HCl will likely be in fast exchange or appear as a broad, deshielded signal due to protonation. The positive charge on the nitrogen atom strongly deshields these protons. In some aminothiazoles, a broad signal for the NH₂ protons is observed around 7.2 ppm.[3] However, the hydrochloride form will shift this significantly downfield.
H4	~7.4 - 7.8	Singlet	1H	This is the only proton directly attached to the thiazole ring. Its chemical shift is influenced by the electronegativity of the adjacent sulfur and nitrogen atoms, as well as the electron-withdrawing effect of the chlorine at C5. Protonation of the ring nitrogen further deshields this proton, shifting it downfield compared to the free base.

Key Interpretive Insights:

• The H4 Proton: The singlet at approximately 7.4 - 7.8 ppm is the most diagnostic signal for the thiazole ring structure. Its singlet nature is due to the absence of any adjacent protons.

• The Exchangeable Protons: The broad singlet in the 9.0 - 11.0 ppm region represents the three protons of the protonated amino group (-N⁺H₃). These protons are acidic and can exchange with trace amounts of water in the DMSO-d₆ solvent, leading to signal broadening. Their chemical shift can be sensitive to concentration and temperature. A D₂O exchange experiment would confirm this assignment, as the signal would disappear upon addition of a drop of D₂O.

Experimental Protocol for ¹H NMR Acquisition

This section provides a detailed, step-by-step methodology for acquiring a high-quality ¹H NMR spectrum of 2-amino-5-chlorothiazole hydrochloride.

1. Sample Preparation:

• Requirement: Use a clean, dry 5 mm NMR tube of good quality.

• Procedure:

  • Weigh approximately 5-10 mg of 2-amino-5-chlorothiazole hydrochloride directly into a clean, dry vial.

  • Add approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Gently vortex or sonicate the vial to ensure complete dissolution of the sample. The solution should be clear and free of any particulate matter.

  • Using a clean Pasteur pipette, transfer the solution into the NMR tube.

  • Cap the NMR tube securely.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrument: A 400 MHz (or higher) NMR spectrometer is recommended for good signal dispersion.

• Procedure:

  • Insert the NMR tube into a spinner turbine and adjust the depth using the spectrometer's depth gauge.

  • Place the sample into the magnet.

  • Lock the spectrometer on the deuterium signal of the DMSO-d₆.

  • Shim the magnetic field to achieve good homogeneity. This is critical for obtaining sharp lines and good resolution. Aim for a narrow and symmetrical solvent peak.

  • Acquire the ¹H NMR spectrum using standard single-pulse acquisition parameters. A sufficient number of scans (e.g., 16 or 32) should be averaged to achieve a good signal-to-noise ratio.

3. Data Processing:

• Software: Use any standard NMR processing software (e.g., MestReNova, TopSpin, ACD/Labs).

• Procedure:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in positive absorptive mode.

  • Calibrate the chemical shift axis by setting the residual DMSO peak to 2.50 ppm.[4]

  • Integrate the signals to determine the relative number of protons for each peak.

  • Analyze the chemical shifts and multiplicities to assign the peaks to the protons in the molecule.

Below is a Graphviz diagram illustrating the experimental workflow.

Caption: Experimental workflow for ¹H NMR analysis.

Conclusion

The ¹H NMR spectrum of 2-amino-5-chlorothiazole hydrochloride provides clear and diagnostic information for its structural verification. The key features are a singlet for the H4 proton of the thiazole ring, expected around 7.4-7.8 ppm, and a broad, downfield signal for the exchangeable protons of the protonated amino group. This in-depth guide has provided the theoretical basis for understanding these chemical shifts, a predictive analysis of the spectrum, and a robust, step-by-step protocol for its acquisition and processing. By integrating theoretical knowledge with practical application, researchers can confidently utilize ¹H NMR spectroscopy for the routine characterization of this important synthetic intermediate.

References

• The Royal Society of Chemistry. (n.d.). Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in presence of. RSC Advances. Retrieved from [Link]

• Abraham, R. J., Byrne, J. J., Griffiths, L., & Koniotou, R. (n.d.). PREDICTION OF ¹H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. The University of Liverpool Repository. Retrieved from [Link]

• Abraham, R. J., Mobli, M., & Smith, R. J. (2003). The prediction of (1)H chemical shifts in amines: a semiempirical and ab initio investigation. Magnetic Resonance in Chemistry, 41(1), 26-36. Retrieved from [Link]

• Guan, J., Harris, S. F., Snavely, M., Ghaemmaghami, S., Prusiner, S. B., & Camacho, C. J. (2014). 2-Aminothiazoles with Improved Pharmacotherapeutic Properties for Treatment of Prion Disease. Journal of medicinal chemistry, 57(9), 3784-3791. Retrieved from [Link]

• Abraham, R. J., Mobli, M., & Smith, R. J. (2007). The prediction of 1H chemical shifts in amines: a semiempirical and ab initio investigation. Modgraph. Retrieved from [Link]

• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds, SDBS. Retrieved from [Link]

• Wikipedia. (2023, June 20). Spectral Database for Organic Compounds. Retrieved from [Link]

• re3data.org. (2023, June 20). Spectral Database for Organic Compounds. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 400 MHz, DMSO-d6, experimental) (HMDB0001928). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Table 2/2b, 1H NMR (in CDCl3). RSC Advances. Retrieved from [Link]

• Bioregistry. (n.d.). Spectral Database for Organic Compounds. Retrieved from [Link]

• Jeliazova, N., & Jeliazkova, N. (2021). Prediction of 1H-NMR shifts with Ambit-HNMR software. Bulgarian Chemical Communications, 53(1), 107-115. Retrieved from [Link]

• Kuznetsova, S. A., Gak, A. S., Nelyubina, Y. V., Larionov, V. A., Li, H., North, M., ... & Belokon, Y. N. (2020). The charge-assisted hydrogen-bonded organic framework (CAHOF) self-assembled from the conjugated acid of tetrakis(4-aminophenyl)methane and 2,6-naphthalenedisulfonate as a new class of recyclable Brønsted acid catalysts. Beilstein Journal of Organic Chemistry, 16, 1124-1134. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-chlorothiazole. Retrieved from [Link]

• Chemistry LibreTexts. (2020, April 29). 20.3: Predicting a 1H-NMR Spectrum From The Structure. Retrieved from [Link]

• ResearchGate. (n.d.). 1H NMR spectra of 24 measured in DMSO- d 6 at different temperatures. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 2-Amino-5-chlorothiazole hydrochloride (95%). Retrieved from [Link]

• ACS Publications. (2022, December 25). Accelerated and Green Synthesis of N,S- and N,O-Heterocycles in Microdroplets. Journal of the American Chemical Society. Retrieved from [Link]

• Kumar, S., & Narasimhan, B. (2014). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. Journal of Chemistry, 2014, 1-6. Retrieved from [Link]

• ResearchGate. (n.d.). Table 2 Selected IR and 1 H NMR data for the aminothiazole compounds.... Retrieved from [Link]

• Claramunt, R. M., López, C., García, M. Á., Denisov, G. S., & Elguero, J. (2002). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO. New Journal of Chemistry, 26(10), 1149-1157. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-chlorothiazole hydrochloride. Retrieved from [Link]

• Claramunt, R. M., López, C., García, M. Á., Denisov, G. S., & Elguero, J. (2002). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. New Journal of Chemistry, 26(10), 1149-1157. Retrieved from [Link]

Sources

• 1. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 2. 2-Aminothiazoles with Improved Pharmacotherapeutic Properties for Treatment of Prion Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. beilstein-journals.org [beilstein-journals.org]

An In-Depth Technical Guide to the 13C NMR Peak Assignments of 2-Amino-5-chlorothiazole Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis and assignment of the ¹³C Nuclear Magnetic Resonance (NMR) peaks for 2-amino-5-chlorothiazole hydrochloride. As a crucial building block in medicinal chemistry, a thorough understanding of its structural characterization is paramount for researchers in drug discovery and development. This document synthesizes data from analogous structures and theoretical predictions to offer a robust interpretation of its ¹³C NMR spectrum. We will delve into the underlying principles governing the chemical shifts of the thiazole ring carbons, offering a logical framework for spectral interpretation that is scientifically sound and practically applicable.

Introduction: The Significance of 2-Amino-5-chlorothiazole in Medicinal Chemistry

2-Amino-5-chlorothiazole serves as a vital scaffold in the synthesis of a multitude of biologically active compounds. Its derivatives have demonstrated a wide range of therapeutic activities, making the unambiguous confirmation of its structure and that of its reaction products a critical step in pharmaceutical research. ¹³C NMR spectroscopy is an indispensable tool for this purpose, providing a unique fingerprint of the carbon skeleton. The hydrochloride salt form is frequently used to improve solubility and stability, and it's important to consider its influence on the electronic environment of the molecule. This guide will provide a detailed rationale for the assignment of the three carbon signals observed in the ¹³C NMR spectrum of 2-amino-5-chlorothiazole hydrochloride.

The Molecular Structure and Carbon Environment

To interpret the ¹³C NMR spectrum, it is essential to first understand the structure of 2-amino-5-chlorothiazole hydrochloride and the electronic environment of each carbon atom. The thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. In the hydrochloride salt, the 2-amino group is protonated, existing as an ammonium cation. This protonation has a significant impact on the electron distribution within the aromatic ring.

Molecular Structure of 2-Amino-5-chlorothiazole Hydrochloride

Caption: Structure of 2-amino-5-chlorothiazole hydrochloride with carbon numbering.

The three distinct carbon atoms in the thiazole ring are designated as C2, C4, and C5. Their chemical shifts in the ¹³C NMR spectrum will be influenced by several factors:

• Electronegativity of Heteroatoms: The nitrogen and sulfur atoms in the ring exert a strong influence on the electron density of the adjacent carbon atoms.

• Substituent Effects: The electron-donating amino group (in its protonated form) at the C2 position and the electron-withdrawing chloro group at the C5 position will cause significant shifts in the resonance frequencies of the ring carbons.

• Aromaticity: The delocalized π-electron system of the thiazole ring also plays a crucial role in determining the chemical shifts.

• Protonation State: The positive charge on the protonated amino group will have a deshielding effect on the C2 carbon.

Predicted ¹³C NMR Peak Assignments

Based on established principles of NMR spectroscopy and analysis of related structures, the following peak assignments for 2-amino-5-chlorothiazole hydrochloride are proposed:

Carbon Atom	Predicted Chemical Shift (ppm)	Rationale
C2	~170 - 175 ppm	This carbon is directly bonded to two electronegative nitrogen atoms (one in the ring and one in the protonated amino group) and a sulfur atom. The strong deshielding effect of these atoms, particularly the positively charged amino group, shifts this peak significantly downfield. In various 2-aminothiazole derivatives, the C2 carbon typically resonates in the range of 168-171 ppm.[1] The protonation will likely shift this further downfield.
C4	~140 - 145 ppm	This carbon is a methine carbon (=CH-) and is adjacent to the ring nitrogen. Its chemical shift is expected to be in the typical range for aromatic carbons, but deshielded by the adjacent nitrogen.
C5	~115 - 120 ppm	This carbon is bonded to the electronegative chlorine atom and the sulfur atom. The chlorine atom's deshielding effect will shift this peak downfield compared to an unsubstituted C5 carbon in a thiazole ring.

Experimental Protocol for ¹³C NMR Data Acquisition

For researchers aiming to acquire experimental data, the following protocol is recommended:

• Sample Preparation: Dissolve approximately 10-20 mg of 2-amino-5-chlorothiazole hydrochloride in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). The choice of solvent is critical as it can influence chemical shifts.[2] DMSO-d₆ is often a good choice for hydrochloride salts.

• NMR Instrument: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal resolution and sensitivity.

• Acquisition Parameters:

  • Experiment: Standard proton-decoupled ¹³C NMR experiment.

  • Pulse Sequence: A standard single-pulse experiment (e.g., zgpg30) is typically sufficient.

  • Relaxation Delay (d1): A relaxation delay of 2-5 seconds is recommended to ensure quantitative signal intensities, although for simple peak identification, a shorter delay may be used.

  • Number of Scans (ns): A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio (typically ranging from a few hundred to several thousand scans, depending on the sample concentration and instrument).

• Data Processing:

  • Fourier Transformation: Apply an exponential multiplication with a line broadening factor of 1-2 Hz before Fourier transformation to improve the signal-to-noise ratio.

  • Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction to obtain a clean and accurate spectrum.

  • Referencing: Reference the spectrum to the solvent peak (e.g., DMSO-d₆ at 39.52 ppm).

Workflow for ¹³C NMR Analysis

Caption: A streamlined workflow for the acquisition and analysis of ¹³C NMR data.

Conclusion

The ¹³C NMR peak assignments for 2-amino-5-chlorothiazole hydrochloride can be confidently predicted based on the fundamental principles of NMR spectroscopy and by drawing comparisons with structurally related molecules. The C2 carbon is expected to be the most deshielded, followed by C4 and then C5. These assignments provide a critical reference for researchers working with this important synthetic building block, enabling accurate structural verification and facilitating the advancement of drug discovery programs. Experimental verification using the protocol outlined in this guide is highly recommended to confirm these assignments.

References

• Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. Molecules. [Link]

• Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in presence of. The Royal Society of Chemistry. [Link]

• 13C NMR Spectrum (1D, 200 MHz, D2O, predicted) (HMDB0245029) - Human Metabolome Database. [Link]

• Spectral Database for Organic Compounds (SDBS) - Wikipedia. [Link]

• Predict 13C carbon NMR spectra - NMRDB.org. [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions - MDPI. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. mdpi.com [mdpi.com]

An In-Depth Technical Guide to the Fourier-Transform Infrared (FT-IR) Spectrum Analysis of 2-Amino-5-chlorothiazole Hydrochloride

Introduction

2-Amino-5-chlorothiazole and its derivatives are pivotal building blocks in medicinal chemistry and drug development, forming the core scaffold of numerous pharmacologically active agents. The hydrochloride salt form is frequently utilized to enhance solubility and stability. For researchers and drug development professionals, verifying the identity, purity, and structural integrity of such key intermediates is paramount. Fourier-Transform Infrared (FT-IR) spectroscopy serves as a rapid, non-destructive, and highly specific analytical technique for this purpose.[1][2] It provides a unique molecular "fingerprint" by probing the vibrational modes of a molecule's functional groups.

This technical guide provides a detailed analysis of the FT-IR spectrum of 2-amino-5-chlorothiazole hydrochloride. It moves beyond a simple peak-listing to explain the causal relationships between the molecular structure and the observed spectral features, offers a robust experimental protocol, and discusses the practical applications of this analysis in a scientific setting.

Molecular Structure and Fundamental Vibrational Modes

The FT-IR spectrum of 2-amino-5-chlorothiazole hydrochloride is fundamentally dictated by its key structural features:

• The Protonated Amino Group (-NH₃⁺): As a hydrochloride salt, the primary amine is protonated to form an ammonium ion. This is the most dominant feature in the spectrum, giving rise to broad, strong absorptions that differ significantly from a free amine (-NH₂).[3]

• The Thiazole Ring: This five-membered aromatic heterocycle contains C=N, C=C, and C-S bonds, each with characteristic stretching and bending vibrations that confirm the integrity of the core ring structure.[4][5]

• The C-Cl Bond: The chloro-substituent at the 5-position has a characteristic stretching vibration in the lower frequency (fingerprint) region of the spectrum.

The protonation of the amino group induces strong intermolecular hydrogen bonding and ionic interactions, which leads to significant peak broadening for vibrations involving the -NH₃⁺ group.[3]

Detailed FT-IR Spectrum Interpretation

The spectrum can be logically divided into distinct regions, each providing specific structural information. The key is to understand that many vibrational modes, particularly in the fingerprint region, are coupled and contribute to a complex but unique pattern.

The High-Frequency Region (4000 cm⁻¹ - 2500 cm⁻¹)

This region is dominated by N-H and C-H stretching vibrations.

• -NH₃⁺ Stretching (Ammonium Salt): The most prominent feature of the spectrum is a very broad and strong absorption envelope spanning from approximately 3300 cm⁻¹ to 2500 cm⁻¹ . This is the hallmark of an amine salt and arises from the symmetric and asymmetric stretching vibrations of the N-H bonds in the -NH₃⁺ group.[3][6] The extensive hydrogen bonding in the solid state causes this significant broadening.

• Aromatic C-H Stretching: A weak absorption is expected just above 3000 cm⁻¹ (typically ~3100-3050 cm⁻¹ ), corresponding to the stretching vibration of the C-H bond on the thiazole ring.[7] This peak is often observed as a small shoulder on the side of the much broader ammonium band.

The Mid-Frequency "Functional Group" Region (2000 cm⁻¹ - 1400 cm⁻¹)

This region is critical for identifying the core functional groups and the salt form.

• -NH₃⁺ Asymmetric Bending: A strong, sharp band typically appears in the 1620-1560 cm⁻¹ range. This is due to the asymmetric deformation (bending) of the -NH₃⁺ group and is a highly reliable indicator of the protonated amine.

• -NH₃⁺ Symmetric Bending: Another characteristic band, usually of medium intensity, is found around 1550-1500 cm⁻¹ . This corresponds to the symmetric deformation of the -NH₃⁺ group.

• Thiazole Ring Stretching (C=N and C=C): The thiazole ring exhibits a series of characteristic stretching vibrations in the 1650-1400 cm⁻¹ region.[8] These absorptions, resulting from the coupled stretching of C=N and C=C bonds within the aromatic system, confirm the presence of the heterocyclic core.

The Low-Frequency "Fingerprint" Region (< 1400 cm⁻¹)

This region contains a wealth of structural information from complex interacting vibrations, making it unique to the molecule.

• C-N Stretching: The stretching vibration of the C-NH₃⁺ bond is expected in the 1380-1260 cm⁻¹ range.[9]

• C-H In-Plane Bending: Bending vibrations of the aromatic C-H bond appear in the 1250-1000 cm⁻¹ region.

• C-Cl Stretching: A moderately strong absorption corresponding to the C-Cl stretching vibration is typically observed in the 800-600 cm⁻¹ range. The exact position is sensitive to the surrounding molecular structure.

• Ring Deformation Modes: The remainder of the fingerprint region will contain complex absorptions from the in-plane and out-of-plane bending and deformation of the entire thiazole ring structure.

Data Summary: Characteristic FT-IR Absorptions

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Assignment	Structural Insight Provided
3300 - 2500	Strong, Very Broad	N-H Stretch in -NH₃⁺	Confirms presence of ammonium hydrochloride salt
3100 - 3050	Weak to Medium	Aromatic C-H Stretch	Indicates C-H bond on the thiazole ring
1620 - 1560	Strong	Asymmetric -NH₃⁺ Bend	Confirms protonated amine
1550 - 1500	Medium	Symmetric -NH₃⁺ Bend	Confirms protonated amine
1650 - 1400	Medium to Strong (multiple bands)	C=N and C=C Ring Stretching	Confirms integrity of the thiazole ring system
1380 - 1260	Medium	C-N Stretch	Identifies the bond between the ring and the amino group
800 - 600	Medium to Strong	C-Cl Stretch	Confirms presence of the chloro substituent

Experimental Protocol for FT-IR Analysis

To ensure high-quality, reproducible data, a standardized protocol is essential. The Potassium Bromide (KBr) pellet method is a robust and widely accepted technique for analyzing solid pharmaceutical compounds.[10][11]

Step-by-Step Methodology: KBr Pellet Preparation

• Material Preparation:

  • Rationale: To avoid spectral contamination, all materials must be free of moisture and other impurities.

  • Action: Gently heat spectroscopic grade KBr powder in an oven at ~110°C for 2-4 hours to drive off any adsorbed water. Store the dried KBr in a desiccator. Ensure the agate mortar and pestle are scrupulously clean and dry.

• Sample Grinding:

  • Rationale: The sample must be ground to a fine powder with a particle size smaller than the wavelength of the IR radiation to minimize light scattering (the Christiansen effect) and produce sharp, well-defined peaks.

  • Action: Place approximately 1-2 mg of 2-amino-5-chlorothiazole hydrochloride and ~100-150 mg of the dried KBr into the agate mortar. Grind the mixture thoroughly for 3-5 minutes until it becomes a fine, homogenous powder with a consistent, slightly glossy appearance.

• Pellet Pressing:

  • Rationale: Applying high pressure fuses the KBr-sample mixture into a transparent or translucent disc, ideal for transmission analysis.

  • Action: Transfer the ground powder into a pellet die assembly. Place the die under a hydraulic press and apply a vacuum to remove trapped air, which can cause the pellet to be opaque. Gradually apply pressure of 7-10 metric tons for approximately 2 minutes.

• Pellet Inspection and Mounting:

  • Rationale: A high-quality pellet is crucial for a good spectrum.

  • Action: Carefully release the pressure and disassemble the die. A good pellet will be thin and transparent or translucent. Mount the pellet in the spectrometer's sample holder.

• Data Acquisition:

  • Rationale: A background spectrum of the ambient atmosphere (H₂O, CO₂) must be collected and subtracted from the sample spectrum to yield the true spectrum of the compound.

  • Action: With the sample chamber empty, collect a background spectrum. Then, place the KBr pellet in the sample holder and acquire the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ to achieve an excellent signal-to-noise ratio.

Alternative Method: Attenuated Total Reflectance (ATR)

For rapid, high-throughput analysis, ATR-FTIR is an excellent alternative that requires minimal sample preparation.[2][11] The solid powder is simply placed onto the ATR crystal (e.g., diamond) and firm contact is established using a pressure clamp before analysis.

Experimental Workflow Diagram

Sources

• 1. agilent.com [agilent.com]
• 2. The Power of FTIR Spectroscopy for Faster, Safer Pharmaceutical Formulations - Specac Ltd [specac.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Theoretical Study of the Structure and Vibrational Spectrum of [Zn(2-Aminothiazole)2Cl2] [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. uanlch.vscht.cz [uanlch.vscht.cz]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. eng.uc.edu [eng.uc.edu]
• 11. drawellanalytical.com [drawellanalytical.com]

A Technical Guide to UV-Vis Spectroscopy of 2-Amino-5-chlorothiazole hydrochloride for Pharmaceutical Analysis

This guide provides an in-depth, technically-focused exploration of the ultraviolet-visible (UV-Vis) spectroscopic analysis of 2-Amino-5-chlorothiazole hydrochloride. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of protocols to explain the underlying scientific principles and rationale that inform experimental design. Every step is presented as part of a self-validating system to ensure robust and reliable results.

Introduction: The Significance of UV-Vis Spectroscopy in Pharmaceutical Quality Control

Ultraviolet-visible (UV-Vis) spectroscopy is a cornerstone analytical technique in the pharmaceutical industry, valued for its simplicity, cost-effectiveness, and reliability in the quantitative analysis of active pharmaceutical ingredients (APIs).[1] The method relies on the principle that molecules with chromophores—parts of the molecule that absorb light—will absorb light at specific wavelengths in the UV-Vis spectrum (typically 200-800 nm). The amount of light absorbed is directly proportional to the concentration of the analyte in solution, a relationship described by the Beer-Lambert Law.[2][3][4]

2-Amino-5-chlorothiazole hydrochloride, a heterocyclic compound, possesses a thiazole ring system which is a chromophore. This inherent property makes UV-Vis spectroscopy an ideal technique for its quantification in bulk drug substances and formulated products. This guide will detail a comprehensive approach to developing and validating a UV-Vis spectroscopic method for this specific analyte.

Physicochemical Properties of 2-Amino-5-chlorothiazole hydrochloride

A thorough understanding of the analyte's properties is fundamental to developing a robust analytical method.

Property	Value	Source
Chemical Formula	C₃H₃ClN₂S · HCl	[5],
Molecular Weight	171.05 g/mol	[5],
CAS Number	55506-37-1	[5],
Appearance	Dark cream to pale brown or pale pink to gray powder or granules	[6]
Solubility	Information on the solubility of the hydrochloride salt is not readily available, but related amino acids and aminothiazoles show solubility in water and polar organic solvents like methanol and ethanol.[7][8] The hydrochloride form is expected to enhance aqueous solubility.

Method Development: A Step-by-Step Approach

The development of a reliable UV-Vis method requires a systematic approach, from solvent selection to the determination of the analytical wavelength.

Solvent Selection: The Critical First Step

The choice of solvent is paramount as it can influence the absorption spectrum of the analyte. The ideal solvent should:

• Completely dissolve the analyte.

• Be transparent in the wavelength region of interest (i.e., have a low UV cutoff).

• Be of high purity to avoid interference.

Given the polar nature of 2-Amino-5-chlorothiazole hydrochloride, suitable solvents include water, methanol, and ethanol. The UV cutoff for these solvents is provided below.

Solvent	UV Cutoff (nm)
Water	190
Acetonitrile	190
Methanol	205
Ethanol	210

Source: [1], , [9], [10]

For this guide, 0.1 N Hydrochloric Acid is recommended as the initial solvent. The acidic medium will ensure the amino group is fully protonated, leading to a consistent chemical species in solution and thus a more reproducible UV spectrum. The use of dilute HCl will not significantly alter the UV cutoff of water.

Determination of Wavelength of Maximum Absorbance (λmax)

The λmax is the wavelength at which the analyte exhibits its highest absorbance.[11] Conducting measurements at this wavelength provides the highest sensitivity and minimizes errors.

• Prepare a Stock Solution: Accurately weigh approximately 25 mg of 2-Amino-5-chlorothiazole hydrochloride and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with 0.1 N HCl to obtain a concentration of about 1000 µg/mL.

• Prepare a Working Solution: Dilute 1 mL of the stock solution to 100 mL with 0.1 N HCl in a volumetric flask to get a concentration of 10 µg/mL.

• Spectrophotometer Setup: Use a calibrated double-beam UV-Vis spectrophotometer. Use 0.1 N HCl as the blank in the reference cuvette.

• Scan the Spectrum: Scan the working solution from 400 nm to 200 nm.

• Identify λmax: The wavelength corresponding to the highest peak in the absorbance spectrum is the λmax. For a similar novel aminothiazole, a λmax of 272 nm was observed, providing a reasonable starting point for this analysis.[12]

Figure 1: Workflow for determining the λmax of 2-Amino-5-chlorothiazole hydrochloride.

Quantitative Analysis: Application of the Beer-Lambert Law

The Beer-Lambert Law is the foundation of quantitative UV-Vis spectroscopy.[2][3][4][13] It states that the absorbance of a solution is directly proportional to its concentration. The mathematical expression is:

A = εbc

Where:

• A is the absorbance (unitless)

• ε (epsilon) is the molar absorptivity (L mol⁻¹ cm⁻¹), a constant for a given substance at a specific wavelength.

• b is the path length of the cuvette (typically 1 cm).

• c is the concentration of the analyte (mol L⁻¹).

Construction of a Calibration Curve

To quantify the analyte, a calibration curve is constructed by measuring the absorbance of a series of standard solutions of known concentrations.

• Prepare Standard Solutions: From the 1000 µg/mL stock solution, prepare a series of standard solutions in 0.1 N HCl, for example, 2, 4, 6, 8, and 10 µg/mL.

• Measure Absorbance: Measure the absorbance of each standard solution at the predetermined λmax, using 0.1 N HCl as the blank.

• Plot the Data: Plot a graph of absorbance (y-axis) versus concentration (x-axis).

• Linear Regression Analysis: Perform a linear regression on the data points. The resulting equation (y = mx + c) and the correlation coefficient (R²) are determined. For a valid calibration, the R² value should be close to 1 (typically >0.999).

Figure 2: Workflow for constructing a calibration curve.

Method Validation: Ensuring Scientific Integrity

Method validation is a critical process that demonstrates an analytical method is suitable for its intended purpose.[14][15][16][17] The validation should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[18]

Validation Parameters

Parameter	Description	Acceptance Criteria (Typical)
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (R²) ≥ 0.999
Accuracy	The closeness of the test results to the true value. Assessed by recovery studies.	Mean recovery of 98.0% to 102.0%
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. Includes repeatability (intra-day) and intermediate precision (inter-day).	Relative Standard Deviation (RSD) ≤ 2%
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present (e.g., excipients).	No interference from placebo at the analytical wavelength.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Typically determined by signal-to-noise ratio (3:1) or from the standard deviation of the response and the slope of the calibration curve.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically determined by signal-to-noise ratio (10:1) or from the standard deviation of the response and the slope of the calibration curve.

Potential Challenges and Considerations

• Photostability: Thiazole-containing compounds can be susceptible to photodegradation upon exposure to UV light.[19] It is advisable to protect solutions from light during preparation and analysis. A forced degradation study exposing the solution to UV light can assess the stability of the analyte.

• pH Effects: The amino group on the thiazole ring means the compound's charge and electronic structure are pH-dependent. This can cause shifts in the λmax and molar absorptivity. Maintaining a consistent pH, as achieved by using a buffered solution or dilute acid, is crucial for reproducibility.

• Solvent Polarity: Changes in solvent polarity can also lead to shifts in the absorption spectrum. Consistency in the solvent composition is essential.

Conclusion

UV-Vis spectroscopy offers a straightforward, accurate, and precise method for the quantitative analysis of 2-Amino-5-chlorothiazole hydrochloride. By following a systematic approach to method development, including careful solvent selection, accurate determination of λmax, and construction of a valid calibration curve, a robust analytical procedure can be established. Rigorous method validation in accordance with ICH guidelines ensures the reliability and scientific integrity of the results, making it a valuable tool in the quality control of this pharmaceutical compound.

References

• IJCRT.org. (2025, April 4). Method Development And Evaluation Of Pharmaceutical Dosage Form By Uv-Visible Spectroscopy.

• PharmaXChange.info. (2012, April 22). Ultraviolet-Visible (UV-Vis) Spectroscopy – Derivation of Beer-Lambert Law. [Link]

• Chemistry For Everyone. (2025, June 30). What Is The Beer-Lambert Law In UV-Vis Spectroscopy?. [Link]

• Semantic Scholar. (2017, June 1). validation of simple uv-vis spectrophotometry method based on ich q2 (r1) guideline for the analysis of sodium hypochlorite using rhodamine b. [Link]

• Element Lab Solutions. HPLC UV detection. [Link]

• Unknown. Beer - Lambert Law. [Link]

• Waters Help Center. (2025, November 21). Wavelength cutoffs for common solvents. [Link]

• Chiralabs. UV-Visible Absorption Cut-offs for Spectroscopic Solvents. [Link]

• Burdick & Jackson. UV Cutoff. [Link]

• Scribd. Validation of Simple Uv-Vis Spectrophotometry Meth. [Link]

• ResearchGate. (2018, April 2). (PDF) VALIDATION OF SIMPLE UV-VIS SPECTROPHOTOMETRY METHOD BASED ON ICH Q2 (R1) GUIDELINE FOR THE ANALYSIS OF SODIUM HYPOCHLORITE USING RHODAMINE B. [Link]

• SOP. (2023, October 10). Analytical Method Validation (AMV) - ICH Q2R1 Guideline. [Link]

• Chemguide. the Beer-Lambert Law - absorption spectra. [Link]

• Slideshare. Determination of (a) Wavelength of maximum absorbance (λmax) and (b) Absorptivity coefficient of Paracetamol.. [Link]

• Chemistry LibreTexts. (2023, January 29). The Beer-Lambert Law. [Link]

• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• YouTube. (2020, October 8). Determination of Lambda Max | Mr. Shailendra Suryawanshi. [Link]

• PubChem. 2-Amino-5-chlorothiazole hydrochloride. [Link]

• Amerigo Scientific. 2-Amino-5-chlorothiazole hydrochloride (95%). [Link]

• PubChem. 2-Amino-5-chlorothiazole. [Link]

• ResearchGate. (2025, August 7). Solubility determination and thermodynamic modelling of 2-amino-5-methylthiazole in eleven organic solvents from T = (278.15 to 313.15) K and mixing properties of solutions. [Link]

• ResearchGate. (2025, August 6). Analytical Techniques for Determination of Hydrochlorothiazide and its Combinations: A Review. [Link]

• PMC - NIH. (2024, November 7). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. [Link]

• Unknown. Solubilities of Amino Acids in Different Mixed Solvents. [Link]

• Unknown. Overview of the Determination of Hydrochlorothiazide Levels in Pharmaceutical Preparations and Biological Matrices. [Link]

• PubChem. 2-Amino-5-Nitrothiazole. [Link]

• PMC - NIH. (2019, August 5). UV photostability of three 2-aminoazoles with key roles in prebiotic chemistry on the early earth. [Link]

• PMC - NIH. Simultaneous Estimation of Hydrochlorothiazide, Hydralazine Hydrochloride, and Reserpine Using PCA, NAS, and NAS-PCA. [Link]

• IJPPR. (2024, May 20). Development and Validation of UV Spectrophotometric Method for the Determination of Hydrochlorothiazide in Pure and Formulations. [Link]

• PubMed. Identification of chlorothiazide and hydrochlorothiazide UV-A photolytic decomposition products. [Link]

• PMC - NIH. (2018, February 5). Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures. [Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. pharmaxchange.info [pharmaxchange.info]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 2-Amino-5-chlorothiazole hydrochloride (95%) - Amerigo Scientific [amerigoscientific.com]
• 6. science.valenciacollege.edu [science.valenciacollege.edu]
• 7. researchgate.net [researchgate.net]
• 8. Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. UV-Visible Absorption Cut-offs for Spectroscopic Solvents - Chiralabs [chiralabsxl.com]
• 10. UV Cutoff [macro.lsu.edu]
• 11. pennwest.edu [pennwest.edu]
• 12. Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. [PDF] VALIDATION OF SIMPLE UV-VIS SPECTROPHOTOMETRY METHOD BASED ON ICH Q2 (R1) GUIDELINE FOR THE ANALYSIS OF SODIUM HYPOCHLORITE USING RHODAMINE B | Semantic Scholar [semanticscholar.org]
• 15. scribd.com [scribd.com]
• 16. researchgate.net [researchgate.net]
• 17. guideline-sop.com [guideline-sop.com]
• 18. researchgate.net [researchgate.net]
• 19. Identification of chlorothiazide and hydrochlorothiazide UV-A photolytic decomposition products - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of 2-Amino-5-chlorothiazole Hydrochloride

A Senior Application Scientist's Field-Proven Perspective for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the solubility of 2-Amino-5-chlorothiazole hydrochloride, a key heterocyclic building block in pharmaceutical synthesis. In the absence of extensive publicly available experimental solubility data for this specific salt, this document leverages foundational chemical principles, data from structurally analogous compounds, and established methodologies to empower researchers in drug discovery and development. The guide details the theoretical underpinnings of solubility, including the influence of the thiazole core, the chloro and amino substituents, and the hydrochloride salt form. A detailed, field-tested protocol for the equilibrium shake-flask solubility determination method is provided, complete with analytical procedures using High-Performance Liquid Chromatography (HPLC) with UV detection. Furthermore, this guide addresses the practical challenges and considerations, such as the common-ion effect and pH-dependent solubility, to ensure the generation of reliable and reproducible data.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a drug candidate from discovery to a marketed therapeutic is fraught with challenges, with poor aqueous solubility being a primary contributor to late-stage attrition.[1] Solubility, the phenomenon of a solute dissolving in a solvent to create a homogenous system, dictates a compound's bioavailability, manufacturability, and overall therapeutic efficacy. For active pharmaceutical ingredients (APIs), particularly heterocyclic compounds like 2-Amino-5-chlorothiazole hydrochloride, a thorough understanding of their solubility profile across a range of solvents is not merely academic—it is a cornerstone of rational drug design and formulation development.[2]

2-Amino-5-chlorothiazole and its derivatives are integral components in a wide array of biologically active molecules, including anticancer and antimicrobial agents.[3][4] The hydrochloride salt form is frequently employed to enhance the aqueous solubility and stability of parent amine compounds.[5] This guide serves as a practical resource for scientists, providing both the theoretical framework and the experimental tools necessary to accurately characterize the solubility of this important synthetic intermediate.

Physicochemical Properties and Their Influence on Solubility

A molecule's solubility is intrinsically linked to its structural and electronic properties. For 2-Amino-5-chlorothiazole hydrochloride, several key features dictate its interaction with various solvents.

Table 1: Physicochemical Properties of 2-Amino-5-chlorothiazole and its Hydrochloride Salt

Property	2-Amino-5-chlorothiazole (Free Base)	2-Amino-5-chlorothiazole hydrochloride	Source(s)
Molecular Formula	C₃H₃ClN₂S	C₃H₄Cl₂N₂S	[6]
Molecular Weight	134.59 g/mol	171.05 g/mol	[6]
CAS Number	41663-73-4	55506-37-1	[6]
Predicted logP	1.6	Not directly applicable (ionic)	[6]
Polar Surface Area	67.2 Ų	67.2 Ų (of the free base)	[6]
Predicted pKa	~5.4 (for the aminothiazole ring nitrogen)	Not applicable	[7]

The Role of the 2-Aminothiazole Core

The parent compound, 2-aminothiazole, is reported to be soluble in water, alcohols, and diethyl ether.[8] This inherent solubility is attributed to the polar nature of the thiazole ring and the hydrogen bonding capabilities of the amino group.[9] The nitrogen and sulfur heteroatoms in the thiazole ring can participate in dipole-dipole interactions with polar solvents.

The Impact of the Chloro Substituent

The introduction of a chlorine atom at the 5-position of the thiazole ring increases the molecule's lipophilicity and molecular weight. This substitution is expected to decrease aqueous solubility compared to the unsubstituted 2-aminothiazole. The electron-withdrawing nature of the chlorine atom can also influence the basicity of the amino group and the ring nitrogen, thereby affecting the pKa of the molecule.[7]

The Significance of the Hydrochloride Salt Form

The formation of a hydrochloride salt is a common strategy to enhance the aqueous solubility of basic drug candidates.[5] By protonating the basic amino group, the ionic hydrochloride salt can more readily interact with polar solvents like water.[3] However, the solubility of hydrochloride salts can be influenced by the common-ion effect, where the presence of chloride ions in the solvent can suppress dissolution.[10]

The solubility of 2-Amino-5-chlorothiazole hydrochloride is also expected to be highly pH-dependent. In acidic conditions, the compound will exist in its protonated, more soluble form. As the pH increases towards and beyond the pKa of the conjugate acid, the equilibrium will shift towards the less soluble free base, potentially leading to precipitation.

Theoretical Framework for Solubility

Solvent Properties and Their Interaction with 2-Amino-5-chlorothiazole hydrochloride

The solubility of a solute is governed by the principle of "like dissolves like." The interplay of solvent polarity, proticity, and hydrogen bonding capacity with the physicochemical properties of 2-Amino-5-chlorothiazole hydrochloride will determine its solubility in a given medium.

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): These solvents are expected to be effective at dissolving 2-Amino-5-chlorothiazole hydrochloride. Their ability to form hydrogen bonds and solvate the chloride anion and the protonated aminothiazole cation will facilitate dissolution.

• Polar Aprotic Solvents (e.g., DMSO, Acetonitrile, Acetone): These solvents possess dipole moments that can engage in dipole-dipole interactions with the solute. While they may not be as effective as protic solvents at solvating the ions, they are still expected to exhibit some degree of solubilizing capacity.

• Nonpolar Solvents (e.g., Toluene, Hexane): Due to the ionic and polar nature of 2-Amino-5-chlorothiazole hydrochloride, it is expected to have very low solubility in nonpolar solvents.

Predictive Approaches to Solubility: QSPR

In the absence of experimental data, Quantitative Structure-Property Relationship (QSPR) models can provide valuable estimations of solubility.[2] These computational models use molecular descriptors, such as logP, polar surface area, and hydrogen bond donors/acceptors, to predict physicochemical properties.[1][11] While a detailed QSPR study is beyond the scope of this guide, researchers should be aware of these in silico tools as a means to prioritize solvents for experimental screening.[12]

Experimental Determination of Solubility

The "gold standard" for determining the equilibrium solubility of a compound is the shake-flask method .[9] This method involves equilibrating an excess amount of the solid compound with the solvent of interest at a constant temperature until the solution becomes saturated.

Detailed Protocol: Shake-Flask Method

This protocol provides a robust framework for determining the solubility of 2-Amino-5-chlorothiazole hydrochloride.

Materials and Equipment:

• 2-Amino-5-chlorothiazole hydrochloride (of known purity)

• Selected solvents (e.g., water, pH buffers, methanol, ethanol, acetonitrile)

• Analytical balance

• Scintillation vials with screw caps

• Constant temperature orbital shaker or water bath

• Centrifuge

• Syringe filters (0.45 µm, solvent-compatible)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:

• Preparation: Add an excess amount of 2-Amino-5-chlorothiazole hydrochloride to a series of vials. A significant excess of solid is crucial to ensure that equilibrium is reached.

• Solvent Addition: Accurately add a known volume of the desired solvent to each vial.

• Equilibration: Tightly seal the vials and place them in a constant temperature shaker set to a specific temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium. It is advisable to take samples at various time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been achieved (i.e., the concentration of the solute in solution is no longer increasing).

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the experimental temperature for a short period to allow the excess solid to settle. Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.45 µm syringe filter into a clean vial. Alternatively, the samples can be centrifuged to pellet the excess solid before taking the supernatant.

• Dilution: Accurately dilute the filtered sample with a suitable solvent (usually the mobile phase of the analytical method) to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the concentration of 2-Amino-5-chlorothiazole hydrochloride in the diluted sample using a calibrated analytical method, such as HPLC-UV.

Data Analysis:

Calculate the concentration of the saturated solution based on the measured concentration of the diluted sample and the dilution factor. Express the solubility in appropriate units, such as mg/mL or mol/L.

Analytical Method: HPLC-UV

A reverse-phase HPLC method with UV detection is a reliable technique for quantifying the concentration of 2-Amino-5-chlorothiazole hydrochloride.

Table 2: Example HPLC-UV Method Parameters

Parameter	Suggested Conditions
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	Isocratic or gradient elution depending on the sample matrix. A starting point could be 70% A and 30% B.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
UV Detection	Wavelength of maximum absorbance (λmax) for 2-Amino-5-chlorothiazole (to be determined experimentally, likely around 260-280 nm)
Standard Curve	Prepare a series of standards of known concentration to establish a linear calibration curve.

Note: This is a starting point, and the method should be validated for linearity, accuracy, and precision.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility using the shake-flask method followed by HPLC-UV analysis.

Caption: Workflow for Shake-Flask Solubility Determination.

Safety and Handling

2-Amino-5-chlorothiazole hydrochloride is a chemical that requires careful handling to minimize exposure and ensure laboratory safety.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, when handling the solid compound or its solutions.

• Ventilation: Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid inhalation of dust particles.

• Spill Response: In case of a spill, contain the material and clean the area with appropriate absorbent materials. Dispose of waste in accordance with local regulations.

• Storage: Store 2-Amino-5-chlorothiazole hydrochloride in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

Refer to the manufacturer's Safety Data Sheet (SDS) for detailed hazard information and emergency procedures.

Conclusion and Future Perspectives

References

• Lide, D. R. (Ed.). (2004). CRC Handbook of Chemistry and Physics (85th ed.). CRC Press.

• World Health Organization. (2006). Annex 4: Guidance on the selection of comparator pharmaceutical products for equivalence assessment of interchangeable multisource (generic) products. WHO Technical Report Series, No. 937. [Link]

• O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry.

• Ghasemi, J., & Saaidpour, S. (2007). QSPR prediction of aqueous solubility of drug-like organic compounds. Chemical and Pharmaceutical Bulletin, 55(4), 669-674. [Link]

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Handbook of pharmaceutical salts: Properties, selection, and use. John Wiley & Sons.
• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616.
• Avdeef, A. (2012).

• PubChem. (n.d.). 2-Amino-5-chlorothiazole. National Center for Biotechnology Information. Retrieved from [Link]

• Duchowicz, P. R., Talevi, A., Bellera, C. L., & Castro, E. A. (2008). New QSPR study for the prediction of aqueous solubility of drug-like compounds. Bioorganic & Medicinal Chemistry, 16(17), 7944-7955. [Link]

• PubChem. (n.d.). 2-Aminothiazole. National Center for Biotechnology Information. Retrieved from [Link]

• Jorgensen, W. L., & Duffy, E. M. (2002). Prediction of drug solubility from structure. Advanced Drug Delivery Reviews, 54(3), 355-366.
• Hughes, J. D., Blagg, J., Price, D. A., Bailey, S., DeCrescenzo, G. A., Devraj, R. V., ... & Waring, M. J. (2008). Physiochemical drug properties associated with in vivo toxicological outcomes. Bioorganic & Medicinal Chemistry Letters, 18(17), 4872-4875.
• Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry, 43(20), 3714-3717.
• Bastin, R. J., Bowker, M. J., & Slater, B. J. (2000). Salt selection and optimisation procedures for pharmaceutical new chemical entities. Organic Process Research & Development, 4(5), 427-435.
• Ayati, A., Emami, S., Asadipour, A., Shafiee, A., & Foroumadi, A. (2015). Recent applications of 2-aminothiazole derivatives in medicinal chemistry. European Journal of Medicinal Chemistry, 97, 685-705.

Sources

• 1. QSPR prediction of aqueous solubility of drug-like organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New QSPR study for the prediction of aqueous solubility of drug-like compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. 2-Amino-5-chlorothiazole | C3H3ClN2S | CID 38942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Electrical effects in substituted thiazoles. pKa Values of some 5-substituted 2-aminothiazoles and 5-substituted 2-NN-dimethylaminothiazoles - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. 2-Aminothiazole - Wikipedia [en.wikipedia.org]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. Precaution on use of hydrochloride salts in pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Tautomerism in 2-Amino-5-chlorothiazole hydrochloride

An In-Depth Technical Guide to the Tautomerism of 2-Amino-5-chlorothiazole Hydrochloride

Abstract

The 2-aminothiazole moiety is a cornerstone in medicinal chemistry, recognized as a privileged structure in numerous pharmacologically active agents.[1][2] Its biological activity is intrinsically linked to its chemical structure, including the potential for tautomerism. This guide provides a comprehensive technical analysis of the amine-imine tautomerism in 2-amino-5-chlorothiazole hydrochloride, a key intermediate in drug synthesis.[3] We will explore the theoretical underpinnings of this phenomenon and detail the analytical methodologies required for its characterization. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into experimental design, data interpretation, and computational validation.

The Phenomenon: Amine-Imine Tautomerism in the 2-Aminothiazole Core

Tautomers are structural isomers of chemical compounds that readily interconvert. In the case of 2-aminothiazole derivatives, the primary equilibrium of interest is between the aromatic amino form and the non-aromatic imino form.[4][5]

• Amino Tautomer: This form possesses an exocyclic amino (-NH₂) group. The thiazole ring is fully aromatic, a state of significant electronic stability.

• Imino Tautomer: This form features an endocyclic nitrogen double-bonded to an exocyclic imine (=NH) group. This disrupts the aromaticity of the five-membered ring.

Generally, 2-aminothiazoles predominantly exist in the more stable amino-aromatic form.[5][6] However, the tautomeric equilibrium can be influenced by several factors including substitution patterns, solvent polarity, pH, and the solid-state packing environment. For 2-amino-5-chlorothiazole hydrochloride, protonation due to the HCl salt is expected to occur on the endocyclic (ring) nitrogen atom, which can further influence the electronic distribution and favor the amino tautomer.[7][8]

Caption: Fig. 1: Amine-Imino Tautomeric Equilibrium.

Analytical Characterization: A Multi-Faceted Approach

Determining the predominant tautomeric form and quantifying the equilibrium requires a combination of spectroscopic, crystallographic, and computational techniques. Each method provides a unique and complementary piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for characterizing tautomeric equilibria in solution. By analyzing chemical shifts and coupling constants, one can distinguish between the amino and imino forms.

Expertise & Causality: The choice of solvent is critical. Aprotic solvents like DMSO-d₆ are often preferred as they can solvate the molecule without participating in rapid proton exchange that could obscure the distinct signals of the -NH₂ or =NH protons. The chemical shifts of the ring protons are also diagnostic; the disruption of aromaticity in the imino form leads to a significant upfield shift (lower ppm) for these protons compared to the aromatic amino form.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for Tautomers of 2-Amino-5-chlorothiazole

Tautomer	Group	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Rationale
Amino	-NH₂	7.0 - 7.5 (broad s)	~170 (C2-NH₂)	Protons on exocyclic nitrogen in an aromatic system.[9]
	C4-H	7.0 - 7.5 (s)	~110-120 (C4)	Aromatic proton signal.[9]
	C5-Cl	-	~120-130 (C5)	Halogenated aromatic carbon.
Imino	=NH	8.5 - 9.5 (broad s)	~160 (C2=N)	Deshielded imine proton.
	C4-H₂	4.5 - 5.5 (s)	~40-50 (C4)	Aliphatic protons on a non-aromatic ring.

| | C5-Cl | - | ~70-80 (C5) | Halogenated aliphatic carbon. |

Protocol 1: High-Resolution ¹H and ¹³C NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of 2-amino-5-chlorothiazole hydrochloride in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Ensure the sample is fully dissolved, using gentle vortexing if necessary.

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥400 MHz) for optimal signal dispersion.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

  • Shim the magnetic field to achieve high homogeneity, using the DMSO-d₆ lock signal.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Set a spectral width of approximately 16 ppm, centered around 8 ppm.

  • Use a 30-degree pulse angle and a relaxation delay of 2 seconds.

  • Acquire at least 16 scans for a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set a spectral width of approximately 220 ppm.

  • Use a 45-degree pulse angle and a relaxation delay of 2 seconds.

  • Acquire a sufficient number of scans (e.g., 1024 or more) to achieve adequate signal-to-noise.

• Data Processing & Analysis:

  • Apply Fourier transformation to the acquired FIDs.

  • Phase and baseline correct the spectra.

  • Reference the ¹H spectrum to the residual DMSO peak at 2.50 ppm and the ¹³C spectrum to the DMSO-d₆ septet at 39.52 ppm.

  • Integrate the proton signals and analyze the chemical shifts to identify the tautomeric form based on the values in Table 1. The presence of a single sharp signal for the C4-H proton in the aromatic region (7.0-7.5 ppm) is a strong indicator of the amino tautomer being the sole or vastly predominant form in solution.

Single-Crystal X-ray Crystallography

While NMR reveals the structure in solution, X-ray crystallography provides unambiguous proof of the tautomeric form present in the solid state.

Expertise & Causality: The key diagnostic feature is the C2-N bond length. In the amino tautomer, this is a single bond with a typical length of ~1.36 Å. In the imino tautomer, this would be a double bond, which is significantly shorter (~1.28 Å). Furthermore, the geometry of the exocyclic nitrogen can be determined; an sp² hybridized amino group will be planar, whereas an sp³ imino group would have a different geometry. For aminothiazole derivatives, proton transfer to the heterocyclic nitrogen is often observed in the solid state.[8]

Protocol 2: Structure Determination by X-ray Crystallography

• Crystal Growth:

  • Slow evaporation is the most common method. Prepare a saturated solution of 2-amino-5-chlorothiazole hydrochloride in a suitable solvent (e.g., ethanol, methanol, or an ethanol/water mixture) at a slightly elevated temperature.

  • Filter the solution to remove any particulate matter.

  • Allow the solvent to evaporate slowly and undisturbed at room temperature over several days.

• Crystal Mounting & Data Collection:

  • Select a single, well-formed crystal of suitable size (0.1-0.3 mm) under a microscope.

  • Mount the crystal on a goniometer head.

  • Place the mounted crystal on the diffractometer and cool it under a stream of nitrogen gas (typically 100 K) to minimize thermal vibrations.

  • Collect a full sphere of diffraction data using Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation.

• Structure Solution and Refinement:

  • Process the raw diffraction data (integration and scaling).

  • Solve the crystal structure using direct methods or Patterson methods to locate the heavy atoms (S, Cl).

  • Refine the structural model against the experimental data using full-matrix least-squares methods. Locate the lighter atoms (C, N) from the difference Fourier map. Hydrogen atoms can often be located or placed in calculated positions.

• Analysis:

  • Examine the refined structure. Measure the bond length between the C2 carbon of the thiazole ring and the exocyclic nitrogen.

  • Compare this bond length to established values for C-N single and C=N double bonds to definitively assign the tautomeric form.

Computational Chemistry

Density Functional Theory (DFT) calculations are an invaluable tool for predicting the relative stabilities of tautomers and corroborating experimental findings.[10][11]

Expertise & Causality: By calculating the ground-state electronic energy of each tautomer, we can predict which form is thermodynamically more stable. The choice of functional (e.g., B3LYP or M06-2X) and basis set (e.g., 6-311+G(d,p)) is crucial for obtaining accurate results that balance computational cost with precision.[12][13] Solvation models (like the Polarizable Continuum Model, PCM) can also be applied to simulate the solvent environment and provide results that are more comparable to NMR data.

Caption: Fig. 2: Computational Workflow for Tautomer Analysis.

Protocol 3: DFT-Based Stability and NMR Prediction

• Structure Preparation: Build 3D models of both the amino and imino tautomers of 2-amino-5-chlorothiazole using molecular modeling software.

• Geometry Optimization: Perform a full geometry optimization for each tautomer in the gas phase using a suitable level of theory (e.g., B3LYP/6-311+G(d,p)).

• Frequency Analysis: Conduct a frequency calculation at the same level of theory to confirm that the optimized structures are true energy minima (i.e., have no imaginary frequencies). This step also provides the zero-point vibrational energies (ZPVE) and thermal corrections needed for Gibbs free energy calculations.

• Energy Calculation: Calculate the single-point electronic energy of the optimized structures. For comparison with solution-phase experiments, repeat this calculation using a solvation model (e.g., IEF-PCM for DMSO).

• NMR Prediction (Optional): Use the Gauge-Independent Atomic Orbital (GIAO) method with the optimized geometries to predict the ¹H and ¹³C NMR chemical shifts.

• Analysis:

  • Compare the Gibbs free energies (ΔG) of the two tautomers. The tautomer with the lower free energy is the more stable form. The energy difference can be used to estimate the equilibrium constant.

  • Compare the predicted NMR chemical shifts with the experimental data obtained from Protocol 1 to confirm the structural assignment.

Conclusion

For 2-amino-5-chlorothiazole hydrochloride, a convergence of evidence from NMR spectroscopy, X-ray crystallography, and computational modeling is expected to confirm that the amino tautomer is the overwhelmingly predominant form in both solution and the solid state. The stability conferred by the aromaticity of the thiazole ring is the primary driving force.[5][6] Understanding this fundamental structural aspect is critical for drug development professionals, as the 3D shape, hydrogen bonding capability, and electronic properties of the correct tautomer dictate its interaction with biological targets. The methodologies detailed in this guide provide a robust framework for the unambiguous characterization of this and related heterocyclic systems.

References

• Imine-tautomers of aminothiazole derivatives: intriguing aspects of chemical reactivities. CrystEngComm. URL: [Link]

• Molecular co-crystals of 2-aminothiazole derivatives. IUCr Journals. URL: [Link]

• Table 2 Selected IR and 1 H NMR data for the aminothiazole compounds... ResearchGate. URL: [Link]

• Tautomerism of aminothiazoles. pKBH+ Values of 2-aminothiazoles and of some model imines. Journal of the Chemical Society, Perkin Transactions 2. URL: [Link]

• Tautomers of 2-aminothiazole molecules in aqueous solutions explored by Raman, SERS and DFT methods. ResearchGate. URL: [Link]

• Molecular co-crystals of 2-aminothiazole derivatives. ResearchGate. URL: [Link]

• Accelerated and Green Synthesis of N,S- and N,O-Heterocycles in Microdroplets. ACS Publications. URL: [Link]

• Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. PubMed Central. URL: [Link]

• 2-Aminothiazole. PubChem. URL: [Link]

• 2-aminothiazoles in drug discovery: Privileged structures or toxicophores?. ResearchGate. URL: [Link]

• Aminothiazole-Linked Metal Chelates: Synthesis, Density Functional Theory, and Antimicrobial Studies with Antioxidant Correlations. PubMed Central. URL: [Link]

• Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Baghdad Science Journal. URL: [Link]

• Aminothiazole-Linked Metal Chelates: Synthesis, Density Functional Theory, and Antimicrobial Studies with Antioxidant Correlations. ACS Omega. URL: [Link]

• Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Digital Repository. URL: [Link]

• Synthesis, computational study, solvatochromism and biological studies of thiazole-owing hydrazone derivatives. Arkivoc. URL: [Link]

• Ab initio study of the tautomerism of 2,5-substituted diazoles. ResearchGate. URL: [Link]

• (PDF) Synthesis, computational study, solvatochromism and biological studies of thiazole-owing hydrazone derivatives Key findings. ResearchGate. URL: [Link]

• (PDF) Synthesis and Characterization of New 2-amino-5- chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. ResearchGate. URL: [Link]

• Computational study on the prototropic tautomerism between simple oxo-, thio-, carbon-, aza-hydrazones, and their respective azines. ResearchGate. URL: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Semantic Scholar. URL: [Link]

• 2-Amino-5-chlorothiazole hydrochloride. PubChem. URL: [Link]

• Metal-induced tautomerization of oxazole and thiazole molecules to heterocyclic carbenes. Chemical Communications. URL: [Link]

• 2-Amino-5-chlorothiazole. PubChem. URL: [Link]

• Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica. URL: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. NIH. URL: [Link]

• Syntheses of 2-Amino and 2-Halothiazole Derivatives as High-Affinity Metabotropic Glutamate Receptor Subtype 5 Ligands and Potential Radioligands for In Vivo Imaging. PubMed Central. URL: [Link]

• Syntheses of 2-amino and 2-halothiazole derivatives as high-affinity metabotropic glutamate receptor subtype 5 ligands and potential radioligands for in vivo imaging. PubMed. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Syntheses of 2-Amino and 2-Halothiazole Derivatives as High-Affinity Metabotropic Glutamate Receptor Subtype 5 Ligands and Potential Radioligands for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Imine-tautomers of aminothiazole derivatives: intriguing aspects of chemical reactivities - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. Tautomerism of aminothiazoles. pKBH+ Values of 2-aminothiazoles and of some model imines - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. journals.iucr.org [journals.iucr.org]
• 8. researchgate.net [researchgate.net]
• 9. 2-Aminothiazole (96-50-4) 1H NMR spectrum [chemicalbook.com]
• 10. elar.urfu.ru [elar.urfu.ru]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

The Enduring Legacy of the 2-Aminothiazole Scaffold: From Sulfa Drugs to Precision Kinase Inhibitors

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 2-aminothiazole core is a quintessential example of a "privileged scaffold" in medicinal chemistry. This five-membered heterocyclic ring, containing both sulfur and nitrogen, has been a cornerstone in the development of therapeutics for nearly a century. Its remarkable versatility allows it to serve as a foundational structure for drugs targeting a vast array of biological pathways, from bacterial metabolic enzymes to critical human kinases involved in cancer. This guide provides an in-depth exploration of the history, discovery, and synthetic evolution of 2-aminothiazole derivatives, offering field-proven insights for professionals in drug development.

The Genesis: A Byproduct of the Sulfa Drug Revolution

The story of 2-aminothiazole derivatives is inextricably linked to the dawn of the antibiotic age. The journey began not with the thiazole ring itself, but with the discovery of sulfonamides.

In the early 1930s, German chemist Gerhard Domagk, working at Bayer, discovered that a red dye named Prontosil was remarkably effective against streptococcal infections in mice and subsequently in humans.[1] This groundbreaking work, which earned Domagk the 1939 Nobel Prize in Physiology or Medicine, quickly led to a pivotal revelation: Prontosil was a prodrug.[2] In the body, it was metabolized into its active form, para-aminobenzenesulfonamide, better known as sulfanilamide.[1]

This discovery ignited an explosion of synthetic chemistry. Researchers began creating thousands of sulfanilamide derivatives, seeking to enhance potency and reduce toxicity. This intensive effort led to the synthesis of Sulfathiazole in 1939.[3] A condensation product of sulfanilamide and 2-aminothiazole, sulfathiazole emerged as a highly effective antimicrobial agent.[3] Before the widespread availability of penicillin, it became a "wonder drug," dramatically reducing mortality from bacterial infections and establishing the 2-aminothiazole moiety as a pharmacologically significant structure.[1][4]

Core Synthesis: The Hantzsch Thiazole Synthesis

The primary and most enduring method for creating the 2-aminothiazole core is the Hantzsch thiazole synthesis, first reported in 1887.[5] This classical condensation reaction remains a staple in medicinal chemistry due to its reliability and versatility.

The reaction involves the cyclization of an α-haloketone with a thiourea derivative. The versatility of this method allows for the introduction of various substituents onto the resulting thiazole ring by simply changing the starting materials.[6][7]

Caption: A simplified workflow of the Hantzsch thiazole synthesis.

Experimental Protocol: General Hantzsch Synthesis of a 4-Aryl-2-aminothiazole

This protocol describes a representative synthesis, demonstrating the core principles of the Hantzsch reaction.

Objective: To synthesize a 4-aryl-2-aminothiazole derivative from an α-bromoacetophenone and thiourea.

Materials:

• Substituted α-bromoacetophenone (1.0 eq)

• Thiourea (1.1 eq)

• Ethanol (as solvent)

• Sodium bicarbonate (for neutralization)

• Ethyl acetate and water (for extraction)

• Anhydrous magnesium sulfate (for drying)

Methodology:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add the substituted α-bromoacetophenone (1.0 eq) and thiourea (1.1 eq).

  • Causality: Using a slight excess of thiourea ensures the complete consumption of the more expensive α-haloketone starting material.

• Solvent Addition: Add absolute ethanol to the flask until the reactants are fully dissolved with stirring.

  • Causality: Ethanol is a common solvent as it effectively dissolves both reactants and facilitates the reaction at a moderate reflux temperature.

• Reflux: Heat the reaction mixture to reflux (approximately 78°C for ethanol) and maintain for 3-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Causality: Heating provides the necessary activation energy for the condensation and cyclization steps. TLC is crucial for determining the point of reaction completion, preventing the formation of degradation byproducts from prolonged heating.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. The hydrobromide salt of the product may precipitate.

• Neutralization & Extraction: Pour the cooled mixture into a separatory funnel containing water. Slowly add a saturated solution of sodium bicarbonate until the pH is neutral (~7-8). This deprotonates the product salt. Extract the aqueous layer three times with ethyl acetate.

  • Causality: Neutralization is critical to convert the salt into the free base, which is soluble in organic solvents like ethyl acetate, allowing for its separation from inorganic byproducts.

• Purification: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Causality: The brine wash removes residual water, and the magnesium sulfate removes any remaining traces of moisture that could interfere with crystallization or subsequent steps.

• Final Product: The crude solid can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography to yield the pure 2-aminothiazole derivative.[6]

A Scaffold of Immense Therapeutic Diversity

The initial success of sulfathiazole spurred decades of research, revealing that the 2-aminothiazole scaffold is capable of interacting with a wide range of biological targets. This has led to its incorporation into drugs for numerous diseases.[8][9][10]

Therapeutic Area	Biological Activity/Target	Example Drug(s)
Infectious Diseases	Dihydropteroate Synthase Inhibition	Sulfathiazole
Penicillin-Binding Protein Inhibition	Cefdinir, Ceftibuten, Aztreonam[11][12]
Oncology	Multi-Kinase Inhibition (BCR-Abl, Src)	Dasatinib[13]
BRAF Kinase Inhibition	Dabrafenib
PI3K Inhibition	Alpelisib[13]
Gastroenterology	Histamine H₂ Receptor Antagonism	Famotidine[11]
Neurology	Dopamine Receptor Agonism	Pramipexole[12]
Inflammation	Cyclooxygenase-2 (COX-2) Inhibition	Meloxicam[11]
Antiviral	Various viral targets	Ritonavir (contains a thiazole ring)

Case Studies in Mechanism: From Broad-Spectrum to Targeted Therapy

The evolution of 2-aminothiazole drugs perfectly mirrors the broader evolution of pharmacology—from broad-spectrum agents to highly specific, pathway-targeted therapeutics.

A. Sulfathiazole: The Metabolic Inhibitor

Sulfathiazole functions as a competitive inhibitor of dihydropteroate synthase (DHPS), an essential enzyme in the bacterial folic acid synthesis pathway. By mimicking the natural substrate, para-aminobenzoic acid (PABA), it blocks the production of dihydrofolic acid, a precursor for DNA synthesis, thereby halting bacterial replication.[3][4] Human cells are unaffected as they obtain folic acid from their diet.

Caption: Sulfathiazole's mechanism of inhibiting bacterial folic acid synthesis.

The widespread use of sulfathiazole eventually led to significant bacterial resistance. This, coupled with the discovery of more potent and less toxic antibiotics like penicillin, led to its decline in systemic use.[3][4] Furthermore, a tragic incident in 1941, where sulfathiazole tablets were contaminated with phenobarbital, led to hundreds of deaths and was a major catalyst for the implementation of Good Manufacturing Practices (GMPs) in the pharmaceutical industry.[1]

B. Dasatinib: The Precision Kinase Inhibitor

Decades later, the 2-aminothiazole scaffold was repurposed for an entirely different therapeutic strategy. Dasatinib is a potent, multi-targeted tyrosine kinase inhibitor used primarily to treat chronic myeloid leukemia (CML).[13] Its mechanism is not metabolic inhibition, but the targeted shutdown of aberrant cell signaling pathways that drive cancer growth.

Dasatinib binds to the ATP-binding site of the BCR-Abl fusion protein, the hallmark of CML, as well as Src family kinases, preventing the phosphorylation events that lead to uncontrolled cell proliferation.[13][14]

Caption: Dasatinib's mechanism of inhibiting the BCR-Abl signaling pathway.

Structure-Activity Relationship (SAR) and the Toxicophore Debate

The success of the 2-aminothiazole scaffold lies in its synthetic tractability, which allows for fine-tuning of its pharmacological properties. Key SAR insights include:

• 2-Amino Group: Modification of the primary amine, often to a 2-amide, is a common strategy to modulate binding affinity and pharmacokinetic properties.[13]

• C4 and C5 Positions: Substitutions on the thiazole ring are critical for determining target specificity. For example, introducing an aromatic group at the C4-position can enhance antitumor activity, whereas small alkyl groups may decrease it.[13]

• Linkers and Side Chains: The nature of linkers and side chains attached to the core determines the overall shape and electronic profile of the molecule, guiding its interaction with specific protein targets.

However, the 2-aminothiazole ring is not without its challenges. It has been classified as a potential toxicophore .[15] The electron-rich nature of the ring makes it susceptible to metabolic oxidation, which can lead to the formation of reactive metabolites. These metabolites can covalently bind to cellular macromolecules, potentially causing toxicity. This dual identity—a privileged structure for efficacy and a potential liability for safety—requires careful consideration and bioactivation screening during the drug development process.[15]

Conclusion

The history of 2-aminothiazole derivatives is a compelling narrative of scientific evolution. From its origins as a key component of the first generation of synthetic antibiotics to its modern role in precision cancer therapies, this humble scaffold has proven to be one of the most versatile and enduring structures in medicinal chemistry. Its journey underscores the power of synthetic innovation, where a single chemical core can be adapted over decades to meet new therapeutic challenges. For researchers and drug developers, the 2-aminothiazole ring remains a highly valuable starting point for the design of novel therapeutics, a testament to its privileged and powerful nature.

References

• Jadhav, S. A., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Journal of the Iranian Chemical Society. [Link]

• Reddy, C. S., et al. (2011). Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica. [Link]

• Yurttaş, L., et al. (2016). Recent developments of 2-aminothiazoles in medicinal chemistry. European Journal of Medicinal Chemistry. [Link]

• Al-Ghorbani, M., et al. (2015). Aqueous-Phase Synthesis of 2-Aminothiazole and 2-Iminothiazolidine Derivatives catalyzed by Diammonium Hydrogen Phosphate and DABCO. Scilit. [Link]

• Al-Ghorbani, M., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. [Link]

• Khalifa, M. E. (2021). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Acta Chimica Slovenica. [Link]

• Al-Ghorbani, M., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. National Institutes of Health. [Link]

• Jakopin, Ž. (2020). 2-aminothiazoles in drug discovery: Privileged structures or toxicophores? Chemico-Biological Interactions. [Link]

• Google Patents. (2012). EP2682390A1 - 2-aminothiazole derivative, preparation method, and use.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Historical Significance and Evolving Applications of Sulfathiazole Sodium. Pharmachemintermediates.com. [Link]

• The Poisoner's Cabinet. (2024). The Sulfathiazole Debacle - Winthrop Chemical's Dilemma & the FDA in 1940. The Poisoner's Cabinet. [Link]

• Nevagi, R. J., et al. (2014). Biological and medicinal significance of 2-aminothiazoles. Der Pharmacia Lettre. [Link]

• Wikipedia. (n.d.). Sulfathiazole. Wikipedia. [Link]

• Al-Ghorbani, M., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. ResearchGate. [Link]

• Wikipedia. (n.d.). 2-Aminothiazole. Wikipedia. [Link]

• Wan, Y., et al. (2021). 2-Aminothiazole: A privileged scaffold for the discovery of anti-cancer agents. European Journal of Medicinal Chemistry. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. The Sulfathiazole Debacle - Winthrop Chemical's Dilemma & the FDA in 1940 [dannypolishchuk.com]
• 3. Page loading... [wap.guidechem.com]
• 4. nbinno.com [nbinno.com]
• 5. 2-Aminothiazole: synthesis, biological activities and toxicity_Chemicalbook [chemicalbook.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 11. Recent developments of 2-aminothiazoles in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 2-Aminothiazole - Wikipedia [en.wikipedia.org]
• 13. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 2-Aminothiazole: A privileged scaffold for the discovery of anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. 2-aminothiazoles in drug discovery: Privileged structures or toxicophores? - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Utility of 2-Amino-5-chlorothiazole Hydrochloride: A Heterocyclic Building Block for Modern Drug Discovery

Introduction: The Thiazole Nucleus as a Privileged Scaffold

In the landscape of medicinal chemistry, heterocyclic compounds form the bedrock of countless therapeutic agents.[1] Among these, the thiazole ring, a five-membered heterocycle containing both sulfur and nitrogen, stands out as a "wonder nucleus" due to its presence in numerous natural products like vitamin B1 (thiamine) and its derivatives' vast pharmacological applications.[2][3] The unique electronic properties of the thiazole ring, stemming from the delocalization of 6 π electrons, allow it to engage in various non-covalent interactions with biological targets, making it a privileged scaffold in drug design.[2] Thiazole-based compounds have demonstrated a remarkable breadth of therapeutic activities, including anticancer, antimicrobial, anti-inflammatory, and antidiabetic properties.[4]

This guide focuses on a particularly valuable derivative: 2-Amino-5-chlorothiazole hydrochloride . The strategic placement of its functional groups—a nucleophilic amino group at the 2-position and a halogen at the 5-position—renders it a highly versatile and reactive building block. This document provides an in-depth exploration of its properties, synthetic applications, and mechanistic considerations, with a special focus on its pivotal role in the synthesis of high-impact pharmaceuticals.

Physicochemical Properties and Safety Profile

A thorough understanding of a building block's physical and chemical properties is paramount for its effective use in synthesis. 2-Amino-5-chlorothiazole hydrochloride is a stable, crystalline solid under standard conditions. Its key properties are summarized below.

Property	Value	Source(s)
Molecular Formula	C₃H₃ClN₂S · HCl	[5]
Molecular Weight	171.05 g/mol	[6]
CAS Number	55506-37-1	[7]
Appearance	White to off-white crystalline powder	[8]
Melting Point	164-167 °C (decomposes)
IUPAC Name	5-chloro-1,3-thiazol-2-amine;hydrochloride	[6]
Synonyms	(5-Chlorothiazol-2-yl)amine hydrochloride	[5]

Safety and Handling:

2-Amino-5-chlorothiazole hydrochloride is classified as harmful if swallowed and can cause skin irritation, serious eye damage, and respiratory irritation.[6][9] Therefore, it must be handled in accordance with good industrial hygiene and safety practices.[8] Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.[8] All manipulations should be performed in a well-ventilated area or a chemical fume hood to avoid dust formation and inhalation.[8] Store the compound in a dry, cool, and well-ventilated place in a tightly sealed container.[8]

Core Synthetic Applications: A Gateway to Complex Molecules

The synthetic utility of 2-Amino-5-chlorothiazole hydrochloride primarily stems from the reactivity of the 2-amino group. This primary amine serves as a potent nucleophile, enabling a wide range of transformations that are crucial for building molecular complexity.

Nucleophilic Substitution and Coupling Reactions

The most common and impactful application of this building block is its use as a nucleophile in substitution reactions, particularly with activated heterocyclic systems. The amino group readily attacks electron-deficient carbon centers, forming a new carbon-nitrogen bond. This reaction is the cornerstone of its use in constructing the core of many kinase inhibitors.

Causality in Experimental Design: The choice of base and solvent is critical for the success of these coupling reactions. A non-nucleophilic base, such as sodium tert-butoxide or N,N-Diisopropylethylamine (DIPEA), is often employed to deprotonate the hydrochloride salt and neutralize the acid generated during the reaction without competing with the primary amine nucleophile. Aprotic polar solvents like tetrahydrofuran (THF) or 1,4-dioxane are ideal as they can dissolve the reactants and facilitate the reaction while remaining inert to the reaction conditions.

Case Study: Synthesis of the Anticancer Drug Dasatinib

A quintessential example showcasing the strategic importance of 2-Amino-5-chlorothiazole hydrochloride is its role in the synthesis of Dasatinib, a potent tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML).[10] Several synthetic routes to Dasatinib rely on the key step of coupling 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide with a substituted pyrimidine. While our core molecule is not directly the starting material in all published routes, many syntheses first construct an amide derivative from a related 2-aminothiazole structure, which then undergoes the crucial coupling.

A highly efficient method involves the reaction of 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide (which can be synthesized from precursors related to our title compound) with 4,6-dichloro-2-methylpyrimidine .[10][11] This reaction forms the central scaffold of Dasatinib.

Workflow for Dasatinib Synthesis Intermediate

The following diagram illustrates the key coupling step in the synthesis of a Dasatinib precursor.

Caption: Key coupling step in the synthesis of Dasatinib.

Detailed Experimental Protocol: Synthesis of Dasatinib Intermediate

The following protocol is a representative procedure adapted from published literature for the synthesis of the key intermediate, 2-((6-chloro-2-methylpyrimidin-4-yl)amino)-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide.[11]

Materials:

• 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide (1.0 eq)

• 4,6-dichloro-2-methylpyrimidine (1.2 eq)

• Sodium tert-butoxide (3.5 eq), 30% wt. solution in Tetrahydrofuran (THF)

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid, 2N

Procedure:

• Reaction Setup: To a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide (1.0 eq) and 4,6-dichloro-2-methylpyrimidine (1.2 eq).

• Solvent Addition: Add anhydrous THF to the flask to create a stirrable slurry (approx. 12-15 mL per gram of the starting thiazole).

• Base Addition: Begin stirring the mixture and cool the flask to 10-20°C using an ice-water bath. Slowly add the 30% wt. solution of sodium t-butoxide in THF (3.5 eq) dropwise via a syringe or dropping funnel, ensuring the internal temperature does not exceed 20°C.

  • Expert Insight: The slow addition of a strong base like NaOtBu is crucial. It deprotonates the amine, making it a more potent nucleophile for the subsequent SNAr reaction. Maintaining a low temperature controls the exothermic reaction and prevents potential side reactions.

• Reaction Monitoring: After the addition is complete, allow the mixture to warm to room temperature and stir for 1.5-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Quenching: Once the reaction is complete, cool the mixture to 0-5°C in an ice bath. Carefully and slowly add 2N hydrochloric acid to quench the reaction and neutralize the excess base. The product will precipitate as a solid.

• Isolation: Stir the resulting slurry at 0-5°C for approximately 1.5-2 hours to ensure complete precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake sequentially with cold water and a minimal amount of cold THF or another suitable solvent to remove impurities.

• Drying: Dry the isolated solid under vacuum to a constant weight to yield the desired Dasatinib intermediate.

This intermediate is then reacted with 1-(2-hydroxyethyl)piperazine in a final coupling step to yield Dasatinib.[12]

Conclusion

2-Amino-5-chlorothiazole hydrochloride is more than just a chemical reagent; it is a strategic tool in the arsenal of the medicinal chemist. Its defined structure, predictable reactivity, and proven utility in the synthesis of complex, high-value molecules like Dasatinib underscore its importance as a heterocyclic building block.[11] By understanding the nuances of its physicochemical properties and the mechanistic basis for its reactivity, researchers can continue to leverage this versatile scaffold to construct novel therapeutic agents and advance the frontiers of drug discovery.

References

• An Overview of Thiazole Derivatives and its Biological Activities. (2023). World Journal of Pharmaceutical and Life Sciences, 9(9), 133-143. [Link]

• A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Derivatives. (2021). International Journal of Creative Research Thoughts, 9(6). [Link]

• A review on thiazole based compounds & it's pharmacological activities. (2024). The Pharma Innovation Journal, 13(5), 11-21. [Link]

• PubChem. 2-Amino-5-chlorothiazole (Compound). National Center for Biotechnology Information. Retrieved from [Link]

• Amerigo Scientific. 2-Amino-5-chlorothiazole hydrochloride (95%). Retrieved from [Link]

• An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. (2024). FABAD Journal of Pharmaceutical Sciences, 49(3), 209-222. [Link]

• A Retrospect Study on Thiazole Derivatives as the Potential Antidiabetic Agents in Drug Discovery & Developments. (2018). Current Diabetes Reviews, 15(4). [Link]

• PubChem. 2-Amino-5-chlorothiazole hydrochloride (Compound). National Center for Biotechnology Information. Retrieved from [Link]

• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. (2010). ARKIVOC, 2010(6), 32-38. [Link]

• A convenient new and efficient commercial synthetic route for dasatinib (Sprycel®). (2017). viXra.org. [Link]

• Google Patents. (2016).
• Google Patents. (2013).

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. ijarsct.co.in [ijarsct.co.in]
• 3. researchgate.net [researchgate.net]
• 4. A review on thiazole based compounds andamp; it’s pharmacological activities [wisdomlib.org]
• 5. 2-Amino-5-chlorothiazole hydrochloride (95%) - Amerigo Scientific [amerigoscientific.com]
• 6. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. chemical-label.com [chemical-label.com]
• 10. vixra.org [vixra.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Dasatinib synthesis - chemicalbook [chemicalbook.com]

Theoretical and Applied Perspectives on 2-Amino-5-chlorothiazole Hydrochloride: A Computational and Spectroscopic Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of 2-Amino-5-chlorothiazole hydrochloride, a pivotal heterocyclic building block in modern medicinal chemistry. Moving beyond basic characterization, this document delves into the theoretical underpinnings of its molecular structure, reactivity, and potential as a pharmacophore. We synthesize computational insights from quantum chemical calculations with established spectroscopic and analytical methodologies to present a holistic view for researchers. This guide is structured to explain the causality behind experimental and theoretical choices, offering field-proven insights for drug development professionals. Detailed protocols for spectroscopic and thermal analysis are provided as self-validating systems to ensure technical accuracy and reproducibility.

Introduction: The Significance of the 2-Aminothiazole Scaffold

The 2-aminothiazole moiety is a privileged scaffold in drug discovery, recognized for its wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2] Its prevalence in clinically approved drugs, such as the anticancer agent Dasatinib, underscores its importance.[2] 2-Amino-5-chlorothiazole hydrochloride serves as a crucial starting reagent and building block for synthesizing more complex and potent derivatives.[3] The presence of the chloro group at the 5-position offers a site for further functionalization, while the amino group at the 2-position is key to its biological interactions. Understanding the theoretical properties of this molecule is paramount for the rational design of novel therapeutics. This guide bridges the gap between raw material characterization and advanced computational drug design.

Physicochemical and Spectroscopic Characterization

A thorough understanding of the fundamental properties of a molecule is the bedrock upon which all theoretical studies are built. These experimental data serve as the primary validation for computational models.

General Properties

The hydrochloride salt of 2-Amino-5-chlorothiazole enhances the compound's stability and solubility in polar solvents, which can be advantageous for synthetic and biological applications.

Property	Value	Source
Chemical Formula	C₃H₃ClN₂S · HCl	[3]
Molecular Weight	171.05 g/mol	[3][4]
CAS Number	55506-37-1	[3][4]
Appearance	White to off-white solid/powder
Melting Point	164-167 °C (decomposes)	[3]
IUPAC Name	5-chloro-1,3-thiazol-2-amine;hydrochloride	[4]
InChI Key	GTMGFQYVLSQTKP-UHFFFAOYSA-N	[3][4]

Spectroscopic Profile: A Triad of Validation

The combination of NMR, IR, and Mass Spectrometry provides a self-validating system for structural confirmation. Theoretical calculations, particularly DFT, can predict these spectra, and a high degree of correlation between predicted and experimental data lends confidence to the computational model.

NMR spectroscopy is indispensable for elucidating the carbon-hydrogen framework. For 2-Amino-5-chlorothiazole hydrochloride, protonation at one of the nitrogen atoms will influence the chemical shifts compared to the free base. Predicted spectra are based on established data for similar thiazole derivatives.[5][6][7]

Predicted ¹H NMR Data (DMSO-d₆, 400 MHz)
Chemical Shift (δ) (ppm)	Assignment & Rationale
~10.0 - 11.0 (broad s, 2H)	NH₂ protons, broadened due to proton exchange and quadrupole effects of Nitrogen. Shifted downfield due to the electron-withdrawing nature of the ring and protonation.
~7.5 - 7.8 (s, 1H)	C4-H proton. Singlet multiplicity. Its chemical shift is influenced by the adjacent sulfur and chlorine atoms.
~9.0 (broad s, 1H)	N-H proton of the thiazole ring (protonated form), expected to be broad.

Predicted ¹³C NMR Data (DMSO-d₆, 100 MHz)
Chemical Shift (δ) (ppm)	Assignment & Rationale
~170	C2 (carbon attached to amino group and two nitrogens in its tautomeric form), significantly deshielded.
~135	C4 (carbon bearing the single proton), influenced by adjacent sulfur.
~125	C5 (carbon attached to chlorine), deshielded by the electronegative chlorine atom.

IR spectroscopy probes the vibrational frequencies of functional groups. The spectrum provides direct evidence for the presence of N-H, C=N, and C-Cl bonds.

Predicted IR Data (KBr Disc)
Wavenumber (cm⁻¹)	Assignment
3400 - 3200	N-H stretching vibrations (amine and protonated ring nitrogen).
1640 - 1600	C=N stretching of the thiazole ring.
1550 - 1450	C=C stretching and N-H bending vibrations.
~700	C-Cl stretching vibration.

Thermal Analysis (TGA/DSC)

Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are critical for assessing the thermal stability, decomposition profile, and purity of the compound.[8][9][10] For a hydrochloride salt, TGA would reveal mass loss corresponding to the loss of HCl followed by the decomposition of the organic moiety.[9] DSC would show an endothermic peak corresponding to its melting and decomposition.[8] This data is vital for determining appropriate storage and reaction conditions.

Core Directive: Theoretical and Computational Studies

Theoretical studies provide a microscopic view of molecular properties, guiding experimental design and interpretation. The workflow below illustrates the synergistic relationship between computational prediction and experimental validation.

Caption: Workflow integrating computational modeling and experimental validation.

Quantum Chemical Calculations: The DFT Approach

Density Functional Theory (DFT) is a powerful computational method for investigating the electronic structure and properties of molecules. By solving approximations of the Schrödinger equation, DFT provides insights that are not directly accessible through experiments.

• Optimized Molecular Geometry: DFT calculations can determine the most stable 3D arrangement of atoms, providing precise bond lengths, bond angles, and dihedral angles. This optimized geometry is the foundation for all other electronic property calculations and is crucial for understanding steric interactions in potential biological targets.

• Electronic Properties (HOMO-LUMO Analysis): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity.

  • HOMO: Represents the ability to donate an electron. Its location often indicates the site of electrophilic attack. For 2-Amino-5-chlorothiazole, the HOMO is expected to be localized around the amino group and the sulfur atom.

  • LUMO: Represents the ability to accept an electron. Its location indicates the site of nucleophilic attack.

  • HOMO-LUMO Gap: The energy difference between these orbitals is a crucial indicator of the molecule's kinetic stability and chemical reactivity. A smaller gap suggests the molecule is more reactive.

• Molecular Electrostatic Potential (MEP): An MEP map visualizes the charge distribution across the molecule. Red regions (electron-rich) indicate sites prone to electrophilic attack, while blue regions (electron-poor) are susceptible to nucleophilic attack. For this molecule, the amino group would be an electron-rich region, making it a key site for hydrogen bonding in a receptor.

Molecular Docking: Predicting Biological Interactions

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (the ligand) when bound to a second (the receptor, typically a protein). This method is instrumental in virtual screening and lead optimization.

• Causality: By using the DFT-optimized geometry of 2-Amino-5-chlorothiazole hydrochloride, researchers can dock it into the active site of a known protein target (e.g., a kinase). The docking algorithm samples various conformations and orientations, scoring them based on binding energy.

• Insights: The results reveal plausible binding modes, identify key intermolecular interactions (like hydrogen bonds with the amino group or hydrophobic interactions), and provide a predicted binding affinity. This allows for the prioritization of derivatives for synthesis and biological testing, saving significant time and resources.

Application in Drug Design: A Versatile Pharmacophore

The theoretical insights directly inform the use of 2-Amino-5-chlorothiazole hydrochloride in drug design. Its structure is a key pharmacophore, meaning it contains the essential features for biological activity.

• Hydrogen Bonding: The amino group is a potent hydrogen bond donor and acceptor, allowing it to anchor the molecule within a protein's active site.

• Aromatic/Heterocyclic Interactions: The thiazole ring can participate in π-π stacking or other non-covalent interactions with aromatic residues like phenylalanine or tyrosine in a receptor.

• Synthetic Handle: The chlorine at the C5 position is a versatile synthetic handle. It can be substituted via nucleophilic aromatic substitution or participate in cross-coupling reactions (e.g., Suzuki, Sonogashira), enabling the creation of diverse chemical libraries for screening.[1][11]

Caption: Structure of 2-Amino-5-chlorothiazole hydrochloride.

Experimental Protocols for Model Validation

The following protocols describe the essential analytical techniques required to obtain the experimental data needed to validate the theoretical models discussed above.

Protocol: Spectroscopic Characterization

Objective: To confirm the chemical identity and structural integrity of 2-Amino-5-chlorothiazole hydrochloride.

Methodology:

• Sample Preparation (NMR):

  • Accurately weigh 5-10 mg of the compound.

  • Dissolve in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is chosen for its ability to dissolve the hydrochloride salt and for its high boiling point.

  • Transfer the solution to a 5 mm NMR tube.

• ¹H and ¹³C NMR Acquisition:

  • Acquire spectra on a 400 MHz (or higher) spectrometer.[12]

  • For ¹H NMR, acquire at least 16 scans. For ¹³C NMR, acquire a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 1024 scans).

  • Reference the spectra to the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm for ¹H, δ ~39.52 ppm for ¹³C).

• Sample Preparation (IR):

  • Prepare a KBr pellet by mixing ~1 mg of the compound with ~100 mg of dry KBr powder and pressing it into a transparent disk.

• IR Spectrum Acquisition:

  • Acquire the spectrum over a range of 4000-400 cm⁻¹.

  • Identify characteristic peaks and compare them with predicted values.

• Data Validation:

  • Correlate the NMR and IR data. The number of protons in the ¹H NMR should be consistent with the proposed structure. The functional groups identified in the IR spectrum (N-H, C=N, C-Cl) must match the structure. This cross-validation ensures the identity of the material being used for further studies.

Protocol: Thermal Stability Analysis

Objective: To determine the thermal stability and decomposition profile of the compound.

Methodology:

• Instrument Calibration:

  • Calibrate the TGA and DSC instruments using standard reference materials (e.g., indium for DSC).

• Sample Preparation:

  • Accurately weigh 3-5 mg of the compound into an aluminum TGA/DSC pan.

• TGA/DSC Acquisition:

  • Heat the sample under a nitrogen atmosphere (flow rate ~50 mL/min) to prevent oxidative decomposition.

  • Use a linear heating ramp, for example, 10 °C/min, from ambient temperature to ~300 °C.[9]

• Data Analysis:

  • From the TGA curve: Determine the onset temperature of decomposition and the percentage of mass loss at different stages.

  • From the DSC curve: Identify the melting point (endotherm) and any other thermal events like decomposition (exotherm or endotherm).

• Validation: The results provide a clear thermal operating window for the compound, which is essential information for both synthetic chemistry (defining maximum reaction temperatures) and formulation development (assessing stability).

Conclusion

2-Amino-5-chlorothiazole hydrochloride is more than a mere chemical intermediate; it is a highly functionalized scaffold with significant potential in drug discovery. This guide has demonstrated that a synergistic approach, combining theoretical studies like DFT and molecular docking with rigorous experimental validation through spectroscopy and thermal analysis, provides the deepest understanding of its potential. The computational models predict reactivity hotspots and potential biological interactions, while the experimental data ground these predictions in reality. For researchers in drug development, this integrated strategy is essential for accelerating the design and synthesis of novel, more effective therapeutic agents based on the versatile 2-aminothiazole core.

References

• The Royal Society of Chemistry. (n.d.). Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in presence of. Retrieved from [Link][5]

• PubChem. (n.d.). 2-Amino-5-chlorothiazole. Retrieved from [Link][13]

• ResearchGate. (2023). Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Retrieved from [Link][14]

• PubChem. (n.d.). 2-Amino-5-chlorothiazole hydrochloride. Retrieved from [Link][4]

• Semantic Scholar. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link][11]

• National Center for Biotechnology Information. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link][1]

• MDPI. (2022). Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products. Retrieved from [Link][8]

• National Center for Biotechnology Information. (2014). Thermal Analysis of Some Antidiabetic Pharmaceutical Compounds. Retrieved from [Link][9]

• MDPI. (2020). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link][7]

• National Center for Biotechnology Information. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Retrieved from [Link][2]

• Redalyc. (2016). Conceptual approach to thermal analysis and its main applications. Retrieved from [Link][10]

• National Center for Biotechnology Information. (2014). Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. Retrieved from [Link][12]

Sources

• 1. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-アミノ-5-クロロチアゾール 塩酸塩 95% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Thermal Analysis of Some Antidiabetic Pharmaceutical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Conceptual approach to thermal analysis and its main applications [redalyc.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 2-Amino-5-chlorothiazole | C3H3ClN2S | CID 38942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Technical Guide to Quantum Chemical Calculations for 2-Amino-5-chlorothiazole Hydrochloride

Abstract

This guide provides a comprehensive, in-depth protocol for conducting quantum chemical calculations on 2-Amino-5-chlorothiazole hydrochloride, a significant heterocyclic compound in medicinal chemistry.[1][2][3] Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of steps. It delves into the causal reasoning behind methodological choices, ensuring a robust and scientifically sound computational analysis. We will explore the molecule's structural and electronic properties through Density Functional Theory (DFT), focusing on geometry optimization, vibrational analysis, and the exploration of the molecular orbital landscape. The ultimate goal is to furnish a framework for predicting the molecule's reactivity, stability, and potential intermolecular interactions, which are critical parameters in the rational design of novel therapeutics.

Introduction: The Significance of 2-Amino-5-chlorothiazole in Drug Discovery

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The specific derivative, 2-Amino-5-chlorothiazole, and its hydrochloride salt, serve as crucial starting reagents and building blocks in the synthesis of more complex therapeutic agents.[4][5] Understanding the intrinsic electronic and structural properties of this foundational molecule is paramount for predicting its behavior in physiological environments and its interaction with biological targets.

Quantum chemical calculations offer a powerful lens through which we can examine molecules at the subatomic level, providing insights that are often inaccessible through experimental methods alone.[6][7] By modeling the electron distribution and energy landscape, we can elucidate key chemical descriptors such as molecular geometry, charge distribution, and orbital energies.[8] This information is invaluable for:

• Predicting Reactivity: Identifying sites susceptible to nucleophilic or electrophilic attack.[9]

• Understanding Stability: Assessing the molecule's thermodynamic stability and kinetic reactivity.

• Informing Drug Design: Guiding the modification of the scaffold to enhance binding affinity and selectivity for a biological target.[6]

This guide will employ Density Functional Theory (DFT), a widely used and reliable quantum mechanical method that balances computational accuracy with efficiency, making it ideal for studying organic molecules of pharmaceutical interest.[7][10][11][12]

Foundational Theory and Method Selection

The Power of Density Functional Theory (DFT)

At the heart of our investigation is Density Functional Theory (DFT). Unlike wavefunction-based methods, DFT calculates the total energy of a system based on its electron density, a more computationally tractable approach for many-electron systems.[7][11][12] The accuracy of DFT calculations hinges on the choice of the exchange-correlation functional, which approximates the complex electron-electron interactions.

Causality in Method Selection: B3LYP Functional and 6-311++G(d,p) Basis Set

For this study, we have selected the B3LYP hybrid functional . This choice is not arbitrary. B3LYP has consistently demonstrated high accuracy for a vast range of organic molecules, providing excellent predictions of geometries and reaction energies, making it a "gold standard" in computational organic chemistry.[10][11][12][13] It incorporates a portion of the exact Hartree-Fock exchange, which helps to mitigate some of the self-interaction error inherent in other functionals.[14]

The functional is paired with the 6-311++G(d,p) basis set . Let's deconstruct this choice:

• 6-311G: This is a triple-zeta valence basis set, meaning it uses three functions to describe each valence electron, offering a high degree of flexibility to accurately model the electron distribution.

• ++: The double plus indicates the addition of diffuse functions on both heavy atoms and hydrogen atoms.[15][16] These functions are crucial for describing the electron density far from the atomic nuclei, which is essential for accurately modeling anions, lone pairs, and non-covalent interactions.

• (d,p): These are polarization functions. The 'd' functions are added to heavy atoms (like C, N, S, Cl) and 'p' functions are added to hydrogen atoms.[15][16][17] These functions allow the orbitals to change shape and direction in response to the molecular environment, which is critical for describing chemical bonds and anisotropic effects accurately.[18]

This combination of the B3LYP functional and the 6-311++G(d,p) basis set provides a robust, high-level theoretical model that is well-suited to capture the nuanced electronic structure of 2-Amino-5-chlorothiazole hydrochloride.

Computational Workflow: A Validating System

The following workflow is designed as a self-validating system. Each step builds upon the previous one, with built-in checks to ensure the physical and chemical relevance of the results.

Caption: Computational workflow for quantum chemical analysis.

Experimental Protocols: Step-by-Step Methodologies

Protocol 1: Geometry Optimization and Vibrational Frequency Analysis

This initial step is critical for locating the most stable, lowest-energy conformation of the molecule on the potential energy surface.

Objective: To find the equilibrium geometry of 2-Amino-5-chlorothiazole hydrochloride and confirm it is a true energy minimum.

Methodology:

• Input Structure Generation: The 2D structure of 2-Amino-5-chlorothiazole hydrochloride (CAS 55506-37-1) is sketched.[19][20] For the hydrochloride, a proton is added to the most basic site, anticipated to be the ring nitrogen or the exocyclic amino group. The structure is then converted to a 3D coordinate file (e.g., .mol or .xyz format).

• Calculation Setup: Using a quantum chemistry software package (e.g., Gaussian, ORCA), an input file is created specifying the following:

  • Method: B3LYP

  • Basis Set: 6-311++G(d,p)

  • Job Type: Opt Freq (This keyword instructs the software to perform a geometry optimization followed by a frequency calculation).

  • Charge and Multiplicity: Specify the net charge of the molecule (+1 for the hydrochloride) and its spin multiplicity (1 for a singlet ground state).

• Execution: The calculation is submitted to the computational server. The optimization algorithm iteratively adjusts the atomic positions to minimize the total energy of the system.

• Validation: Upon completion, the output file is inspected. The key to validation is the frequency calculation results.

  • A stable minimum on the potential energy surface is confirmed by the absence of any imaginary frequencies. If imaginary frequencies are present, it indicates a saddle point (a transition state), and the structure must be perturbed and re-optimized.

Protocol 2: Frontier Molecular Orbital (HOMO-LUMO) Analysis

The HOMO and LUMO are the key players in chemical reactivity.[21][22][23] The HOMO is the outermost orbital containing electrons and acts as an electron donor, while the LUMO is the innermost empty orbital that can act as an electron acceptor.[24]

Objective: To determine the energy and distribution of the HOMO and LUMO, and to calculate the HOMO-LUMO energy gap.

Methodology:

• Data Extraction: The orbital energies are extracted from the output file of the successful Opt Freq calculation from Protocol 1.

• Identification: Identify the energy of the Highest Occupied Molecular Orbital (EHOMO) and the Lowest Unoccupied Molecular Orbital (ELUMO).

• Energy Gap Calculation: The HOMO-LUMO gap (ΔE) is calculated as: ΔE = ELUMO - EHOMO

• Visualization: The 3D distributions of the HOMO and LUMO are visualized using software like GaussView or Avogadro. This visual inspection reveals which atoms contribute most to these frontier orbitals, pinpointing the likely centers of reactivity.

Interpretation:

• A large HOMO-LUMO gap implies high kinetic stability and low chemical reactivity.[25]

• A small HOMO-LUMO gap suggests the molecule is more polarizable and more chemically reactive.

Protocol 3: Molecular Electrostatic Potential (MEP) Analysis

The MEP is a 3D map of the electrostatic potential around a molecule, providing a powerful visual guide to its charge distribution and reactivity.[9][26][27] It allows us to predict how the molecule will interact with other charged or polar species.[28]

Objective: To visualize the electron-rich and electron-deficient regions of the molecule to predict sites for electrophilic and nucleophilic attack.

Methodology:

• Calculation: A separate calculation is run using the optimized geometry from Protocol 1 to generate the MEP surface. This typically involves generating a cube file of the electron density and another for the electrostatic potential.

• Visualization: The MEP is mapped onto the total electron density surface.[29] A standard color-coding scheme is used:

  • Red: Regions of most negative electrostatic potential (electron-rich), indicating favorable sites for electrophilic attack.

  • Blue: Regions of most positive electrostatic potential (electron-deficient), indicating favorable sites for nucleophilic attack.

  • Green/Yellow: Regions of near-zero potential (neutral).

Caption: Standard color scheme for MEP maps.

Protocol 4: Natural Bond Orbital (NBO) Analysis

NBO analysis provides a chemically intuitive picture of bonding by transforming the complex, delocalized molecular orbitals into localized "Lewis-like" structures (bonds, lone pairs, etc.).[30][31][32] This allows for a quantitative analysis of charge distribution and intramolecular interactions.

Objective: To quantify atomic charges and analyze charge delocalization and hyperconjugative interactions.

Methodology:

• Calculation Setup: The Pop=NBO keyword is added to the calculation input file using the optimized geometry.

• Data Extraction: The NBO analysis section of the output file is examined. Key information includes:

  • Natural Atomic Charges: A more robust measure of the charge on each atom compared to other methods like Mulliken population analysis.

  • Second-Order Perturbation Theory Analysis: This part of the output details the donor-acceptor interactions between filled (donor) NBOs and empty (acceptor) NBOs.[30] The stabilization energy (E(2)) associated with these interactions quantifies the extent of intramolecular charge transfer and hyperconjugation.[31][33]

Interpretation:

• A large E(2) value for an interaction (e.g., from a lone pair to an anti-bonding orbital) indicates a strong stabilizing delocalization, which can significantly influence the molecule's structure and reactivity.

Data Presentation and Expected Results

The quantitative data obtained from these calculations should be summarized in clear, concise tables for easy interpretation and comparison.

Table 1: Key Calculated Molecular Properties

Parameter	Value	Units	Significance
Total Energy	Value	Hartrees	Thermodynamic stability
Dipole Moment	Value	Debye	Molecular polarity
EHOMO	Value	eV	Electron-donating ability
ELUMO	Value	eV	Electron-accepting ability

| ΔE (HOMO-LUMO Gap) | Value | eV | Chemical reactivity/stability |

Table 2: NBO Analysis - Natural Atomic Charges

Atom (Label)	Natural Charge (e)
Cl1	Value
S2	Value
N3 (ring)	Value
C4	Value
C5	Value
N6 (amino)	Value

| ... | ... |

Table 3: NBO Analysis - Significant Donor-Acceptor Interactions (E(2) > 2 kcal/mol)

Donor NBO	Acceptor NBO	E(2) (kcal/mol)
e.g., LP(1) N6	e.g., π(C4-C5)*	Value

| ... | ... | ... |

Conclusion

This guide has outlined a rigorous and validated computational strategy for the quantum chemical analysis of 2-Amino-5-chlorothiazole hydrochloride. By systematically applying Density Functional Theory, researchers can gain profound insights into the molecule's structural, electronic, and reactive properties. The protocols for geometry optimization, frequency analysis, HOMO-LUMO analysis, MEP mapping, and NBO analysis collectively provide a comprehensive electronic "portrait" of the molecule. This detailed understanding is not merely an academic exercise; it provides actionable intelligence for medicinal chemists, enabling the rational design of more effective and selective drug candidates based on this versatile heterocyclic scaffold.

References

• Gaussian 09, Revision D.01, Wallingford, CT: Gaussian, Inc., 2009. [URL: https://gaussian.com/]
• Methods of Quantum Chemical Calculations in Drug Discovery and Applications | Open Access Journals - Research and Reviews. [URL: https://www.rroij.
• What is B3LYP and why is it the most popular functional in DFT? - Quora. [URL: https://www.quora.com/What-is-B3LYP-and-why-is-it-the-most-popular-functional-in-DFT]
• Natural Bond Orbital - Grokipedia. [URL: https://grokipedia.
• Natural Bond Orbitals (NBO) in Organic Chemistry. [URL: https://nbo.chem.wisc.edu/]
• Quantum Mechanics in Drug Discovery: A Comprehensive Review of Methods, Applications, and Future Directions - MDPI. [URL: https://www.mdpi.com/1422-0067/25/11/6024]
• Molecular Electrostatic Potential (MEP). [URL: https://www.cup.uni-muenchen.
• Chemistry by Way of Density Functional Theory - NASA Technical Reports Server (NTRS). [URL: https://ntrs.nasa.
• Quantum mechanics implementation in drug-design workflows: does it really help? - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5422312/]
• Molecular Electrostatic Potential Maps (MEPs) of Some Polar Molecules. [URL: https://demonstrations.wolfram.com/MolecularElectrostaticPotentialMapsMEPsOfSomePolarMolecules/]
• Natural Bond Orbitals (NBO) Data Analysis Explained | Dr M A Hashmi - YouTube. [URL: https://www.youtube.
• Quantum mechanics/molecular mechanics (QM/MM) methods in drug design: a comprehensive review of development and applications - ResearchGate. [URL: https://www.researchgate.
• Natural Bond Orbital (NBO) Analysis: Formaldehyde example - Q-Chem. [URL: https://www.q-chem.
• Quantum Mechanical Methods for Drug Design - zora.uzh.ch. [URL: https://www.zora.uzh.ch/id/eprint/99372/]
• Frontier molecular orbital theory - Wikipedia. [URL: https://en.wikipedia.org/wiki/Frontier_molecular_orbital_theory]
• How to interpret a map of electrostatic potential (MEP)? - ResearchGate. [URL: https://www.researchgate.
• A (Nearly) Universally Applicable Method for Modeling Noncovalent Interactions Using B3LYP | The Journal of Physical Chemistry Letters - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/jz300733x]
• Unveiling Drug Discovery Insights through Molecular Electrostatic Potential Analysis - ChemRxiv. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/65b385848d72101905335e26]
• Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10814981/]
• Density Functional Theory (DFT) Methods Key Notes: Fundamental Aspect - ResearchGate. [URL: https://www.researchgate.net/publication/228336339_Density_Functional_Theory_DFT_Methods_Key_Notes_Fundamental_Aspect]
• Basis Sets Used in Molecular Orbital Calculations. [URL: https://www.cup.uni-muenchen.
• Molecular Electrostatic Potential (MEP) Calculation Service - CD ComputaBio. [URL: https://www.computabio.
• Describing Chemical Reactivity with Frontier Molecular Orbitalets | JACS Au. [URL: https://pubs.acs.org/doi/10.1021/jacsau.2c00494]
• Computational Insights into the Role of the Frontiers Orbital in the Chemistry of Tridentate Ligands - Scientific & Academic Publishing. [URL: http://www.sapub.org/global/showpaperpdf.aspx?doi=10.5923/j.jlce.20160401.01]
• 2-Amino-5-chlorothiazole hydrochloride (95%) - Amerigo Scientific. [URL: https://www.amerigoscientific.com/2-amino-5-chlorothiazole-hydrochloride-95-55506-37-1.html]
• 2-Amino-5-chlorothiazole | C3H3ClN2S | CID 38942 - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/38942]
• Basis set (chemistry) - Wikipedia. [URL: https://en.wikipedia.org/wiki/Basis_set_(chemistry)]
• 7.5. Choice of Basis Set - ORCA 6.0 Manual - FACCTs. [URL: https://www.faccts.de/orca_manual/6.0/man_basissets/man_basissets.html]
• Frontier molecular orbital theory – Knowledge and References - Taylor & Francis. [URL: https://www.tandfonline.com/topics/engineering-and-technology/electrical-and-electronic-engineering/frontier-molecular-orbital-theory-kfnl]
• 2.02: LFT and Frontier Molecular Orbital Theory - Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Book%3A_Organometallic_Chemistry_M._OKeeffe_and_T._Overton)/02%3A_Structure_and_Bonding_in_Organometallic_Compounds/2.02%3A_LFT_and_Frontier_Molecular_Orbital_Theory]
• 2-Amino-5-chlorothiazole hydrochloride 95% 55506-37-1 - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/143456]
• What is the difference between 6-311G(d, p) basis set and 6-311g(2d, 2p) basis set? | ResearchGate. [URL: https://www.researchgate.net/post/What_is_the_difference_betwenn_6-311G_d_p_basis_set_and_6-311g_2d_2p_basis_set]
• A second-row analogue of the 6-311G(d,p) basis set. Calculated heats of formation for second-row hydrides - SciSpace. [URL: https://typeset.
• 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE | 55506-37-1 - ChemicalBook. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9273397.htm]
• Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity - Digital Repository. [URL: https://dr.uokirkuk.edu.iq/journal/article/view/3194]
• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - Semantic Scholar. [URL: https://www.semanticscholar.org/paper/An-Overview-on-Synthetic-2-Aminothiazole-Based-with-Al-Ghorbani-Sultan/9079710d0244795c6550742d45300643905f0134]
• Synthesis and Characterization of New 2-amino-5- chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity - ResearchGate. [URL: https://www.researchgate.net/publication/373268886_Synthesis_and_Characterization_of_New_2-amino-5-_chlorobenzothiazole_Derivatives_Containing_Different_Types_of_Heterocyclic_as_Antifungal_Activity]
• Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7814986/]
• Biological and medicinal significance of 2-aminothiazoles - Scholars Research Library. [URL: https://www.scholarsresearchlibrary.com/articles/biological-and-medicinal-significance-of-2-aminothiazoles.pdf]
• 2-Amino-5-Nitrothiazole | C3H3N3O2S | CID 8486 - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-nitrothiazole]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. rroij.com [rroij.com]
• 7. mdpi.com [mdpi.com]
• 8. Quantum mechanics implementation in drug-design workflows: does it really help? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MEP [cup.uni-muenchen.de]
• 10. quora.com [quora.com]
• 11. Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ntrs.nasa.gov [ntrs.nasa.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Basis set (chemistry) - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. schulz.chemie.uni-rostock.de [schulz.chemie.uni-rostock.de]
• 18. scispace.com [scispace.com]
• 19. 2-Amino-5-chlorothiazole hydrochloride (95%) - Amerigo Scientific [amerigoscientific.com]
• 20. 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE | 55506-37-1 [amp.chemicalbook.com]
• 21. Frontier molecular orbital theory - Wikipedia [en.wikipedia.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. taylorandfrancis.com [taylorandfrancis.com]
• 24. chem.libretexts.org [chem.libretexts.org]
• 25. Computational Insights into the Role of the Frontiers Orbital in the Chemistry of Tridentate Ligands [article.sapub.org]
• 26. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 27. Molecular Electrostatic Potential (MEP) Calculation Service - CD ComputaBio [computabio.com]
• 28. chemrxiv.org [chemrxiv.org]
• 29. researchgate.net [researchgate.net]
• 30. NBO [cup.uni-muenchen.de]
• 31. grokipedia.com [grokipedia.com]
• 32. q-chem.com [q-chem.com]
• 33. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Notes: A Detailed Protocol for the Synthesis of 2-Amino-5-chlorothiazole Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 2-Amino-5-chlorothiazole hydrochloride, a crucial heterocyclic building block in medicinal chemistry. The synthesis is accomplished through the regioselective electrophilic chlorination of commercially available 2-aminothiazole using sulfuryl chloride, followed by conversion to its hydrochloride salt for improved stability and handling. This guide explains the causality behind the experimental choices, details critical safety precautions, and includes quantitative data tables and a visual workflow to ensure clarity and reproducibility for researchers in drug discovery and chemical synthesis.

Introduction and Scientific Context

The 2-aminothiazole scaffold is a well-established privileged structure in drug discovery, appearing in numerous FDA-approved drugs and clinical candidates. Its utility stems from its ability to act as a versatile pharmacophore, capable of engaging in various biological interactions. The introduction of a chlorine atom at the 5-position creates 2-amino-5-chlorothiazole, a key intermediate that allows for further functionalization, often through cross-coupling reactions, to build molecular complexity and modulate pharmacological activity.

The protocol described herein employs a direct and efficient electrophilic aromatic substitution. The potent electron-donating effect of the amino group at the 2-position strongly activates the thiazole ring, directing the incoming electrophile (a chloronium ion equivalent) preferentially to the C5 position. Sulfuryl chloride (SO₂Cl₂) is used as a convenient and effective source of chlorine for this transformation. The final product is isolated as a hydrochloride salt, which is typically a more stable, crystalline solid compared to the free base, making it easier to handle, purify, and store.

Reaction Scheme:

Figure 1: Overall reaction for the synthesis of 2-Amino-5-chlorothiazole hydrochloride from 2-aminothiazole.

Materials, Reagents, and Equipment

Reagents:

• 2-Aminothiazole (C₃H₄N₂S)

• Sulfuryl chloride (SO₂Cl₂)

• Chloroform (CHCl₃), anhydrous

• Sodium bicarbonate (NaHCO₃)

• Hydrochloric acid (HCl), concentrated or as a solution in diethyl ether

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethanol (for recrystallization)

• Deionized water

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice-water bath

• Rotary evaporator

• Büchner funnel and vacuum flask

• Standard laboratory glassware (beakers, separatory funnel, etc.)

• Thin Layer Chromatography (TLC) plates (silica gel)

Quantitative Data for Synthesis

This table provides the reagent quantities for a representative laboratory-scale synthesis. Adjustments can be made as needed.

Reagent	MW ( g/mol )	Amount	Moles	Molar Eq.
2-Aminothiazole	100.14	10.0 g	0.100	1.0
Sulfuryl chloride	134.97	7.4 mL (12.1 g)	0.090	0.9
Chloroform	-	200 mL	-	-
Sodium Bicarbonate	84.01	~20 g (for sat. sol.)	-	-

Note: A slight sub-stoichiometric amount of sulfuryl chloride is used to minimize potential over-chlorination and simplify purification.

Detailed Experimental Protocol

PART A: Chlorination of 2-Aminothiazole

• Reaction Setup: In a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel, dissolve 2-aminothiazole (10.0 g, 0.100 mol) in 200 mL of anhydrous chloroform. Stir the mixture until all the solid has dissolved.

  • Causality: Chloroform is used as an inert solvent that readily dissolves the starting material but does not react with the highly reactive sulfuryl chloride. Anhydrous conditions are crucial as sulfuryl chloride reacts violently with water.[1][2][3]

• Addition of Chlorinating Agent: Cool the reaction flask in an ice-water bath to 0-5 °C. Add sulfuryl chloride (7.4 mL, 0.090 mol) to the dropping funnel. Add the sulfuryl chloride dropwise to the stirred 2-aminothiazole solution over approximately 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Causality: The chlorination reaction is exothermic. Slow, cooled addition is essential to control the reaction rate, prevent a dangerous temperature increase, and minimize the formation of undesired byproducts.

• Reaction Progression: Once the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Let the reaction stir for an additional 2-3 hours.

  • Causality: Allowing the reaction to proceed at room temperature ensures it goes to completion. The progress should be monitored to determine the endpoint.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethyl Acetate/Hexane 1:1). The disappearance of the starting material spot and the appearance of a new, less polar product spot indicates the reaction is complete.[4][5]

PART B: Work-up and Isolation

• Quenching the Reaction: Once the reaction is complete, cool the flask again in an ice bath. In a separate large beaker (1 L), prepare an ice-cold saturated solution of sodium bicarbonate. Very slowly and carefully, pour the reaction mixture into the stirring bicarbonate solution.

  • Causality: This step is critical for safety and purification. It neutralizes the acidic byproducts (HCl and H₂SO₄) and quenches any unreacted sulfuryl chloride.[6] This process is highly exothermic and releases CO₂ gas; therefore, slow addition into a large, open vessel is mandatory to prevent pressure buildup and splashing.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic (chloroform) layer. Extract the aqueous layer twice more with 50 mL portions of chloroform to recover any dissolved product.

  • Causality: Multiple extractions ensure maximum recovery of the product from the aqueous phase.

• Washing and Drying: Combine all the organic layers and wash them with 100 mL of brine (saturated NaCl solution). Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, then filter to remove the drying agent.

  • Causality: The brine wash removes residual water and helps to break any emulsions. The drying agent removes all traces of water from the organic solvent, which is necessary before solvent evaporation.

• Isolation of Free Base: Remove the chloroform using a rotary evaporator. This will yield the crude 2-amino-5-chlorothiazole as a solid or oil.

PART C: Hydrochloride Salt Formation and Purification

• Salt Formation: Dissolve the crude product in a minimal amount of a suitable solvent like diethyl ether or isopropanol. To this solution, add a solution of HCl (e.g., 2M HCl in diethyl ether or a few drops of concentrated HCl) dropwise until no more precipitate forms.

  • Causality: The basic amino group on the thiazole reacts with HCl to form the hydrochloride salt, which is generally much less soluble in non-polar organic solvents, causing it to precipitate out as a solid.

• Purification: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold diethyl ether to remove any soluble impurities. Purify the product further by recrystallization from a suitable solvent, such as an ethanol/water mixture, to yield pure 2-Amino-5-chlorothiazole hydrochloride as a crystalline solid.[7] The reported melting point is 164-167 °C (decomposes).[8]

Mandatory Safety Precautions

This protocol involves highly hazardous materials and must be performed with extreme caution inside a certified chemical fume hood.

• Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, a flame-retardant lab coat, and appropriate chemical-resistant gloves (e.g., butyl rubber or Viton for sulfuryl chloride).[9][10][11]

• Sulfuryl Chloride (SO₂Cl₂):

  • Hazards: Sulfuryl chloride is extremely toxic, highly corrosive, and a potent lachrymator (tear-producing agent).[3] Inhalation can cause severe respiratory damage and pulmonary edema.[2][10] Skin contact will result in severe burns.[9]

  • Reactivity: It reacts violently and exothermically with water and other protic substances (alcohols, amines), releasing large amounts of toxic hydrogen chloride (HCl) and sulfuric acid (H₂SO₄).[1][2][3] All glassware must be scrupulously dried before use.

  • Handling: Handle only in a well-ventilated fume hood. Keep away from water and incompatible materials. Store in a cool, dry place, tightly sealed.[10]

• Emergency Procedures:

  • Spills: Absorb small spills with dry sand or vermiculite and dispose of as hazardous waste. Do not use water.[2][10]

  • Exposure: In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes and seek urgent medical attention.[9][11] For inhalation, move the victim to fresh air immediately and seek medical attention.[10]

Experimental Workflow Diagram

Caption: Synthetic workflow for 2-Amino-5-chlorothiazole hydrochloride.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Sulfuryl chloride. Retrieved from [Link]

• Yufeng. (2022, September 29). Everything about Sulfuryl Chloride. Retrieved from [Link]

• Inchem.org. (n.d.). ICSC 0198 - SULPHURYL CHLORIDE. Retrieved from [Link]

• Google Patents. (n.d.). US2330223A - Aminothiazole from chloroacetal.

• Yufeng. (2025, May 25). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Retrieved from [Link]

• Kumar, S., et al. (2010, August 1). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF 2- AMINOTHIAZOLE DERIVATIVES. International Journal of Pharmaceutical Sciences and Research.
• Google Patents. (n.d.). EP0482607B1 - Process of producing 2-aminothiazole.
• Kalhor, M., Vahedi, Z., & Gharoubi, H. (2023, March 20).
• Google Patents. (n.d.). US4269985A - Process for the preparation of 2-amino-5-nitrothiazole.

• Reddit. (2020, July 22). Any tips on cleaning up SO2Cl2 chlorination reactions?. r/Chempros. Retrieved from [Link]

• ACS Publications. (2020, May 13). A Continuous Flow Sulfuryl Chloride-Based Reaction—Synthesis of a Key Intermediate in a New Route toward Emtricitabine and Lamivudine. Organic Process Research & Development.
• The Royal Society of Chemistry. (n.d.). Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in presence of.
• Rajappa, S., Sudarsanam, V., & Yadav, V. G. (1982). A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 91(5), 451-455.
• Organic Syntheses. (2012). Working with Hazardous Chemicals. 89, 44-54.

• Wikipedia. (n.d.). Sulfuryl chloride. Retrieved from [Link]

• Yin, G., Ma, J., Shi, H., & Tao, Q. (2012).
• MDPI. (2021, March 7).
• JOCPR. (n.d.). Synthesis of some new 5- substituted of.
• Xu, F., et al. (2008). Chlorination/Cyclodehydration of Amino Alcohols with SOCl2: An Old Reaction Revisited. The Journal of Organic Chemistry, 73(1), 312-315.
• EXCLI Journal. (2025, January 3).

• PubChem. (n.d.). 2-Amino-5-chlorothiazole hydrochloride. Retrieved from [Link]

• Master Organic Chemistry. (2014, February 10). SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi. Retrieved from [Link]

• Chemistry Stack Exchange. (2016, March 22). Chlorination by SOCl2 vs SO2Cl2. Retrieved from [Link]

• Quora. (2015, July 25). What is the role of SO2CL2 (sulphuryl chloride) in a reaction with an alkyl halide?. Retrieved from [Link]

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• National Institutes of Health. (n.d.). Redetermination of the structure of 2-amino-8-thia-1,5-diazaspiro[4.
• Google Patents. (n.d.). US5118815A - Method for crystallization of amino acids.

Sources

• 1. SULFURYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. ICSC 0198 - SULPHURYL CHLORIDE [inchem.org]
• 3. Sulfuryl chloride - Wikipedia [en.wikipedia.org]
• 4. rsc.org [rsc.org]
• 5. excli.de [excli.de]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Redetermination of the structure of 2-amino-8-thia-1,5-di­aza­spiro­[4.5]dec-1-en-5-ium chloride monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2-氨基-5-氯噻唑 盐酸盐 95% | Sigma-Aldrich [sigmaaldrich.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. Everything about Sulfuryl Chloride [yufenggp.com]
• 11. fishersci.com [fishersci.com]

Application Notes &amp; Protocols: Hantzsch Thiazole Synthesis for 2-Amino-5-chlorothiazole Hydrochloride

Introduction

The Hantzsch thiazole synthesis, first reported by Arthur Hantzsch in 1887, is a foundational and remarkably versatile method for constructing the thiazole ring system.[1][2] This reaction, involving the condensation of an α-halocarbonyl compound with a thioamide, remains a cornerstone of heterocyclic chemistry due to its reliability and high yields.[3][4][5] The thiazole scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous FDA-approved drugs and exhibiting a vast spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][5]

This document provides a detailed protocol for the synthesis of 2-Amino-5-chlorothiazole hydrochloride, a valuable building block in drug discovery. The synthesis employs the classic Hantzsch reaction between 1,3-dichloroacetone and thiourea. The resulting hydrochloride salt is often used directly in subsequent synthetic steps. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights, and practical troubleshooting advice.

Section 1: Reaction Principle and Mechanism

The synthesis of 2-Amino-5-chlorothiazole hydrochloride proceeds via the cyclocondensation of thiourea with 1,3-dichloroacetone. The reaction is typically conducted in an alcoholic solvent under reflux. While equimolar amounts can be used, reaction conditions must be carefully controlled to favor the formation of the desired monosubstituted thiazole over potential byproducts.[6][7]

Mechanism of the Hantzsch Thiazole Synthesis:

The reaction mechanism is a well-established multi-step process:[3]

• S-Alkylation (Sɴ2 Reaction): The reaction initiates with a nucleophilic attack from the sulfur atom of thiourea on one of the electrophilic chloromethyl carbons of 1,3-dichloroacetone. This forms an isothiouronium salt intermediate.[3][8]

• Intramolecular Cyclization: The nitrogen atom of the isothiouronium intermediate then performs an intramolecular nucleophilic attack on the ketone carbonyl carbon. This step forms a five-membered heterocyclic intermediate.[3][8]

• Dehydration: The resulting intermediate undergoes dehydration (loss of a water molecule) to form the aromatic thiazole ring.[3] The driving force for this step is the formation of the stable, aromatic thiazole system.[9]

Caption: Mechanism of Hantzsch Thiazole Synthesis.

Section 2: Experimental Protocol

2.1 Safety Precautions

• All experimental procedures must be conducted within a certified chemical fume hood.

• Personal Protective Equipment (PPE), including safety goggles, a flame-retardant lab coat, and chemically resistant gloves (e.g., nitrile), is mandatory at all times.[2]

• 1,3-Dichloroacetone is a lachrymator and is toxic; handle with extreme care.

• Thiourea is a suspected carcinogen. Avoid inhalation of dust and skin contact.

• Consult the Safety Data Sheets (SDS) for all reagents before commencing work.

2.2 Materials and Reagents

Reagent	Formula	MW ( g/mol )	M.P. (°C)	B.P. (°C)	Hazards
1,3-Dichloroacetone	C₃H₄Cl₂O	126.97	45	173	Toxic, Lachrymator, Corrosive
Thiourea	CH₄N₂S	76.12	176-178	-	Harmful, Suspected Carcinogen
Ethanol (Absolute)	C₂H₅OH	46.07	-114	78.5	Flammable
Hydrochloric Acid (conc.)	HCl	36.46	-	-	Corrosive, Respiratory Irritant

2.3 Equipment Required

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle with magnetic stirrer and stir bar

• Dropping funnel (optional)

• Büchner funnel and filter flask

• Vacuum source

• Beakers and graduated cylinders

• Glassware for recrystallization

• Melting point apparatus

• Analytical balance

2.4 Step-by-Step Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add thiourea (7.6 g, 0.1 mol). Add 100 mL of absolute ethanol. Stir the mixture to dissolve the thiourea. Gentle warming may be required.

• Reagent Addition: Once the thiourea is dissolved, add 1,3-dichloroacetone (12.7 g, 0.1 mol) to the solution in one portion. Note: Some protocols report a violent reaction if the reagents are mixed without solvent and heated, so the solvent is crucial for temperature control.[7]

• Reaction Conditions: Heat the mixture to reflux using a heating mantle. Maintain a gentle reflux with continuous stirring for 3-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[4]

• Isolation of Crude Product: After the reflux period, remove the heating mantle and allow the reaction mixture to cool to room temperature. Further cool the flask in an ice bath for 30 minutes to promote crystallization of the hydrochloride salt.

• Filtration: Collect the precipitated solid by vacuum filtration using a Büchner funnel.[3]

• Washing: Wash the filter cake with two portions of cold ethanol (2x25 mL) to remove any unreacted starting materials and soluble impurities.

• Drying: Press the solid firmly on the filter to remove excess solvent. Transfer the crude 2-Amino-5-chlorothiazole hydrochloride to a watch glass and dry in a vacuum oven at 50-60°C to a constant weight. The expected melting point is 164-167 °C (decomposes).

Caption: Experimental workflow for the synthesis.

Section 3: Characterization of 2-Amino-5-chlorothiazole Hydrochloride

The identity and purity of the synthesized product should be confirmed using standard analytical techniques.

• Melting Point: Compare the observed melting point with the literature value (164-167 °C, with decomposition). A sharp melting point range is indicative of high purity.

• FT-IR Spectroscopy (KBr Pellet, cm⁻¹): Look for characteristic peaks corresponding to N-H stretching (amine, ~3400-3200), C=N stretching (~1640), and C-Cl stretching (~750-700).

• ¹H NMR Spectroscopy (DMSO-d₆, δ ppm): The spectrum is expected to show a singlet for the C4-H proton of the thiazole ring (typically δ 7.0-8.0) and a broad singlet for the -NH₂ protons. The exact chemical shifts may vary depending on concentration and solvent.[10][11]

• Mass Spectrometry (ESI+): The mass spectrum should show a prominent peak corresponding to the protonated molecule [M+H]⁺ for the free base (C₃H₃ClN₂S), with a characteristic isotopic pattern for the presence of one chlorine atom.

Section 4: Process Optimization and Troubleshooting

The success of the Hantzsch synthesis depends on careful control of reaction parameters.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	- Insufficient reaction time or temperature.- Impure starting materials.- Incorrect stoichiometry.	- Extend reflux time and monitor via TLC.- Ensure starting materials are pure and dry.- Verify molar equivalents of reactants.
Formation of Byproducts	- Reaction of both chlorines on 1,3-dichloroacetone with thiourea.[6][7]- High reaction temperature causing decomposition.	- Use a 1:1 molar ratio of reactants.[6]- Avoid excessive heating; maintain a gentle reflux.- Consider adding the dichloroacetone dropwise to the thiourea solution.
Product is Oily or Dark	- Presence of impurities.- Thermal decomposition.	- Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water mixture).- Ensure the reaction temperature did not significantly exceed the solvent's boiling point.
Difficulty in Crystallization	- Solution is too dilute.- Presence of impurities inhibiting crystal growth.	- Concentrate the solution by carefully removing some solvent under reduced pressure.- Scratch the inside of the flask with a glass rod to induce crystallization.- Add a seed crystal if available.

References

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

• SynArchive. Hantzsch Thiazole Synthesis. Available from: [Link]

• YouTube. Synthesis of Thiazoles. Available from: [Link]

• CUTM Courseware. Thiazole. Available from: [Link]

• Indian Academy of Sciences. A general synthesis of thiazoles. Part 7. Direct generation of chloromethyl 5-thiazoly. Available from: [Link]

• RSC Publishing. Studies in the Thiaxole Series. Part I. The Reaction between Thiourea and s-Dichloroacetone. Available from: [Link]

• ResearchGate. Kinetics of reaction of chloroacetone with thioureas. Available from: [Link]

• Google Patents. Purification of 2-aminothiazole.

• Journal of the Chemical Society (Resumed). Studies in the thiazole series. Part I. The reaction between thiourea and s-dichloroacetone. Available from: [Link]

• The Royal Society of Chemistry. Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in presence of. Available from: [Link]

• Der Pharma Chemica. Synthesis of novel 2-amino thiazole derivatives. Available from: [Link]

• PMC - NIH. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Available from: [Link]

• Digital Repository. Article - Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Available from: [Link]

• ResearchGate. (PDF) Synthesis and Characterization of New 2-amino-5- chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Available from: [Link]

• MDPI. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Available from: [Link]

• Google Patents. UNITED STATES PATENT OFFICE.

• Springer. Design, synthesis, and pharmacological evaluation of 2-amino-5-nitrothiazole derived semicarbazones as dual inhibitors of monoamine oxidase and cholinesterase: effect of the size of aryl binding site. Available from: [Link]

• bepls. Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Available from: [Link]

• Taylor & Francis Online. Review of the synthesis and biological activity of thiazoles. Available from: [Link]

• Baghdad Science Journal. Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Available from: [Link]

• Google Patents. Method for synthesizing 2-amino thizaoline.

• Indian Academy of Sciences. A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles. Available from: [Link]

• Organic Syntheses. Pseudothiohydantoin. Available from: [Link]

• YouTube. Hantzsch thiazole synthesis - laboratory experiment. Available from: [Link]

• Google Patents. Process for the preparation of 2-amino-5-nitrothiazole.

• Semantic Scholar. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Available from: [Link]

• RSC Publishing. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Available from: [Link]

• PhaRxmon Consulting LLC. Puri®cation and Identi®cation of an Impurity in Bulk Hydrochlorothiazide. Available from: [Link]

• Google Patents. A novel process for preparation of highly pure crystalline hydrochlorothiazide.

Sources

• 1. synarchive.com [synarchive.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemhelpasap.com [chemhelpasap.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ias.ac.in [ias.ac.in]
• 7. 61. Studies in the thiazole series. Part I. The reaction between thiourea and s-dichloroacetone - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. rsc.org [rsc.org]
• 11. Design, synthesis, and pharmacological evaluation of 2-amino-5-nitrothiazole derived semicarbazones as dual inhibitors of monoamine oxidase and cholinesterase: effect of the size of aryl binding site - PMC [pmc.ncbi.nlm.nih.gov]

Guide to the Reaction Mechanism and Synthesis of 2-Amino-5-chlorothiazole Hydrochloride

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the synthetic pathway and underlying reaction mechanisms for the formation of 2-Amino-5-chlorothiazole hydrochloride, a pivotal building block in medicinal chemistry. The synthesis is presented as a logical two-stage process: the initial formation of the 2-aminothiazole core via the Hantzsch thiazole synthesis, followed by a regioselective electrophilic chlorination at the 5-position. This document provides not only detailed, step-by-step protocols but also elucidates the chemical principles and causality behind key experimental choices, offering field-proven insights for researchers in drug discovery and process development. All mechanistic claims are supported by authoritative sources to ensure scientific integrity.

Introduction: Strategic Importance and Synthetic Overview

2-Aminothiazole and its derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous pharmaceuticals.[1] The targeted compound, 2-Amino-5-chlorothiazole, serves as a crucial intermediate for more complex molecules where the chlorine atom can be retained or further functionalized. Its hydrochloride salt form ensures stability and ease of handling.

The most reliable and scalable synthesis of this compound does not occur in a single step but is strategically divided into two distinct chemical transformations:

• Ring Formation: Construction of the foundational 2-aminothiazole ring system using the classic Hantzsch thiazole synthesis.

• Regioselective Chlorination: Introduction of the chlorine atom at the C5 position of the pre-formed thiazole ring via an electrophilic aromatic substitution reaction.

This application note will dissect each stage, providing both the mechanistic rationale and a detailed experimental protocol.

Stage 1: Formation of the 2-Aminothiazole Core via Hantzsch Synthesis

The Hantzsch thiazole synthesis, first reported in 1887, remains the most robust and widely utilized method for creating the 2-aminothiazole ring.[2] The reaction condenses a thioamide (in this case, thiourea) with an α-halocarbonyl compound.[2][3]

The Reaction Mechanism

The Hantzsch synthesis proceeds through a well-established sequence of nucleophilic attack, intramolecular cyclization, and dehydration.[3]

• Initial Nucleophilic Attack (S-Alkylation): The reaction initiates with the nucleophilic sulfur atom of thiourea attacking the electrophilic carbon of the α-halocarbonyl (e.g., chloroacetaldehyde). This is a classic SN2 reaction, forming an isothiouronium salt intermediate. The sulfur atom, being a soft nucleophile, preferentially attacks the soft electrophilic α-carbon bearing the halogen.[4]

• Intramolecular Cyclization: The intermediate undergoes tautomerization, followed by an intramolecular nucleophilic attack where the nitrogen atom attacks the carbonyl carbon.

• Dehydration: The resulting cyclic intermediate, a hydroxythiazoline derivative, is unstable and readily undergoes acid-catalyzed dehydration to eliminate a molecule of water, leading to the formation of the stable, aromatic 2-aminothiazole ring.

The complete mechanism is illustrated below.

Caption: Mechanism of Hantzsch 2-Aminothiazole Synthesis.

Protocol: Synthesis of 2-Aminothiazole

Field Insight: Chloroacetaldehyde is unstable and prone to polymerization. Therefore, it is common practice to use a more stable precursor, such as chloroacetaldehyde diethyl acetal, which hydrolyzes in situ under the acidic reaction conditions to generate the required aldehyde.

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Thiourea	76.12	76.1 g	1.0
Chloroacetaldehyde diethyl acetal	152.62	152.6 g	1.0
Ethanol (95%)	46.07	250 mL	-
Water	18.02	50 mL	-
Sodium Hydroxide (40% aq.)	40.00	~100 mL	-

Procedure:

• Reaction Setup: To a 1 L round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add thiourea (76.1 g, 1.0 mol), chloroacetaldehyde diethyl acetal (152.6 g, 1.0 mol), ethanol (250 mL), and water (50 mL).

• Reaction Execution: Heat the mixture to reflux with stirring. The reaction is typically complete within 2-3 hours. Monitor the progress by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Allow the reaction mixture to cool to room temperature. A significant portion of the product may precipitate as the hydrochloride salt.

• Neutralization: Slowly add 40% aqueous sodium hydroxide solution with vigorous stirring while cooling the flask in an ice bath. Continue adding base until the solution is alkaline (pH > 9). This neutralizes the hydrochoride salt and precipitates the 2-aminothiazole free base.

• Purification: Collect the precipitated solid by vacuum filtration and wash it with cold water. The crude product can be recrystallized from ethanol or an ethanol/water mixture to yield pure 2-aminothiazole.

Stage 2: Regioselective Chlorination of 2-Aminothiazole

The 2-aminothiazole ring is electron-rich and readily undergoes electrophilic substitution. The 2-amino group is a powerful activating group, directing incoming electrophiles to the C5 position.[5] Direct chlorination yields the 5-chloro derivative.

The Reaction Mechanism

The chlorination proceeds via an electrophilic aromatic substitution, likely through an addition-elimination pathway.[2]

• Activation & Protection (Optional but Recommended): To prevent side reactions at the exocyclic amino group and to moderate the high reactivity of the ring, the 2-amino group is often first protected, for example, as an acetamide. This is a common strategy to improve yields and selectivity in electrophilic substitutions of aromatic amines.

• Electrophilic Attack: An electrophilic chlorine source, such as N-Chlorosuccinimide (NCS), is used. The π-electrons of the thiazole ring attack the electrophilic chlorine atom. This attack occurs at the C5 position due to the strong directing effect of the C2-amido group. This forms a resonance-stabilized cationic intermediate known as a sigma complex or arenium ion.

• Rearomatization: A base (which can be the solvent or the succinimide anion) removes the proton from the C5 position, restoring the aromaticity of the thiazole ring and yielding the 5-chloro-2-acetamidothiazole product.

• Deprotection: The acetyl protecting group is then removed by hydrolysis under acidic or basic conditions to yield the final product.

Caption: Mechanism of C5 chlorination of 2-acetamidothiazole.

Protocol: Synthesis of 2-Amino-5-chlorothiazole Hydrochloride

This protocol is adapted from a documented procedure for the chlorination of 2-acetamidothiazole.[5]

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Step A: Acetylation
2-Aminothiazole	100.14	10.0 g	0.1
Acetic Anhydride	102.09	11.2 g (10.4 mL)	0.11
Pyridine	79.10	1 mL	-
Step B: Chlorination
2-Acetamidothiazole	142.17	14.2 g	0.1
N-Chlorosuccinimide (NCS)	133.53	13.4 g	0.1
Acetonitrile (MeCN)	41.05	200 mL	-
Step C: Hydrolysis & Salt Formation
Conc. Hydrochloric Acid (37%)	36.46	~50 mL	-

Procedure:

• Step A (Acetylation): In a 250 mL flask, dissolve 2-aminothiazole (10.0 g, 0.1 mol) in acetic anhydride (10.4 mL, 0.11 mol) containing a catalytic amount of pyridine (1 mL). Stir the mixture at room temperature for 1 hour. Pour the reaction mixture into ice water to precipitate the product. Filter the solid, wash with water, and dry to obtain 2-acetamidothiazole.

• Step B (Chlorination): In a 500 mL flask, dissolve the dried 2-acetamidothiazole (14.2 g, 0.1 mol) in acetonitrile (200 mL). Add N-chlorosuccinimide (13.4 g, 0.1 mol). Stir the mixture at room temperature. The reaction is typically complete in 12-24 hours.[5] Monitor by TLC.

• Work-up: After the reaction is complete, evaporate the acetonitrile under reduced pressure. Dissolve the residue in ethyl acetate, wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to yield crude N-(5-chlorothiazol-2-yl)acetamide.[5]

• Step C (Hydrolysis and Salt Formation): To the crude N-(5-chlorothiazol-2-yl)acetamide, add concentrated hydrochloric acid (50 mL). Heat the mixture to reflux for 4-6 hours to hydrolyze the amide.

• Isolation: Allow the solution to cool to room temperature and then in an ice bath. The 2-Amino-5-chlorothiazole hydrochloride will crystallize out of the acidic solution. Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Conclusion

The synthesis of 2-Amino-5-chlorothiazole hydrochloride is most effectively achieved through a well-defined, two-stage process. The initial Hantzsch cyclization provides the core heterocyclic structure, while a subsequent, highly regioselective electrophilic chlorination installs the halogen at the desired C5 position. Understanding the underlying mechanisms—S-alkylation followed by cyclization for the ring formation, and the powerful directing effect of the amino group for the chlorination—is critical for optimizing reaction conditions and troubleshooting. The final isolation as a hydrochloride salt provides a stable, crystalline solid suitable for further use in drug development pipelines.

References

• An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. (n.d.). National Institutes of Health (NIH). [Link]

• Efficient and regioselective halogenations of 2-amino-1,3-thiazoles with copper salts. (2009). Journal of Organic Chemistry, 74(6), 2578-80. [Link]

• Synthesis of some new 5- substituted of 2-aminothiazoles: A new approach. (n.d.). JOCPR. [Link]

• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. (n.d.). Semantic Scholar. [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). Molecules, 26(5), 1449. [Link]

• A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles. (n.d.). Indian Academy of Sciences. [Link]

• Thiazole Formation - Thioamides. (n.d.). ChemTube3D. [Link]

• Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate. (2024). RSC Advances, 14, 25755-25766. [Link]

• Synthesis of some new 5- substituted of 2-aminothiazoles: A new approach. (n.d.). JOCPR. [Link]

• Reaction of 2-aminothiazoles with reagents containing a C–halogen and a CO electrophilic centre. (n.d.). Semantic Scholar. [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). National Institutes of Health (NIH). [Link]

• SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. (2025). EXCLI Journal. [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (n.d.). Semantic Scholar. [Link]

• Synthesis of 2-aminothiazole derivatives. (n.d.). ResearchGate. [Link]

• Synthesis and Characterization of New Compounds containing 2-amino Thiazole Ring from Amino Benzoic Acid. (2016). International Journal of Current Microbiology and Applied Sciences. [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. jocpr.com [jocpr.com]
• 3. Reaction of 2-aminothiazoles with reagents containing a C–halogen and a C [[double bond, length as m-dash]] O electrophilic centre - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in the presence of a novel multi-functional and magn ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00758H [pubs.rsc.org]
• 5. Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: 2-Amino-5-chlorothiazole Hydrochloride as a Versatile Starting Material in Organic Synthesis

Abstract

The thiazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] 2-Amino-5-chlorothiazole hydrochloride has emerged as a particularly valuable and versatile starting material in the synthesis of a diverse array of biologically active compounds, most notably in the development of kinase inhibitors for oncology.[3][4] Its unique electronic and structural features, including the nucleophilic amino group and the reactive chloro substituent, provide a powerful platform for a variety of synthetic transformations. This guide provides an in-depth exploration of the chemical properties of 2-amino-5-chlorothiazole hydrochloride and detailed protocols for its application in key organic reactions, including N-acylation and palladium-catalyzed cross-coupling reactions.

Introduction: The Strategic Importance of the 2-Aminothiazole Scaffold

The 2-aminothiazole moiety is a privileged scaffold in drug discovery, present in a wide range of pharmaceuticals exhibiting antimicrobial, anti-inflammatory, and anticancer activities.[5] Its prevalence stems from its ability to engage in key hydrogen bonding interactions with biological targets and its synthetic tractability. 2-Amino-5-chlorothiazole hydrochloride offers two primary points for molecular diversification: the 2-amino group and the 5-chloro position. The amino group can be readily acylated, alkylated, or used in condensation reactions, while the chloro group is an excellent handle for transition metal-catalyzed cross-coupling reactions, allowing for the introduction of various aryl and heteroaryl substituents.[6][7] This dual reactivity makes it an ideal starting point for the construction of complex molecular architectures.

Physicochemical Properties and Handling

2-Amino-5-chlorothiazole hydrochloride is a crystalline solid that is soluble in water, alcohols, and diethyl ether.[8] As a hydrochloride salt, it is more stable and easier to handle than the corresponding free base.

Property	Value	Reference
Molecular Formula	C₃H₃ClN₂S · HCl
Molecular Weight	171.05 g/mol	[9]
CAS Number	55506-37-1
Melting Point	164-167 °C (decomposes)
Appearance	White to off-white crystalline powder

Safety and Handling: 2-Amino-5-chlorothiazole hydrochloride is harmful if swallowed and can cause skin and eye irritation.[9][10] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.[11] For detailed safety information, consult the Safety Data Sheet (SDS).[12]

Synthetic Utility and Reaction Mechanisms

The synthetic versatility of 2-amino-5-chlorothiazole hydrochloride is rooted in the distinct reactivity of its functional groups.

Caption: General workflow for a Suzuki cross-coupling reaction.

Application in the Synthesis of Kinase Inhibitors: The Case of Dasatinib

A prominent example showcasing the utility of 2-amino-5-chlorothiazole is in the synthesis of Dasatinib, a potent tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML). [13][14]Several synthetic routes to Dasatinib utilize a key intermediate derived from 2-aminothiazole chemistry. [15][16][17] One efficient method involves the synthesis of 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide. [16][18]This intermediate is then coupled with a substituted pyrimidine, followed by reaction with a piperazine derivative to yield Dasatinib. [13]

Experimental Protocols

Note: These protocols are intended as a general guide and may require optimization based on the specific substrate and desired product.

Protocol 1: General Procedure for N-Acylation of 2-Amino-5-chlorothiazole

This protocol describes a general method for the acylation of the amino group of 2-amino-5-chlorothiazole using an acid chloride. [19] Materials:

• 2-Amino-5-chlorothiazole hydrochloride

• Acid chloride (1.1 eq.)

• Pyridine (or another suitable base, 2.2 eq.)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a stirred suspension of 2-amino-5-chlorothiazole hydrochloride (1.0 eq.) in anhydrous DCM, add pyridine (2.2 eq.) at 0 °C under an inert atmosphere (e.g., nitrogen).

• Allow the mixture to stir for 10-15 minutes.

• Slowly add the acid chloride (1.1 eq.) to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to afford the desired N-acylated 2-amino-5-chlorothiazole.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol provides a general method for the palladium-catalyzed Suzuki-Miyaura coupling of a 2-amino-5-chlorothiazole derivative with a boronic acid. [20][21] Materials:

• N-protected or N-acylated 2-amino-5-chlorothiazole (1.0 eq.)

• Aryl or heteroaryl boronic acid (1.2-1.5 eq.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, 2.0-3.0 eq.)

• Solvent system (e.g., 1,4-dioxane/water, toluene, DMF)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In an oven-dried flask, combine the 2-amino-5-chlorothiazole derivative (1.0 eq.), boronic acid (1.2-1.5 eq.), palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and base (e.g., K₂CO₃, 2.0 eq.).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1) via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 4-24 hours, monitoring the progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 5-aryl-2-aminothiazole derivative.

Conclusion

2-Amino-5-chlorothiazole hydrochloride is a highly valuable and versatile starting material in organic synthesis, particularly for the development of pharmaceutically relevant compounds. Its dual reactivity allows for sequential or orthogonal functionalization at the amino and chloro positions, providing a robust platform for the construction of complex molecular scaffolds. The protocols outlined in this guide serve as a practical resource for researchers and scientists in the field of drug development and medicinal chemistry, enabling the efficient synthesis of novel thiazole-containing molecules.

References

• Ayati, A., Emami, S., Asadipour, A., Shafiee, A., & Foroumadi, A. (2015). Recent applications of 1,3-thiazole core in the structure of potent anticancer agents. European Journal of Medicinal Chemistry, 97, 671-692.
• Abdu-Rahem, L. R. (2021). Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review. Systematic Reviews in Pharmacy, 12(1), 289-301.
• Lombardo, L. J., Lee, F. Y., Chen, P., Norris, D., Barrish, J. C., Behnia, K., ... & Das, J. (2004). Dasatinib (BMS-354825), a dual Src/Abl kinase inhibitor, demonstrates potent antitumor activity in preclinical oral cancer models. Clinical cancer research, 10(24), 8504-8513.
• Zienab M. Nofal, et al. (2021). Anticancer Activity of Thiazole Derivatives. Journal of Heterocyclic Chemistry, 58(3), 789-803.
• ChemicalBook. (2020). 2-aminothiazole——Application, Synthesis, Reaction etc.
• El-Sayed, W. A., Ali, O. M., & El-Shehry, M. F. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1436.
• Sigma-Aldrich. (n.d.). 2-Amino-5-chlorothiazole hydrochloride.
• Borcea, A. M., et al. (2021). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 26(16), 4848.
• ChemicalBook. (n.d.). 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE - Safety Data Sheet.
• El-Sayed, W. A., Ali, O. M., & El-Shehry, M. F. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1436.
• El-Sayed, W. A., Ali, O. M., & El-Shehry, M. F. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1436.
• PubChem. (n.d.). 2-Amino-5-chlorothiazole.
• Fisher Scientific. (2024). SAFETY DATA SHEET: 2-Amino-5-chlorothiazole hydrochloride.
• Hosseininezhad, S. (2022). Synthesis of 2-aminothiazole derivatives: A short review.
• ChemicalBook. (n.d.). Dasatinib synthesis.
• ChemicalBook. (n.d.). chemical label 2-amino-5-chlorothiazole hydrochloride.
• PubChem. (n.d.). 2-Amino-5-chlorothiazole hydrochloride.
• Das, J., Moquin, R. V., Lin, J., & Wityak, J. (2010).
• Amerigo Scientific. (n.d.). 2-Amino-5-chlorothiazole hydrochloride (95%).
• Das, J., Moquin, R. V., Lin, J., & Wityak, J. (2010).
• BenchChem. (n.d.). Application of Ethyl 2-aminothiazole-5-carboxylate in the synthesis of Dasatinib.
• Suresh, G., et al. (2017).
• Google Patents. (n.d.). US20120196871A1 - Process for the synthesis of 2-aminothiazole compounds as kinase inhibitors.
• Das, J., Chen, P., Norris, D., Padmanabha, R., Lin, J., Moquin, R. V., ... & Barrish, J. C. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl)]-2-methyl-4-pyrimidinyl] amino)]-1, 3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of medicinal chemistry, 49(23), 6819-6832.
• BenchChem. (n.d.). Technical Support Center: Optimizing Suzuki Coupling of 2-Chloro-5-(methoxymethyl)thiazole.
• Google Patents. (n.d.). CN1980909B - Preparation method of 2-aminothiazole-5-aromatic carboxamide as kinase inhibitor.
• ChemicalBook. (n.d.). 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE.
• Eynde, J. V., & Hiebel, M. A. (2013).
• Sharma, A., & Kumar, V. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Journal of medicinal chemistry, 64(3), 1259-1290.
• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical reviews, 116(19), 12564-12649.
• BenchChem. (n.d.). Application Notes and Protocols for Suzuki Coupling of 2-Amino-5-chloro-3-nitropyridine.
• BenchChem. (n.d.). Protocol for N-Alkylation of 2-Aminothiazoles: A Detailed Guide for Researchers.
• El-Sayed, W. A., Ali, O. M., & El-Shehry, M. F. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Semantic Scholar.
• Ghorbani-Vaghei, R., & Veisi, H. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. Journal of the Iranian Chemical Society, 20(6), 1-29.
• Aslam, S., et al. (2017). Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products. Molecules, 22(10), 1673.
• Al-Masoudi, N. A., et al. (2018). Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Digital Repository.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Google Patents. (n.d.). US7932386B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives.
• JOCPR. (n.d.). Synthesis of some new 5- substituted of.

Sources

• 1. Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sysrevpharm.org [sysrevpharm.org]
• 3. mdpi.com [mdpi.com]
• 4. A review on thiazole based compounds andamp; it’s pharmacological activities [wisdomlib.org]
• 5. researchgate.net [researchgate.net]
• 6. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. 2-aminothiazole——Application, Synthesis, Reaction etc._Chemicalbook [chemicalbook.com]
• 9. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. chemical-label.com [chemical-label.com]
• 11. fishersci.com [fishersci.com]
• 12. 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Dasatinib synthesis - chemicalbook [chemicalbook.com]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. vixra.org [vixra.org]
• 18. quod.lib.umich.edu [quod.lib.umich.edu]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products - PMC [pmc.ncbi.nlm.nih.gov]

Applications of 2-Amino-5-chlorothiazole hydrochloride in medicinal chemistry

An In-Depth Guide to the Applications of 2-Amino-5-chlorothiazole Hydrochloride in Medicinal Chemistry

Introduction: The Privileged Role of the 2-Aminothiazole Scaffold

In the landscape of modern drug discovery, certain molecular frameworks consistently appear in a multitude of biologically active compounds. These are often referred to as "privileged scaffolds" due to their ability to interact with multiple biological targets through versatile, low-energy binding conformations. The 2-aminothiazole nucleus is a quintessential example of such a scaffold, forming the structural core of numerous therapeutic agents with activities spanning anticancer, anti-inflammatory, antimicrobial, and antiviral applications.[1][2][3]

This guide focuses on a particularly valuable derivative: 2-Amino-5-chlorothiazole hydrochloride . As a readily available and reactive building block, this compound serves as a critical starting point for the synthesis of complex molecules, most notably in the development of targeted cancer therapies. Its unique electronic and structural properties allow medicinal chemists to strategically build molecular complexity, leading to potent and selective drug candidates.

This document, intended for researchers, scientists, and drug development professionals, provides a detailed exploration of the applications of 2-Amino-5-chlorothiazole hydrochloride. We will delve into its central role in the creation of kinase inhibitors, outline detailed synthetic protocols for its derivatization, and provide the scientific rationale behind its use, grounded in authoritative literature.

Core Applications in Medicinal Chemistry

The utility of 2-Amino-5-chlorothiazole hydrochloride is most prominently demonstrated in oncology, where it has been instrumental in the design of highly specific enzyme inhibitors.

A Cornerstone in Kinase Inhibitor Design: The Dasatinib Paradigm

Protein kinases are a large family of enzymes that regulate the majority of cellular pathways, and their dysregulation is a hallmark of cancer.[4] This makes them a prime target for therapeutic intervention. The 2-aminothiazole scaffold has proven to be an exceptional "hinge-binder," capable of forming key hydrogen bonds with the backbone of the ATP-binding site of many kinases, thereby blocking their activity.[5]

The most notable success story involving a 2-aminothiazole core is Dasatinib (Sprycel®) , a potent oral inhibitor of multiple tyrosine kinases, including BCR-Abl and Src family kinases.[2][4] It is approved for the treatment of chronic myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL).[2] The synthesis of Dasatinib relies on an intermediate derived from 2-aminothiazole chemistry, highlighting the critical role of this scaffold.[6][7][8] The 2-amino group of the thiazole ring is crucial for its inhibitory activity.

The development of such inhibitors typically follows a structured workflow, beginning with a privileged scaffold like 2-amino-5-chlorothiazole.

Caption: General workflow for kinase inhibitor drug discovery.

The potency of Dasatinib and related analogs demonstrates the effectiveness of the 2-aminothiazole core. Structure-activity relationship (SAR) studies have shown that modifications to the carboxamide group at the 5-position of the thiazole ring significantly impact selectivity and potency against different cancer cell lines.

Table 1: Comparative Antiproliferative Activity of Dasatinib and a Related Analog

Compound	K562 (Leukemia) IC₅₀ (µM)	MDA-MB-231 (Breast Cancer) IC₅₀ (µM)	MCF-7 (Breast Cancer) IC₅₀ (µM)	HT-29 (Colon Cancer) IC₅₀ (µM)
Dasatinib	11.08	< 1	< 1	< 1
Analog 21¹	16.3	Inactive	20.2	21.6

¹Analog 21 is a 2-amino-thiazole-5-carboxylic acid phenylamide derivative. Data sourced from Liu et al. as cited in relevant literature reviews.[2][5]

Beyond Kinase Inhibition: A Versatile Scaffold in Oncology

The application of the 2-aminothiazole scaffold is not confined to kinase inhibition. Its derivatives have been investigated as potent anticancer agents targeting a variety of mechanisms:

• PI3K Inhibitors: The Phosphatidylinositol 3-kinase (PI3K) pathway is another critical signaling route in cancer. Alpelisib, a PI3Kα inhibitor, incorporates a 2-aminothiazole moiety, demonstrating the scaffold's versatility.[2][3]

• Antiproliferative Agents: Numerous studies have synthesized libraries of 2-aminothiazole derivatives that exhibit broad antiproliferative activity against a range of human cancer cell lines, including those of the lung, colon, and central nervous system.[2][9]

• Other Targets: The scaffold has been used to design inhibitors of other important cancer-related targets, including Aurora kinases, Focal Adhesion Kinase (FAK), and tubulin.[2][3][9]

Emerging Therapeutic Areas

While oncology remains the primary focus, the broader 2-aminothiazole and related benzothiazole structures have shown promise in other fields, including the development of agents with:

• Antifungal Activity: Certain 2-amino-5-chlorobenzothiazole derivatives have demonstrated measurable activity against fungal strains like Candida glabrata and Aspergillus niger.[10]

• Anti-inflammatory Properties: Derivatives have been designed as inhibitors of enzymes like 5-lipoxygenase, which is involved in inflammatory pathways.[1]

Protocols and Physicochemical Data

For the medicinal chemist, understanding the physical properties and synthetic handling of a building block is paramount.

Physicochemical Properties

Table 2: Properties of 2-Amino-5-chlorothiazole Hydrochloride

Property	Value	Source
CAS Number	55506-37-1	[11]
Molecular Formula	C₃H₃ClN₂S · HCl
Molecular Weight	171.05 g/mol	[11]
Appearance	White to off-white powder/crystals
Melting Point	164-167 °C (decomposes)
Solubility	Soluble in water

| Hazard Statements | H302, H315, H317, H318, H335 (Harmful if swallowed, causes skin/eye damage, may cause respiratory irritation) | |

Protocol: Synthesis of a Key Dasatinib Intermediate

One of the most critical applications of 2-aminothiazole chemistry is in the synthesis of 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide , a key intermediate for Dasatinib.[7][8] The following protocol is a representative method based on published literature.[6][7]

Objective: To synthesize 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide.

Causality: This multi-step synthesis first constructs an acrylamide derivative, which is then brominated and cyclized with thiourea in a variation of the classic Hantzsch thiazole synthesis to form the desired 2-aminothiazole ring system.

Caption: Synthetic workflow for a key Dasatinib intermediate.

Materials:

• 2-chloro-6-methylaniline

• 3-ethoxyacryloyl chloride

• Pyridine

• Tetrahydrofuran (THF)

• N-Bromosuccinimide (NBS)

• Thiourea

• Toluene

• Hydrochloric acid (1N)

Procedure:

Step 1: Synthesis of (E)-N-(2-Chloro-6-methylphenyl)-3-ethoxyacrylamide [6]

• Reaction Setup: In a reaction flask under an inert atmosphere (e.g., nitrogen), dissolve 2-chloro-6-methylaniline (1.0 eq) and pyridine (1.5 eq) in anhydrous THF.

• Addition of Acyl Chloride: Cool the stirring solution to 0-5 °C using an ice bath. Slowly add 3-ethoxyacryloyl chloride (1.5 eq) dropwise, ensuring the temperature remains below 10 °C.

  • Rationale: The pyridine acts as a base to neutralize the HCl byproduct of the acylation reaction. The low temperature controls the exothermic reaction.

• Reaction Progression: After the addition is complete, allow the mixture to warm to room temperature (20-22 °C) and stir for 2 hours. Monitor the reaction by TLC.

• Work-up: Cool the mixture back to 0-10 °C and carefully add 1N HCl to quench the reaction and protonate the pyridine. Dilute with water and concentrate the solution under vacuum to a slurry.

• Isolation: Add toluene to the slurry and stir. Cool to 0 °C for 1 hour to precipitate the product. Filter the solid, wash with cold toluene, and dry under vacuum to yield the acrylamide intermediate.

Step 2: Synthesis of 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide [7]

• Reaction Setup: Dissolve the acrylamide intermediate from Step 1 in a suitable solvent like DMF or ethanol.

• Bromination: Add N-Bromosuccinimide (NBS) (1.0-1.1 eq) portion-wise to the solution. Stir at room temperature.

  • Rationale: NBS is a selective brominating agent for the α-position of the electron-rich enone system, creating the necessary electrophilic center for the subsequent cyclization.

• Cyclization: After the bromination is complete (as monitored by TLC), add thiourea (1.0-1.2 eq) to the reaction mixture.

• Heating: Heat the mixture (e.g., to 70-80 °C) for several hours until the reaction is complete.

  • Rationale: The sulfur atom of thiourea acts as a nucleophile, attacking the brominated carbon. The amino group then attacks the carbonyl carbon, leading to cyclization and dehydration to form the stable aromatic 2-aminothiazole ring.

• Isolation: Cool the reaction mixture and pour it into ice water to precipitate the crude product. Filter the solid, wash thoroughly with water, and dry. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Safety Precautions:

• All steps should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves, is mandatory.

• Acyl chlorides and NBS are corrosive and moisture-sensitive. Pyridine is flammable and toxic. Handle all reagents with care.

Conclusion

2-Amino-5-chlorothiazole hydrochloride is far more than a simple chemical reagent; it is a validated and highly effective starting point for the construction of sophisticated therapeutic agents. Its prominence in the structure of Dasatinib underscores its value as a privileged scaffold for kinase inhibition. The straightforward, yet versatile, chemistry of the 2-aminothiazole core allows for extensive structure-activity relationship studies, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties. As researchers continue to explore new biological targets and disease pathways, the strategic application of foundational building blocks like 2-Amino-5-chlorothiazole hydrochloride will undoubtedly continue to fuel the engine of drug discovery and contribute to the development of next-generation medicines.

References

• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. Semantic Scholar. [Link]

• synthesis process of dasatinib and intermediate thereof. Justia Patents. [Link]

• CN103483289A - 2-amino-N-(2-chloro-6-methyl phenyl)thiazole-5-carboxamide synthesis method.

• A convenient new and efficient commercial synthetic route for dasatinib (Sprycel®). viXra.org. [Link]

• Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. ResearchGate. [Link]

• Discovery of N-(2-Chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays. ACS Publications. [Link]

• US20130030177A1 - Synthesis process of dasatinib and intermediate thereof.

• Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica. [Link]

• 2-Aminobenzothiazoles in anticancer drug design and discovery. PubMed Central. [Link]

• Synthesis of some new 5- substituted of. JOCPR. [Link]

• A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles. Indian Academy of Sciences. [Link]

• Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in presence of. The Royal Society of Chemistry. [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. NIH. [Link]

• 2-Amino-5-chlorothiazole. PubChem. [Link]

• Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. PubMed Central. [Link]

• 2-Amino-5-chlorothiazole hydrochloride. PubChem. [Link]

• Discovery and SAR of 2-amino-5-[(thiomethyl)aryl]thiazoles as potent and selective Itk inhibitors. PubMed. [Link]

• 2-Aminothiazole: A privileged scaffold for the discovery of anti-cancer agents. PubMed. [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. [Link]

• Single-step syntheses of 2-amino-7-chlorothiazolo[5,4-d]pyrimidines: intermediates for bivalent thiazolopyrimidines. PubMed. [Link]

• Enhancing physicochemical properties of hydrochlorothiazide with zwitterionic L-proline and 5-fluorocytosine cocrystals through mechanochemical synthesis. PubMed. [Link]

• Discovery of aminothiazole derivatives as a chemical scaffold for glutaminase inhibition. ResearchGate. [Link]

Sources

• 1. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Aminothiazole: A privileged scaffold for the discovery of anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. CN103483289A - 2-amino-N-(2-chloro-6-methyl phenyl)thiazole-5-carboxamide synthesis method - Google Patents [patents.google.com]
• 8. vixra.org [vixra.org]
• 9. 2-Aminobenzothiazoles in anticancer drug design and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis of Kinase Inhibitors from 2-Amino-5-chlorothiazole Hydrochloride: An Application and Protocol Guide

This guide provides a comprehensive overview and detailed protocols for the synthesis of kinase inhibitors utilizing 2-amino-5-chlorothiazole hydrochloride as a versatile starting material. This privileged scaffold is a cornerstone in medicinal chemistry, forming the core of numerous clinically relevant kinase inhibitors. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical guidance rooted in established synthetic strategies and field-proven insights.

Introduction: The 2-Aminothiazole Scaffold in Kinase Inhibition

The 2-aminothiazole moiety is a well-established pharmacophore in the design of kinase inhibitors. Its ability to form critical hydrogen bond interactions with the hinge region of the ATP-binding site of kinases makes it an ideal anchor for developing potent and selective inhibitors.[1][2] The strategic placement of substituents on the thiazole ring allows for the fine-tuning of inhibitory activity and selectivity against a wide array of kinases, including Src-family kinases, cyclin-dependent kinases (CDKs), and Aurora kinases.[2][3][4] The commercially available 2-amino-5-chlorothiazole hydrochloride serves as an excellent starting point for the synthesis of diverse libraries of potential kinase inhibitors, with the chloro-substituent at the 5-position providing a versatile handle for carbon-carbon and carbon-nitrogen bond formation through modern cross-coupling methodologies.

Strategic Synthetic Pathways

The synthesis of kinase inhibitors from 2-amino-5-chlorothiazole hydrochloride typically involves a multi-step sequence that allows for the introduction of various diversity elements. A general synthetic strategy involves the functionalization of both the 2-amino group and the 5-position of the thiazole ring. The hydrochloride salt of the starting material necessitates an initial neutralization step to liberate the free base for subsequent reactions.

Figure 1: General synthetic workflow.

Two primary strategies for elaborating the 2-amino-5-chlorothiazole core are:

• N-Functionalization followed by C5-Arylation/Alkylation: The 2-amino group can be first acylated, alkylated, or arylated, followed by a palladium-catalyzed cross-coupling reaction at the 5-position. This approach is common in the synthesis of Dasatinib analogues.[5]

• C5-Arylation/Alkylation followed by N-Functionalization: Alternatively, the 5-position can be first modified via a Suzuki or other cross-coupling reaction, followed by derivatization of the 2-amino group.

The choice of strategy often depends on the desired final structure and the compatibility of the functional groups with the planned reaction conditions.

Key Synthetic Transformations and Protocols

This section provides detailed protocols for the key reactions involved in the synthesis of kinase inhibitors from 2-amino-5-chlorothiazole hydrochloride.

Protocol 1: Neutralization of 2-Amino-5-chlorothiazole Hydrochloride

Rationale: The starting material is a hydrochloride salt, which is generally not suitable for direct use in many organic reactions, particularly those involving bases. Neutralization liberates the free amine, which is more nucleophilic and soluble in organic solvents.

Materials:

• 2-Amino-5-chlorothiazole hydrochloride

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution or triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel

• Round-bottom flask

• Rotary evaporator

Procedure:

• Dissolve 2-amino-5-chlorothiazole hydrochloride (1.0 eq) in water.

• Slowly add saturated aqueous NaHCO₃ solution or Et₃N (1.1 eq) with stirring until the pH of the solution is ~8-9.

• Extract the aqueous layer with CH₂Cl₂ or EtOAc (3 x 20 mL).

• Combine the organic layers and wash with brine (1 x 20 mL).

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter and concentrate the solvent under reduced pressure to obtain 2-amino-5-chlorothiazole as a solid.

Protocol 2: N-Acylation of 2-Amino-5-chlorothiazole

Rationale: Acylation of the 2-amino group is a common step to introduce a key structural motif found in many kinase inhibitors. For instance, the synthesis of Dasatinib involves the formation of an amide bond at this position.[5]

Materials:

• 2-Amino-5-chlorothiazole (from Protocol 1)

• Acyl chloride or carboxylic acid

• Coupling agent (if using a carboxylic acid), e.g., HATU, HOBt/EDC

• Base, e.g., Pyridine, Diisopropylethylamine (DIPEA)

• Anhydrous solvent, e.g., Dichloromethane (CH₂Cl₂), N,N-Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer

• Standard work-up and purification equipment

Procedure (using an acyl chloride):

• Dissolve 2-amino-5-chlorothiazole (1.0 eq) in anhydrous CH₂Cl₂ in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add pyridine or DIPEA (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with water.

• Perform a standard aqueous work-up, dry the organic layer, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Suzuki-Miyaura Cross-Coupling at the C5-Position

Rationale: The Suzuki-Miyaura coupling is a powerful and versatile method for forming carbon-carbon bonds.[6] The chloro-substituent at the 5-position of the thiazole ring is an excellent handle for introducing aryl or heteroaryl moieties, which are crucial for kinase inhibitory activity.[7][8]

Figure 2: Suzuki coupling workflow.

Materials:

• N-functionalized 2-amino-5-chlorothiazole (from Protocol 2)

• Arylboronic acid or ester (1.1-1.5 eq)

• Palladium catalyst, e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

• Base, e.g., Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2-3 eq)

• Anhydrous solvent, e.g., 1,4-Dioxane, Toluene, or a mixture with water

• Schlenk flask or microwave vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask or microwave vial, add the 2-amino-5-chlorothiazole derivative (1.0 eq), arylboronic acid (1.2 eq), and base (e.g., K₂CO₃, 2.0 eq).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq).

• Evacuate and backfill the flask with an inert atmosphere three times.

• Add the degassed solvent (e.g., 1,4-dioxane/water 4:1).

• Stir the reaction mixture at 80-120 °C for 4-24 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Protocol 4: Buchwald-Hartwig Amination for N-Arylation

Rationale: The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[9][10] This reaction can be employed to introduce an aryl or heteroaryl amine at the 2-position of the thiazole ring, a key structural feature in many kinase inhibitors. While direct amination of 2-chloro-5-substituted thiazoles is possible, this protocol focuses on the N-arylation of the 2-amino group of a 5-substituted thiazole.

Materials:

• 2-Amino-5-arylthiazole derivative (from Protocol 3)

• Aryl halide (e.g., aryl bromide or iodide) (1.1 eq)

• Palladium catalyst, e.g., Pd₂(dba)₃ (1-2 mol%)

• Ligand, e.g., XPhos, SPhos, or BINAP (2-4 mol%)

• Base, e.g., Sodium tert-butoxide (NaOtBu), Cesium carbonate (Cs₂CO₃) (1.2-2.0 eq)

• Anhydrous solvent, e.g., Toluene, 1,4-Dioxane

• Schlenk tube

• Inert atmosphere (Argon)

Procedure:

• To an oven-dried Schlenk tube, add the 2-amino-5-arylthiazole derivative (1.0 eq), aryl halide (1.1 eq), base (e.g., NaOtBu, 1.4 eq), palladium catalyst (e.g., Pd₂(dba)₃, 0.01 eq), and ligand (e.g., XPhos, 0.02 eq).

• Evacuate and backfill the tube with argon three times.

• Add the anhydrous, degassed solvent (e.g., toluene).

• Seal the tube and heat the reaction mixture to 80-110 °C for 12-24 hours, monitoring by LC-MS.

• After cooling to room temperature, dilute the mixture with an organic solvent and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous Na₂SO₄.

• Concentrate the solvent in vacuo and purify the residue by column chromatography.

Data Presentation: Representative Kinase Inhibitor Scaffolds

The following table summarizes representative kinase inhibitor scaffolds that can be synthesized using the described methodologies, starting from 2-amino-5-chlorothiazole.

Scaffold	Key Synthetic Step	Target Kinase Family (Example)	Reference
2-Acylamino-5-arylthiazole	N-Acylation, Suzuki Coupling	Src-family kinases, Abl	[2][5]
2-(Arylamino)-5-arylthiazole	Suzuki Coupling, Buchwald-Hartwig Amination	CDKs, Aurora Kinases	[3][4]
2-Amino-5-(heteroaryl)thiazole	Suzuki Coupling	Various	[7]

Characterization and Biological Evaluation

Synthesized compounds should be thoroughly characterized using standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm their structure and purity.

The biological activity of the synthesized kinase inhibitors can be evaluated using a variety of in vitro and cell-based assays.

In Vitro Kinase Inhibition Assay

Objective: To determine the direct inhibitory effect of a compound on the enzymatic activity of a target kinase.

General Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture containing the purified kinase, a specific peptide substrate, and ATP in a suitable buffer.

• Compound Addition: Add the synthesized inhibitor at various concentrations. A DMSO control should be included.

• Kinase Reaction: Initiate the reaction by adding ATP and incubate at a controlled temperature (e.g., 30 °C) for a specific time.

• Detection: Quantify the amount of phosphorylated substrate using methods such as radioactive labeling (³²P-ATP), fluorescence polarization, or antibody-based detection (e.g., ELISA).

• IC₅₀ Determination: Calculate the half-maximal inhibitory concentration (IC₅₀) value by plotting the percentage of kinase inhibition against the inhibitor concentration.

Cellular Proliferation Assay

Objective: To assess the effect of the synthesized inhibitors on the growth of cancer cell lines.

General Procedure:

• Cell Seeding: Seed cancer cells in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the synthesized inhibitor for a specified period (e.g., 72 hours).

• Viability Assessment: Determine cell viability using a colorimetric assay (e.g., MTT, XTT) or a fluorescence-based assay (e.g., resazurin).

• GI₅₀ Determination: Calculate the concentration that causes 50% growth inhibition (GI₅₀).

Conclusion

2-Amino-5-chlorothiazole hydrochloride is a readily accessible and highly versatile starting material for the synthesis of a diverse range of kinase inhibitors. By employing modern synthetic methodologies such as palladium-catalyzed cross-coupling reactions, researchers can efficiently construct complex molecular architectures with potent and selective inhibitory activities. The protocols and strategies outlined in this guide provide a solid foundation for the rational design and synthesis of novel kinase inhibitors for drug discovery and chemical biology applications.

References

• BenchChem. (2025). Application of 2-Amino-5-methylthiazole in Kinase Inhibitor Design. BenchChem.

• MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. [Link]

• Lombardo, L. J., et al. (2004). Discovery of N-(2-Chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays. Journal of Medicinal Chemistry, 47(27), 6658–6661.
• Ghorab, M. M., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Future Journal of Pharmaceutical Sciences, 7(1), 1-22.

• Suresh, G., et al. (2017). A convenient new and efficient commercial synthetic route for dasatinib (Sprycel®). viXra.org. [Link]

• Chen, Y., et al. (2010).

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Google Patents. (n.d.). Process for the synthesis of 2-aminothiazole compounds as kinase inhibitors.
• Google Patents. (n.d.). 2-amino-N-(2-chloro-6-methyl phenyl)thiazole-5-carboxamide synthesis method.
• Kim, K., et al. (2002). Discovery of aminothiazole inhibitors of cyclin-dependent kinase 2: synthesis, X-ray crystallographic analysis, and biological activities. Journal of medicinal chemistry, 45(18), 3905-3927.
• Google Patents. (n.d.).
• Kamali, M. (2016). Synthesis of some new 5- substituted of 2-aminothiazoles: A new approach. Journal of Chemical and Pharmaceutical Research, 8(1), 147-152.
• Hassan, S. Z., et al. (2016). Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products. Molecules, 21(8), 1056.
• Sim, M. M., et al. (2011). Synthesis and Biological Activities of 2-amino-thiazole-5-carboxylic Acid Phenylamide Derivatives. Archiv der Pharmazie, 344(11), 746-753.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 38942, 2-Amino-5-chlorothiazole. PubChem. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• MDPI. (2020). Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. MDPI. [Link]

• MDPI. (2018). Design, Synthesis and DFT/DNP Modeling Study of New 2-Amino-5-arylazothiazole Derivatives as Potential Antibacterial Agents. MDPI. [Link]

• MDPI. (2016). Synthesis of Bioactive 2-(Arylamino)thiazolo[5,4-f]-quinazolin-9-ones via the Hügershoff Reaction or Cu- Catalyzed Intramolecular C-S Bond Formation. MDPI. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

Sources

• 1. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and biological activities of 2-amino-thiazole-5-carboxylic acid phenylamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Preparation of Novel Antimicrobial Agents Utilizing 2-Amino-5-chlorothiazole Hydrochloride: Application Notes and Protocols

Abstract

In the face of escalating antimicrobial resistance, the development of novel therapeutic agents is a critical priority in global public health.[1] The thiazole scaffold represents a privileged structure in medicinal chemistry, forming the core of numerous approved drugs with a wide array of biological activities.[2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-Amino-5-chlorothiazole hydrochloride as a versatile starting material for the synthesis of new antimicrobial candidates. We will delve into the strategic synthesis of thiazole-based Schiff bases, detailing the underlying chemical principles, providing step-by-step protocols for synthesis and purification, and outlining standardized methods for the evaluation of their antimicrobial efficacy.

Introduction: The Thiazole Moiety as a Cornerstone for Antimicrobial Drug Discovery

The five-membered heterocyclic thiazole ring is a fundamental building block in a multitude of biologically active compounds.[4] Its presence in natural products and synthetic drugs, such as the antibacterial agent sulfathiazole, underscores its importance in medicinal chemistry.[1][5] The unique electronic properties and the ability of the thiazole nucleus to participate in various non-covalent interactions contribute to its capacity to bind to diverse biological targets. The derivatization of the 2-aminothiazole core, in particular, has been a fruitful avenue for the discovery of potent antimicrobial agents.[6][7]

This guide focuses on leveraging 2-Amino-5-chlorothiazole hydrochloride for the synthesis of novel antimicrobial compounds. The chloro-substituent at the 5-position and the amino group at the 2-position offer reactive handles for a variety of chemical transformations, allowing for the generation of diverse molecular libraries. One of the most effective and straightforward derivatization strategies is the formation of Schiff bases (imines) through the condensation of the primary amino group with various aldehydes.[5][8] This reaction not only allows for the introduction of a wide range of substituents but also the resulting azomethine group (-N=CH-) is often crucial for biological activity.[8]

Safety and Handling of 2-Amino-5-chlorothiazole Hydrochloride

Prior to commencing any experimental work, it is imperative to be fully aware of the hazards associated with 2-Amino-5-chlorothiazole hydrochloride and to implement appropriate safety measures.

Hazard Identification: 2-Amino-5-chlorothiazole hydrochloride is harmful if swallowed and can cause skin irritation, serious eye damage, and respiratory irritation.[9][10] It may also cause an allergic skin reaction.[9][10]

Recommended Handling Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles or a face shield, nitrile gloves, and a lab coat.[11]

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[11]

• Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or smoke when handling this chemical.[10][11] Wash hands thoroughly after handling.[10][11]

• Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[11]

First Aid Measures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[11][12]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation persists, call a physician.[11][12]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center immediately.[11]

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Get medical attention.[11]

Synthetic Protocol: Preparation of Thiazole-Based Schiff Bases

This section provides a detailed protocol for the synthesis of Schiff bases derived from 2-Amino-5-chlorothiazole hydrochloride and various aromatic aldehydes. The general reaction scheme is depicted below.

General Reaction Scheme

Caption: General workflow for the synthesis of thiazole-based Schiff bases.

Materials and Reagents

Reagent	Grade	Supplier (Example)
2-Amino-5-chlorothiazole hydrochloride	≥95%	Sigma-Aldrich
Aromatic Aldehydes (e.g., Benzaldehyde)	Reagent Grade	Fisher Scientific
Ethanol (Absolute)	ACS Grade	VWR Chemicals
Glacial Acetic Acid	ACS Grade	Merck
Sodium Bicarbonate (NaHCO₃)	Analytical Grade	BDH Chemicals
Anhydrous Sodium Sulfate (Na₂SO₄)	Anhydrous	Alfa Aesar
Deuterated Solvents (for NMR)	NMR Grade	Cambridge Isotope Laboratories

Step-by-Step Synthesis Protocol

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-Amino-5-chlorothiazole hydrochloride (1.0 eq).

• Dissolution: Add absolute ethanol (30 mL) to the flask and stir the mixture until the starting material is partially dissolved.

• Addition of Aldehyde: To the stirring suspension, add the desired aromatic aldehyde (1.0 eq).

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate:hexane, 3:7 v/v).

• Work-up: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Precipitation: Pour the reaction mixture into a beaker containing ice-cold water (100 mL) with constant stirring. The solid product will precipitate out.

• Neutralization: Neutralize the solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Filtration and Washing: Filter the precipitated solid using a Buchner funnel. Wash the solid with copious amounts of distilled water to remove any unreacted starting materials and inorganic salts.

• Drying: Dry the crude product in a desiccator over anhydrous calcium chloride or in a vacuum oven at a low temperature.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water.

Characterization of Synthesized Compounds

The structure and purity of the synthesized Schiff bases should be confirmed using standard analytical techniques:

• Thin Layer Chromatography (TLC): To check the purity of the compounds.

• Melting Point: To determine the melting point of the synthesized compounds.

• Spectroscopic Analysis:

  • FT-IR (Fourier Transform Infrared) Spectroscopy: To identify the presence of key functional groups, particularly the imine (-C=N) stretch.

  • ¹H NMR (Proton Nuclear Magnetic Resonance) and ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: To elucidate the detailed chemical structure of the compounds.[13][14]

  • Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.[13]

Protocol for Antimicrobial Activity Screening

The newly synthesized thiazole derivatives should be screened for their antimicrobial activity against a panel of pathogenic microorganisms. The disk diffusion method is a widely used and effective preliminary screening technique.[6][15]

Materials and Microorganisms

Material/Microorganism	Description
Bacterial Strains	Staphylococcus aureus (Gram-positive)
Bacillus subtilis (Gram-positive)
Escherichia coli (Gram-negative)
Pseudomonas aeruginosa (Gram-negative)
Fungal Strains	Candida albicans
Aspergillus niger
Growth Media	Nutrient Agar (for bacteria)
Sabouraud Dextrose Agar (for fungi)
Control Antibiotics	Ciprofloxacin, Ampicillin (for bacteria)
Fluconazole (for fungi)
Test Compound Solution	Dissolved in a suitable solvent (e.g., DMSO)
Sterile Filter Paper Discs	6 mm in diameter

Step-by-Step Antimicrobial Screening Protocol (Disk Diffusion Method)

Caption: Workflow for antimicrobial screening using the disk diffusion method.

• Media Preparation: Prepare and sterilize the required growth media (Nutrient Agar for bacteria, Sabouraud Dextrose Agar for fungi) according to the manufacturer's instructions and pour them into sterile Petri dishes.

• Inoculum Preparation: Prepare a standardized inoculum of each test microorganism.

• Inoculation of Plates: Evenly spread the microbial inoculum over the surface of the solidified agar plates using a sterile cotton swab.

• Disc Preparation: Impregnate sterile filter paper discs (6 mm) with a known concentration of the test compounds (e.g., 50 µg/mL and 100 µg/mL in DMSO). Also, prepare discs with standard antibiotics and a solvent control (DMSO).

• Placement of Discs: Aseptically place the impregnated discs on the surface of the inoculated agar plates.

• Incubation: Incubate the bacterial plates at 37°C for 24 hours and the fungal plates at 28°C for 48-72 hours.

• Measurement of Inhibition Zones: After incubation, measure the diameter of the zone of inhibition (the clear area around the disc where microbial growth is inhibited) in millimeters.

Interpretation of Results

The antimicrobial activity of the synthesized compounds is determined by the size of the inhibition zone. A larger zone of inhibition indicates greater antimicrobial activity. The results should be compared with those of the standard antibiotics to assess the relative potency of the new compounds.

Mechanism of Action: A Brief Overview

Thiazole-based antimicrobial agents can exert their effects through various mechanisms.[1][5] While the precise mechanism of newly synthesized compounds requires further investigation, potential targets include:

• Inhibition of Cell Wall Synthesis: Some thiazole derivatives may interfere with the enzymes involved in the biosynthesis of peptidoglycan, a crucial component of the bacterial cell wall.

• Disruption of Cell Membrane Integrity: The lipophilic nature of some derivatives may allow them to intercalate into the microbial cell membrane, leading to increased permeability and cell death.

• Inhibition of Nucleic Acid Synthesis: Thiazole compounds can inhibit essential enzymes like DNA gyrase and topoisomerase, which are vital for DNA replication and repair.[8]

• Inhibition of Protein Synthesis: They may also target ribosomal function, thereby inhibiting protein synthesis.

Conclusion

2-Amino-5-chlorothiazole hydrochloride serves as an excellent and versatile starting material for the synthesis of a diverse range of novel antimicrobial agents. The straightforward synthesis of Schiff bases, coupled with established antimicrobial screening protocols, provides a robust platform for the discovery of new lead compounds. The protocols and application notes presented in this guide are intended to provide a solid foundation for researchers to explore the rich chemistry of thiazoles in the quest for new and effective treatments for infectious diseases.

References

• American Chemical Society. (n.d.). Development of mixed microbial screening and cultivation methods for novel antibiotic discovery. ACS Fall 2025. Retrieved from [Link]

• Khan, A., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic depiction of the typical screening for novel antimicrobial.... Retrieved from [Link]

• Journal of Chemical Reviews. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Retrieved from [Link]

• MDPI. (n.d.). Discovery of Novel Antimicrobial-Active Compounds and Their Analogues by In Silico Small Chemical Screening Targeting Staphylococcus aureus MurB. Retrieved from [Link]

• National Institutes of Health. (n.d.). Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods. Retrieved from [Link]

• Journal of Chemical Reviews. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-chlorothiazole hydrochloride. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. Retrieved from [Link]

• ResearchGate. (2022). Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. Retrieved from [Link]

• Journal of Chemical Reviews. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2010). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF 2- AMINOTHIAZOLE DERIVATIVES. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis and Antimicrobial Activity of Some New 2-Substituted Aminothiazoles. Retrieved from [Link]

• ResearchGate. (2016). synthesis and antimicrobial activity of 2- aminothiazole derivatives. Retrieved from [Link]

• PubMed. (n.d.). Antimicrobial activity and cytotoxicity of some 2-amino-5-alkylidene-thiazol-4-ones. Retrieved from [Link]

• MDPI. (2018). Design, Synthesis and DFT/DNP Modeling Study of New 2-Amino-5-arylazothiazole Derivatives as Potential Antibacterial Agents. Retrieved from [Link]

• International Journal of Pharmacy and Technology. (n.d.). Synthesis of Schiff bases of 2-amino-5-aryl-1, 3,4-thiadiazole And its Analgesic, Anti. Retrieved from [Link]

• Digital Repository of University of Baghdad. (2023). Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Retrieved from [Link]

• ResearchGate. (2023). (PDF) Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, Characterization and Biological Evaluation of Some Schiff's Base from 2-Amino Thiazole with Indole-3-Carbadehyde. Retrieved from [Link]

• Indian Journal of Chemistry. (2023). Synthesis of Schiff bases of 2-amino benzo[d]thiazole from higher hetero aldehydes and ketones using Mo-Al2O3 composite-based or. Retrieved from [Link]

• Medicinal and Medical Chemistry. (2023). Synthesis, characterization and antimicrobial activity of a schiff base derived from 2-aminobenzothiazole with o-vanillin and it. Retrieved from [Link]

Sources

• 1. jchemrev.com [jchemrev.com]
• 2. Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. jchemrev.com [jchemrev.com]
• 6. jocpr.com [jocpr.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]
• 11. fishersci.com [fishersci.com]
• 12. WERCS Studio - Application Error [assets.thermofisher.com]
• 13. jocpr.com [jocpr.com]
• 14. op.niscpr.res.in [op.niscpr.res.in]
• 15. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Strategic Synthesis of Novel Anti-Inflammatory Agents from 2-Amino-5-chlorothiazole Hydrochloride

Introduction

The thiazole nucleus, a five-membered heterocyclic ring containing sulfur and nitrogen, is a cornerstone scaffold in medicinal chemistry. Its unique electronic properties and ability to engage in various biological interactions have made it a "privileged structure" in drug discovery.[1] Specifically, the 2-aminothiazole moiety is a key building block in numerous compounds exhibiting a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and antioxidant effects.[2][3][4][5][6] This guide focuses on the strategic utilization of a readily available starting material, 2-Amino-5-chlorothiazole hydrochloride, for the synthesis of potent and selective anti-inflammatory agents.

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is implicated in a multitude of diseases.[7][8] Key mediators of the inflammatory cascade are prostaglandins, produced by the cyclooxygenase (COX) enzymes.[9] While non-steroidal anti-inflammatory drugs (NSAIDs) are effective COX inhibitors, non-selective inhibition of both COX-1 (constitutively expressed for homeostatic functions) and COX-2 (inducible at sites of inflammation) can lead to significant gastrointestinal side effects.[10] Therefore, a primary objective in modern anti-inflammatory drug design is the development of selective COX-2 inhibitors.

2-Amino-5-chlorothiazole hydrochloride serves as an ideal starting point for this endeavor. The 2-amino group provides a reactive handle for derivatization, while the chlorine atom at the 5-position is a versatile functional group for introducing molecular diversity, particularly through modern cross-coupling reactions. This document provides detailed synthetic protocols for key transformations, explains the scientific rationale behind methodological choices, and outlines standard assays for evaluating the anti-inflammatory potential of the resulting compounds.

Core Synthetic Strategies & Protocols

The derivatization of 2-Amino-5-chlorothiazole can be approached through several high-yield, robust synthetic routes. We will focus on three primary strategies: N-Acylation, Palladium-Catalyzed Suzuki Cross-Coupling, and the synthesis of fused imidazo[2,1-b]thiazole systems.

Strategy 1: N-Acylation for the Synthesis of N-(5-chloro-1,3-thiazol-2-yl)amides

The formation of an amide bond at the 2-amino position is a fundamental and highly effective method for generating a library of diverse derivatives. This modification can significantly influence the compound's physicochemical properties and its binding affinity to target enzymes.

Scientific Rationale: The amide linkage is a stable, planar group capable of acting as both a hydrogen bond donor and acceptor, which is critical for molecular recognition at an enzyme's active site. By varying the acyl group, researchers can probe the steric and electronic requirements of the target, optimizing for potency and selectivity. This approach has been successfully used to synthesize various biologically active molecules.[11]

Experimental Protocol: General Procedure for N-Acylation

• Preparation: To a solution of 2-Amino-5-chlorothiazole hydrochloride (1.0 eq.) in an appropriate aprotic solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF)), add a suitable base (e.g., Triethylamine or Pyridine, 2.2 eq.) at 0 °C under an inert atmosphere (e.g., Nitrogen).

• Reaction: Slowly add the desired acylating agent (e.g., acid chloride or anhydride, 1.1 eq.) dropwise to the stirred solution.

• Execution: Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water. Separate the organic layer, and extract the aqueous layer with the organic solvent (e.g., DCM).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure N-(5-chloro-1,3-thiazol-2-yl)amide.

Senior Application Scientist's Note: The choice of base is crucial. A non-nucleophilic organic base like triethylamine is preferred to neutralize the HCl generated from the starting material and the reaction itself without competing with the 2-aminothiazole as a nucleophile. Performing the initial addition at 0 °C helps to control the exothermic nature of the acylation reaction.

Table 1: Representative N-Acylation Reactions

Entry	Acylating Agent	Solvent	Base	Time (h)	Yield (%)
1	Benzoyl chloride	DCM	Triethylamine	6	~85-95
2	Acetic anhydride	THF	Pyridine	4	~90-98
3	Chloroacetyl chloride	DCM	Triethylamine	8	~80-90
4	Furan-2-carbonyl chloride	THF	Triethylamine	6	~82-92

Workflow for N-Acylation

Caption: Workflow for the N-Acylation of 2-Amino-5-chlorothiazole.

Strategy 2: Suzuki Cross-Coupling for C-5 Arylation

The Suzuki-Miyaura cross-coupling is a powerful and versatile palladium-catalyzed reaction for forming carbon-carbon bonds. In this context, it enables the substitution of the chlorine atom at the C-5 position with a wide variety of aryl or heteroaryl groups, a key structural motif in many selective COX-2 inhibitors like Celecoxib.[12][13][14][15]

Scientific Rationale: Introducing an aryl group at the C-5 position can orient the molecule to fit into the secondary pocket of the COX-2 enzyme's active site, a feature absent in COX-1, thereby conferring selectivity. The ability to easily introduce diverse, substituted aromatic rings allows for fine-tuning of this interaction to maximize potency and selectivity.[16]

Experimental Protocol: General Procedure for Suzuki Cross-Coupling

• Preparation: In a Schlenk flask or microwave vial, combine the N-acylated 2-amino-5-chlorothiazole derivative (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if necessary, a ligand.

• Inert Atmosphere: Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) at least three times.

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-Dioxane/H₂O 4:1).[17][18]

• Execution: Heat the reaction mixture with vigorous stirring at 80-120 °C for 2-24 hours. Monitor progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with an organic solvent (e.g., Ethyl Acetate) and filter through a pad of Celite to remove the catalyst. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the 5-aryl-thiazole derivative.[19]

Senior Application Scientist's Note: The success of a Suzuki coupling on a heteroaryl chloride can be challenging.[17] The choice of catalyst and ligand is paramount. For less reactive chlorides, more advanced catalyst systems using bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) with a Pd(OAc)₂ or Pd₂(dba)₃ precursor may be required to facilitate the oxidative addition step.[18] The base and solvent system must also be carefully optimized for each substrate.

Table 2: Representative Suzuki Cross-Coupling Reactions

Entry	Boronic Acid	Catalyst	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	100	~75-85
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	100	~70-80
3	4-(Methylsulfonyl)phenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	DMF/H₂O	110	~60-75
4	Pyridin-3-ylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	Toluene/H₂O	110	~65-78

Workflow for Suzuki Cross-Coupling

Caption: Workflow for C-5 Arylation via Suzuki Cross-Coupling.

Strategy 3: Synthesis of Fused Imidazo[2,1-b]thiazoles

Constructing fused heterocyclic systems is a powerful strategy to create rigid, conformationally constrained molecules that can exhibit high binding affinity and selectivity. The reaction of 2-aminothiazoles with α-haloketones is a classic and efficient method to produce imidazo[2,1-b]thiazoles, a scaffold known for potent COX-2 inhibition.[16][20]

Scientific Rationale: The rigid, planar structure of the imidazo[2,1-b]thiazole core serves as an excellent platform for orienting substituents into the active site of target enzymes. This scaffold is a key component in several reported selective COX-2 inhibitors.[16]

Experimental Protocol: Hantzsch-type Synthesis of Imidazo[2,1-b]thiazoles

• Preparation: Dissolve 2-Amino-5-chlorothiazole hydrochloride (1.0 eq.) and the desired α-haloketone (e.g., 2-bromo-1-(4-(methylsulfonyl)phenyl)ethan-1-one, 1.0 eq.) in an appropriate solvent such as absolute ethanol.

• Neutralization (Optional but Recommended): Add a base like sodium bicarbonate (1.1 eq.) to neutralize the hydrochloride and facilitate the reaction.

• Execution: Reflux the reaction mixture for 8-24 hours. The product often precipitates out of the solution upon cooling.

• Work-up: Cool the reaction mixture to room temperature. If a precipitate has formed, collect the solid by filtration, wash with cold ethanol and then water to remove any remaining salts.

• Purification: The filtered solid is often of high purity. If necessary, it can be further purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid).

Workflow for Imidazo[2,1-b]thiazole Synthesis

Caption: Synthesis of the Imidazo[2,1-b]thiazole core.

Pharmacological Evaluation

Once synthesized, the novel compounds must be evaluated for their anti-inflammatory activity. This is typically a tiered approach, starting with in-vitro enzyme assays and progressing to in-vivo models.

In-Vitro Assay: COX-1/COX-2 Inhibition

The primary goal is to determine the potency (IC₅₀ value) of the compounds against both COX isoforms and to calculate a selectivity index (SI = IC₅₀ COX-1 / IC₅₀ COX-2). A high SI value indicates greater selectivity for COX-2. Commercially available kits are often used for this screening. All tested compounds should show inhibitory effects against COX-2 activity, with potent compounds having IC₅₀ values in the low micromolar or even nanomolar range.[16][21]

In-Vivo Model: Carrageenan-Induced Rat Paw Edema

This is the most common and well-validated model for assessing the acute anti-inflammatory activity of new chemical entities.

Protocol Outline:

• Animal Dosing: Wistar rats are divided into groups: a control group (vehicle), a standard drug group (e.g., Nimesulide, Indomethacin), and test groups (synthesized compounds at various doses).[7][8] The compounds are administered orally or intraperitoneally.

• Induction of Inflammation: After a set time (e.g., 1 hour), a sub-plantar injection of carrageenan solution is administered into the right hind paw of each rat.

• Measurement: The paw volume is measured using a plethysmometer at time 0 (before injection) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours).

• Analysis: The percentage inhibition of edema is calculated for each group relative to the control group. Significant reductions in paw edema volume indicate potent anti-inflammatory activity.[7]

Table 3: Representative Biological Activity Data (Illustrative)

Compound ID	Synthetic Strategy	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI)	% Inhibition of Paw Edema @ 3h
Cmpd-A1	N-Acylation	>100	5.2	>19	35%
Cmpd-B2	Suzuki Coupling	85	0.15	567	58%
Cmpd-C1	Fused Heterocycle	>150	0.08	>1875	65%
Celecoxib	(Reference)	15	0.04	375	62%

Conclusion

2-Amino-5-chlorothiazole hydrochloride is a powerful and economically viable platform for the development of novel anti-inflammatory agents. The strategic application of fundamental organic reactions such as N-acylation, alongside modern synthetic tools like palladium-catalyzed cross-coupling, provides access to a vast chemical space. By targeting key structural motifs found in selective COX-2 inhibitors, researchers can rationally design and synthesize potent drug candidates. The protocols and strategies outlined in this guide provide a robust framework for scientists in drug development to create and evaluate the next generation of thiazole-based anti-inflammatory compounds.

References

• Taylor & Francis Online. (n.d.). An overview on synthetic routes of anti-inflammatory active scaffolds including thiazole and thiazolidine cores. Retrieved from [Link]

• IJCRA. (2024, July 29). Synthesis and anti-inflammatory activity of thiazole derivatives. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis, molecular modelling and ADME studies. Retrieved from [Link]

• Brieflands. (n.d.). Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and biological evaluation of 2-aminothiazole derivatives as antimycobacterial and antiplasmodial agents. Retrieved from [Link]

• Research Square. (2024, October 7). A review on progress of thiazole derivatives as potential anti-inflammatory agents. Retrieved from [Link]

• JOCPR. (n.d.). Synthesis of 4-benzyl-1,3-thiazole derivatives as potential anti-inflammatory agents: An analogue-based drug design approach. Retrieved from [Link]

• PubMed. (2023, November 27). New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis, molecular modelling and ADME studies. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. Retrieved from [Link]

• RSC Publishing. (2020, August 11). Design, synthesis and biological evaluation of new 2-aminothiazole scaffolds as phosphodiesterase type 5 regulators and COX-1/COX-2 inhibitors. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Discovery of 5-Methylthiazole-Thiazolidinone Conjugates as Potential Anti-Inflammatory Agents: Molecular Target Identification and In Silico Studies. Retrieved from [Link]

• Semantic Scholar. (n.d.). New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis, molecular modelling and ADME studies. Retrieved from [Link]

• World Journal of Pharmaceutical and Medical Research. (2020, November 19). SYNTHESIS AND ANTI-INFLAMMATORY ACTIVITY OF SUBSTITUTED PHENYL THIAZOLE DERIVATIVES. Retrieved from [Link]

• Acta Chimica Slovenica. (n.d.). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Retrieved from [Link]

• Scholars Research Library. (n.d.). Biological and medicinal significance of 2-aminothiazoles. Retrieved from [Link]

• Semantic Scholar. (2021, March 7). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• IJP-Online. (n.d.). SYNTHESIS, CHARACTERISATION AND ANTI-INFLAMMATORY ACTIVITY OF SOME 2-AMINO BENZOTHIAZOLE DERIVATIVES. Retrieved from [Link]

• RSC Publishing. (n.d.). Design, synthesis, and anti-inflammatory activity of indole-2-formamide benzimidazole[2,1-b]thiazole derivatives. Retrieved from [Link]

• National Institutes of Health (NIH). (2021, March 7). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• MDPI. (2021, March 7). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and anti-inflammatory activity of thiazole derivatives [wisdomlib.org]
• 8. wjpmr.com [wjpmr.com]
• 9. researchgate.net [researchgate.net]
• 10. Discovery of 5-Methylthiazole-Thiazolidinone Conjugates as Potential Anti-Inflammatory Agents: Molecular Target Identification and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and biological evaluation of 2-aminothiazole derivatives as antimycobacterial and antiplasmodial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis, molecular modelling and ADME studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis, molecular modelling and ADME studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis, molecular modelling and ADME studies | Semantic Scholar [semanticscholar.org]
• 16. brieflands.com [brieflands.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Design, synthesis, and anti-inflammatory activity of indole-2-formamide benzimidazole[2,1-b]thiazole derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 21. Design, synthesis and biological evaluation of new 2-aminothiazole scaffolds as phosphodiesterase type 5 regulators and COX-1/COX-2 inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05561A [pubs.rsc.org]

Application Notes and Protocols: The Strategic Role of 2-Amino-5-chlorothiazole Hydrochloride in the Synthesis of Advanced Agricultural Chemicals

Introduction: The Versatility of the Thiazole Scaffold in Agrochemicals

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone in the development of biologically active molecules.[1] Its unique electronic properties and ability to participate in various non-covalent interactions make it a privileged scaffold in medicinal and agricultural chemistry.[2] 2-Amino-5-chlorothiazole hydrochloride (CAS Number: 55506-37-1) is a particularly valuable building block, offering reactive sites for the synthesis of a diverse array of potent and selective agricultural chemicals.[3] This document provides an in-depth guide for researchers and scientists on the application of this versatile intermediate in the development of next-generation insecticides, fungicides, and herbicides.

Insecticide Development: A Gateway to Neonicotinoids

2-Amino-5-chlorothiazole hydrochloride is a key precursor in the synthesis of neonicotinoid insecticides, a class of systemic pesticides that target the nicotinic acetylcholine receptors (nAChRs) in the central nervous system of insects.[4] This leads to paralysis and death of the target pest.[4] One of the most prominent examples is Thiamethoxam, a second-generation neonicotinoid with broad-spectrum activity against a wide range of sucking and chewing insects.[3]

Synthetic Pathway to Thiamethoxam

The synthesis of Thiamethoxam from 2-Amino-5-chlorothiazole hydrochloride involves a multi-step process. A critical intermediate is 2-chloro-5-chloromethylthiazole.

Diagram 1: Synthesis of 2-chloro-5-chloromethylthiazole

Caption: Synthesis of the key intermediate 2-chloro-5-chloromethylthiazole.

Diagram 2: Synthesis of Thiamethoxam

Caption: Final condensation step in the synthesis of Thiamethoxam.

Laboratory Protocol: Synthesis of Thiamethoxam

This protocol outlines a laboratory-scale synthesis of Thiamethoxam.

Part A: Synthesis of 2-chloro-5-chloromethylthiazole

• Step 1: Diazotization and Sandmeyer Reaction.

  • Suspend 2-Amino-5-chlorothiazole hydrochloride (1 equivalent) in a mixture of concentrated hydrochloric acid and water at -5 to 0 °C.

  • Slowly add a solution of sodium nitrite (1.1 equivalents) in water, maintaining the temperature below 0 °C.

  • Stir the resulting diazonium salt solution for 30 minutes.

  • In a separate flask, prepare a solution of copper(I) chloride (catalytic amount) in concentrated hydrochloric acid.

  • Slowly add the cold diazonium salt solution to the copper(I) chloride solution.

  • Allow the reaction mixture to warm to room temperature and then heat to 50-60 °C until nitrogen evolution ceases.

  • Cool the mixture and extract the product with a suitable organic solvent (e.g., dichloromethane).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude 2,5-dichlorothiazole.

• Step 2: Chloromethylation.

  • Dissolve the crude 2,5-dichlorothiazole (1 equivalent) and paraformaldehyde (1.2 equivalents) in a suitable solvent such as chloroform or acetic acid.

  • Bubble dry hydrogen chloride gas through the solution at room temperature for several hours.

  • Monitor the reaction by TLC or GC-MS until the starting material is consumed.

  • Carefully neutralize the reaction mixture with a base (e.g., sodium bicarbonate solution).

  • Separate the organic layer, wash with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography to yield 2-chloro-5-chloromethylthiazole.[5]

Part B: Synthesis of Thiamethoxam

• To a solution of 3-methyl-4-nitroimino-perhydro-1,3,5-oxadiazine (1 equivalent) in a polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (1.2 equivalents).[6]

• Add a solution of 2-chloro-5-chloromethylthiazole (1.1 equivalents) in the same solvent dropwise at room temperature.[6]

• Heat the reaction mixture to 60-70 °C and stir for several hours, monitoring the reaction progress by TLC or HPLC.[7]

• After completion, cool the reaction mixture and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure Thiamethoxam.[8]

Bioassay Protocol: Evaluation of Insecticidal Activity

A common method to assess the efficacy of neonicotinoid insecticides is the systemic uptake bioassay using a model insect like the aphid (Myzus persicae).[9]

Diagram 3: Insecticidal Bioassay Workflow

Caption: Workflow for assessing the systemic insecticidal activity of Thiamethoxam.

Table 1: Representative Insecticidal Activity Data

Compound	Target Pest	LC50 (ppm)	95% Confidence Interval
Thiamethoxam	Bemisia tabaci	17.0	12.9 - 21.9
Acetamiprid	Bemisia tabaci	Not specified	Not specified
Dinotefuran	Bemisia tabaci	Not specified	Not specified

Note: LC50 values can vary significantly based on the bioassay method and target insect species. The data presented is for illustrative purposes and is based on a foliar bioassay.[10]

Fungicide Development: Targeting Fungal Cell Integrity

Thiazole derivatives are well-established as effective agricultural fungicides.[11] Their mode of action often involves the inhibition of key enzymes in fungal pathogens, leading to disruption of cell membrane integrity and ultimately cell death.[11] For instance, many azole fungicides, including those with a thiazole moiety, inhibit the cytochrome P450 14α-demethylase enzyme, which is crucial for ergosterol biosynthesis in fungi.[11]

Synthesis of Thiazole-Based Fungicides

The synthesis of thiazole-based fungicides from 2-Amino-5-chlorothiazole hydrochloride can be achieved through various chemical transformations, such as N-acylation, N-alkylation, and condensation reactions to build more complex molecular architectures.

Antifungal Bioassay Protocol

The in vitro antifungal activity of synthesized compounds can be evaluated using a mycelial growth inhibition assay.[12]

Diagram 4: Antifungal Bioassay Workflow

Caption: Workflow for in vitro antifungal activity screening.[13]

Table 2: Representative Antifungal Activity Data

Compound	Target Fungus	EC50 (µg/mL)
Thiazole Derivative 8a	Sclerotinia sclerotiorum	0.44
Thiazole Derivative 8a	Rhizoctonia cerealis	0.01
Azoxystrobin (Control)	Sclerotinia sclerotiorum	0.06 - 15.12
Azoxystrobin (Control)	Rhizoctonia cerealis	0.06 - 15.12

Note: The data presented is for illustrative purposes and is based on a specific study of thiazole-based strobilurins.[1]

Herbicide Development: Inhibiting Photosynthesis

The thiazole scaffold has also been successfully incorporated into herbicides. A notable example is a series of 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates, which have been shown to be potent inhibitors of Photosystem II (PSII) electron transport in plants.[14] Inhibition of PSII disrupts the light-dependent reactions of photosynthesis, leading to the production of reactive oxygen species and subsequent rapid cell death.[15]

Synthesis of Thiazole-Based Herbicides

The synthesis of these herbicides involves the reaction of a 2-chloro-5-aminomethylthiazole derivative with a suitable cyanoacrylate precursor.

Herbicidal Activity Screening Protocol

A common and efficient method for primary screening of herbicides is the use of a duckweed (Spirodela polyrhiza) bioassay.[16]

Diagram 5: Herbicidal Bioassay Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. bepls.com [bepls.com]
• 3. scispace.com [scispace.com]
• 4. Design, synthesis and fungicidal activity of isothiazole–thiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US6812348B1 - Method for producing 2-chloro-5-chloromethyl-1,3-thiazol - Google Patents [patents.google.com]
• 6. Improved herbicide discovery using physico-chemical rules refined by antimalarial library screening - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN108164522B - Synthetic method of thiamethoxam - Google Patents [patents.google.com]
• 8. EP3480196A1 - Process for the preparation of thiamethoxam - Google Patents [patents.google.com]
• 9. Bioassays for Monitoring Insecticide Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Thiazole antifungals | Research Starters | EBSCO Research [ebsco.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Method for preparing 2-chlorine-5 chloromethyl thiazole - Eureka | Patsnap [eureka.patsnap.com]
• 15. Photosynthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 16. Discovery of new PSII inhibitors: systematic investigation for herbicidal activity screening, properties, and mode of action - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Derivatization of the 2-Amino Group of 2-Amino-5-chlorothiazole Hydrochloride

Introduction: The Strategic Value of the 2-Amino-5-chlorothiazole Scaffold

The 2-aminothiazole motif is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of biologically active compounds.[1][2] Its derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2] Within this class, 2-amino-5-chlorothiazole serves as a particularly versatile and high-value starting material. The presence of the chlorine atom at the 5-position provides a handle for further cross-coupling reactions (e.g., Suzuki, Sonogashira), while the 2-amino group offers a prime site for nucleophilic derivatization.

This guide provides an in-depth exploration of common and effective strategies for modifying the 2-amino group of 2-amino-5-chlorothiazole hydrochloride. We move beyond simple procedural lists to explain the underlying chemical principles and rationale behind key experimental choices. The protocols described herein are designed to be robust and adaptable, providing a solid foundation for the synthesis of novel compound libraries for drug discovery and development.

Foundational Principles and Safety

Reactivity of the 2-Amino Group

The exocyclic amino group at the C2 position of the thiazole ring is nucleophilic, making it susceptible to reaction with a variety of electrophilic reagents. However, the commercially available starting material is the hydrochloride salt, where the amino group is protonated. Therefore, a crucial first step in any derivatization is the in situ neutralization with a suitable base to liberate the free amine, which is the reactive species.

Mandatory Safety and Handling Protocol

2-Amino-5-chlorothiazole hydrochloride is a hazardous substance and must be handled with appropriate precautions.

• Hazard Identification: The compound is classified as harmful if swallowed (H302), causes skin irritation (H315), may cause an allergic skin reaction (H317), causes serious eye damage (H318), and may cause respiratory irritation (H335).[3][4]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[4] Work in a well-ventilated fume hood and use a dust mask (e.g., N95) when handling the solid powder to avoid inhalation.[4]

• Storage: Store in a tightly sealed container in a cool, dry place.

The following diagram outlines the general workflow for the derivatization process, emphasizing the critical initial deprotonation step.

Caption: General workflow for derivatizing the amino group.

Protocol I: N-Acylation via Acid Chlorides

The formation of an amide bond through N-acylation is one of the most fundamental and widely used derivatizations. This reaction introduces a carbonyl group adjacent to the amine, creating a stable amide linkage that is a common feature in many pharmaceutical agents. The use of highly reactive chloroacetyl chloride is a common strategy to install a versatile chemical handle for further downstream modifications.[1][5][6]

Reaction Scheme: Acylation with Chloroacetyl Chloride

Caption: N-Acylation of 2-amino-5-chlorothiazole.

Experimental Protocol

Reagents and Materials:

• 2-Amino-5-chlorothiazole hydrochloride (1.0 eq)

• Chloroacetyl chloride (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.5 eq)

• Acetone, anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add 2-amino-5-chlorothiazole hydrochloride and anhydrous potassium carbonate.

• Add anhydrous acetone to the flask to create a suspension (approx. 0.2 M concentration).

• Cool the flask in an ice bath with vigorous stirring for 15 minutes.

• Expert Insight: The use of an inorganic base like K₂CO₃ is advantageous as it is inexpensive and easily removed by filtration or aqueous work-up.[2][6] The excess base ensures complete neutralization of the hydrochloride salt and scavenges the HCl generated during the acylation.

• While maintaining the temperature at 0 °C, add chloroacetyl chloride dropwise to the suspension over 10 minutes.

• Causality: The slow, dropwise addition at low temperature is critical to control the exothermic reaction between the acid chloride and the amine, preventing potential side reactions and degradation.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Once complete, filter the reaction mixture to remove the inorganic salts and concentrate the filtrate using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Protocol II: N-Sulfonylation via Sulfonyl Chlorides

The synthesis of sulfonamides is another cornerstone transformation, yielding a functional group of great importance in medicinal chemistry (e.g., the "sulfa" drugs). The resulting N-S bond is highly stable, and the properties of the final molecule can be tuned by the choice of the R-group on the sulfonyl chloride.

Reaction Scheme: Sulfonylation with Benzenesulfonyl Chloride

Caption: N-Sulfonylation of 2-amino-5-chlorothiazole.

Experimental Protocol

Reagents and Materials:

• 2-Amino-5-chlorothiazole hydrochloride (1.0 eq)

• Benzenesulfonyl chloride (1.05 eq)

• Sodium acetate (NaOAc) (2.0 eq)

• Water

• Magnetic stirrer and stir bar

• Round-bottom flask with reflux condenser

• Heating mantle or oil bath

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve sodium acetate in water.

• Add 2-amino-5-chlorothiazole hydrochloride and benzenesulfonyl chloride to the solution.[7]

• Expert Insight: This protocol is highly efficient and environmentally favorable, utilizing water as the solvent.[7] Sodium acetate acts as a mild base to neutralize the hydrochloride and the HCl produced during the reaction. The reaction often proceeds heterogeneously.

• Fit the flask with a reflux condenser and heat the mixture to 80-85 °C with continuous, vigorous stirring.[7]

• Maintain this temperature for 3-6 hours. The initially sticky mixture should gradually transform into a filterable solid.[7]

• Trustworthiness: The progress of the reaction should be monitored by TLC. A sample can be taken, diluted with ethyl acetate, and spotted against the starting material.

• Upon completion, cool the reaction mixture to room temperature, then further cool in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the filter cake thoroughly with cold water to remove any remaining sodium acetate and other water-soluble impurities.

• Dry the product under vacuum to a constant weight. The product is often of high purity, but can be recrystallized if necessary.

Comparative Data Summary

Feature	N-Acylation	N-Sulfonylation
Bond Formed	Amide (R-CO-NH-)	Sulfonamide (R-SO₂-NH-)
Typical Electrophile	Acid Chloride (e.g., Chloroacetyl chloride)	Sulfonyl Chloride (e.g., Benzenesulfonyl chloride)
Typical Base	K₂CO₃, Pyridine, Triethylamine	Sodium Acetate, Sodium Carbonate
Common Solvents	Acetone, Chloroform, THF, Dichloromethane	Water, Dichloromethane
Temperature Range	0 °C to Room Temperature	Room Temperature to 85 °C
Key Advantage	Rapid, high-yielding, versatile handle for further chemistry	Creates highly stable sulfonamide core, often uses aqueous media
Purification	Aqueous work-up followed by chromatography or recrystallization	Often simple precipitation and filtration

Conclusion

The derivatization of the 2-amino group on 2-amino-5-chlorothiazole hydrochloride is a straightforward yet powerful tool for generating chemical diversity. The N-acylation and N-sulfonylation protocols detailed here represent robust, reliable, and scalable methods for producing amide and sulfonamide derivatives, respectively. By understanding the rationale behind reagent choice and reaction conditions, researchers can confidently adapt these procedures to a wide range of acid chlorides and sulfonyl chlorides, accelerating the synthesis of novel compounds for biological screening and drug development programs.

References

• Yang, H., et al. (2014). 1,3,4-Thiadiazole: Synthesis, Reactions, and Applications in Medicinal, Agricultural, and Materials Chemistry. Chemical Reviews, 114(10), 5572-5610. Available at: [Link]

• Shaaban, M. R., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. Available at: [Link]

• Semantic Scholar. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved January 10, 2026, from [Link]

• MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. Available at: [Link]

• Der Pharma Chemica. (n.d.). Synthesis of novel 2-amino thiazole derivatives. Retrieved January 10, 2026, from [Link]

• Khair-ul-Bariyah, S., et al. (n.d.). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. PubMed Central. Retrieved January 10, 2026, from [Link]

• PubChem. (n.d.). 2-Amino-5-chlorothiazole hydrochloride. Retrieved January 10, 2026, from [Link]

• ResearchGate. (2024). (PDF) Synthesis of 2-Aminothiazole Sulfonamides as Potent Biological Agents: synthesis, structural investigations and docking studies. Retrieved January 10, 2026, from [Link]

• Digital Repository. (n.d.). Article - Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Retrieved January 10, 2026, from [Link]

• EXCLI Journal. (2024). SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. Retrieved January 10, 2026, from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2010). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF 2- AMINOTHIAZOLE DERIVATIVES. Retrieved January 10, 2026, from [Link]

• PubMed Central. (n.d.). Syntheses of 2-Amino and 2-Halothiazole Derivatives as High-Affinity Metabotropic Glutamate Receptor Subtype 5 Ligands and Potential Radioligands for In Vivo Imaging. Retrieved January 10, 2026, from [Link]

• PubMed. (2019). Synthesis of 2-Amino-5-Carboxamide Thiazole Derivatives via Dehydrative Cyclization of Thiourea Intermediate Resin on Solid Phase. Retrieved January 10, 2026, from [Link]

• Google Patents. (n.d.). US3985759A - Process for preparing 2-amino-5-chloropyridine.

• Proceedings of the Indian Academy of Sciences - Chemical Sciences. (n.d.). A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles. Retrieved January 10, 2026, from [Link]

• Google Patents. (n.d.). US4269985A - Process for the preparation of 2-amino-5-nitrothiazole.

• PubChem. (n.d.). 2-Amino-5-chlorothiazole. Retrieved January 10, 2026, from [Link]

• Amerigo Scientific. (n.d.). 2-Amino-5-chlorothiazole hydrochloride (95%). Retrieved January 10, 2026, from [Link]

• Google Patents. (n.d.). EP2682390A1 - 2-aminothiazole derivative, preparation method, and use.
• Google Patents. (n.d.). WO2001023340A1 - Method for preparing 2-chloropropionaldehyde and use of the same.

• PharmaCompass.com. (n.d.). Chlorothiazide | Drug Information, Uses, Side Effects, Chemistry. Retrieved January 10, 2026, from [Link]

• PubChem. (n.d.). Chlorothiazide. Retrieved January 10, 2026, from [Link]

Sources

• 1. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]
• 4. 2-Amino-5-chlorothiazole 95 55506-37-1 [sigmaaldrich.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. ijpsr.com [ijpsr.com]
• 7. Synthesis of 2-aminothiazole sulfonamides as potent biological agents: Synthesis, structural investigations and docking studies - PMC [pmc.ncbi.nlm.nih.gov]

Suzuki coupling reactions with 2-Amino-5-chlorothiazole hydrochloride derivatives

An Application Guide to Suzuki-Miyaura Coupling Reactions with 2-Amino-5-chlorothiazole Hydrochloride Derivatives

Introduction: Navigating the Challenges of a Privileged Scaffold

The 2-aminothiazole motif is a cornerstone in medicinal chemistry and drug development, forming the structural core of numerous biologically active compounds.[1][2] Its functionalization via cross-coupling reactions is therefore of paramount importance. The Suzuki-Miyaura coupling, a powerful method for C-C bond formation, offers a direct route to introduce aryl and heteroaryl diversity at the C5 position.[3] However, the coupling of 2-amino-5-chlorothiazole presents a unique set of challenges. The substrate is a heteroaryl chloride, which is inherently less reactive than its bromide or iodide counterparts in the rate-determining oxidative addition step of the catalytic cycle.[4][5] Furthermore, the presence of multiple heteroatoms—the amino group and the thiazole nitrogen and sulfur—can lead to catalyst inhibition or poisoning by coordinating to the palladium center.[6][7]

This guide provides a comprehensive overview of the mechanistic nuances, key parameter optimizations, and detailed protocols for successfully executing Suzuki-Miyaura coupling reactions with 2-amino-5-chlorothiazole hydrochloride and its derivatives. It is designed for researchers and scientists seeking to leverage this critical transformation in their synthetic campaigns.

Section 1: Mechanistic Considerations and Key Challenges

The efficacy of a Suzuki-Miyaura coupling hinges on the smooth progression of its catalytic cycle, which comprises three main steps: oxidative addition, transmetalation, and reductive elimination.[8] Understanding how the 2-amino-5-chlorothiazole substrate interacts with each step is crucial for targeted optimization.

• Oxidative Addition : This is often the rate-limiting step for aryl chlorides.[5] The electron-rich nature of the 2-aminothiazole ring can further decrease the electrophilicity of the C-Cl bond, making its cleavage by the Pd(0) catalyst more difficult. Success requires a highly active, electron-rich, and coordinatively unsaturated Pd(0) species, which is typically generated by using bulky phosphine or N-heterocyclic carbene (NHC) ligands.[9]

• Transmetalation : In this step, the organic group is transferred from the boronic acid to the palladium center. This process requires activation of the organoboron species by a base to form a more nucleophilic borate complex.[10][11] The choice of base is critical, as it must be strong enough to facilitate this step without promoting unwanted side reactions like protodeboronation of the boronic acid.[12]

• Reductive Elimination : The final step forms the desired C-C bond and regenerates the active Pd(0) catalyst. Bulky, electron-donating ligands not only facilitate the initial oxidative addition but also accelerate this final step.[9]

A primary challenge with 2-aminothiazole substrates is the potential for the endocyclic nitrogen or the exocyclic amino group to coordinate with the palladium catalyst, forming inactive off-cycle complexes.[13] This catalyst inhibition can be mitigated by selecting ligands that are sufficiently bulky to shield the metal center or by using bases that do not deprotonate the amino group to an extent that significantly enhances its coordination potential.

Sources

• 1. excli.de [excli.de]
• 2. jocpr.com [jocpr.com]
• 3. researchgate.net [researchgate.net]
• 4. wwjmrd.com [wwjmrd.com]
• 5. Yoneda Labs [yonedalabs.com]
• 6. Palladium Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Chlorides | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 2-Amino-5-chlorothiazole Hydrochloride

Introduction: The Strategic Importance of 2-Aminothiazoles in Modern Drug Discovery

The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of clinically significant pharmaceuticals.[1][2] This heterocyclic motif is a key component in drugs such as the kinase inhibitor Dasatinib, used in cancer therapy, and Alpelisib.[3] The ability to strategically functionalize the 2-aminothiazole core is therefore of paramount importance for the development of novel therapeutic agents. Palladium-catalyzed cross-coupling reactions have emerged as a powerful and versatile toolkit for forging new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, enabling the diversification of the 2-aminothiazole structure with a high degree of precision and functional group tolerance.[4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the palladium-catalyzed cross-coupling of 2-Amino-5-chlorothiazole hydrochloride. We will delve into the mechanistic underpinnings of these reactions and provide detailed, field-proven protocols for Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings.

Mechanistic Overview: The Palladium Catalytic Cycle

The efficacy of palladium-catalyzed cross-coupling reactions hinges on a well-defined catalytic cycle that shuttles the palladium catalyst between its Pd(0) and Pd(II) oxidation states.[5][6] A generalized representation of this cycle is depicted below.

Caption: A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

The three key steps in this cycle are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of 2-Amino-5-chlorothiazole, forming a Pd(II) complex.[5]

• Transmetalation: The organic group from the coupling partner (e.g., an organoboron compound in Suzuki coupling) is transferred to the palladium center.[5]

• Reductive Elimination: The two organic fragments on the palladium complex couple and are expelled, forming the desired product and regenerating the Pd(0) catalyst.[5]

Critical Experimental Considerations

The success of cross-coupling reactions with 2-Amino-5-chlorothiazole hydrochloride is highly dependent on the careful selection of several key parameters:

• The Substrate: 2-Amino-5-chlorothiazole is an electron-rich heteroaromatic chloride. While the electron-rich nature can sometimes hinder oxidative addition, the presence of the amino group can also influence the electronic properties of the C-Cl bond. The hydrochloride salt form necessitates the use of at least one extra equivalent of base to neutralize the HCl and liberate the free amine for the reaction.

• Palladium Precatalysts: Modern palladium precatalysts, such as those developed by Buchwald and others, are often air- and moisture-stable Pd(II) sources that are readily reduced in situ to the active Pd(0) species.[3][5][7] These precatalysts offer improved reliability and ease of handling compared to air-sensitive Pd(0) sources.

• Ligands: The choice of ligand is crucial for stabilizing the palladium catalyst and modulating its reactivity. For challenging substrates like electron-rich heteroaryl chlorides, bulky and electron-rich phosphine ligands (e.g., Buchwald-type biarylphosphines) or N-heterocyclic carbenes (NHCs) are often required to promote efficient oxidative addition and reductive elimination.[8]

• Base: The base plays a multifaceted role in the catalytic cycle. It is required to neutralize the hydrochloride salt of the starting material, facilitate the transmetalation step (especially in Suzuki coupling), and regenerate the active catalyst. The strength and nature of the base must be carefully chosen to be effective without causing decomposition of the starting materials or products.

• Solvent: The solvent must be capable of dissolving the reactants and catalyst, and its polarity can influence the reaction rate and outcome. Anhydrous and degassed solvents are typically used to prevent catalyst deactivation.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization for specific substrates and coupling partners. All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques.

Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a robust method for the formation of biaryl and heteroaryl-aryl compounds.

Caption: A step-by-step workflow for the Suzuki-Miyaura coupling of 2-Amino-5-chlorothiazole hydrochloride.

Materials:

Component	Suggested Reagents	Molar Equivalents
Substrate	2-Amino-5-chlorothiazole hydrochloride	1.0
Coupling Partner	Arylboronic acid	1.2 - 1.5
Palladium Precatalyst	Pd₂(dba)₃ or a Buchwald precatalyst	0.01 - 0.05
Ligand	SPhos, XPhos, or RuPhos	0.02 - 0.10
Base	K₃PO₄, K₂CO₃, or Cs₂CO₃	3.0 - 4.0
Solvent	1,4-Dioxane/Water (e.g., 4:1) or Toluene/Water	-

Procedure:

• To an oven-dried Schlenk flask, add 2-Amino-5-chlorothiazole hydrochloride (1.0 equiv), the arylboronic acid (1.2 equiv), base (3.0 equiv), palladium precatalyst (0.02 equiv), and ligand (0.04 equiv).

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the anhydrous, degassed solvent (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-amino-5-arylthiazole.

Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a premier method for the synthesis of N-aryl and N-heteroaryl amines.[9][10]

Materials:

Component	Suggested Reagents	Molar Equivalents
Substrate	2-Amino-5-chlorothiazole hydrochloride	1.0
Coupling Partner	Primary or secondary amine	1.2 - 1.5
Palladium Precatalyst	Pd₂(dba)₃ or a Buchwald precatalyst	0.01 - 0.05
Ligand	BrettPhos, RuPhos, or Xantphos	0.02 - 0.10
Base	NaOt-Bu, K₃PO₄, or LiHMDS	3.0 - 4.0
Solvent	Toluene or 1,4-Dioxane	-

Procedure:

• To a dried Schlenk tube, add the palladium precatalyst (0.01 equiv), ligand (0.02 equiv), and base (3.0 equiv).

• Add 2-Amino-5-chlorothiazole hydrochloride (1.0 equiv) and the amine (1.2 equiv).

• Evacuate and backfill the tube with an inert gas (e.g., Argon).

• Add the degassed solvent (e.g., toluene or dioxane).

• Heat the reaction mixture at the specified temperature (typically 80-110 °C).

• Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solvent in vacuo and purify the residue by column chromatography.

Protocol 3: Sonogashira Coupling for C(sp²)-C(sp) Bond Formation

The Sonogashira coupling enables the synthesis of aryl- and heteroaryl-alkynes.[11]

Materials:

Component	Suggested Reagents	Molar Equivalents
Substrate	2-Amino-5-chlorothiazole hydrochloride	1.0
Coupling Partner	Terminal alkyne	1.2 - 1.5
Palladium Catalyst	PdCl₂(PPh₃)₂	0.02 - 0.05
Copper Co-catalyst	CuI	0.05 - 0.10
Base	Triethylamine (Et₃N) or Diisopropylamine (i-Pr₂NH)	3.0 - 4.0
Solvent	THF or DMF	-

Procedure:

• To a Schlenk flask, add 2-Amino-5-chlorothiazole hydrochloride (1.0 equiv), PdCl₂(PPh₃)₂ (0.03 equiv), and CuI (0.06 equiv).

• Evacuate and backfill the flask with an inert gas.

• Add the solvent (e.g., THF) and the base (e.g., Et₃N, 3.5 equiv).

• Add the terminal alkyne (1.2 equiv) dropwise.

• Stir the reaction at room temperature or with gentle heating (e.g., 50-70 °C) until completion as monitored by TLC.

• Filter the reaction mixture through celite and wash with an organic solvent.

• Concentrate the filtrate and purify the residue by column chromatography.

Protocol 4: Heck Reaction for C-C Bond Formation with Alkenes

The Heck reaction couples aryl or vinyl halides with alkenes to form substituted alkenes.

Materials:

Component	Suggested Reagents	Molar Equivalents
Substrate	2-Amino-5-chlorothiazole hydrochloride	1.0
Coupling Partner	Alkene (e.g., acrylate, styrene)	1.5 - 2.0
Palladium Catalyst	Pd(OAc)₂	0.02 - 0.05
Ligand	P(o-tol)₃ or PPh₃	0.04 - 0.10
Base	Et₃N, K₂CO₃, or NaOAc	3.0 - 4.0
Solvent	DMF, NMP, or Acetonitrile	-

Procedure:

• In a Schlenk flask, combine 2-Amino-5-chlorothiazole hydrochloride (1.0 equiv), Pd(OAc)₂ (0.02 equiv), the phosphine ligand (0.04 equiv), and the base (3.0 equiv).

• Evacuate and backfill the flask with an inert gas.

• Add the solvent (e.g., DMF) and the alkene (1.5 equiv).

• Heat the reaction mixture to 100-140 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Conclusion

The palladium-catalyzed cross-coupling of 2-Amino-5-chlorothiazole hydrochloride is a highly effective strategy for the synthesis of diverse libraries of substituted 2-aminothiazoles for drug discovery and development. The success of these reactions is contingent upon a rational selection of the palladium precatalyst, ligand, base, and solvent. The protocols outlined in this application note provide a robust foundation for researchers to explore the chemical space around this important heterocyclic scaffold.

References

• Fors, B. P., & Buchwald, S. L. (2013). A New Class of Easily Activated Palladium Precatalysts for Facile C–N Cross-Coupling Reactions and Low Temperature Oxidative Addition of Aryl Chlorides. Journal of the American Chemical Society, 131(36), 12898–12899.
• Fouad, D., & Buchwald, S. L. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Medicinal Chemistry Research, 30(4), 771-806.
• Surry, D. S., & Buchwald, S. L. (2011). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future.
• Lumen Learning. (n.d.). Palladium catalyzed couplings. In Organic Chemistry II.
• Jakopin, Ž. (2020). 2-aminothiazoles in drug discovery: Privileged structures or toxicophores?. Chemico-Biological Interactions, 330, 109244.
• Strem Chemicals, Inc. (n.d.).
• McGowan, M. A., Henderson, J. L., & Buchwald, S. L. (2012). Palladium-catalyzed N-arylation of 2-aminothiazoles. Organic Letters, 14(6), 1432–1435.
• Cohen, A., Crozet, M. D., Rathelot, P., & Vanelle, P. (2005). An efficient aqueous microwave-assisted Suzuki–Miyaura cross-coupling reaction in the thiazole series. Green Chemistry, 7(1), 51-54.
• Baba, A., et al. (2022). Recent advances in microwave assisted synthesis of biological active 2-aminothiazole-schiff bases and their metal chelates. Journal of University of Shanghai for Science and Technology, 24(11).
• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University.
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling of 2-Amino-5-bromo-4-t-butylthiazole.
• Chemistry LibreTexts. (2019, June 5). 2.6: Suzuki-Miyaura Coupling.
• Journal of University of Shanghai for Science and Technology. (2022).
• Dalton Transactions. (2021). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction.
• The Journal of Organic Chemistry. (1999).
• Caddick, S., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)
• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.
• Chemical Communications. (2021). Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent.
• Wikipedia. (n.d.).
• Chemistry LibreTexts. (2023, June 30).
• BenchChem. (2025). Protocol for N-Alkylation of 2-Aminothiazoles: A Detailed Guide for Researchers.
• Wikipedia. (n.d.). Sonogashira coupling.
• Kamali, M. (2016). Synthesis of some new 5- substituted of. Journal of Chemical and Pharmaceutical Research, 8(1), 147-152.
• Chemical Reviews. (2016).
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.
• Green, R. A., & Hartwig, J. F. (2014). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters, 16(16), 4388–4391.
• Molecules. (2021).
• Organic & Biomolecular Chemistry. (2014).
• Organic Process Research & Development. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm.
• ResearchGate. (n.d.). METHOD FOR SYNTHESIS OF 2-AMINO- 5-(2-THIENYLMETHYL)THIAZOLE.
• RSC Advances. (2020).
• BenchChem. (2025). Application Notes and Protocols: Step-by-Step Synthesis of 2-Amino-5-formylthiazole.
• ResearchGate. (n.d.).
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• The Journal of Organic Chemistry. (2007). Synthesis of 2-substituted-5-halo-2,3-dihydro-4(H)-pyrimidin-4-ones and their derivatization utilizing the Sonogashira coupling reaction in the enantioselective synthesis of alpha-substituted beta-amino acids.
• ResearchGate. (n.d.). Scheme 2. Proposed reaction mechanism for the modified Sonogashira....
• BenchChem. (2025). Experimental procedure for Sonogashira coupling with 5-Bromo-2-chlorobenzo[d]thiazole.
• Molecules. (2017). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety.
• Google Patents. (n.d.).
• McGowan, M. A., Henderson, J. L., & Buchwald, S. L. (2012). Palladium-catalyzed N-arylation of 2-aminothiazoles. Organic Letters, 14(6), 1432-1435.
• DSpace@MIT. (2012).
• National Institutes of Health. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. An efficient aqueous microwave-assisted Suzuki–Miyaura cross-coupling reaction in the thiazole series - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. media.abcr.com [media.abcr.com]
• 4. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Well-defined nickel and palladium precatalysts for cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. A New Class of Easily Activated Palladium Precatalysts for Facile C–N Cross-Coupling Reactions and Low Temperature Oxidative Addition of Aryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Application Note &amp; Protocols: Leveraging 2-Amino-5-chlorothiazole Hydrochloride for the Synthesis of Novel Bioactive Heterocyclic Scaffolds

Abstract

The 2-aminothiazole moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs and biologically active compounds.[1][2][3] Its inherent structural features allow for versatile chemical modifications, making it an ideal starting point for the construction of diverse heterocyclic systems. This application note provides a detailed guide on the synthetic utility of 2-Amino-5-chlorothiazole hydrochloride, a commercially available and highly reactive building block. We will explore key synthetic transformations, including the synthesis of fused bicyclic systems like thiazolo[3,2-a]pyrimidines, the formation of Schiff bases as versatile intermediates, and multi-step pathways to other novel heterocyclic derivatives. The protocols provided are designed to be robust and reproducible, with an emphasis on explaining the chemical rationale behind experimental choices to empower researchers in their drug discovery efforts.

The Strategic Importance of 2-Amino-5-chlorothiazole in Synthesis

2-Amino-5-chlorothiazole hydrochloride offers three primary points of reactivity that can be selectively addressed:

• The Exocyclic 2-Amino Group: A potent nucleophile, this group is the primary site for acylation, alkylation, and condensation reactions, serving as the anchor for building larger molecular frameworks.[1][4]

• The Endocyclic N-3 Nitrogen: This nitrogen atom possesses nucleophilic character and is crucial for cyclization reactions, particularly in the formation of fused ring systems.

• The C-5 Chloro Group: While less reactive than the amino group, this halogen can participate in nucleophilic substitution or cross-coupling reactions under specific conditions, allowing for late-stage functionalization.

The strategic combination of reactions at these sites allows for the creation of a vast chemical space of novel heterocyclic compounds with significant therapeutic potential.[3]

Figure 1: Key synthetic pathways originating from 2-Amino-5-chlorothiazole.

Synthesis of Thiazolo[3,2-a]pyrimidines: A Privileged Scaffold

Thiazolo[3,2-a]pyrimidines are a class of fused heterocyclic compounds that exhibit a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[5][6][7] A highly efficient and atom-economical route to this scaffold is the one-pot, three-component reaction between a 2-aminothiazole derivative, an aldehyde, and a β-ketoester like ethyl acetoacetate.

Causality of the Reaction: This reaction proceeds via an initial condensation of the aldehyde and ethyl acetoacetate to form an α,β-unsaturated ketone (a Knoevenagel condensation intermediate). The nucleophilic 2-amino group of the thiazole then attacks the β-carbon of the unsaturated system (a Michael addition), followed by an intramolecular cyclization via the endocyclic N-3 attacking the ester carbonyl. Subsequent dehydration yields the final aromatic thiazolo[3,2-a]pyrimidine core. The use of a catalyst, such as an acid or a Lewis acid, facilitates both the initial condensation and the final dehydration step.[8][9]

Protocol 2.1: One-Pot Synthesis of 5-Aryl-7-methyl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylates

This protocol describes a general procedure for the microwave-assisted synthesis of highly substituted thiazolo[3,2-a]pyrimidines.[7]

Materials:

• 2-Amino-5-chlorothiazole hydrochloride

• Aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde)

• Ethyl acetoacetate

• Catalyst (e.g., p-Toluenesulfonic acid (p-TsOH) or a Lewis acid like ZnBr₂)

• Solvent (e.g., Ethanol or solvent-free)

• Microwave reactor vials

Step-by-Step Procedure:

• Reagent Preparation: In a 10 mL microwave reactor vial equipped with a magnetic stir bar, add 2-Amino-5-chlorothiazole hydrochloride (1 mmol, 171.05 mg).

• Neutralization (if starting with HCl salt): Add triethylamine (1.1 mmol, 153 µL) to the vial to liberate the free amine. Stir for 5 minutes at room temperature. Rationale: The free amino group is required for the initial nucleophilic attack. The hydrochloride salt is not sufficiently nucleophilic.

• Component Addition: To the vial, add the aromatic aldehyde (1 mmol), ethyl acetoacetate (1.2 mmol, 152 µL), and the catalyst (e.g., p-TsOH, 0.1 mmol, 17.2 mg).

• Reaction: Seal the vial and place it in the microwave reactor. Heat the mixture to 120°C for 10-15 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (3:7).

• Work-up: After cooling the reaction vial to room temperature, a solid precipitate is often formed. Add cold ethanol (5 mL) and stir for 15 minutes.

• Purification: Collect the solid product by vacuum filtration. Wash the solid with cold ethanol (2 x 5 mL) to remove unreacted starting materials and byproducts. The product can be further purified by recrystallization from ethanol or by column chromatography if necessary.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Summary: Thiazolo[3,2-a]pyrimidine Synthesis

Entry	Aldehyde	Catalyst	Conditions	Yield (%)	Reference
1	Benzaldehyde	SiO₂–ZnBr₂	Microwave, 10 min	92	[7]
2	4-Chlorobenzaldehyde	p-TsOH	Microwave, 12 min	95	[7]
3	4-Methoxybenzaldehyde	SiO₂–ZnBr₂	Microwave, 10 min	94	[7]
4	2-Naphthaldehyde	p-TsOH	Microwave, 15 min	89	[7]

Synthesis of Schiff Bases: Versatile Intermediates

The formation of Schiff bases (or imines) through the condensation of the 2-amino group with aldehydes or ketones is a fundamental transformation.[10] These imine products are not only biologically active in their own right but also serve as crucial intermediates for synthesizing more complex heterocyclic systems, such as thiazolidinones.[11][12][13]

Principle of the Reaction: The reaction involves the nucleophilic attack of the primary amino group on the carbonyl carbon of the aldehyde or ketone, followed by the elimination of a water molecule to form the characteristic azomethine (-C=N-) bond. The reaction is typically catalyzed by a small amount of acid.[14]

Figure 2: Workflow for the synthesis of thiazolidinones from Schiff bases.

Protocol 3.1: Synthesis of (E)-N-(Arylmethylene)-5-chlorothiazol-2-amine (Schiff Base)

Materials:

• 2-Amino-5-chlorothiazole hydrochloride

• Aromatic aldehyde (e.g., salicylaldehyde)

• Absolute Ethanol

• Glacial Acetic Acid (catalytic amount)

• Triethylamine

Step-by-Step Procedure:

• Free Amine Preparation: Dissolve 2-Amino-5-chlorothiazole hydrochloride (10 mmol, 1.71 g) in absolute ethanol (30 mL) in a 100 mL round-bottom flask. Add triethylamine (11 mmol, 1.53 mL) and stir for 10 minutes at room temperature.

• Aldehyde Addition: Add the desired aromatic aldehyde (10 mmol) to the solution, followed by 2-3 drops of glacial acetic acid. Rationale: The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by the amino group.

• Reaction: Reflux the reaction mixture for 4-6 hours. The formation of a precipitate often indicates product formation. Monitor the reaction by TLC.

• Isolation: After the reaction is complete, cool the flask in an ice bath. The solid product will precipitate out of the solution.

• Purification: Collect the solid by vacuum filtration and wash it with a small amount of cold ethanol. Recrystallize the crude product from ethanol to obtain the pure Schiff base.

• Characterization: The formation of the imine bond can be confirmed by the appearance of a characteristic C=N stretching band in the IR spectrum (around 1615-1630 cm⁻¹) and a singlet for the azomethine proton (-CH=N-) in the ¹H NMR spectrum (around 8.5-9.0 ppm).

Multi-Step Synthesis via N-Acylation

Acylation of the 2-amino group provides a stable amide intermediate that can be used for subsequent cyclization reactions to generate a variety of five- and six-membered heterocyclic rings.[1] A common and powerful strategy involves acylation with chloroacetyl chloride, followed by reaction with various nucleophiles to build new rings.

Protocol 4.1: Synthesis of a 2-(Chloroacetamido)thiazole Intermediate

Materials:

• 2-Amino-5-chlorothiazole hydrochloride

• Chloroacetyl chloride

• Base (e.g., Potassium carbonate or Pyridine)

• Solvent (e.g., Dry Acetone or Dichloromethane)

Step-by-Step Procedure:

• Setup: In a three-necked flask fitted with a dropping funnel and a condenser, suspend 2-Amino-5-chlorothiazole hydrochloride (10 mmol, 1.71 g) and anhydrous potassium carbonate (25 mmol, 3.45 g) in dry acetone (50 mL). Rationale: Anhydrous conditions are crucial as chloroacetyl chloride is highly reactive towards water. K₂CO₃ acts as both a neutralizing agent for the HCl salt and a scavenger for the HCl produced during the acylation.

• Acylation: Cool the suspension to 0°C in an ice bath. Add chloroacetyl chloride (11 mmol, 0.87 mL) dropwise from the dropping funnel over 20 minutes with vigorous stirring.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then reflux for 3 hours.

• Work-up: Cool the mixture and filter off the inorganic salts. Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purification: Recrystallize the crude solid from an appropriate solvent (e.g., ethanol/water mixture) to yield the pure 2-(2-chloroacetamido)-5-chlorothiazole. This intermediate is a versatile precursor for synthesizing compounds like thiazolidinones (by reaction with KSCN) or other fused systems.[1][4]

Concluding Remarks

2-Amino-5-chlorothiazole hydrochloride stands out as a cornerstone building block for the synthesis of medicinally relevant heterocyclic compounds. The protocols detailed herein for the construction of thiazolo[3,2-a]pyrimidines, Schiff bases, and acylated intermediates provide a robust foundation for researchers. The true value of this starting material lies in the combinatorial possibilities it presents. By varying the aldehydes, β-dicarbonyls, and acylating agents used in these fundamental reactions, medicinal chemists can rapidly generate libraries of novel compounds for biological screening, accelerating the pace of drug discovery and development.

References

• Recent progress in the synthesis of thiazolo[3,2-a]pyrimidine compounds. ResearchGate. Available at: [Link]

• Synthesis of thiazolo[3,2-a]pyrimidine and thiadiazolo[3,2-a]pyrimidines via the three-component reaction of 2-aminothiazole/2-aminothiadiazole, aromatic aldehyde, and ethyl acetoacetate. ResearchGate. Available at: [Link]

• Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Digital Repository of University of Baghdad. Available at: [Link]

• Single-step syntheses of 2-amino-7-chlorothiazolo[5,4-d]pyrimidines: intermediates for bivalent thiazolopyrimidines. PubMed. Available at: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. National Center for Biotechnology Information (NCBI). Available at: [Link]

• Synthesis and Characterization of New 2-amino-5- chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. ResearchGate. Available at: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Semantic Scholar. Available at: [Link]

• A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles. Proceedings of the Indian Academy of Sciences - Chemical Sciences. Available at: [Link]

• Synthesis of some thiazolo[3,2-a]pyrimidines. Semantic Scholar. Available at: [Link]

• Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A 1 and A 2A Receptors, and Efficacy in Animal Models of Depression. MDPI. Available at: [Link]

• Thiazolo[3,2-a]pyrimidines: synthesis methods and biomedical potential. Growing Science. Available at: [Link]

• Synthesis of Some Thiazolo[3,2-a]Pyrimidines. Assiut University. Available at: [Link]

• Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Baghdad Science Journal. Available at: [Link]

• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. ResearchGate. Available at: [Link]

• Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. MDPI. Available at: [Link]

• Synthesis of Some Heterocyclic Compounds Derived From 2-Amino Benzothiazole. Kirkuk University Journal-Scientific Studies. Available at: [Link]

• Method for preparing 2-chloropropionaldehyde and use of the same. Google Patents.

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. Available at: [Link]

• Synthesis and Biological Activities of 2-amino-thiazole-5-carboxylic Acid Phenylamide Derivatives. PubMed. Available at: [Link]

• Synthesis of Schiff bases of 2-amino benzo[d]thiazole from higher hetero aldehydes and ketones using Mo-Al2O3 composite-based organic-inorganic hybrid catalyst. NIScPR. Available at: [Link]

• Synthesis of Schiff bases of 2-amino-5-aryl-1, 3,4-thiadiazole And its Analgesic, Anti-inflammatory, Anti-Bacterial and Anti-tubercular Activity. ResearchGate. Available at: [Link]

• Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. PubMed Central. Available at: [Link]

• Synthesis, Characterization and Biological Evaluation of Some Schiff's Base from 2-Amino Thiazole with Indole-3-Carbadehyde. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

Sources

• 1. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities | MDPI [mdpi.com]
• 3. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Synthesis of some thiazolo[3,2-a]pyrimidines | Semantic Scholar [semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. Thiazolo[3,2-a]pyrimidines: synthesis methods and biomedical potential » Growing Science [growingscience.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 12. researchgate.net [researchgate.net]
• 13. "Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole De" by Shaima Ibraheem Chyad AL-Khazraji, Wafa Mohammad Sadik et al. [bsj.uobaghdad.edu.iq]
• 14. op.niscpr.res.in [op.niscpr.res.in]

Application Notes &amp; Protocols: Pharmacological Screening of 2-Amino-5-chlorothiazole Hydrochloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 2-Aminothiazole Scaffold

The 2-aminothiazole (2-AT) core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous clinically approved drugs.[1][2][3] Its prevalence is due to its ability to act as a versatile pharmacophore, engaging in various biological interactions, and its synthetic tractability. Derivatives of this scaffold have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral effects.[1][2][4][5][6] The incorporation of a 5-chloro substituent on the thiazole ring can significantly modulate the compound's electronic properties and lipophilicity, potentially enhancing potency, selectivity, or pharmacokinetic properties.

This guide provides a comprehensive framework for the initial pharmacological evaluation of a library of novel 2-amino-5-chlorothiazole hydrochloride derivatives. The protocols outlined below are designed to be robust and adaptable, forming the basis of a tiered screening cascade to identify and characterize promising "hit" compounds for further development.

Senior Scientist's Note: While the 2-AT scaffold is highly valuable, it is also known to appear as a "frequent hitter" in high-throughput screens, sometimes due to non-specific mechanisms.[7] Therefore, a well-designed screening cascade with orthogonal assays and careful hit validation is crucial to eliminate promiscuous compounds and focus resources on genuine, optimizable hits.

The Pharmacological Screening Cascade: A Strategic Workflow

A tiered approach is essential for the efficient and cost-effective screening of a new chemical library. This strategy, often called a screening cascade, prioritizes broad, high-throughput primary assays to cast a wide net, followed by more complex, lower-throughput secondary and tertiary assays to confirm activity and elucidate the mechanism of action for the most promising hits.[8][9][10] This process systematically refines a large set of initial compounds down to a few well-characterized leads.[8][11]

Caption: A tiered pharmacological screening cascade for 2-aminothiazole derivatives.

Primary Screening Protocols

The goal of primary screening is to efficiently identify compounds with any level of desired biological activity. Here, we focus on two common therapeutic areas for this scaffold: anticancer and antimicrobial.

Protocol: In Vitro Anticancer Cytotoxicity Screening (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[12] Viable cells with active mitochondria contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to a purple formazan precipitate.[13] The amount of formazan produced is proportional to the number of viable cells.[12]

Materials:

• Human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT116 [colon])

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

• Test compound stock solutions (10 mM in DMSO)

• MTT reagent (5 mg/mL in sterile PBS)[14]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Sterile 96-well flat-bottom plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader (absorbance at 570 nm)

Step-by-Step Methodology:

• Cell Seeding: Culture cells to ~80% confluency. Trypsinize, count, and dilute cells in complete medium to a density of 5,000-10,000 cells/100 µL. Seed 100 µL of the cell suspension into each well of a 96-well plate. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare working solutions of the test derivatives. For a primary screen, a single high concentration (e.g., 10 µM or 30 µM) is typical. Add the compound solution to the wells. Include appropriate controls:

  • Vehicle Control: Cells treated with medium containing the same final concentration of DMSO (e.g., 0.1%).

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin).

  • Untreated Control: Cells in medium only.

  • Blank: Medium only (no cells) for background subtraction.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: After incubation, carefully remove the medium and add 100 µL of fresh medium plus 10 µL of MTT reagent (final concentration 0.5 mg/mL) to each well.

• Formazan Formation: Incubate the plate for 3-4 hours. During this time, purple formazan crystals will form in viable cells.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly by gentle pipetting or shaking to dissolve the formazan crystals.[15]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[14]

Data Analysis: Calculate the percentage of cell viability for each treatment using the following formula: % Viability = [(Abs_Treated - Abs_Blank) / (Abs_Vehicle - Abs_Blank)] * 100 A "hit" is typically defined as a compound that reduces cell viability below a certain threshold (e.g., <50% viability).

Protocol: Antimicrobial Susceptibility Screening (Broth Microdilution)

Principle: The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[16] For a primary screen, a single high concentration can be used to identify compounds with any antibacterial activity.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus [Gram-positive], Escherichia coli [Gram-negative])

• Cation-adjusted Mueller-Hinton Broth (MHB)

• Test compound stock solutions (10 mM in DMSO)

• Sterile 96-well round-bottom plates

• Shaking incubator (37°C)

• Spectrophotometer or microplate reader (absorbance at 600 nm)

Step-by-Step Methodology:

• Inoculum Preparation: From a fresh agar plate, inoculate a few colonies into MHB and incubate until the turbidity reaches the equivalent of a 0.5 McFarland standard (~1.5 x 10^8 CFU/mL).[17] Dilute this suspension in fresh MHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the assay plate.

• Plate Preparation: Add MHB and the test compound to the wells of a 96-well plate. For a primary screen, test compounds at a final concentration of 50 µM or 100 µM.

• Inoculation: Add the standardized bacterial inoculum to the wells.[17] Include essential controls:

  • Growth Control: Bacteria in MHB with DMSO vehicle.

  • Positive Control: Bacteria treated with a known antibiotic (e.g., Ciprofloxacin).

  • Sterility Control: MHB only (no bacteria).

• Incubation: Incubate the plate at 37°C for 16-20 hours.

• Data Acquisition: Determine bacterial growth by measuring the optical density (OD) at 600 nm.

Data Analysis: Calculate the percentage of growth inhibition: % Inhibition = [1 - (OD_Treated - OD_Sterility) / (OD_Growth - OD_Sterility)] * 100 A "hit" is a compound showing significant growth inhibition (e.g., >80%).

Hit Validation and Secondary Assays

Compounds identified as "hits" in primary screens must be validated through dose-response analysis to determine potency (IC50 or MIC) and confirm their activity.

IC50 and MIC Determination

For cytotoxicity hits, perform the MTT assay again using a range of concentrations (typically an 8-point, 3-fold serial dilution) to generate a dose-response curve and calculate the IC50 value (the concentration that inhibits 50% of cell viability).

For antimicrobial hits, perform a full broth microdilution assay with 2-fold serial dilutions of the compound to determine the precise MIC value.[18][19]

Example Data Presentation:

Compound ID	Scaffold Modification	MCF-7 IC50 (µM)	A549 IC50 (µM)	S. aureus MIC (µg/mL)
ACT-001	-H (Parent)	15.2	21.5	>128
ACT-002	-4-F-Phenyl	2.1	5.8	64
ACT-003	-3-Cl-Phenyl	0.9	1.4	128
ACT-004	-4-MeO-Phenyl	25.8	>50	>128
ACT-005	-Pyridin-3-yl	1.7	3.3	32

Secondary Assay: In Vitro Kinase Inhibition

Rationale: The 2-aminothiazole scaffold is a core component of several approved kinase inhibitors, such as Dasatinib.[1] Therefore, active cytotoxic compounds should be profiled against a panel of relevant kinases to identify potential molecular targets.

Principle: Luminescence-based kinase assays, such as the ADP-Glo™ assay, quantify kinase activity by measuring the amount of ADP produced during the phosphorylation reaction.[20][21] The luminescent signal is proportional to the amount of ADP, and thus to kinase activity. Inhibition is measured as a reduction in signal.[22]

Sources

• 1. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jocpr.com [jocpr.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Hit to lead - Wikipedia [en.wikipedia.org]
• 9. Hit-to-Lead process | Drug Discovery | Oncodesign Services [oncodesign-services.com]
• 10. sygnaturediscovery.com [sygnaturediscovery.com]
• 11. What is hit to lead drug discovery? | Dotmatics [dotmatics.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 14. MTT assay protocol | Abcam [abcam.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 18. Broth microdilution susceptibility testing. [bio-protocol.org]
• 19. protocols.io [protocols.io]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. bmglabtech.com [bmglabtech.com]

Application Notes and Protocols: Synthesis of Azo Dyes and Pigments using 2-Amino-5-chlorothiazole Hydrochloride

Introduction: The Role of 2-Amino-5-chlorothiazole in Modern Color Chemistry

2-Amino-5-chlorothiazole hydrochloride is a heterocyclic amine that serves as a cornerstone intermediate in the synthesis of high-performance colorants. Its structure, featuring an electron-deficient thiazole ring, a reactive primary amine, and a strategically placed chlorine atom, makes it an exceptionally valuable diazo component. When incorporated into an azo system (—N=N—), the thiazole moiety imparts significant bathochromic shifts (a deepening of color), leading to brilliant and intense shades that are often difficult to achieve with traditional aniline-based precursors.

Azo dyes derived from this intermediate are predominantly used as disperse dyes, finding wide application in the dyeing of synthetic fibers such as polyester, nylon, and cellulose triacetate, to which they exhibit excellent affinity and fastness properties.[1][2] The resulting colorants are prized for their high tinctorial strength, brightness, and robust performance against washing, perspiration, and light exposure.[2] This guide provides a detailed exploration of the underlying chemistry, safety protocols, and step-by-step methodologies for leveraging 2-amino-5-chlorothiazole hydrochloride in the synthesis of azo dyes and pigments.

Core Synthetic Pathway: Diazotization and Azo Coupling

The conversion of 2-amino-5-chlorothiazole into an azo dye is a classic two-stage process. Understanding the causality behind each stage is critical for successful and reproducible synthesis.

Stage 1: Diazotization The primary aromatic amine of 2-amino-5-chlorothiazole is converted into a highly reactive diazonium salt. This reaction is conducted at low temperatures (0–5 °C) in the presence of a strong acid (e.g., HCl, H₂SO₄) and sodium nitrite (NaNO₂).[3]

• Causality: The strong acid reacts with sodium nitrite to generate nitrous acid (HNO₂) in situ. A further protonation of nitrous acid leads to the formation of the highly electrophilic nitrosonium ion (NO⁺). This ion is the active agent that attacks the nitrogen of the primary amine. The low temperature is crucial because the resulting diazonium salt is thermally unstable and would rapidly decompose, yielding nitrogen gas and undesired byproducts at higher temperatures.[4]

Stage 2: Azo Coupling The freshly prepared, cold diazonium salt solution is immediately reacted with an electron-rich aromatic compound, known as the coupling component. This is an electrophilic aromatic substitution reaction where the diazonium salt acts as the electrophile.[5]

• Causality: The choice of coupling component and the reaction pH are interdependent and dictate the final product.

  • Phenols and Naphthols: These components are activated under slightly alkaline conditions (pH 8-10). The alkaline medium deprotonates the hydroxyl group to form a highly activating phenoxide or naphthoxide ion, which readily undergoes electrophilic attack.

  • Aromatic Amines (e.g., substituted anilines): These components are coupled under weakly acidic conditions (pH 4-7). The free amine is the activating group; a highly acidic medium would protonate it, forming a deactivating ammonium salt and inhibiting the reaction.

The general synthetic pathway is illustrated below.

Caption: General reaction pathway for azo dye synthesis.

Mandatory Safety and Handling Protocols

2-Amino-5-chlorothiazole hydrochloride and the reagents used in its conversion are hazardous. Strict adherence to safety protocols is non-negotiable.

Hazard Profile:

• 2-Amino-5-chlorothiazole Hydrochloride: Harmful if swallowed. Causes skin irritation and serious eye damage. May cause an allergic skin reaction and respiratory irritation.[6][7]

• Reagents: Concentrated acids (HCl, H₂SO₄) are highly corrosive. Sodium nitrite is an oxidizer and is toxic. Organic solvents and coupling components carry their own specific risks.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a full-face shield are mandatory.[8]

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[8]

• Body Protection: A lab coat must be worn. Wear appropriate protective clothing to prevent skin exposure.[8]

Handling and Storage:

• Always handle this chemical in a well-ventilated fume hood to avoid inhalation of dust or vapors.[8]

• Avoid generating dust.[8]

• Keep containers tightly closed and store in a cool, dry, and well-ventilated area away from incompatible materials.[8]

• Diazonium salts are potentially explosive in a dry, solid state. Never attempt to isolate the diazonium salt intermediate. Keep it in a cold, aqueous solution at all times.

Experimental Protocols and Methodologies

The following protocols provide a framework for synthesis. Researchers should adapt quantities based on the specific molecular weights of their chosen coupling components.

Protocol 1: General Diazotization of 2-Amino-5-chlorothiazole Hydrochloride

This protocol details the formation of the reactive diazonium salt solution, which is the common first step for all subsequent coupling reactions.

• Preparation: In a beaker of appropriate size, add 2-amino-5-chlorothiazole hydrochloride (e.g., 0.01 mol) to a mixture of concentrated hydrochloric acid (e.g., 3 mL) and water (10 mL).

• Dissolution & Cooling: Stir the mixture until the amine salt is fully dissolved or a fine, uniform suspension is achieved. Place the beaker in an ice-salt bath and cool the contents to 0–5 °C with continuous stirring.

• Nitrite Solution: In a separate small beaker, dissolve sodium nitrite (e.g., 0.0105 mol, a slight excess) in a small amount of cold water (e.g., 5 mL).

• Diazotization Reaction: Add the sodium nitrite solution dropwise to the cold amine suspension over 15–20 minutes.

  • Causality: A slow, dropwise addition is critical to maintain the low temperature and prevent a rapid, exothermic reaction that could lead to the decomposition of the diazonium salt.

• Completion: After the addition is complete, continue stirring the reaction mixture in the ice bath for an additional 30 minutes to ensure the reaction goes to completion. The resulting clear or slightly yellow solution is the diazonium salt, ready for immediate use in a coupling reaction.

Protocol 2: Synthesis of a Disperse Red Dye with a Naphthol Coupler

This protocol details the synthesis of a red azo dye using 2-naphthol as the coupling component, which requires alkaline coupling conditions.

Reagent	Molar Mass ( g/mol )	Moles (mol)	Quantity	Role
2-Amino-5-chlorothiazole HCl	171.05[7]	0.01	1.71 g	Diazo Component
Sodium Nitrite (NaNO₂)	69.00	0.0105	0.72 g	Diazotizing Agent
Hydrochloric Acid (conc. HCl)	36.46	-	~3 mL	Acidic Medium
2-Naphthol	144.17	0.01	1.44 g	Coupling Component
Sodium Hydroxide (NaOH)	40.00	~0.03	~1.2 g	Alkaline Medium

Methodology:

• Prepare Diazonium Salt: Follow Protocol 1 exactly as described above to prepare the cold diazonium salt solution from 1.71 g of 2-amino-5-chlorothiazole hydrochloride.

• Prepare Coupling Solution: In a separate, larger beaker, dissolve 1.44 g of 2-naphthol in 20 mL of a 5% aqueous sodium hydroxide solution. Stir until a clear solution is obtained.

• Cooling: Place the 2-naphthol solution in an ice bath and cool it to 5–10 °C.

• Azo Coupling: With vigorous stirring, slowly add the cold diazonium salt solution to the cold 2-naphthol solution.

  • Observation: A deep red precipitate should form immediately.

• Reaction Completion: Continue stirring the mixture in the ice bath for 1 hour, then allow it to stir at room temperature for an additional hour.

• Isolation: Collect the solid red dye by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake thoroughly with cold water until the filtrate is neutral (pH ~7). This removes any residual acid, base, and inorganic salts.

• Drying: Dry the product in an oven at 50–60 °C to a constant weight.

Experimental and Synthetic Workflow Visualization

A successful synthesis relies on a logical and orderly workflow, from preparation to final analysis.

Caption: High-level experimental workflow for azo dye synthesis.

Characterization of Synthesized Dyes

Confirmation of the final product's structure and purity is essential.

• UV-Visible Spectroscopy: An ethanolic or DMF solution of the dye should be analyzed to determine its maximum absorption wavelength (λ-max), which corresponds to its color.

• FT-IR Spectroscopy: The spectrum should confirm the presence of key functional groups. Look for a characteristic absorption for the azo group (–N=N–) around 1550-1450 cm⁻¹, and the disappearance of the primary amine N-H stretching bands from the starting material.

• NMR Spectroscopy (¹H & ¹³C): Provides detailed structural information to confirm the successful coupling at the expected position on the aromatic ring.

Conclusion

2-Amino-5-chlorothiazole hydrochloride is a potent and versatile precursor for the synthesis of a wide range of high-value azo dyes and pigments. The protocols and principles outlined in this guide demonstrate that through careful control of reaction conditions—particularly temperature and pH—researchers can reliably produce brilliant and robust colorants. The inherent properties of the thiazole ring offer a significant advantage for creating dyes with superior tinctorial strength and fastness, making this compound a key building block for professionals in materials science, textiles, and drug development.

References

• PubChem. 2-Amino-5-chlorothiazole | C3H3ClN2S | CID 38942. Available from: [Link]

• IOSR Journal of Applied Chemistry. Synthesis of Some Azo Disperse-Reactive Dyes From 2-Aminothiazole Derivatives And Their Application Properties On Polyester/Cotton Blend. Available from: [Link]

• PubChem. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743. Available from: [Link]

• ScienceDirect. Disperse dyes based on 2-aminothiazole derivatives for cellulose triacetate fabric. Available from: [Link]

• Scribd. 2 Amino 4 Chloro 5 Formylthiazole. Available from: [Link]

• National Institutes of Health (NIH). Synthesis of Some Novel 2-Amino-5-arylazothiazole Disperse Dyes for Dyeing Polyester Fabrics and Their Antimicrobial Activity. Available from: [Link]

• International Journal of Engineering and Applied Sciences. Synthesis and Application of Disazo Dyes Derived from 2-amino-5-mercapto-1,3, 4-thiadiazole and 2-chloroaniline on Acrylic Fabric and Nylon 66 Fabric. Available from: [Link]

• Semantic Scholar. SYNTHESIS, CHARACTERIZATION AND DYEING PERFORMANCE OF MONO AZO DISPERSE DYES BASED ON 2-AMINO 5-(4'-NITRO PHENYL) 1,3,4-THIADIAZOLE MOIETY. Available from: [Link]

• National Institutes of Health (NIH). Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review. (2022-09-13). Available from: [Link]

• Organic Syntheses. PONCEAU 3R. Available from: [Link]

• ScienceDirect. Heterocyclic azo dyes derived from 2-(6-chloro-1,3-benzothiazol-2-yl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one: Synthesis, characterization, DFT and molecular docking studies. Available from: [Link]

• Iraqi Journal of Science. Preparation of some azo compounds by diazotization and coupling of 2- amino -5 – thiol -1,3,4. (2024-12-16). Available from: [Link]

• Baghdad Science Journal. Synthesis and Characterization of Some New Azo Dyes Derivatives Via Chalcone and Study Some of Their Biological Activity. Available from: [Link]

• ResearchGate. (PDF) Preparation of some azo compounds by diazotization and coupling of 2- amino -5 – thiol -1,3,4- thiadizaole. (2025-08-07). Available from: [Link]

• Organic Chemistry Portal. Diazotisation. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Some Novel 2-Amino-5-arylazothiazole Disperse Dyes for Dyeing Polyester Fabrics and Their Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diazotisation [organic-chemistry.org]
• 5. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 6. chemical-label.com [chemical-label.com]
• 7. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]

Technical Notes & Optimization

Optimizing reaction conditions for 2-Amino-5-chlorothiazole hydrochloride synthesis

Technical Support Center: Synthesis of 2-Amino-5-chlorothiazole Hydrochloride

Welcome to the dedicated technical support guide for the synthesis of 2-Amino-5-chlorothiazole hydrochloride. This resource is designed for chemistry professionals engaged in pharmaceutical research and development. The synthesis of substituted thiazoles, particularly halogenated aminothiazoles, is a cornerstone for the development of numerous therapeutic agents. However, what appears to be a straightforward Hantzsch thiazole synthesis can present numerous challenges, from low yields to persistent impurities.

This guide moves beyond simple procedural outlines. Here, we delve into the mechanistic reasoning behind common experimental pitfalls and provide robust, field-tested solutions. Our goal is to empower you to not only troubleshoot your current synthesis but also to build a foundational understanding for optimizing future reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the synthesis of 2-Amino-5-chlorothiazole hydrochloride.

Q1: My reaction yield is very low or has failed completely. What are the primary factors to investigate?

Low or nonexistent yield is the most frequent challenge and can almost always be traced back to issues with reagents or reaction conditions. A systematic approach is crucial for diagnosis.

Core Causality: The Hantzsch thiazole synthesis is a condensation reaction between an α-haloketone (or its equivalent) and a thioamide (in this case, thiourea).[1] The reaction's success hinges on the nucleophilic attack of the thiourea sulfur on the electrophilic carbon of the halo-reactant, followed by cyclization and dehydration.[1] Any factor that compromises the integrity of the reactants or prevents the reaction from reaching its required activation energy will lead to failure.

Troubleshooting Protocol:

• Reagent Quality & Integrity:

  • α-Halocarbonyl Instability: The chlorinated precursor to the thiazole ring can be unstable. Ensure it is used fresh or has been stored properly under anhydrous conditions and away from light. Its purity should be verified by TLC or NMR before use.[2]

  • Thiourea Purity: Use high-purity thiourea. While generally stable, it can pick up moisture, which can interfere with the reaction. Consider drying it in a vacuum oven before use if it has been stored for a long time.

• Reaction Conditions:

  • Insufficient Heat: This reaction often requires heating to overcome the activation energy for both the initial condensation and the final dehydration step.[2] If the reaction is sluggish at a lower temperature, a gradual increase or switching to a higher-boiling solvent may be necessary.

  • Improper Solvent: The choice of solvent is critical as it must solubilize both the thiourea and the chlorinated reactant. Ethanol is a common choice, but its polarity and protic nature can influence reaction rates.[2][3] Ensure the solvent is of an appropriate grade and anhydrous if side reactions with water are a concern.

Below is a logical workflow to diagnose low-yield issues.

Caption: Troubleshooting flowchart for low yield diagnosis.

Q2: My final product is impure. What are the likely side products and how can I minimize them?

Impurity generation is often a result of suboptimal reaction control or the inherent reactivity of the starting materials.

Common Side Reactions:

• Self-Condensation of α-Halocarbonyl: In the presence of any base or even upon prolonged heating, the chlorinated starting material can react with itself, leading to complex polymeric byproducts.

  • Mitigation Strategy: Add the α-halocarbonyl slowly to the heated solution of thiourea. This maintains a low instantaneous concentration of the halo-compound, favoring the desired reaction with the more abundant thiourea.[2]

• Hydrolysis of Reactants: If water is present in the reaction mixture, the α-halocarbonyl can hydrolyze back to its corresponding ketone or aldehyde, which will not participate in the thiazole ring formation.[2]

  • Mitigation Strategy: Use anhydrous solvents and dry reagents to prevent this side reaction.

Table 1: Common Impurities and Mitigation Strategies

Impurity Type	Potential Cause	Recommended Solution
Polymeric materials	Self-condensation of the α-halocarbonyl reactant.	Add the α-halocarbonyl dropwise to the thiourea solution. Avoid excessively high temperatures.
Unreacted starting materials	Incomplete reaction (insufficient time or heat).	Increase reaction time or temperature. Monitor via TLC until starting material is consumed.[3]

| Hydrolysis products | Presence of water in the reaction. | Use anhydrous solvents and ensure all glassware is thoroughly dried.[2] |

Q3: How can I effectively monitor the reaction and determine its endpoint?

Proper reaction monitoring is key to maximizing yield and minimizing impurity formation by preventing unnecessarily long reaction times or excessive heating.

Recommended Technique: Thin Layer Chromatography (TLC)

TLC is a rapid and effective method for monitoring the consumption of starting materials and the formation of the product.[3]

Detailed Protocol: Reaction Monitoring by TLC

• Plate Preparation: Use silica gel 60 F254 plates.

• Solvent System (Mobile Phase): A mixture of Ethyl Acetate and Hexane is a good starting point. A 1:1 or 2:1 ratio often provides good separation.

• Spotting:

  • On the baseline of the TLC plate, apply three separate spots:

    • SM: A dilute solution of your α-halocarbonyl starting material.

    • C: A co-spot, where you first apply the "SM" spot, let it dry, and then apply the "R" spot directly on top of it.

    • R: A sample taken directly from your reaction mixture (quenched with a small amount of solvent).

• Development: Place the plate in a developing chamber containing the mobile phase. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate and mark the solvent front.

  • Visualize the spots under a UV lamp (254 nm). The aromatic thiazole product should be UV active.

  • Staining with potassium permanganate can also be used to visualize non-UV active species.

• Interpretation: The reaction is complete when the spot corresponding to the starting material (visible in the "SM" and "C" lanes) has completely disappeared from the "R" lane. A new, distinct spot for the product should be clearly visible.

Q4: I'm struggling with the purification of the final hydrochloride salt. What is the best approach?

Purification of the hydrochloride salt requires careful selection of techniques to remove both organic impurities and inorganic byproducts from the reaction.

Primary Technique: Recrystallization

Recrystallization is highly effective for purifying the solid product.[3] The key is selecting an appropriate solvent system.

• Solvent Selection: The ideal solvent should dissolve the product well at high temperatures but poorly at low temperatures. Ethanol (85-95%) or methanol are often excellent choices.[4] Water can sometimes be used as an anti-solvent.[4]

Detailed Protocol: Purification by Recrystallization

• Dissolution: Transfer the crude solid product to an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent (e.g., 95% ethanol) with stirring until the solid just dissolves completely.

• Decolorization (Optional): If the solution is highly colored, add a small amount (1-2% by mass) of activated carbon and heat at reflux for 5-10 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the activated carbon and any insoluble impurities.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. For maximum recovery, you can then place the flask in an ice bath.

• Isolation: Collect the formed crystals by vacuum filtration using a Büchner funnel.[2]

• Washing: Wash the filter cake with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 50-60°C) until a constant weight is achieved.

General Synthesis and Workflow

The following diagram and protocol outline a standard, optimized procedure for the synthesis and purification of 2-Amino-5-chlorothiazole hydrochloride.

Caption: General workflow for synthesis and purification.

Protocol 2: Synthesis of 2-Amino-4-phenylthiazole (Illustrative Example)

This protocol for a related compound illustrates the general steps of a Hantzsch synthesis.[1]

• Reaction Setup: In a 20 mL scintillation vial equipped with a magnetic stir bar, combine 2-bromoacetophenone (5.0 mmol) and thiourea (7.5 mmol).

• Solvent Addition: Add 5 mL of methanol to the vial.

• Heating: Place the vial on a hot plate and heat the mixture to approximately 100°C with stirring.

• Reaction Time: Continue stirring for 30 minutes, monitoring by TLC as described above.

• Cooling: Remove the reaction vial from the heat and allow the solution to cool to room temperature.

• Precipitation: Pour the reaction contents into a 100 mL beaker containing 20 mL of 5% aqueous sodium carbonate solution. Swirl the beaker to mix the contents thoroughly. A precipitate should form.[2]

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with cold water to remove inorganic salts.

• Drying: Air dry the solid on a watch glass before proceeding to recrystallization.

References

• BenchChem Technical Support. (2025).
• Sigma-Aldrich. 2-Amino-5-chlorothiazole hydrochloride 95. Sigma-Aldrich.
• BenchChem Technical Support. (2025).
• Google Patents.
• BenchChem Technical Support. (2025). Optimizing reaction conditions for the synthesis of 2-Amino-5-chlorobenzophenone. BenchChem.
• Chem Help ASAP. Hantzsch Thiazole Synthesis.
• Savaj Bhadresh V et al. (2015). Analytical Techniques for Determination of Hydrochlorothiazide and its Combinations: A Review. International Journal of Advance Scientific Research.
• PubChem. 2-Amino-5-chlorothiazole hydrochloride.

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 2-Amino-5-chlorothiazole Hydrochloride

Welcome to the technical support resource for the synthesis of 2-Amino-5-chlorothiazole hydrochloride (CAS No: 55506-37-1). This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis, enabling you to improve reaction yields, enhance product purity, and streamline your workflow.

2-Amino-5-chlorothiazole is a critical heterocyclic building block in medicinal chemistry, notably used in the synthesis of various active pharmaceutical ingredients. The most common synthetic route is a variation of the Hantzsch thiazole synthesis, which involves the condensation of a thioamide (like thiourea) with an α-halocarbonyl compound.[1][2] While theoretically straightforward, this reaction is sensitive to several parameters that can significantly impact its outcome. This guide provides in-depth, experience-driven solutions to common experimental issues.

Troubleshooting Guide: Common Synthesis Problems

This section addresses specific issues in a question-and-answer format, providing not just solutions but the underlying chemical principles to empower your experimental design.

Issue 1: Low or No Product Yield

Q: My reaction has resulted in a very low yield or has failed completely. What are the most likely causes?

A: Low or no yield is the most common issue and typically points to one of four areas: reagent quality, reaction conditions, stoichiometry, or moisture control.

• Poor Reagent Quality: The purity of your starting materials is paramount. Thiourea can oxidize over time, and the α-halocarbonyl reactant (e.g., chlorinated vinyl acetate or a similar precursor) can degrade.[3] Always use freshly opened or purified reagents.

• Suboptimal Temperature: Temperature control is critical. Excessive heat can lead to the formation of undesired byproducts and decomposition of the desired product.[3] Conversely, a temperature that is too low will result in an impractically slow reaction rate. The reaction often requires gentle heating (e.g., 70-75°C) to proceed efficiently.[4]

• Incorrect Stoichiometry: While the core reaction proceeds in a 1:1 molar ratio, using a slight excess of thiourea is a common strategy to drive the reaction to completion.[1][5] However, a large excess can complicate purification.

• Presence of Moisture: Certain intermediates in the Hantzsch synthesis can be sensitive to hydrolysis. If your reagents or solvent are not sufficiently dry, this can halt the reaction or promote side reactions.[3]

Q: How can I verify the quality of my starting materials?

A: Before starting the reaction, verify the purity of your key reagents. For solids like thiourea, check for discoloration or clumping, which may indicate degradation. If possible, run a melting point test; a broad melting range suggests impurities. For liquid reactants, ensure they are colorless and clear. If you suspect contamination, consider purification via recrystallization for solids or distillation for liquids.

Issue 2: Impure Product & Formation of Multiple Byproducts

Q: My TLC plate shows multiple spots, indicating an impure product mixture. What causes this and how can I prevent it?

A: The formation of multiple products is typically due to side reactions or the presence of impurities in the starting materials.[3]

• Cause - Incorrect Temperature: Overheating is a primary cause of byproduct formation.[3] It provides the activation energy for alternative reaction pathways, leading to a complex product mixture.

• Solution - Strict Temperature Monitoring: Maintain a stable and optimized reaction temperature using a controlled heating mantle and a thermometer. A common range for this synthesis is 70-75°C.[4]

• Cause - Reactive Impurities: Impurities in your starting materials can participate in side reactions, generating a variety of unintended molecules.[3]

• Solution - Use High-Purity Reagents: As mentioned for low yield, using high-purity starting materials is essential for a clean reaction.

• Cause - Air/Moisture Sensitivity: Some reactants or intermediates may be sensitive to atmospheric moisture or oxygen.

• Solution - Conduct Under Inert Atmosphere: To prevent oxidation or unwanted hydrolysis, conduct the reaction under an inert atmosphere, such as nitrogen or argon, especially if the reaction is sensitive.[3]

Q: My final product is difficult to purify. What are the recommended purification techniques?

A: The two most effective methods for purifying 2-Amino-5-chlorothiazole hydrochloride are recrystallization and column chromatography.

• Recrystallization: This is the most common and efficient method for purifying the solid product. Ethanol is a widely used solvent for this purpose.[3] The process involves dissolving the crude product in a minimum amount of hot ethanol and allowing it to cool slowly, causing the pure product to crystallize out while impurities remain in the solution.

• Column Chromatography: If recrystallization is ineffective at removing certain impurities, column chromatography using silica gel can be employed for more precise separation.[3] The appropriate solvent system (eluent) must be determined, typically using TLC analysis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for this synthesis?

A1: The synthesis of 2-aminothiazoles from an α-haloketone and thiourea is known as the Hantzsch Thiazole Synthesis.[1][2] The mechanism proceeds in several steps:

• Nucleophilic Attack: The highly nucleophilic sulfur atom of thiourea attacks the electrophilic carbon of the α-halocarbonyl compound in an SN2 reaction.[1][5]

• Intramolecular Cyclization: The nitrogen atom of the thiourea intermediate then performs an intramolecular attack on the carbonyl carbon, forming a five-membered ring intermediate.[1]

• Dehydration: The cyclic intermediate undergoes dehydration (loss of a water molecule) to form the aromatic thiazole ring. The stability of the resulting aromatic ring is a major driving force for the reaction.[5]

Diagram 1: Hantzsch Thiazole Synthesis Mechanism

Caption: Key steps of the Hantzsch thiazole synthesis pathway.

Q2: How can I effectively monitor the progress of my reaction?

A2: Thin Layer Chromatography (TLC) is the standard and most effective method for monitoring the reaction.[3] By spotting the reaction mixture alongside the starting materials on a TLC plate, you can visually track the disappearance of the reactants and the appearance of the product spot. This allows you to determine the optimal reaction time and avoid unnecessary heating that could lead to byproduct formation.

Q3: What are the key safety considerations for this synthesis?

A3: 2-Amino-5-chlorothiazole hydrochloride is classified as hazardous. It is harmful if swallowed, can cause skin irritation, may cause an allergic skin reaction, causes serious eye damage, and may cause respiratory irritation. Always handle this chemical with appropriate Personal Protective Equipment (PPE), including a dust mask (type N95 or equivalent), safety goggles, and chemical-resistant gloves. Work in a well-ventilated fume hood.

Data & Protocols

For ease of reference, the following tables and protocols summarize key experimental parameters and provide step-by-step guidance.

Table 1: Troubleshooting Summary

Problem	Potential Cause	Recommended Solution
Low/No Yield	Poor quality or degraded starting materials.	Use fresh, high-purity reagents. Verify purity with melting point or other analysis if possible.[3]
	Incorrect reaction temperature (too low/high).	Optimize and strictly maintain the reaction temperature, often around 70-75°C.[3][4]
	Presence of moisture in solvent or reagents.	Use anhydrous solvents and dry reagents. Consider running the reaction under an inert atmosphere.[3]
Impure Product	Overheating leading to side reactions.	Employ precise temperature control. Monitor reaction progress with TLC to avoid prolonged heating.[3]
	Impurities in starting materials.	Purify starting materials before use or purchase from a reputable high-purity supplier.[3]

| Purification Issues | Ineffective crystallization. | Test different recrystallization solvents; absolute ethanol is a common starting point.[3] If ineffective, use column chromatography. |

Table 2: Recommended Reaction Parameters

Parameter	Recommended Value	Rationale / Scientific Justification
Solvent	Absolute Ethanol	A polar protic solvent that effectively dissolves the reactants and is suitable for the required temperature range.[3]
Temperature	70 - 75 °C	Balances reaction rate with minimizing byproduct formation. Higher temperatures can cause decomposition.[4]
Thiourea Stoichiometry	1.0 - 1.5 equivalents	A slight excess of thiourea can help drive the reaction to completion.[1]
Atmosphere	Air or Inert (Nitrogen/Argon)	An inert atmosphere is recommended to prevent potential oxidation or moisture-related side reactions, ensuring a cleaner product.[3]

| Monitoring | Thin Layer Chromatography (TLC) | Allows for real-time tracking of reactant consumption and product formation, preventing over-running the reaction.[3] |

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for diagnosing low-yield reactions.

Experimental Protocols

Protocol 1: Standard Synthesis of 2-Amino-5-chlorothiazole Hydrochloride

This protocol is a representative example based on common literature procedures.

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add thiourea (0.985 mol, 75 g) and a mixture of water (25 mL) and ethanol (25 mL).[4]

• Heating: Begin stirring and heat the mixture to 70°C to dissolve the solids.

• Reagent Addition: Slowly add the crude α-halocarbonyl reactant (e.g., an alcoholic mixture of diethyl chloroacetal, prepared separately) to the heated solution. Maintain the temperature at 70-75°C during the addition.[4]

• Reaction: Heat the reaction mixture at 70-75°C for approximately 4 hours.[4] Monitor the reaction's progress by TLC.

• Work-up: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. The product, 2-aminothiazole hydrochloride, is often present in the solution.

• Isolation & Purification: The base can be liberated by conventional neutralization procedures.[4] For purification, the crude solid can be isolated and recrystallized from a suitable solvent like ethanol to yield the pure product.

References

• Choudhary, A. (2008-present). Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline. Retrieved from [Link]

• Google Patents. (1949). US2489038A - Purification of 2-aminothiazole.

• Abdel-Wahab, B. F., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. Retrieved from [Link]

• Google Patents. (1942). UNITED STATES PATENT OFFICE - 2,441,558. Retrieved from [Link]

• Chem Help ASAP. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• ResearchGate. (2023). (PDF) Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives. Retrieved from [Link]

• National Institutes of Health. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Design of a new method for one-pot synthesis of 2-amino thiazoles. Retrieved from [Link]

• Scribd. (n.d.). Hantzsch Thiazole Synthesis 2010. Retrieved from [Link]

• YouTube. (2020). Hantzsch thiazole synthesis - laboratory experiment. Retrieved from [Link]

• SpringerLink. (n.d.). Optimized POCl3-assisted synthesis of 2-amino-1,3,4-thiadiazole/1,3,4-oxadiazole derivatives as anti-influenza agents. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives. Retrieved from [Link]

• PubMed. (2006). Optimization of 2-aminothiazole Derivatives as CCR4 Antagonists. Retrieved from [Link]

• PhaRxmon Consulting LLC. (n.d.). Purification and Identification of an Impurity in Bulk Hydrochlorothiazide. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-chlorothiazole. Retrieved from [Link]

• Google Patents. (2007). WO2007026376A2 - A novel process for preparation of highly pure crystalline hydrochlorothiazide.

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. scribd.com [scribd.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. m.youtube.com [m.youtube.com]

Technical Support Center: Purification of Crude 2-Amino-5-chlorothiazole Hydrochloride

Welcome to the technical support center for the purification of crude 2-Amino-5-chlorothiazole hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this important chemical intermediate. The following troubleshooting guides and frequently asked questions are structured to address specific issues with scientific rigor and field-proven insights.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during the purification of 2-Amino-5-chlorothiazole hydrochloride. Each question is followed by a detailed explanation of the potential causes and a step-by-step protocol for resolution.

Q1: My recrystallization of 2-Amino-5-chlorothiazole hydrochloride resulted in a very low yield. What are the likely causes and how can I improve it?

A1: Low recovery after recrystallization is a frequent issue and can typically be attributed to one or more of the following factors:

• Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at low temperatures. If the compound is too soluble in the cold solvent, a significant amount will remain in the mother liquor.

• Excessive Solvent Volume: Using too much solvent will keep more of your product in solution, even after cooling, thus reducing the yield of recovered crystals.

• Premature Crystallization: If the solution cools too quickly, especially during hot filtration to remove insoluble impurities, the product can crystallize prematurely on the filter paper or in the funnel.

• Incomplete Crystallization: Insufficient cooling time or not cooling to a low enough temperature will result in incomplete precipitation of the product.

Troubleshooting Protocol:

• Solvent System Optimization:

  • While specific solubility data for 2-Amino-5-chlorothiazole hydrochloride is not extensively published, its analog, 2-amino-5-methylthiazole, shows high solubility in methanol and ethanol.[1][2] Given the polar nature of the hydrochloride salt, polar protic solvents are a good starting point.

  • Recommended Solvents to Screen: Isopropanol, ethanol, or a mixture of ethanol and water. Isopropanol is often a good choice as it can provide a good balance of solubility at different temperatures.[3][4]

  • Procedure: In small-scale trials, test the solubility of a small amount of crude material in different solvents. Heat the solvent to its boiling point and add it dropwise to the crude material until it just dissolves. Observe the amount of precipitate that forms upon cooling to 0-4 °C.

• Minimizing Solvent Volume:

  • Once a suitable solvent is chosen, use the minimum amount of hot solvent required to fully dissolve the crude product. This will ensure the solution is saturated upon cooling, maximizing crystal formation.

• Preventing Premature Crystallization:

  • Preheat the filtration apparatus (funnel and receiving flask) before filtering the hot solution. This can be done by placing them in an oven or by passing hot solvent through the filter paper just before filtering your product solution.

  • Use a fluted filter paper to increase the surface area and speed of filtration.

• Maximizing Crystal Formation:

  • Allow the filtered solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice bath for at least one hour to maximize precipitation.

  • If crystallization does not occur, try scratching the inside of the flask with a glass rod or adding a seed crystal.

Q2: After recrystallization, my 2-Amino-5-chlorothiazole hydrochloride is still colored. How can I decolorize it?

A2: Colored impurities are common in crude reaction mixtures, often arising from side reactions or decomposition products. The most effective method for removing colored impurities is treatment with activated carbon.[5][6][7][8][9]

Mechanism of Action: Activated carbon has a high surface area and a porous structure that adsorbs large, colored, and often polar organic molecules, while leaving the smaller desired product molecules in solution.

Decolorization Protocol:

• Dissolve the Crude Product: Dissolve the crude 2-Amino-5-chlorothiazole hydrochloride in the minimum amount of a suitable hot solvent, as determined in the previous troubleshooting step.

• Add Activated Carbon: Add a small amount of activated carbon to the hot solution. A general guideline is 1-2% of the weight of the crude product.

  • Caution: Add the carbon carefully to the hot solution, as it can cause vigorous bumping. It is best to cool the solution slightly before adding the carbon and then reheating.

• Hot Filtration: Keep the solution hot and swirl it for 5-10 minutes to allow for adsorption of the impurities. Filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the activated carbon.

• Crystallization: Allow the clear, colorless filtrate to cool slowly to induce crystallization as described in the previous section.

Data Summary Table for Decolorization:

Treatment Step	Observation	Expected Outcome
Initial Dissolution	Solution is colored (e.g., yellow, brown)	Crude product is dissolved
After Carbon Treatment	Solution becomes colorless or significantly lighter	Colored impurities are adsorbed onto the carbon
After Hot Filtration	Filtrate is clear and colorless	Activated carbon and insoluble impurities are removed
After Crystallization	White or off-white crystals form	Pure, decolorized product is obtained

Q3: I suspect my product is contaminated with unreacted starting materials or by-products. How can I assess purity and what are my options for further purification?

A3: Purity assessment is crucial. High-Performance Liquid Chromatography (HPLC) is a highly effective technique for determining the purity of 2-Amino-5-chlorothiazole and related compounds.[10][11][12]

Purity Assessment Workflow:

Caption: Workflow for assessing the purity of 2-Amino-5-chlorothiazole hydrochloride.

Further Purification Options:

If significant impurities are detected, and recrystallization is ineffective, consider the following techniques:

• Acid-Base Extraction: This technique can be used to separate the basic 2-Amino-5-chlorothiazole from neutral or acidic impurities.

  • Protocol:

    • Dissolve the crude product in an organic solvent (e.g., diethyl ether or ethyl acetate).

    • Wash the organic solution with a saturated sodium bicarbonate solution to remove acidic impurities.

    • The 2-Amino-5-chlorothiazole will remain in the organic layer as the free base.

    • To recover the hydrochloride salt, bubble dry HCl gas through the solution or add a solution of HCl in an organic solvent.

• Column Chromatography: For difficult separations, column chromatography using silica gel can be employed.

  • Stationary Phase: Silica gel

  • Mobile Phase: A gradient of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate) is typically used. The optimal solvent system should be determined by Thin Layer Chromatography (TLC) first.

Section 2: Frequently Asked Questions (FAQs)

Q4: What are the key safety precautions I should take when handling 2-Amino-5-chlorothiazole hydrochloride?

A4: 2-Amino-5-chlorothiazole hydrochloride is a hazardous substance and requires careful handling.[13][14][15]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles, gloves, and a lab coat.[16]

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.[13]

• Handling: Avoid contact with skin and eyes.[13] In case of contact, rinse immediately with plenty of water.[13]

• Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[13]

Hazard Summary:

Hazard Statement	GHS Classification
Harmful if swallowed[15][17]	Acute Toxicity, Oral (Category 4)
Causes skin irritation[15][17]	Skin Corrosion/Irritation (Category 2)
May cause an allergic skin reaction[15][17]	Skin Sensitization (Category 1)
Causes serious eye damage[15][17]	Serious Eye Damage/Eye Irritation (Category 1)
May cause respiratory irritation[15][17]	Specific target organ toxicity — single exposure (Category 3)

Q5: What are the common impurities that can be present in crude 2-Amino-5-chlorothiazole hydrochloride?

A5: The impurities present in the crude product are largely dependent on the synthetic route. A common synthesis involves the reaction of thiourea with a chlorinated carbonyl compound.[18][19] Potential impurities include:

• Unreacted Starting Materials: Such as thiourea.

• By-products from Side Reactions: These can include over-chlorinated species or products from the decomposition of the starting materials or the final product.

• Residual Solvents: Solvents used in the reaction or work-up may be present.

Q6: Can I use a different salt form for purification, for instance, by converting it to the free base?

A6: Yes, converting the hydrochloride salt to the free base can be an effective purification strategy. The free base will have different solubility properties, which can be exploited for purification.

Purification via Free Base Workflow:

Caption: A typical workflow for purifying 2-Amino-5-chlorothiazole via its free base.

References

• Vertex AI Search. (n.d.). Activated carbon for amine purification.
• Behn Meyer. (n.d.). Expanding Your Amine Solution Lifespan with Behn Meyer's Activated Carbon.
• Refining Community. (n.d.). Activated Carbon Beds in Amine Units.
• Carbontech. (n.d.). The Use of Activated Carbon in Amine Filtration Systems.
• Heycarbons. (n.d.). Activated Carbon For Amine MDEA DEA Filtration.
• Fisher Scientific. (2024, March 30). SAFETY DATA SHEET - 2-Amino-5-chlorothiazole hydrochloride.
• ChemicalBook. (2025, July 19). 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE - Safety Data Sheet.
• Chemical Label. (n.d.). 2-amino-5-chlorothiazole hydrochloride.
• Google Patents. (n.d.). US2489038A - Purification of 2-aminothiazole.
• Sigma-Aldrich. (n.d.). 2-Amino-5-chlorothiazole 95 55506-37-1.
• Googleapis.com. (n.d.). UNITED STATES PATENT OFFICE.
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2-Amino-5-methylthiazole.
• Google Patents. (n.d.). EP0482607B1 - Process of producing 2-aminothiazole.
• Basavanakatti, S. V., et al. (2024). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in precli. BMC Chemistry, 18(1), 220.
• Sigma-Aldrich. (n.d.). 2-Amino-5-chlorothiazole 95 55506-37-1.
• PubChem. (n.d.). 2-Amino-5-chlorothiazole hydrochloride.
• Amerigo Scientific. (n.d.). 2-Amino-5-chlorothiazole hydrochloride (95%).
• BenchChem. (n.d.). An In-depth Technical Guide to the Solubility of 2-Amino-5-methylthiazole in Water and Organic Solvents.
• BenchChem. (n.d.). 2-Chlorothiazole-5-thiol: A Technical Guide to Safety, Handling, and Storage.
• PubChem. (n.d.). 2-Amino-5-Nitrothiazole.
• PhaRxmon Consulting LLC. (n.d.). Puri®cation and Identi®cation of an Impurity in Bulk Hydrochlorothiazide.
• ResearchGate. (2023, August 20). Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity.
• El-Metwaly, N. M. (2021, March 7). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1461.
• Sigma-Aldrich. (n.d.). 2-Amino-5-chlorothiazole 95 55506-37-1.
• ResearchGate. (2025, August 7). Solubility determination and thermodynamic modelling of 2-amino-5-methylthiazole in eleven organic solvents from T = (278.15 to 313.15) K and mixing properties of solutions.
• Indian Academy of Sciences. (1982). A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 91(5), 451-455.
• Google Patents. (n.d.). WO2007026376A2 - A novel process for preparation of highly pure crystalline hydrochlorothiazide.
• National Institutes of Health. (n.d.). Redetermination of the structure of 2-amino-8-thia-1,5-diazaspiro[4.5]dec-1-en-5-ium chloride monohydrate.
• Google Patents. (n.d.). WO2001023340A1 - Method for preparing 2-chloropropionaldehyde and use of the same.
• PubMed. (2019, May 13). Synthesis of 2-Amino-5-Carboxamide Thiazole Derivatives via Dehydrative Cyclization of Thiourea Intermediate Resin on Solid Phase.
• Mayo Clinic. (2025, October 31). Chlorothiazide (oral route) - Side effects & dosage.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ias.ac.in [ias.ac.in]
• 4. Redetermination of the structure of 2-amino-8-thia-1,5-di­aza­spiro­[4.5]dec-1-en-5-ium chloride monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. activated carbon for amine solution | Zhulin Carbon [zhulincarbon.com]
• 6. Expanding Your Amine Solution Lifespan with Behn Meyer’s Activated Carbon - Behn Meyer [behnmeyer.com]
• 7. aminefiltration.com [aminefiltration.com]
• 8. carbontech.net.tr [carbontech.net.tr]
• 9. heycarbons.com [heycarbons.com]
• 10. helixchrom.com [helixchrom.com]
• 11. d-nb.info [d-nb.info]
• 12. pharxmonconsulting.com [pharxmonconsulting.com]
• 13. fishersci.com [fishersci.com]
• 14. 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]
• 15. chemical-label.com [chemical-label.com]
• 16. 2-氨基-5-氯噻唑 盐酸盐 95% | Sigma-Aldrich [sigmaaldrich.com]
• 17. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. US2489038A - Purification of 2-aminothiazole - Google Patents [patents.google.com]
• 19. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Recrystallization of 2-Amino-5-chlorothiazole Hydrochloride

Introduction

Welcome to the technical support guide for the purification of 2-Amino-5-chlorothiazole hydrochloride (CAS: 55506-37-1). This crucial intermediate is widely used in the synthesis of pharmaceuticals, and its purity is paramount for the success of subsequent reactions and the integrity of the final active pharmaceutical ingredient (API). Recrystallization is the primary method for purifying this compound, but it presents unique challenges due to its salt nature and specific solubility profile.

This guide is designed for researchers, chemists, and drug development professionals. It provides a detailed, step-by-step protocol, explains the scientific principles behind the methodology, and offers a comprehensive troubleshooting guide in a direct question-and-answer format to address common issues encountered in the laboratory.

Recommended Recrystallization Protocol

This protocol is a robust starting point for purifying crude 2-Amino-5-chlorothiazole hydrochloride, which typically presents with a purity of around 95%.[1] The goal is to remove residual starting materials, side-products, and colored impurities.

Core Principle: Solvent Selection

The ideal recrystallization solvent is one in which the target compound is highly soluble at elevated temperatures but sparingly soluble at low temperatures.[2] For a hydrochloride salt like 2-Amino-5-chlorothiazole hydrochloride, polar protic solvents are generally the most effective. Based on the polarity of the molecule and empirical data from related aminothiazole derivatives, an alcohol-water system is often optimal.[3][4]

Step-by-Step Methodology

• Solvent Preparation: Prepare a 9:1 mixture of Isopropanol (IPA) and deionized water. This mixed solvent system balances solvency power at high temperatures with reduced solubility upon cooling.

• Dissolution:

  • In a suitably sized Erlenmeyer flask, add the crude 2-Amino-5-chlorothiazole hydrochloride.

  • For every 1 gram of crude material, begin by adding 10 mL of the 9:1 IPA/water solvent mixture.

  • Add a magnetic stir bar and place the flask on a stirrer hotplate in a fume hood.

  • Heat the mixture to a gentle boil (approx. 80-85°C) with continuous stirring.

  • Continue to add small portions (1-2 mL) of the hot solvent mixture until the solid is completely dissolved. Crucial: Use the minimum amount of hot solvent necessary to achieve complete dissolution to maximize recovery.[2]

• Decolorization (If Necessary):

  • If the hot solution is colored (e.g., yellow or brown), remove it from the heat and allow it to cool slightly for a minute.

  • Add a small amount of activated charcoal (approx. 1-2% of the solute weight) to the solution.

  • Return the flask to the heat and bring it back to a gentle boil for 5-10 minutes. The charcoal will adsorb colored impurities.

• Hot Filtration:

  • Pre-heat a funnel (stemless or short-stemmed) and a clean receiving Erlenmeyer flask. This prevents premature crystallization in the funnel.

  • Place a fluted filter paper in the hot funnel.

  • Quickly filter the hot solution into the receiving flask. If charcoal was used, this step will remove it. This step also removes any insoluble impurities.

• Crystallization:

  • Cover the receiving flask with a watch glass or loose-fitting stopper.

  • Allow the flask to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of large, pure crystals.[5]

  • Once the flask has reached room temperature, place it in an ice bath for at least 30-60 minutes to maximize crystal precipitation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a minimum amount of ice-cold 9:1 IPA/water solvent to rinse away any remaining soluble impurities on the crystal surfaces.

  • Follow with a wash of ice-cold pure isopropanol or another suitable volatile solvent like diethyl ether to help displace the water and speed up drying.

• Drying:

  • Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

• Purity Assessment:

  • Check the melting point of the dried crystals. Pure 2-Amino-5-chlorothiazole hydrochloride has a melting point of 164-167°C (with decomposition). A sharp melting range close to the literature value indicates high purity.

  • Perform Thin Layer Chromatography (TLC) to compare the purified product against the crude material.

Experimental Workflow Diagram

Caption: Workflow for the recrystallization of 2-Amino-5-chlorothiazole hydrochloride.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the recrystallization process in a direct question-and-answer format.

Question: My compound is not dissolving, even after adding a lot of hot solvent. What should I do?

Answer: This issue typically stems from three potential causes:

• Incorrect Solvent Choice: While IPA/water is generally effective, your crude material may have impurities that alter its solubility profile. Consider a more polar solvent system, such as ethanol/water or even pure methanol. As a hydrochloride salt, it requires a polar protic medium.

• Insufficient Temperature: Ensure your solvent is heated to its boiling point to maximize solvency.[5]

• Insoluble Impurities: Your crude material may contain a significant fraction of insoluble impurities. If most of the material has dissolved but some particulates remain, proceed to the hot filtration step to remove them.

Question: No crystals are forming after cooling the solution, even in the ice bath. What went wrong?

Answer: This is a classic case of either using too much solvent or the solution being supersaturated but unwilling to nucleate.[6]

• Solution 1: Reduce Solvent Volume. Gently heat the solution to boil off a portion of the solvent, thereby increasing the concentration of the solute. Let it cool again.

• Solution 2: Induce Crystallization.

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask at the meniscus. The microscopic imperfections in the glass can provide nucleation sites.[6]

  • Seeding: Add a tiny crystal of the original crude material (a "seed crystal") to the solution. This provides a template for crystal growth.[6]

Question: My compound "oiled out" upon cooling, forming a gooey liquid instead of crystals. How can I fix this?

Answer: Oiling out occurs when the solute comes out of solution at a temperature above its melting point, often due to a high concentration of impurities depressing the melting point or excessively rapid cooling.[5]

• Corrective Action: Re-heat the solution until the oil fully redissolves. Add a small amount (5-10% more) of the hot solvent to slightly decrease the saturation point.[6] Allow the solution to cool much more slowly. Insulating the flask with glass wool or placing it in a warm water bath that cools gradually can help. If the problem persists, consider using a different solvent system.

Question: The final yield of my purified crystals is very low. How can I improve it?

Answer: Low yield is a common problem in recrystallization and can be traced to several steps:[2]

• Excessive Solvent: The most likely cause is using too much solvent during the dissolution step. Any amount over the minimum required will retain more product in the solution (the "mother liquor") upon cooling.

• Premature Crystallization: If the solution cooled too quickly during hot filtration, product was likely lost on the filter paper. Ensure your filtration apparatus is thoroughly pre-heated.

• Excessive Washing: Washing the collected crystals with too much solvent, or with solvent that was not ice-cold, will dissolve and wash away a portion of your product.[2]

• Inherent Solubility: The compound has some solubility even at 0°C. To recover more material, you can try to concentrate the mother liquor (the filtrate) by boiling off some solvent and cooling it again to obtain a second, albeit likely less pure, crop of crystals.

Question: The purified crystals are still colored. Why didn't the charcoal work?

Answer: This can happen for a few reasons:

• Insufficient Charcoal: You may not have used enough activated charcoal to adsorb all the colored impurities. You can repeat the recrystallization and use a slightly larger amount.

• Charcoal "Fines": Very fine particles of charcoal may have passed through the filter paper. Using two layers of filter paper or a finer porosity paper during hot filtration can prevent this.

• Impurity Type: The color may be from an impurity that is not well-adsorbed by charcoal. In this case, an alternative purification method like column chromatography might be necessary before recrystallization.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common recrystallization issues.

Safety & Handling

2-Amino-5-chlorothiazole hydrochloride is a hazardous substance.[7]

• H302: Harmful if swallowed.[8][9]

• H315: Causes skin irritation.[7][8]

• H317: May cause an allergic skin reaction.[7][8]

• H318: Causes serious eye damage.[7][8]

• H335: May cause respiratory irritation.[7][8]

Always handle this compound in a well-ventilated fume hood.[10] Wear appropriate personal protective equipment (PPE), including chemical safety goggles, gloves, and a lab coat.[10] Avoid creating dust.[10]

References

• Loba Chemie. (n.d.). 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-chlorothiazole. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-chlorothiazole hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 2-Amino-5-chlorothiazole hydrochloride (95%). Retrieved from [Link]

• Abdel-Wahab, B. F., et al. (2022). Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates. Molecules, 27(14), 4469. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. Retrieved from [Link]

• Der Pharma Chemica. (2014). Synthesis of novel 2-amino thiazole derivatives. Retrieved from [Link]

• Google Patents. (n.d.). EP2682390A1 - 2-aminothiazole derivative, preparation method, and use.
• Google Patents. (n.d.). AU2004200096A1 - 2-Amino-thiazole derivatives, process for their preparation, and their use as antitumor agents.

• LibreTexts Chemistry. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

Sources

• 1. 2-Amino-5-chlorothiazole hydrochloride (95%) - Amerigo Scientific [amerigoscientific.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemical-label.com [chemical-label.com]
• 9. 2-Amino-5-chlorothiazole | C3H3ClN2S | CID 38942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. fishersci.com [fishersci.com]

Common side reactions and by-products in 2-Amino-5-chlorothiazole hydrochloride synthesis

Welcome to the technical support center for the synthesis of 2-Amino-5-chlorothiazole hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges, side reactions, and by-product formations encountered during this synthetic process. Our goal is to provide you with in-depth technical guidance, troubleshooting strategies, and a clear understanding of the underlying chemical principles to ensure the success of your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses the most common questions and issues that arise during the synthesis of 2-Amino-5-chlorothiazole hydrochloride.

Q1: What are the primary synthetic routes to 2-Amino-5-chlorothiazole hydrochloride, and what are their relative advantages and disadvantages?

A1: The most prevalent method for synthesizing the 2-aminothiazole core is the Hantzsch thiazole synthesis . In the context of 2-Amino-5-chlorothiazole, this typically involves the reaction of a thiourea with an α-halocarbonyl compound. A common starting material is 1,3-dichloroacetone.

• Advantages: This is a well-established, one-pot reaction that is relatively straightforward to perform.

• Disadvantages: The reaction can be prone to the formation of regioisomers and other by-products, particularly if reaction conditions are not carefully controlled. The handling of lachrymatory and reactive α-halocarbonyl compounds also requires caution.

An alternative approach involves the chlorination of 2-aminothiazole. This can be achieved through various chlorinating agents, but care must be taken to control the regioselectivity of the chlorination to favor the 5-position.

Q2: My reaction yield is consistently low. What are the likely causes?

A2: Low yields can stem from several factors throughout the synthetic process:

• Purity of Starting Materials: Impurities in the thiourea or the α-halocarbonyl reactant can lead to competing side reactions.

• Reaction Temperature: The Hantzsch synthesis is often exothermic. If the temperature is not adequately controlled, it can lead to the formation of undesired by-products and degradation of the product.

• pH of the Reaction Medium: The pH can influence the reactivity of the nucleophilic sulfur of thiourea and the electrophilic carbonyl carbon. Suboptimal pH can slow down the desired reaction, allowing side reactions to predominate.

• Incomplete Reaction: Insufficient reaction time or inadequate mixing can result in a significant amount of unreacted starting materials. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is crucial.

• Product Isolation and Purification: The hydrochloride salt is water-soluble, and significant product loss can occur during aqueous workups if the pH and extraction conditions are not optimized.

Q3: I am observing an unexpected impurity with a similar mass to my product in the mass spectrum. What could it be?

A3: A common issue in Hantzsch-type syntheses involving unsymmetrical reagents is the formation of regioisomers . In the synthesis of 2-Amino-5-chlorothiazole, if a chlorinated α-haloketone is used, there's a possibility of forming an isomeric thiazole. Additionally, dimerization or polymerization of the starting materials or the product can occur under certain conditions, leading to impurities of higher molecular weight.

Another possibility, if a Sandmeyer-type reaction is used to introduce the chloro group from a 2-amino-5-aminothiazole precursor, is the formation of a hydroxylated by-product (2-amino-5-hydroxythiazole) if the diazonium salt reacts with water.

Q4: What are the best practices for purifying crude 2-Amino-5-chlorothiazole hydrochloride?

A4: Purification of 2-Amino-5-chlorothiazole hydrochloride typically involves the following steps:

• Neutralization and Extraction: The crude reaction mixture is often neutralized to precipitate the free base, which can then be extracted with an organic solvent.

• Recrystallization: The crude product, either as the free base or the hydrochloride salt, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water mixtures).

• Activated Carbon Treatment: If colored impurities are present, treatment with activated carbon can be effective in decolorizing the solution before recrystallization.

• Conversion to the Hydrochloride Salt: If the free base is isolated, it can be converted to the hydrochloride salt by treatment with hydrochloric acid in a suitable solvent, followed by precipitation or crystallization.

II. Troubleshooting Guide: Common Side Reactions and By-products

This guide provides a systematic approach to identifying and mitigating common side reactions and by-product formations.

Observed Issue	Potential Cause(s)	Proposed Solution(s)
Formation of a second major product with the same mass	Regioisomer formation during the Hantzsch synthesis.	Carefully control the reaction temperature and the rate of addition of reagents. The regioselectivity can be influenced by the solvent and the presence of catalysts. Consider alternative synthetic routes if isomer formation is persistent.
Presence of a by-product with a mass corresponding to the starting thiourea	Incomplete reaction or decomposition of an intermediate.	Monitor the reaction to completion using TLC. Ensure the reaction temperature is maintained within the optimal range to prevent decomposition.
Formation of dark, tar-like substances	Polymerization of the α-halocarbonyl starting material or the product, especially at elevated temperatures or in the presence of certain impurities.	Maintain strict temperature control. Use purified starting materials. Consider performing the reaction under an inert atmosphere.
Product is difficult to crystallize and appears oily	Presence of impurities that inhibit crystallization.	Perform a thorough workup to remove unreacted starting materials and soluble by-products. Consider column chromatography of the free base before conversion to the hydrochloride salt.
Low purity after recrystallization	Co-crystallization of impurities with the product.	Experiment with different recrystallization solvents or solvent mixtures. A second recrystallization may be necessary. Ensure the rate of cooling during crystallization is slow to promote the formation of pure crystals.

III. Experimental Protocols

Protocol 1: Monitoring Reaction Progress by Thin Layer Chromatography (TLC)

• Prepare a TLC chamber with a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane).

• On a TLC plate, spot the starting materials (thiourea and the α-halocarbonyl) and a co-spot of both.

• As the reaction proceeds, take small aliquots of the reaction mixture at regular intervals, dilute them with a suitable solvent, and spot them on the TLC plate.

• Develop the TLC plate and visualize the spots under UV light or by staining.

• The reaction is complete when the spots corresponding to the starting materials have disappeared and a new spot corresponding to the product is prominent.

IV. Visualizing Reaction Pathways and Troubleshooting Logic

Diagram 1: Simplified Hantzsch Synthesis of 2-Amino-5-chlorothiazole

Caption: A logical troubleshooting flowchart for addressing low reaction yields.

V. References

• Hantzsch, A.; Weber, J. H. Ueber Verbindungen des Thiazols (Pyridins der Thiophenreihe). Ber. Dtsch. Chem. Ges.1887 , 20 (2), 3118–3132. [Link]

• Li, J. J. Name Reactions: A Collection of Detailed Reaction Mechanisms; Springer: Berlin/Heidelberg, Germany, 2006. [Link]

• Patents on the synthesis of 2-aminothiazole derivatives, which may describe purification and impurity profiles. For example, methods for preparing 2-amino-thiazole-5-carboxylic-acid derivatives.

• General methods for the preparation of 2-aminothiazoles from thiourea and α-haloketones are widely documented in organic chemistry literature and patents. For instance, the synthesis of 2-amino-5-methylthiazole.

• The study of reaction conditions on the regioselectivity of the Hantzsch thiazole synthesis provides insights into potential isomer formation. [Link]

Technical Support Center: Troubleshooting By-products in the Hantzsch Synthesis of 2-Amino-5-chlorothiazole Hydrochloride

Welcome to the Technical Support Center for the Hantzsch synthesis of thiazoles. This guide is specifically tailored to researchers, scientists, and drug development professionals encountering challenges with by-product formation when using 2-amino-5-chlorothiazole hydrochloride as a starting material. Our goal is to provide you with in-depth, field-proven insights to help you troubleshoot and optimize your reactions, ensuring the highest possible yield and purity of your target compounds.

Introduction: The Challenge of By-products in Hantzsch Synthesis

The Hantzsch thiazole synthesis is a cornerstone of heterocyclic chemistry, valued for its robustness in constructing the thiazole ring. However, like any powerful chemical transformation, it is not without its nuances. When employing 2-amino-5-chlorothiazole hydrochloride, the inherent acidity of the starting material and the reactivity of the intermediates can pave the way for several side reactions. This guide will walk you through the most common by-products, the mechanisms of their formation, and actionable strategies to mitigate their presence in your reaction mixture.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: I'm observing a significant amount of an isomeric by-product in my reaction. How can I identify and minimize it?

Answer:

This is one of the most common issues encountered in the Hantzsch synthesis, particularly when the reaction is conducted under acidic conditions. The primary isomeric by-product is the 2-imino-2,3-dihydrothiazole derivative.

Mechanism of Formation:

The Hantzsch synthesis can proceed through two different cyclization pathways. Under neutral or basic conditions, the more nucleophilic sulfur atom of the thiourea attacks the α-haloketone first, leading to the desired 2-aminothiazole. However, under acidic conditions, protonation of the thiourea can alter the nucleophilicity, and the reaction can proceed through an alternative pathway where one of the nitrogen atoms acts as the initial nucleophile, ultimately leading to the formation of the 2-imino-2,3-dihydrothiazole isomer after cyclization and dehydration.[1] The use of 2-amino-5-chlorothiazole hydrochloride as a starting material inherently introduces acidity to the reaction medium, which can favor the formation of this isomer.

Identification:

• NMR Spectroscopy: The proton NMR spectra of the two isomers show distinct differences. The chemical shift of the proton at the 5-position (H-5) of the thiazole ring is a key diagnostic handle. In the 2-aminothiazole, this proton typically appears at a different chemical shift compared to the corresponding proton in the 2-imino-2,3-dihydrothiazole.[1]

• Mass Spectrometry: While both isomers will have the same molecular weight, their fragmentation patterns in MS/MS experiments may differ, aiding in their differentiation.

• Chromatography: The two isomers will likely have different polarities and therefore different retention times on TLC and HPLC.

Troubleshooting & Mitigation Strategies:

The key to minimizing the formation of the 2-imino isomer is to control the pH of the reaction.

• pH Adjustment: Carefully neutralize the 2-amino-5-chlorothiazole hydrochloride solution with a non-nucleophilic base before or during the addition of the α-haloketone. Bases such as sodium bicarbonate, potassium carbonate, or triethylamine are commonly used. The goal is to run the reaction under neutral to slightly basic conditions.

• Reaction Monitoring: Monitor the reaction progress closely using TLC or LC-MS to track the formation of both the desired product and the isomeric by-product.[2] This will help you to optimize the reaction time and prevent further isomerization if it is occurring under the reaction conditions.

Parameter	Recommendation for Minimizing Isomer Formation
pH	Neutral to slightly basic (pH 7-8)
Base	Sodium bicarbonate, Potassium carbonate, Triethylamine
Monitoring	TLC, LC-MS

Experimental Protocol: pH Controlled Hantzsch Synthesis

• In a round-bottom flask, dissolve 2-amino-5-chlorothiazole hydrochloride (1.0 eq.) in a suitable solvent (e.g., ethanol).

• Slowly add a solution of sodium bicarbonate (1.1 eq.) in water to the stirring solution until the pH is between 7 and 8.

• To this neutralized solution, add the desired α-haloketone (1.0 eq.).

• Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor by TLC.

• Upon completion, proceed with the standard work-up and purification.

Question 2: My reaction mixture is showing a higher molecular weight impurity that I suspect is a dimer. What is its likely structure and how can I prevent its formation?

Answer:

Dimerization is another potential side reaction, especially given that the reaction often starts with a high concentration of the 2-aminothiazole derivative. A likely structure for this dimer is a 2-amino-5-(2-imino-4-thiazolidinyl)-thiazole derivative.

Mechanism of Formation:

This type of dimer can form when a molecule of 2-aminothiazole acts as a nucleophile and attacks another molecule of a reactive intermediate or even the starting material under certain conditions. It has been reported that 2-aminothiazole can react with its hydrochloride salt to form a dimeric compound.[3] The acidic conditions provided by the hydrochloride can facilitate the formation of an electrophilic species from one molecule of the thiazole, which is then attacked by the nucleophilic amino group of a second molecule.

Identification:

• Mass Spectrometry: The most definitive way to identify a dimer is by its mass spectrum, which will show a molecular ion peak corresponding to twice the molecular weight of the starting aminothiazole (minus the elements of H2).

• NMR Spectroscopy: The 1H and 13C NMR spectra will be significantly more complex than that of the monomeric product and will show signals corresponding to two distinct thiazole-like ring systems.

Troubleshooting & Mitigation Strategies:

Preventing dimerization primarily involves controlling the reaction conditions to disfavor the intermolecular side reaction.

• Control of Stoichiometry and Addition Rate: Adding the α-haloketone slowly to the solution of 2-amino-5-chlorothiazole can help to keep the concentration of the unreacted aminothiazole low at any given time, thus reducing the probability of dimerization.

• Temperature Control: Running the reaction at the lowest effective temperature can help to minimize the rate of the dimerization side reaction relative to the desired Hantzsch cyclization.

• Solvent Choice: Using a solvent in which the starting materials and intermediates are well-solvated can help to reduce intermolecular interactions that may lead to dimerization.

Parameter	Recommendation for Minimizing Dimer Formation
Addition	Slow, controlled addition of the α-haloketone
Temperature	Lowest effective temperature
Concentration	Maintain a lower concentration of the aminothiazole

Question 3: I'm struggling with the purification of my 2-amino-5-chlorothiazole product. What are the best practices?

Answer:

2-aminothiazoles can be challenging to purify due to their basicity and polarity, which can lead to tailing on silica gel chromatography and difficulty in crystallization.

Purification Strategies:

• Acid-Base Extraction: This is a highly effective method for purifying basic compounds like 2-aminothiazoles.

  • Dissolve the crude reaction mixture in an organic solvent (e.g., ethyl acetate).

  • Extract the organic layer with an acidic aqueous solution (e.g., 1M HCl). The basic 2-aminothiazole product will be protonated and move into the aqueous layer, leaving non-basic impurities in the organic layer.

  • Wash the aqueous layer with a fresh portion of the organic solvent to remove any remaining non-basic impurities.

  • Carefully basify the aqueous layer with a base (e.g., saturated sodium bicarbonate solution or dilute NaOH) until the product precipitates.

  • Extract the precipitated product back into an organic solvent, dry the organic layer (e.g., with anhydrous sodium sulfate), and concentrate to obtain the purified product.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, isopropanol) can be an effective purification method.[4]

• Column Chromatography: If chromatography is necessary, consider using a silica gel column with a solvent system containing a small amount of a basic modifier like triethylamine (e.g., 0.1-1%) to reduce tailing. Alternatively, alumina (basic or neutral) can be used as the stationary phase.

Workflow for Purification of 2-Amino-5-chlorothiazole Derivatives

Caption: Acid-base extraction workflow for purification.

Visualizing Reaction Pathways

Understanding the potential reaction pathways is crucial for effective troubleshooting. The following diagrams illustrate the desired reaction and the formation of the common isomeric by-product.

Desired Hantzsch Synthesis Pathway

Caption: Favored pathway under neutral/basic conditions.

Formation of 2-Imino-2,3-dihydrothiazole By-product

Caption: By-product pathway favored under acidic conditions.

References

• Dahlbom, R., Ekstrand, T., Gronowitz, S., & Mathiasson, B. (1963). The Structure of Dimeric 2-Aminothiazole. Acta Chemica Scandinavica, 17, 2518-2523. Available from: [Link]

• Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643. Available from: [Link]

• Watts, J., et al. (2005). A Hantzsch synthesis of 2-aminothiazoles performed in a heated microreactor system. Lab on a Chip, 5(7), 779-781. Available from: [Link]

Sources

• 1. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. A Hantzsch synthesis of 2-aminothiazoles performed in a heated microreactor system - Lab on a Chip (RSC Publishing) [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-Amino-5-chlorothiazole Hydrochloride

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the effective removal of unreacted 2-Amino-5-chlorothiazole hydrochloride from reaction mixtures. Our focus is on providing scientifically sound, field-proven insights to streamline your purification workflows.

Introduction: The Challenge of Purification

2-Amino-5-chlorothiazole hydrochloride is a common starting material in the synthesis of various biologically active molecules. As a primary amine, its basic nature and its formulation as a hydrochloride salt present specific challenges during work-up and purification. Incomplete reactions can lead to contamination of the desired product with this starting material, necessitating effective removal strategies to ensure the purity of subsequent compounds in a synthetic route. This guide will equip you with the knowledge and practical protocols to address these challenges head-on.

Frequently Asked Questions (FAQs)

Q1: My TLC plate shows a persistent spot corresponding to the starting material, 2-Amino-5-chlorothiazole hydrochloride. What is the most straightforward way to remove it?

A1: For many reaction schemes, the most direct approach is an aqueous work-up with a basic solution . Since 2-Amino-5-chlorothiazole hydrochloride is a salt, it is typically soluble in water. By neutralizing the hydrochloride with a mild base, you convert it to the free amine, 2-Amino-5-chlorothiazole. The polarity of this free base and its potential solubility in organic solvents will depend on your reaction's solvent system. However, this initial aqueous wash is often effective at removing the bulk of the unreacted starting material.

Q2: I've performed a basic wash, but I'm still seeing the starting material in my organic layer. What's the next step?

A2: If a simple basic wash is insufficient, a more rigorous acid-base extraction is recommended. This technique leverages the basicity of the 2-amino group to selectively move the compound between aqueous and organic phases. By carefully controlling the pH of the aqueous layer, you can effectively separate it from your desired product, especially if your product is neutral or acidic.

Q3: Can I use column chromatography to remove 2-Amino-5-chlorothiazole hydrochloride?

A3: Yes, column chromatography is a viable, albeit sometimes challenging, option. The primary difficulty with aminothiazoles on standard silica gel is their tendency to streak due to strong interactions with the acidic silanol groups on the silica surface.[1] To overcome this, it is often necessary to add a basic modifier, such as triethylamine (0.1-1%) or ammonia in methanol, to the mobile phase.[1]

Q4: Is recrystallization a good option for purifying my product from this starting material?

A4: Recrystallization can be an excellent purification method, provided there is a significant difference in solubility between your desired product and the unreacted 2-Amino-5-chlorothiazole hydrochloride in a chosen solvent system. The hydrochloride salt form is generally expected to have low solubility in many common organic solvents, which can be exploited.

Troubleshooting and In-Depth Protocols

Method 1: Acid-Base Extraction

This is often the most effective method for removing basic impurities like 2-Amino-5-chlorothiazole. The strategy relies on the principle that the protonated amine (the hydrochloride salt) is water-soluble, while the deprotonated free amine is more soluble in organic solvents.

Underlying Principle: The Role of pKa

Experimental Protocol: Acid-Base Extraction

• Initial State: Your reaction mixture is in an organic solvent.

• Acidic Wash:

  • Transfer the organic mixture to a separatory funnel.

  • Add an equal volume of a dilute acidic solution (e.g., 1M HCl).

  • Shake the funnel vigorously, venting frequently to release any pressure.

  • Allow the layers to separate. The protonated 2-Amino-5-chlorothiazole will move into the aqueous (bottom) layer.

  • Drain the aqueous layer.

  • Repeat the acidic wash one or two more times with fresh acidic solution to ensure complete removal.

• Neutralizing Wash:

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Follow with a wash with brine (saturated NaCl solution) to remove excess water.

• Drying and Concentration:

  • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

  • Filter and concentrate the organic solvent to yield your purified product.

Troubleshooting Acid-Base Extraction

Problem	Potential Cause	Solution
Emulsion Formation	Vigorous shaking of the separatory funnel.	Gently invert the funnel multiple times instead of shaking vigorously. Add brine to the aqueous layer to increase its polarity and help break the emulsion.[1]
Starting material remains in the organic layer	The aqueous layer is not acidic enough to fully protonate the amine.	Use a more concentrated acid or perform additional acidic washes. Check the pH of the aqueous layer to ensure it is sufficiently acidic.
Product is lost to the aqueous layer	Your product may have some basicity and is being co-extracted.	Use a milder acidic wash. If your product is also basic, this method may not be suitable, and chromatography or recrystallization should be considered.

Logical Workflow for Acid-Base Extraction

Caption: Workflow for removing 2-Amino-5-chlorothiazole via acid-base extraction.

Method 2: Recrystallization

Recrystallization is a powerful purification technique for solid compounds. Its success hinges on selecting a solvent in which your desired product and the impurity (2-Amino-5-chlorothiazole hydrochloride) have different solubility profiles at different temperatures.

Solvent Selection Principles

The ideal recrystallization solvent will:

• Completely dissolve your desired product at an elevated temperature.

• Have low solubility for your product at room temperature or below, allowing for its crystallization upon cooling.

• Either have high solubility for 2-Amino-5-chlorothiazole hydrochloride at all temperatures (so it remains in the mother liquor) or very low solubility at all temperatures (so it can be removed by hot filtration).

Given that 2-Amino-5-chlorothiazole hydrochloride is a salt, it is likely to be poorly soluble in many non-polar organic solvents. Conversely, it will have higher solubility in polar solvents, especially water.

Recommended Solvents to Screen for Recrystallization

• Single Solvents: Alcohols (ethanol, methanol, isopropanol), ethyl acetate, acetonitrile.

• Mixed Solvent Systems: A combination of a "good" solvent (in which your product is soluble) and a "poor" solvent (in which your product is less soluble) can be effective. Common examples include ethanol/water, ethyl acetate/hexanes, or dichloromethane/hexanes.[3]

Experimental Protocol: Recrystallization

• Dissolution: In an Erlenmeyer flask, dissolve your crude product in the minimum amount of a suitable hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities (which may include the starting material if a non-polar solvent is used), quickly filter the hot solution through a pre-heated funnel with fluted filter paper.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor containing the impurities.

• Drying: Dry the purified crystals in a vacuum oven.

Troubleshooting Recrystallization

Problem	Potential Cause	Solution
"Oiling out"	The compound separates as a liquid instead of a solid. This can happen if the boiling point of the solvent is higher than the melting point of the compound.	Use a lower boiling point solvent. Allow the solution to cool more slowly.
No crystals form	Too much solvent was used.	Gently evaporate some of the solvent to increase the concentration and try cooling again. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure product.
Purity is still low	The chosen solvent does not effectively differentiate between the product and the impurity.	Screen other solvents or solvent systems. A second recrystallization may be necessary.

Decision Tree for Purification Method Selection

Caption: A decision-making workflow for selecting the appropriate purification strategy.

Concluding Remarks

The successful removal of unreacted 2-Amino-5-chlorothiazole hydrochloride is a critical step in many synthetic pathways. By understanding the fundamental principles of its chemical properties, particularly its basicity and the solubility of its salt and free-base forms, researchers can confidently select and execute the most appropriate purification strategy. This guide provides a robust framework for troubleshooting common issues and implementing effective protocols for acid-base extraction, recrystallization, and column chromatography.

References

• Google Patents.

• University of Colorado Boulder. Acid-Base Extraction. [Link]

• Google Patents. EP0482607B1 - Process of producing 2-aminothiazole.

• University of Rochester Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Ghaemmaghami, S., et al. (2014). 2-Aminothiazoles with Improved Pharmacotherapeutic Properties for Treatment of Prion Disease. ACS Medicinal Chemistry Letters, 5(5), 540-545. [Link]

• Wikipedia. Acid–base extraction. [Link]

• ResearchGate. How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Chemistry LibreTexts. 4.8: Acid-Base Extraction. [Link]

• Chemistry LibreTexts. Acid-Base Extraction. [Link]

• PubChem. 2-Amino-5-chlorothiazole. [Link]

• ResearchGate. Synthesis and Characterization of New 2-amino-5- chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. [Link]

• PubChem. 2-Amino-5-methylthiazole. [Link]

• Amerigo Scientific. 2-Amino-5-chlorothiazole hydrochloride (95%). [Link]

• PubChem. 2-Amino-5-nitrothiazole. [Link]

• ResearchGate. Solubility determination and thermodynamic modelling of 2-amino-5-methylthiazole in eleven organic solvents from T = (278.15 to 313.15) K and mixing properties of solutions. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Aminothiazoles with Improved Pharmacotherapeutic Properties for Treatment of Prion Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US7932386B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives - Google Patents [patents.google.com]

Stability and storage conditions for 2-Amino-5-chlorothiazole hydrochloride

Technical Support Center: 2-Amino-5-chlorothiazole hydrochloride

A Guide to Ensuring Compound Integrity in Research and Development

Welcome to the technical support guide for 2-Amino-5-chlorothiazole hydrochloride (CAS No: 55506-37-1). This resource is designed for researchers, scientists, and drug development professionals to ensure the stability, proper storage, and effective handling of this compound. By addressing common questions and troubleshooting potential issues, this guide aims to uphold the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-Amino-5-chlorothiazole hydrochloride to ensure its long-term stability?

Answer: 2-Amino-5-chlorothiazole hydrochloride is stable under the correct conditions.[1] The primary goal is to protect it from moisture, heat, and incompatible materials. For optimal long-term stability, store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[2][3]

The thiazole ring, a core component of this molecule, is an aromatic system, which lends it a degree of stability.[4][5] However, the amino and chloro substituents can be susceptible to degradation under adverse conditions.

Recommended Storage Conditions Summary:

Parameter	Recommendation	Rationale
Temperature	Cool (2-8°C Recommended)	Lower temperatures slow down potential degradation reactions. While room temperature is acceptable for short periods, refrigeration is prudent for long-term storage, a practice recommended for similar heterocyclic compounds.[6]
Humidity	Dry Environment / Desiccator	The hydrochloride salt is hygroscopic and can absorb atmospheric moisture, which may lead to clumping and hydrolysis. Keeping containers tightly closed is critical.[2][3]
Atmosphere	Inert Gas (e.g., Argon, Nitrogen)	While not always mandatory for solid storage, backfilling the container with an inert gas can displace oxygen and moisture, providing the best protection against oxidation, especially for long-term archival samples.
Light	Protect from Light (Amber Vial)	While specific photostability data is not prevalent, many complex organic molecules can be sensitive to UV light. Storing in an amber vial or in the dark is a standard best practice.

Q2: I've received a new batch of 2-Amino-5-chlorothiazole hydrochloride. What should I do to prepare it for storage?

Answer: Proper intake and preparation are crucial for maintaining the compound's integrity throughout its shelf life. An initial inspection and aliquoting workflow prevents contamination and repeated exposure of the bulk material to the environment.

Q3: How can I identify if my 2-Amino-5-chlorothiazole hydrochloride has degraded?

Answer: Visual inspection is the first line of defense. Any deviation from the expected appearance of a white to off-white or pale yellow solid/powder can indicate a potential issue.

• Color Change: A significant darkening (e.g., to brown or black) may suggest oxidation or other decomposition.

• Clumping/Caking: This indicates moisture absorption. While the compound may still be usable after thorough drying under vacuum, its purity might be compromised.

• Inconsistent Analytical Data: If you observe unexpected peaks in NMR, LC-MS, or a significant shift in the melting point (literature: 164-167 °C with decomposition), it strongly suggests the presence of impurities or degradation products.

Troubleshooting Guide

Problem: My compound has turned slightly yellow and clumped together.

Cause: This is a classic sign of moisture absorption and potentially minor degradation. The hydrochloride salt is prone to absorbing water from the air if the container is not sealed properly or is opened frequently in a humid environment.

Solution Workflow:

Problem: The compound is being used in an aqueous buffer, but my results are inconsistent.

Cause: While soluble in water, the stability of 2-Amino-5-chlorothiazole hydrochloride in solution, particularly aqueous buffers, is not guaranteed over long periods. The pH of the buffer can influence the stability of the thiazole ring and its functional groups.

Solution:

• Prepare Solutions Fresh: Always prepare solutions immediately before use. Do not store stock solutions in aqueous buffers for extended periods unless stability has been explicitly validated.

• pH Consideration: The thiazole ring system's stability can be pH-dependent. If your reaction conditions are strongly acidic or basic, consider performing a small-scale time-course experiment analyzed by LC-MS to determine the compound's stability under those specific conditions.

• Solvent Choice: For stock solutions, consider using a dry, aprotic organic solvent where the compound is soluble and more stable. Dilute into your aqueous buffer just before the experiment.

Experimental Protocols

Protocol 1: Safe Handling and Weighing

This compound is classified as harmful and an irritant.[7][8] Adherence to safety protocols is mandatory.

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety glasses, and nitrile gloves.[2][3]

• Ventilation: Handle the solid powder in a certified chemical fume hood or a glovebox to avoid inhalation of dust.[3]

• Equilibration: Before opening, allow the container to warm to room temperature (approx. 30-60 minutes) to prevent condensation of atmospheric moisture onto the cold powder.

• Weighing: Use an anti-static weighing dish. Work efficiently to minimize the time the bulk container is open.

• Cleanup: Clean any spills immediately. Wipe down the balance and surrounding area with a damp cloth. Dispose of contaminated materials as hazardous waste according to your institution's guidelines.[2]

• Handwashing: Always wash hands thoroughly with soap and water after handling the compound.[3]

References

• Chemical Label. Warning: 2-amino-5-chlorothiazole hydrochloride. [Link]

• PubChem. 2-Amino-5-chlorothiazole hydrochloride. National Center for Biotechnology Information. [Link]

• PubChem. 2-Amino-5-chlorothiazole. National Center for Biotechnology Information. [Link]

• Amerigo Scientific. 2-Amino-5-chlorothiazole hydrochloride (95%). [Link]

• Wikipedia. Thiazole. [Link]

• PubChem. 2-Amino-5-nitrothiazole. National Center for Biotechnology Information. [Link]

• Al-Sanea, M. M., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(21), 7433. [Link]

• Gomha, S. M., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1792. [Link]

• ResearchGate. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiazole. [Link]

Sources

• 1. 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. 2-Amino-5-Nitrothiazole | C3H3N3O2S | CID 8486 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemical-label.com [chemical-label.com]
• 8. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting guide for reactions involving 2-Amino-5-chlorothiazole hydrochloride

Welcome to the technical support center for 2-Amino-5-chlorothiazole hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting for reactions involving this versatile building block. The following question-and-answer format addresses common and complex issues encountered during its use in synthesis, drawing upon established chemical principles and practical laboratory experience.

I. Foundational Knowledge & Handling

This section addresses the most frequently asked questions regarding the fundamental properties and safe handling of 2-Amino-5-chlorothiazole hydrochloride.

Q1: What are the key structural features of 2-Amino-5-chlorothiazole hydrochloride and how do they influence its reactivity?

A1: 2-Amino-5-chlorothiazole hydrochloride possesses a unique combination of functional groups that dictate its chemical behavior. The thiazole ring is an electron-rich aromatic system. The exocyclic amino group at the 2-position is a strong activating group, increasing the nucleophilicity of the ring, particularly at the 4-position, and also acting as a nucleophile itself. Conversely, the chlorine atom at the 5-position is an electron-withdrawing group, which can influence the overall electron density of the ring and serve as a leaving group in nucleophilic substitution reactions.[1][2] The hydrochloride salt form enhances its stability and water solubility but often requires neutralization before reaction.[3]

Q2: I'm having trouble dissolving 2-Amino-5-chlorothiazole hydrochloride. What are the recommended solvents and solubility considerations?

A2: As a hydrochloride salt, 2-Amino-5-chlorothiazole hydrochloride exhibits good solubility in water.[3] It is also soluble in polar protic solvents like methanol and ethanol, especially with gentle heating.[4] However, its solubility is limited in many common aprotic organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and ethyl acetate at room temperature. For reactions requiring anhydrous aprotic conditions, it is often necessary to first neutralize the salt to its free base form, which exhibits improved solubility in these solvents.

Solubility Data Summary:

Solvent	Solubility	Notes
Water	Soluble[3]
Methanol	Soluble	Heating may be required.
Ethanol	Soluble	Heating may be required.
Dichloromethane	Sparingly soluble	Free base is more soluble.
Tetrahydrofuran	Sparingly soluble	Free base is more soluble.
Ethyl Acetate	Sparingly soluble	Free base is more soluble.

Q3: What are the proper storage and handling procedures for 2-Amino-5-chlorothiazole hydrochloride?

A3: 2-Amino-5-chlorothiazole hydrochloride should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[5] It is important to protect it from moisture to prevent hydrolysis and degradation. When handling the compound, always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5][6] Avoid inhalation of dust by working in a well-ventilated fume hood.[5][6] In case of accidental contact with skin or eyes, rinse immediately with plenty of water for at least 15 minutes and seek medical attention.[5]

II. Troubleshooting Common Reactions

This section delves into specific challenges that may arise during common synthetic transformations involving 2-Amino-5-chlorothiazole hydrochloride.

Q4: My acylation/sulfonylation reaction on the 2-amino group is sluggish or incomplete. What factors could be at play?

A4: Incomplete acylation or sulfonylation of the 2-amino group is a frequent issue. Several factors can contribute to this:

• Incomplete Neutralization: The primary amino group of the hydrochloride salt is protonated and therefore non-nucleophilic. It is crucial to add a suitable base to liberate the free amine before or during the addition of the acylating or sulfonylating agent. Common bases include triethylamine (TEA), diisopropylethylamine (DIPEA), or potassium carbonate. An excess of the base (typically 1.1 to 2.0 equivalents) is often required to ensure complete neutralization and to scavenge the acid byproduct of the reaction.

• Steric Hindrance: If the acylating or sulfonylating agent is sterically bulky, the reaction rate can be significantly reduced. In such cases, consider using a less hindered reagent if possible, or employing more forcing reaction conditions such as elevated temperatures or a more polar solvent to facilitate the reaction.

• Reagent Decomposition: Acyl halides and sulfonyl chlorides are susceptible to hydrolysis. Ensure that your reagents and solvents are anhydrous.

• Competitive Ring N-Acylation: While the exocyclic amino group is generally more nucleophilic, under certain conditions, acylation can occur at the ring nitrogen. This is more likely if the exocyclic nitrogen is sterically hindered.

Troubleshooting Workflow for Incomplete Acylation/Sulfonylation:

Caption: Troubleshooting Decision Tree for Acylation/Sulfonylation Reactions.

Q5: I am attempting a diazotization-Sandmeyer reaction to replace the 2-amino group, but I'm getting low yields and a complex mixture of products. How can I optimize this transformation?

A5: The diazotization of 2-aminothiazoles followed by a Sandmeyer reaction can be a powerful tool for introducing a variety of substituents at the 2-position.[7][8] However, the thiazole ring can be sensitive to the strongly acidic and oxidative conditions of this reaction, leading to decomposition and side products.

Key Optimization Parameters:

• Temperature Control: It is absolutely critical to maintain a low temperature (typically 0-5 °C) throughout the diazotization process to prevent the premature decomposition of the diazonium salt.

• Acid Choice and Concentration: While hydrochloric acid is commonly used, some protocols suggest that the use of sulfuric acid can lead to cleaner reactions. The concentration of the acid is also important; it should be sufficient to dissolve the starting material and maintain a low pH.

• Slow Addition of Sodium Nitrite: The aqueous solution of sodium nitrite should be added dropwise to the cold, acidic solution of the 2-aminothiazole hydrochloride to control the exothermic reaction and prevent localized overheating.

• Purity of the Copper(I) Salt: The success of the Sandmeyer reaction is highly dependent on the quality of the copper(I) salt catalyst (e.g., CuCl, CuBr, CuCN). Use freshly prepared or high-purity commercial salts.

Step-by-Step Protocol for Diazotization-Sandmeyer Reaction:

• Dissolution: Dissolve 2-Amino-5-chlorothiazole hydrochloride in the chosen acid (e.g., 6M HCl) at room temperature, then cool the solution to 0-5 °C in an ice-salt bath with vigorous stirring.

• Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, ensuring the temperature does not rise above 5 °C. Stir for an additional 15-30 minutes at this temperature after the addition is complete.

• Sandmeyer Reaction: In a separate flask, prepare a solution or suspension of the copper(I) salt in the corresponding acid. Slowly add the cold diazonium salt solution to the copper(I) salt mixture.

• Work-up: Allow the reaction to warm to room temperature and stir until nitrogen evolution ceases. The product can then be extracted with an organic solvent and purified by chromatography or recrystallization.

Q6: I'm trying to perform a nucleophilic aromatic substitution (SNA_r_) to displace the 5-chloro substituent, but the reaction is not proceeding. What can I do?

A6: While the 5-chloro substituent can be displaced via an SNA_r_ reaction, the thiazole ring is not as activated towards nucleophilic attack as some other heterocyclic systems.[1] To facilitate this reaction, consider the following:

• Choice of Nucleophile: Strong, soft nucleophiles such as thiols or secondary amines are generally more effective than hard nucleophiles like alkoxides or hydroxides.

• Reaction Conditions: Elevated temperatures are often necessary to drive the reaction to completion. Microwave irradiation can also be an effective method for accelerating these reactions.

• Solvent: A polar aprotic solvent such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP) is typically used to dissolve the reactants and promote the reaction.

• Catalysis: In some cases, a palladium or copper catalyst may be required to facilitate the substitution, particularly with less reactive nucleophiles.

III. Advanced Topics & FAQs

Q7: Can I perform a Hantzsch thiazole synthesis with 2-Amino-5-chlorothiazole hydrochloride as a starting material?

A7: The Hantzsch thiazole synthesis is a method for forming the thiazole ring itself, typically by reacting an α-haloketone with a thioamide.[4][9][10] Therefore, 2-Amino-5-chlorothiazole hydrochloride would not be a starting material for a Hantzsch synthesis, but rather a potential product or a building block for further elaboration after the thiazole ring has been formed.

Q8: Are there any known incompatibilities of 2-Amino-5-chlorothiazole hydrochloride with common reagents or functional groups?

A8: Yes, be mindful of the following potential incompatibilities:

• Strong Oxidizing Agents: The thiazole ring and the amino group are susceptible to oxidation.

• Strong Reducing Agents: While generally stable, some powerful reducing agents may affect the thiazole ring.

• Strong Bases: In the absence of a reaction partner, strong bases can potentially deprotonate the thiazole ring or lead to decomposition, especially at elevated temperatures.

• Electrophiles: As discussed, the amino group is a primary site of electrophilic attack. If you wish to perform an electrophilic substitution on the thiazole ring, the amino group must first be protected.

IV. Safety Information

2-Amino-5-chlorothiazole hydrochloride is harmful if swallowed and causes skin and serious eye irritation.[11][12][13] It may also cause an allergic skin reaction and respiratory irritation.[11][12][13] Always consult the Safety Data Sheet (SDS) before use and handle the compound in accordance with good laboratory practices.[5][11]

Hazard Summary:

Hazard Statement	GHS Classification
Harmful if swallowed	Acute Toxicity, Oral (Category 4)[13][14]
Causes skin irritation	Skin Irritation (Category 2)[13]
May cause an allergic skin reaction	Skin Sensitization (Category 1)[13]
Causes serious eye damage	Serious Eye Damage (Category 1)[13]
May cause respiratory irritation	Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory tract irritation[13]

V. References

• PubChem. 2-Amino-5-chlorothiazole. National Center for Biotechnology Information. Retrieved from [Link]

• Amerigo Scientific. 2-Amino-5-chlorothiazole hydrochloride (95%). Retrieved from [Link]

• Chemical Safety. 2-amino-5-chlorothiazole hydrochloride. Retrieved from [Link]

• PubChem. 2-Amino-5-chlorothiazole hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• Ma, C., et al. (2025). Access to 2,5-Disubstituted Thiazoles Via Cyclization of N-Substituted α-Amino Acids. ACS Omega.

• Deepti, V., et al. (2013). Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica, 5(2), 181-184.

• El-Sayed, H. A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449.

• El-Sayed, H. A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Semantic Scholar.

• Journal of Chemical and Pharmaceutical Research. (2015). Synthesis of some new 5- substituted of. JOCPR, 7(10), 147-152.

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline. Retrieved from [Link]

• Chem Help Asap. Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Journal of the Chemical Society C: Organic. (1968). The reactions of 2-aminothiazoles and 2-aminobenzothiazoles with propiolic acid and its esters. RSC Publishing.

• PubChem. 2-Amino-5-nitrothiazole. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (2006). US7932386B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives.

• Scribd. Hantzsch Thiazole Synthesis 2010.

• Chem Help ASAP. (2020, November 5). Hantzsch thiazole synthesis - laboratory experiment. YouTube. Retrieved from [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline [pharmaguideline.com]
• 3. 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE | 55506-37-1 [amp.chemicalbook.com]
• 4. chemhelpasap.com [chemhelpasap.com]
• 5. fishersci.com [fishersci.com]
• 6. jubilantingrevia.com [jubilantingrevia.com]
• 7. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. scribd.com [scribd.com]
• 10. m.youtube.com [m.youtube.com]
• 11. 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]
• 12. chemical-label.com [chemical-label.com]
• 13. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. 2-Amino-5-chlorothiazole | C3H3ClN2S | CID 38942 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Monitoring 2-Amino-5-chlorothiazole Hydrochloride Reactions by HPLC

Welcome to the technical support center for monitoring reactions involving 2-Amino-5-chlorothiazole hydrochloride by High-Performance Liquid Chromatography (HPLC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. Our goal is to empower you with the expertise to develop robust HPLC methods, interpret your chromatograms accurately, and overcome common analytical challenges.

Section 1: Fundamentals of HPLC for 2-Amino-5-chlorothiazole Hydrochloride Reaction Monitoring

Monitoring the conversion of 2-Amino-5-chlorothiazole hydrochloride to desired products, such as 2-chloro-6-methylimidazo[2,1-b]thiazole, is crucial for reaction optimization, yield determination, and impurity profiling. HPLC is the analytical technique of choice for this purpose due to its high resolution, sensitivity, and quantitative accuracy.

A typical reaction involves the cyclization of 2-Amino-5-chlorothiazole hydrochloride with a suitable reagent, for instance, chloroacetone, to form the fused imidazo[2,1-b]thiazole ring system. A successful HPLC method must be able to separate the starting material, product, intermediates, and any potential by-products or degradation products.

Key Analytical Considerations:

• Polarity Differences: 2-Amino-5-chlorothiazole hydrochloride is a polar, water-soluble salt. The resulting imidazo[2,1-b]thiazole product is generally less polar. This difference in polarity is the primary principle upon which a reversed-phase HPLC separation is built.

• Chromophoric Properties: Both the thiazole and the imidazothiazole ring systems contain chromophores that absorb UV light, making UV detection a suitable choice for HPLC analysis.

• Stability: The stability of the reactants and products under the analytical conditions (mobile phase pH, temperature) is a critical factor that must be considered during method development. Forced degradation studies are often employed to identify potential degradation products and ensure the method is "stability-indicating."[1]

Section 2: Recommended HPLC Method Parameters (Starting Point)

While a universally applicable HPLC method does not exist, the following parameters provide a robust starting point for monitoring the synthesis of 2-chloro-6-methylimidazo[2,1-b]thiazole from 2-Amino-5-chlorothiazole hydrochloride. Method optimization will likely be necessary based on your specific reaction conditions and available instrumentation.

Parameter	Recommended Starting Condition	Rationale and Key Considerations
Column	C18, 150 mm x 4.6 mm, 5 µm	C18 columns are versatile for reversed-phase chromatography and are effective at separating compounds with varying polarities. A 5 µm particle size offers a good balance between efficiency and backpressure.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a common mobile phase modifier that helps to control the pH and improve peak shape for amine-containing compounds by minimizing tailing.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic solvent in reversed-phase HPLC with good UV transparency.
Gradient Elution	5% B to 95% B over 20 minutes	A gradient is necessary to elute both the polar starting material and the less polar product within a reasonable timeframe while maintaining good resolution.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant column temperature is crucial for reproducible retention times.[2]
Detection Wavelength	272 nm	Based on reported UV maxima for similar aminothiazole structures, this wavelength should provide good sensitivity for both reactant and product.[3] A photodiode array (PDA) detector is recommended to assess peak purity.
Injection Volume	10 µL	This is a standard injection volume; it may need to be adjusted based on sample concentration.

Section 3: Troubleshooting Guide

This section addresses common problems encountered during the HPLC analysis of 2-Amino-5-chlorothiazole hydrochloride reactions in a question-and-answer format.

Peak Shape Problems

Q1: My peak for 2-Amino-5-chlorothiazole hydrochloride is tailing significantly. What could be the cause and how can I fix it?

A1: Peak tailing for basic compounds like 2-Amino-5-chlorothiazole hydrochloride is a common issue in reversed-phase HPLC. It is often caused by secondary interactions between the amine groups of the analyte and acidic silanol groups on the silica-based column packing.

• Causality: The positively charged amine groups can interact with negatively charged, deprotonated silanol groups on the column surface, leading to a portion of the analyte being more strongly retained and eluting later, causing the peak to tail.

• Troubleshooting Steps:

  • Lower Mobile Phase pH: Ensure the pH of your mobile phase is low enough (e.g., pH 2.5-3.5 with formic or phosphoric acid) to keep the silanol groups protonated and reduce ionic interactions.[4]

  • Use a High-Purity Silica Column: Modern, high-purity silica columns have fewer accessible silanol groups, which minimizes tailing.

  • Add a Competing Base: In some cases, adding a small amount of a competing base like triethylamine (TEA) to the mobile phase can help to saturate the active silanol sites. However, this is often not necessary with modern columns.

  • Consider a Different Column: If tailing persists, a column with a different stationary phase, such as one with end-capping or a polar-embedded phase, might be beneficial.

Q2: I am observing peak fronting for my product peak. What does this indicate?

A2: Peak fronting is typically a sign of column overload or a sample solvent that is stronger than the mobile phase.

• Causality: When the concentration of the analyte is too high, it can saturate the stationary phase at the column inlet, leading to a portion of the analyte traveling down the column more quickly, resulting in a fronting peak. If the sample is dissolved in a solvent much stronger (more organic content) than the initial mobile phase, the sample band will not focus properly at the head of the column.

• Troubleshooting Steps:

  • Dilute the Sample: Prepare a more dilute sample and reinject.

  • Reduce Injection Volume: Decrease the volume of the sample injected onto the column.

  • Match Sample Solvent to Mobile Phase: Whenever possible, dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that will dissolve your sample.

Baseline and Retention Time Issues

Q3: My baseline is drifting upwards during the gradient run. What is causing this?

A3: Baseline drift in a gradient run is often due to differences in the UV absorbance of the mobile phase components or contamination.

• Causality: If Mobile Phase B (acetonitrile) has a higher UV absorbance at the detection wavelength than Mobile Phase A (water), the baseline will rise as the proportion of B increases. Contaminants in the mobile phase can also elute as the solvent strength increases, causing a rising baseline.

• Troubleshooting Steps:

  • Use High-Purity Solvents: Ensure you are using HPLC-grade solvents and fresh, high-purity water.

  • Check Mobile Phase Additives: Ensure that any additives, like formic acid, are present in both mobile phases at the same concentration to minimize absorbance differences.

  • Clean the System: If the problem persists, it may be due to contamination in the system. Flush the system with a strong solvent like isopropanol.

Q4: The retention times for my peaks are shifting between injections. How can I improve reproducibility?

A4: Retention time variability can be caused by several factors, including changes in mobile phase composition, flow rate instability, or temperature fluctuations.

• Causality: Inconsistent mobile phase preparation or evaporation of the more volatile organic component can change the elution strength. Pump malfunctions can lead to an unstable flow rate. Temperature changes affect the viscosity of the mobile phase and the kinetics of partitioning, leading to shifts in retention time.

• Troubleshooting Steps:

  • Ensure Proper Mobile Phase Preparation: Prepare mobile phases carefully and keep the reservoirs capped to prevent evaporation. Degas the mobile phase thoroughly to prevent bubble formation in the pump.

  • Use a Column Oven: A column oven is essential for maintaining a stable temperature and ensuring reproducible retention times.[2]

  • Check the Pump: If the pressure is fluctuating, this could indicate a problem with the pump seals or check valves, which would affect the flow rate.

Section 4: Experimental Workflows and Diagrams

HPLC Method Development Workflow

The following diagram outlines a logical workflow for developing a robust HPLC method for your reaction.

Caption: A stepwise workflow for HPLC method development.

Troubleshooting Decision Tree for Common HPLC Problems

This diagram provides a logical path for diagnosing and resolving common HPLC issues.

Caption: A decision tree for troubleshooting common HPLC problems.

Section 5: Frequently Asked Questions (FAQs)

Q5: How do I prepare my reaction sample for HPLC analysis?

A5: Proper sample preparation is crucial for accurate results and to prevent column contamination.

• Quench the Reaction: If necessary, stop the reaction at a specific time point.

• Dilute the Sample: Take a small aliquot of the reaction mixture and dilute it with a suitable solvent. The initial mobile phase is often the best choice for the diluent. A high dilution factor is typically required.

• Filter the Sample: Filter the diluted sample through a 0.45 µm or 0.22 µm syringe filter to remove any particulate matter that could clog the HPLC system.[5]

Q6: What are "ghost peaks" and how can I get rid of them?

A6: Ghost peaks are unexpected peaks that appear in your chromatogram, often in blank runs. They can originate from contamination in the mobile phase, sample carryover from a previous injection, or impurities in the injection solvent.

• Troubleshooting:

  • Run a blank gradient (injecting only the mobile phase) to see if the ghost peaks are from the mobile phase or system contamination.

  • Use high-purity solvents and prepare fresh mobile phases daily.

  • Ensure the autosampler needle and injection port are clean. Incorporate a needle wash step in your method.

Q7: My product and starting material are not well-separated. What can I do to improve resolution?

A7: Improving resolution often involves adjusting the mobile phase composition or the gradient profile.

• Strategies for Better Resolution:

  • Decrease the Gradient Slope: A shallower gradient (a slower increase in the percentage of the organic solvent) will give the components more time to interact with the stationary phase, which can improve separation.

  • Try a Different Organic Solvent: Replacing acetonitrile with methanol can alter the selectivity of the separation, as methanol has different solvent properties.

  • Consider a Different Column: A column with a different stationary phase (e.g., phenyl-hexyl or a polar-embedded phase) might provide the necessary selectivity to resolve your compounds. A longer column or one with a smaller particle size can also increase efficiency and resolution.

Q8: How can I confirm the identity of the peaks in my chromatogram?

A8: Peak identification should be done by comparing the retention times and UV spectra (if using a PDA detector) with those of authentic reference standards of your starting material and product. For unknown peaks (impurities or by-products), collection of the fraction followed by analysis with mass spectrometry (LC-MS) is the definitive method for structural elucidation.

References

• Agilent Technologies. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Kamedulski, P. (2018). A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems. ResearchGate. Retrieved from [Link]

• ACE. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2-Amino-5-methylthiazole. Retrieved from [Link]

• Basavanakatti, V. S., et al. (2024). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. BMC Chemistry, 18(1), 220. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. HPLC Troubleshooting Guide [scioninstruments.com]
• 3. d-nb.info [d-nb.info]
• 4. hplc.eu [hplc.eu]
• 5. researchgate.net [researchgate.net]

Technical Support Center: TLC Visualization for 2-Amino-5-chlorothiazole Hydrochloride

Welcome to the technical support center for the thin-layer chromatography (TLC) visualization of 2-Amino-5-chlorothiazole hydrochloride. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth, field-proven insights into the nuances of handling this specific compound. Here, we move beyond simple procedural lists to explain the why behind the how, ensuring your experimental choices are both effective and well-understood.

Our approach is grounded in three core pillars: Expertise , Trustworthiness , and Authoritative Grounding . Every recommendation is designed to be a self-validating system, supported by established scientific principles and references to authoritative sources.

Understanding the Molecule: 2-Amino-5-chlorothiazole Hydrochloride

2-Amino-5-chlorothiazole hydrochloride is a heterocyclic compound with the molecular formula C₃H₃ClN₂S · HCl.[1][2] Its structure, featuring a primary aromatic amine and a thiazole ring, dictates its behavior on a TLC plate and the most effective methods for its visualization. The hydrochloride salt form renders it highly polar, which can present challenges in chromatographic separation.

Key Chemical Properties:

• Structure: A thiazole ring substituted with an amino group at the 2-position and a chlorine atom at the 5-position.

• Polarity: The presence of the primary amine and the hydrochloride salt makes it a highly polar molecule.

• UV Activity: The conjugated system of the thiazole ring suggests that it should be UV active.[3][4]

Frequently Asked Questions (FAQs)

Q1: What is the first and simplest method I should try for visualizing 2-Amino-5-chlorothiazole hydrochloride on a TLC plate?

A1: The most straightforward and non-destructive method is UV shadowing .[3][5] TLC plates are often impregnated with a fluorescent indicator that glows under short-wave UV light (254 nm).[4][6] Compounds that absorb UV light, such as those with aromatic or highly conjugated systems, will appear as dark spots against the fluorescent background.[4][7]

Why this works: The thiazole ring in 2-Amino-5-chlorothiazole hydrochloride contains a conjugated π-system, which allows it to absorb UV radiation.[3][4] This absorption prevents the UV light from reaching the fluorescent indicator on the TLC plate, creating a "shadow" that is visible to the naked eye under a UV lamp.[3][5]

Protocol for UV Visualization:

• After developing the TLC plate, allow the solvent to completely evaporate.

• Place the TLC plate under a short-wave UV lamp (254 nm) in a darkened area.

• Observe for dark spots against the glowing green or blue background.

• If spots are visible, lightly circle them with a pencil for a permanent record, as the visualization will disappear once the UV light is removed.[8]

Q2: My compound is not showing up under UV light. What should I do next?

A2: If UV visualization is unsuccessful, it could be due to a low concentration of the compound on the plate or insufficient UV absorbance.[9] The next logical step is to use a chemical stain. For 2-Amino-5-chlorothiazole hydrochloride, a ninhydrin stain is an excellent choice.[10][11][12][13]

Why this works: Ninhydrin is a highly specific reagent for detecting primary and secondary amines.[13][14] It reacts with the primary amino group of your compound to produce a characteristic colored spot, typically pink or purple, upon heating.[11]

Protocol for Ninhydrin Staining:

• Preparation of Ninhydrin Solution: Dissolve 0.3 g of ninhydrin in 100 mL of n-butanol and add 3 mL of acetic acid.[10]

• Staining: After the developed TLC plate has dried, dip it quickly into the ninhydrin solution using forceps.

• Development: Gently heat the plate with a heat gun until colored spots appear. Be cautious not to overheat.

• Observation: The spots can fade, so it's important to record your results promptly.[11]

Q3: I am seeing significant streaking of my spot on the TLC plate. What is causing this and how can I fix it?

A3: Streaking is a common issue when dealing with highly polar compounds like amine hydrochloride salts.[15][16] The primary cause is the strong interaction between the polar compound and the acidic silanol groups on the silica gel stationary phase.[17]

Troubleshooting Streaking:

• Mobile Phase Modification: The most effective way to combat streaking for basic compounds is to add a small amount of a basic modifier to your eluent.[9][17] Adding 0.1–2.0% triethylamine or a few drops of ammonia to the mobile phase can neutralize the acidic sites on the silica gel, leading to more defined spots.[9][15][17]

• Sample Concentration: Overloading the plate with too much sample can also lead to streaking.[9][15] Try spotting a more dilute solution of your compound.

• Deprotonation before Spotting: For amine salts, you can deprotonate the compound before spotting it on the TLC plate.[16] This can be achieved by performing a microscale liquid-liquid extraction to move the free base into an organic layer, which can then be spotted.[16]

Advanced Visualization and Troubleshooting

Q4: Are there any universal stains I can use if both UV and ninhydrin fail?

A4: Yes, if specific methods are not yielding results, a more general or "universal" stain can be employed. Potassium permanganate (KMnO₄) stain is a good option.

Why this works: Potassium permanganate is a strong oxidizing agent that reacts with a wide range of organic compounds, including amines.[8][18] The permanganate ion is deep purple, and upon reaction, it is reduced to manganese dioxide (MnO₂), which appears as a yellow or brown spot on a purple or pink background.[8][18]

Protocol for Potassium Permanganate Staining:

• Preparation of KMnO₄ Solution: Dissolve 1.5 g of KMnO₄ and 10 g of K₂CO₃ in 200 mL of distilled water.

• Staining: After the developed TLC plate has dried, dip it into the permanganate solution.

• Development: The spots for easily oxidizable functional groups may appear immediately. For others, gentle heating with a heat gun may be necessary.

Data Summary Table

Visualization Technique	Target Functional Group	Expected Result	Advantages	Disadvantages
UV Shadowing (254 nm)	Aromatic/Conjugated Systems	Dark spots on a fluorescent background[8]	Non-destructive, quick, and easy[4][7]	Not all compounds are UV active; may not be sensitive enough for low concentrations[9]
Ninhydrin Stain	Primary and Secondary Amines	Pink to purple spots upon heating[11]	Highly specific for amines[14]	Destructive; spots may fade over time[11]
Potassium Permanganate Stain	Oxidizable Functional Groups	Yellow to brown spots on a purple/pink background[8][18]	A good universal stain[8]	Destructive; can be less sensitive for some compounds

Q5: What if my compound remains at the baseline (Rf = 0) even after modifying the mobile phase?

A5: An Rf value of 0 indicates that your compound is too polar for the chosen mobile phase and is strongly adsorbed to the stationary phase.

Troubleshooting Low Rf Values:

• Increase Eluent Polarity: Your mobile phase is not polar enough.[9] Increase the proportion of the more polar solvent in your eluent system. For example, if you are using a 9:1 hexane:ethyl acetate mixture, try an 8:2 or 7:3 mixture.

• Alternative Solvent Systems: If adjusting the ratio of your current system is ineffective, a different, more polar solvent system may be required. A common solvent system for polar compounds is a mixture of dichloromethane and methanol.

• Reversed-Phase TLC: For extremely polar compounds, consider using reversed-phase TLC plates (e.g., C18 silica).[9] On these plates, the stationary phase is nonpolar, and a polar mobile phase is used. This inverts the elution order, with polar compounds moving further up the plate.

Experimental Workflow Diagram

Caption: A generalized workflow for TLC analysis, from preparation to visualization and troubleshooting.

Q6: Can the hydrochloride salt affect the choice of stain?

A6: The hydrochloride salt itself does not typically interfere with the common staining methods. The key reactive moiety for visualization is the primary amine. However, the salt form significantly increases the compound's polarity, which is the primary factor influencing its chromatographic behavior (streaking, low Rf), as discussed in Q3 and Q5.

Logical Relationship Diagram for Troubleshooting

Caption: A decision-making diagram for common TLC troubleshooting scenarios.

This technical support guide provides a comprehensive framework for successfully visualizing 2-Amino-5-chlorothiazole hydrochloride using TLC. By understanding the chemical principles behind the techniques and anticipating potential challenges, you can optimize your experimental outcomes and generate reliable, high-quality data.

References

• Ambion. (n.d.). Ambion's Tips From the Bench: UV Shadowing.
• National Diagnostics. (2011, September 12). UV Shadowing.
• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates.
• University of Rochester, Department of Chemistry. (n.d.). Magic Formulas: TLC Stains.
• Sejer, D. (2008, August 25). Let's talk about TLCs Part 4 - Ninhydrin Stain. Curly Arrow.
• REACH Devices, LLC. (n.d.). TLC stains.
• ChemicalDesk.Com. (2011, June 28). TLC Stains Preparation.
• Bunn, L., & El-Sagheer, A. (2011). UV Shadowing Technique Using a CCD Imaging System. ResearchGate.
• Scribd. (n.d.). TLC Staining Procedure TLC Stain Recipe Stain Chemistry / Physics Comments.
• Searle Separations Department. (n.d.). Thin Layer Chromatography.
• Amerigo Scientific. (n.d.). 2-Amino-5-chlorothiazole hydrochloride (95%).
• Org Prep Daily. (2006, September 27). TLC Staining solutions.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Thin-Layer Chromatography.
• ChangBioscience.com. (n.d.). Detetion of DNA in PAGE --- UV shadowing. Science Gateway.
• SiliCycle. (2021, December 8). Troubleshooting for Thin Layer Chromatography.
• ChemBAM. (n.d.). TLC troubleshooting.
• National Institutes of Health. (2023). Green Biocatalyst for Ultrasound-Assisted Thiazole Derivatives: Synthesis, Antibacterial Evaluation, and Docking Analysis.
• Sigma-Aldrich. (n.d.). 2-Amino-5-chlorothiazole hydrochloride 95%.
• Unknown. (n.d.). TLC Stains.
• Bajpai, A. (2023, May 14). 5 Best TLC Staining Agents That Will Help You In Chemistry Lab Every Time! [Video]. YouTube.
• Chemistry LibreTexts. (2022, August 16). 2.1.4F: Visualizing TLC Plates.
• WSU Chemistry. (2019, June 11). How to: TLC Visualization using Permanganate Stain [Video]. YouTube.
• PubChem. (n.d.). 2-Amino-5-chlorothiazole.
• Unknown. (n.d.). TLC Visualization Methods.
• Quora. (2021, February 18). What are the limitations of UV visualization on a TLC plate?.
• Sciencemadness.org. (2020, October 14). TLC of amine hydrochloride salt.
• ResearchGate. (2013, November 1). Tailing in TLC - can anyone help?.

Sources

• 1. 2-Amino-5-chlorothiazole hydrochloride (95%) - Amerigo Scientific [amerigoscientific.com]
• 2. 2-Amino-5-chlorothiazole 95 55506-37-1 [sigmaaldrich.com]
• 3. UV Shadowing - National Diagnostics [nationaldiagnostics.com]
• 4. quora.com [quora.com]
• 5. Ambion's Tips From the Bench: UV Shadowing [diyhpl.us]
• 6. faculty.fiu.edu [faculty.fiu.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. silicycle.com [silicycle.com]
• 10. Magic Formulas [chem.rochester.edu]
• 11. curlyarrow.blogspot.com [curlyarrow.blogspot.com]
• 12. scribd.com [scribd.com]
• 13. scs.illinois.edu [scs.illinois.edu]
• 14. TLC stains [reachdevices.com]
• 15. chembam.com [chembam.com]
• 16. Sciencemadness Discussion Board - TLC of amine hydrochloride salt - Powered by XMB 1.9.11 [sciencemadness.org]
• 17. researchgate.net [researchgate.net]
• 18. youtube.com [youtube.com]

Technical Support Center: Scaling Up the Synthesis of 2-Amino-5-chlorothiazole Hydrochloride

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-Amino-5-chlorothiazole hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are transitioning this synthesis from bench-scale to pilot or manufacturing scale. As a key starting material and intermediate in medicinal chemistry, ensuring a robust, safe, and scalable synthesis is paramount.[1] This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles.

Troubleshooting Guide: From Bench to Pilot Plant

This section addresses common issues encountered during the scale-up of 2-Amino-5-chlorothiazole hydrochloride synthesis in a question-and-answer format.

Category 1: Reaction Control & Yield Optimization

Question: We are experiencing a significant drop in yield and an increase in colored impurities upon scaling up from a 10g to a 500g scale. What are the likely causes and how can we mitigate this?

Answer: This is a classic scale-up challenge primarily rooted in heat and mass transfer limitations.

• Causality: The Hantzsch thiazole synthesis, a common route for this class of compounds, involves the condensation of a halogenated carbonyl compound with a thioamide (like thiourea).[2][3] This reaction is often exothermic. On a small scale, the high surface-area-to-volume ratio allows for efficient heat dissipation into the environment. As you scale up, the volume increases cubically while the surface area only increases squarely. This leads to inefficient heat removal, causing localized "hot spots." These hot spots can accelerate side reactions and promote the decomposition of starting materials or the product, leading to lower yields and the formation of colored polymeric impurities.[4]

• Troubleshooting Steps:

  • Control the Exotherm: Ensure your reactor is equipped with an efficient cooling system. The primary solution is to control the rate of addition of the limiting reagent. Instead of adding all at once, use a programmable addition pump or a dropping funnel to add the reactant portion-wise over an extended period.[4]

  • Monitor Internal Temperature: Do not rely on the jacket temperature. Always use a probe to monitor the internal temperature of the reaction mixture. Set a maximum allowable temperature and program your addition pump to stop if this temperature is exceeded.

  • Re-evaluate Stoichiometry: On a larger scale, minor inaccuracies in weighing become significant. Re-verify all calculations. Consider using a slight excess (1.05 to 1.1 equivalents) of the more stable and easily removable reagent (e.g., thiourea) to drive the reaction to completion.[4]

  • Purity of Starting Materials: Impurities in starting materials can act as catalysts for unwanted side reactions. Ensure the purity of your α-haloketone precursor and thiourea is consistent across batches.[4]

Category 2: Product Isolation and Purification

Question: During the workup, our product is "oiling out" during crystallization instead of forming a filterable solid. How can we achieve consistent crystallization?

Answer: "Oiling out" occurs when the solute's solubility in the solvent is too high at the crystallization temperature, or when the solution becomes supersaturated too quickly for nucleation and crystal growth to occur in an orderly fashion. Impurities can also suppress the melting point and inhibit crystallization.[4]

• Causality: Rapid cooling is a common culprit. When a hot, saturated solution is cooled too quickly, the molecules don't have time to align into a crystal lattice and instead separate as a liquid phase. The presence of unreacted starting materials or side products can act as a eutectic mixture, further complicating crystallization.

• Troubleshooting Steps:

  • Slow, Controlled Cooling: Allow the solution to cool slowly to room temperature with gentle stirring. Do not immediately place the hot solution in an ice bath. Seeding the solution with a few crystals of pure product once it becomes cloudy can promote controlled crystallization.[4]

  • Solvent System Optimization: The ideal crystallization solvent (or solvent/anti-solvent pair) should dissolve the product well at high temperatures but poorly at low temperatures. If using a single solvent, you may need to try alternatives. If using an anti-solvent, ensure it is added slowly to the stirred solution at a temperature where the product is still soluble, allowing precipitation to occur gradually.

  • pH Adjustment: The product is a hydrochloride salt. Ensure the pH of the aqueous solution is sufficiently acidic during workup to keep it protonated and less soluble. Neutralization to the free base form for extraction followed by acidification for precipitation is a common strategy.

  • Pre-purification: If impurities are the cause, consider a preliminary purification step. This could involve washing the crude reaction mixture, treating it with activated charcoal to remove colored impurities, or performing a liquid-liquid extraction before the final crystallization.[4]

Experimental Workflow & Troubleshooting Logic

The following diagrams illustrate the general scale-up workflow and a decision-making process for troubleshooting low yield.

Caption: High-level workflow for scaling up the synthesis.

Caption: Troubleshooting flowchart for low product yield.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Amino-5-chlorothiazole hydrochloride and what are the key reagents? The most prevalent method is a variation of the Hantzsch thiazole synthesis.[2] This typically involves reacting thiourea with a suitable 3-carbon α,β-dihalo-carbonyl equivalent. For the 5-chloro derivative, a common precursor is 1,2-dichloro-1-ethoxyethane or a similar chlorinated aldehyde/ketone, which reacts with thiourea to form the thiazole ring.[2] The final product is isolated as the hydrochloride salt.

Q2: Are there specific safety concerns I should be aware of when handling the reagents for this synthesis? Absolutely. Depending on the specific route chosen, you may handle highly hazardous materials.

• Sulfuryl Chloride (SO₂Cl₂): Often used for chlorination steps. It is highly corrosive, reacts violently with water, and is fatal if inhaled.[5] All manipulations must be done in a certified chemical fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a face shield, and a lab coat.[5] Ensure an emergency shower and eyewash station are immediately accessible.

• Thiophosgene (CSCl₂): A potential reagent in alternative syntheses. It is extremely toxic, corrosive, and a lachrymator.[6][7][8] It can cause delayed pulmonary edema.[7] Work must be conducted in a fume hood, and a specific respirator may be required.[8] Never work with this chemical alone.

Q3: How do I properly dispose of waste from this reaction? All waste streams must be treated as hazardous.

• Chlorinated Organic Solvents: Collect in a designated, labeled hazardous waste container.

• Aqueous Waste: The aqueous layers from workup will be acidic and may contain unreacted reagents. Neutralize carefully and collect in a separate hazardous waste container.

• Solid Waste: Contaminated filter paper, gloves, and spent reagents like activated charcoal should be disposed of in a solid hazardous waste container.

• Reactive Reagents: Any unreacted sulfuryl chloride or thiophosgene must be quenched carefully by trained personnel according to established laboratory safety protocols before disposal. Do not attempt to neutralize these with water or bases without a proper procedure.[6][7]

Detailed Protocol: Synthesis of 2-Amino-5-chlorothiazole Hydrochloride (Illustrative 100g Scale)

Disclaimer: This protocol is for illustrative purposes. All procedures must be thoroughly vetted and adapted to your specific laboratory and reactor conditions through a proper hazard and operability (HAZOP) study.

Reagents & Equipment

Reagent/Equipment	Quantity/Specification	Safety Notes
1,2-Dichloro-1-ethoxyethane	(Consult stoichiometry)	Corrosive, Lachrymator
Thiourea	(Consult stoichiometry)	Harmful if swallowed
Ethanol	1 L	Flammable
Hydrochloric Acid (conc.)	As needed for pH adjustment	Corrosive
10L Jacketed Glass Reactor	With overhead stirrer, condenser, thermocouple, and addition funnel	Ensure proper grounding and ventilation
PPE	---	Safety glasses, face shield, acid-resistant gloves, lab coat

Procedure

• Reactor Setup: Set up the 10L jacketed reactor equipped with an overhead stirrer, condenser, thermocouple, and a calibrated addition funnel. Ensure all joints are properly sealed. Begin circulation of the cooling fluid through the jacket, setting the initial temperature to 10°C.

• Charge Reagents: Charge the reactor with thiourea (1.05 eq.) and ethanol (5 volumes). Begin stirring to form a slurry.

• Controlled Addition: Add 1,2-dichloro-1-ethoxyethane (1.0 eq.) to the addition funnel. Slowly add the dichloroethane to the stirred slurry over 2-3 hours, ensuring the internal temperature does not exceed 25°C. The reaction is exothermic.[4]

• Reaction: After the addition is complete, slowly warm the reaction mixture to a gentle reflux (approx. 70-75°C) and maintain for 4-6 hours. Monitor the reaction progress by TLC or HPLC until the starting material is consumed.[4]

• Cooling & Isolation: Once complete, cool the reaction mixture to room temperature. The product hydrochloride salt may begin to precipitate. Further cool the mixture to 0-5°C for at least 2 hours to maximize precipitation.

• Filtration: Collect the solid product by filtration using a Büchner funnel. Wash the filter cake with cold ethanol (2 x 100 mL) to remove soluble impurities.

• Drying: Dry the product in a vacuum oven at 50-60°C until a constant weight is achieved.

• Analysis: Characterize the final product for purity (HPLC), identity (¹H NMR, MS), and melting point.[1]

References

• ResearchGate. (n.d.). Synthesis of 2-aminothiazole from thiourea and 1,2-dichloro-1-ethoxyethane. Available from: [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Thiophosgene. Available from: [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Thiophosgene 95-98%. Available from: [Link]

• Google Patents. (1949). US2489038A - Purification of 2-aminothiazole.
• Google Patents. (2001). WO2001023340A1 - Method for preparing 2-chloropropionaldehyde and use of the same.

• MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Available from: [Link]

• International Journal of Current Microbiology and Applied Sciences. (2016). Synthesis and Characterization of New Compounds containing 2-amino Thiazole Ring from Amino Benzoic Acid. Available from: [Link]

• ResearchGate. (2023). Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Available from: [Link]

• Google Patents. (1943). UNITED STATES PATENT OFFICE - Purification of 2-aminothiazole. Available from: [Link]

• Semantic Scholar. (n.d.). A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. Available from: [Link]

• Semantic Scholar. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Available from: [Link]

• National Institutes of Health (NIH). (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Available from: [Link]

• Google Patents. (n.d.). CN101417985B - Method for synthesizing 2-amino thizaoline.

• Amerigo Scientific. (n.d.). 2-Amino-5-chlorothiazole hydrochloride (95%). Available from: [Link]

• Google Patents. (1943). US2330223A - Aminothiazole from chloroacetal.

• National Institutes of Health (NIH). (n.d.). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. Available from: [Link]

• PhaRxmon Consulting LLC. (n.d.). Purification and Identification of an Impurity in Bulk Hydrochlorothiazide. Available from: [Link]

• PubMed. (n.d.). Single-step syntheses of 2-amino-7-chlorothiazolo[5,4-d]pyrimidines: intermediates for bivalent thiazolopyrimidines. Available from: [Link]

• Google Patents. (2007). WO2007026376A2 - A novel process for preparation of highly pure crystalline hydrochlorothiazide.

• The Royal Society of Chemistry. (n.d.). Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in presence of a novel multi-functional and magnetically catalytic nanosystem. Available from: [Link]

• SciSpace. (n.d.). Asian Journal of Chemistry - Critical Modification to Bulk Scale Synthesis of 2-Amino-5-carboethoxy-4-hydroxypyrimidine. Available from: [Link]

• Google Patents. (1980). US4269985A - Process for the preparation of 2-amino-5-nitrothiazole.

• PubMed. (n.d.). H2-antagonists: synthesis and activity of 2-amino-5-thiazolyl derivatives. Available from: [Link]

Sources

• 1. 2-Amino-5-chlorothiazole 95 55506-37-1 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. nj.gov [nj.gov]
• 7. THIOPHOSGENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Technical Support Center: Catalyst Selection for Reactions with 2-Amino-5-chlorothiazole Hydrochloride

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 2-Amino-5-chlorothiazole hydrochloride. This guide provides in-depth technical advice, troubleshooting strategies, and frequently asked questions (FAQs) to help you navigate the complexities of catalyst selection for common cross-coupling reactions involving this versatile building block. The inherent challenges of this substrate—namely the presence of a potentially coordinating amino group, a sulfur-containing heterocycle, and a less reactive chloro leaving group—necessitate careful optimization of catalytic systems.

The Challenge: Working with 2-Amino-5-chlorothiazole Hydrochloride

2-Amino-5-chlorothiazole hydrochloride presents a unique set of challenges in palladium-catalyzed cross-coupling reactions. The primary obstacles include:

• Catalyst Inhibition: The Lewis basic nitrogen atoms of the amino group and the thiazole ring can coordinate to the palladium center, inhibiting its catalytic activity.[1][2] The sulfur atom can also interact with the catalyst, potentially leading to deactivation.[3][4]

• Low Reactivity of the C-Cl Bond: The carbon-chlorine bond is significantly less reactive than its bromide or iodide counterparts.[1] This makes the initial oxidative addition step of the catalytic cycle more challenging, often requiring highly active catalyst systems.[1][5]

• Substrate Solubility: The hydrochloride salt form may have limited solubility in common organic solvents used for cross-coupling reactions, necessitating careful selection of the solvent system and base to ensure a homogeneous reaction mixture.

This guide is structured to address these challenges head-on, providing specific recommendations for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for forming C-C bonds. However, the coupling of 2-Amino-5-chlorothiazole hydrochloride requires a robust catalytic system to overcome the substrate's inherent challenges.

Frequently Asked Questions (FAQs): Suzuki-Miyaura Coupling

Q1: What is the best initial catalyst and ligand combination for the Suzuki coupling of 2-Amino-5-chlorothiazole hydrochloride?

A1: For challenging heteroaryl chlorides, highly active catalyst systems are required. A common and effective starting point is a combination of a palladium(II) precatalyst like palladium(II) acetate (Pd(OAc)₂) or a palladium(0) source such as tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) with a bulky, electron-rich phosphine ligand. Recommended ligands include biarylphosphines like SPhos, XPhos, or RuPhos, which are known to facilitate the difficult oxidative addition of aryl chlorides.[6] Using pre-formed palladium precatalysts that already incorporate these ligands (e.g., SPhos Pd G2/G3/G4) can lead to more reproducible results.[2][7]

Q2: How do I choose the right base for this reaction?

A2: The choice of base is critical. Stronger, non-nucleophilic inorganic bases are generally preferred. Potassium phosphate (K₃PO₄) is an excellent choice as it is effective in many challenging Suzuki couplings.[1][8] Cesium carbonate (Cs₂CO₃) is another strong option.[8] These bases are effective at promoting the transmetalation step without causing significant decomposition of the starting material or product. A small amount of water is often beneficial, as it can help solubilize the base and facilitate the catalytic cycle.

Q3: My reaction mixture turns black. Is this a problem?

A3: A color change to black is very common in Suzuki reactions and typically indicates the formation of the active Pd(0) catalyst from a Pd(II) precatalyst. However, if a black precipitate forms rapidly upon heating, it could be "palladium black," an inactive, agglomerated form of the catalyst.[9] This can result from ligand degradation or the use of excessively high temperatures. While a black solution is not necessarily indicative of failure, a granular precipitate is a cause for concern.

Q4: I'm seeing byproducts in my reaction. What are they and how can I minimize them?

A4: Common byproducts in Suzuki couplings include:

• Protodeboronation: The boronic acid is replaced by a proton, leading to the formation of an arene byproduct. This can be minimized by ensuring the reaction is run under a strictly inert atmosphere and using fresh, high-purity boronic acid.[1]

• Dehalogenation: The starting 2-Amino-5-chlorothiazole is reduced to 2-aminothiazole. This can be caused by hydride sources in the reaction mixture. Ensure solvents are anhydrous and of high purity.[1]

• Homocoupling: The boronic acid couples with itself. This is often exacerbated by the presence of oxygen, which can interfere with the catalyst's oxidation state.[1] Thoroughly degassing all solvents and reagents is crucial.

Troubleshooting Guide: Suzuki-Miyaura Coupling

Issue	Potential Cause(s)	Recommended Solution(s)
No Reaction or Low Conversion	1. Catalyst inhibition by the substrate's amino group or thiazole nitrogens.[1][2] 2. Inactive catalyst system for the C-Cl bond.[1] 3. Poor quality of boronic acid.	1. Increase catalyst loading (e.g., from 2 mol% to 5 mol%). 2. Switch to a more active, sterically hindered ligand like XPhos or SPhos. 3. Use a pre-formed palladium precatalyst for better activity and reproducibility.[2] 4. Use fresh, high-purity boronic acid or consider converting it to a more stable boronate ester (e.g., pinacol ester).
Formation of Palladium Black	1. Catalyst decomposition at high temperatures. 2. Ligand degradation.	1. Lower the reaction temperature. 2. Screen different solvents that allow for lower reaction temperatures. 3. Ensure a proper ligand-to-palladium ratio (typically 2:1 for monodentate ligands).
Inconsistent Results	1. Presence of oxygen or moisture. 2. Incomplete dissolution of reagents.	1. Ensure all solvents and reagents are thoroughly degassed. 2. Use Schlenk techniques or a glovebox for reaction setup. 3. Choose a solvent system (e.g., dioxane/water) that aids in dissolving the base and boronic acid.[8]

General Protocol for Suzuki-Miyaura Coupling

This protocol is a starting point and may require optimization.

• Reaction Setup: In an oven-dried Schlenk flask, combine 2-Amino-5-chlorothiazole hydrochloride (1.0 equiv), the arylboronic acid (1.2 - 1.5 equiv), and potassium phosphate (K₃PO₄, 2.0 - 3.0 equiv).

• Catalyst Addition: Under an inert atmosphere (in a glovebox or under a strong flow of argon/nitrogen), add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Solvent Addition: Add degassed solvent (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.

• Reaction: Heat the mixture with vigorous stirring to 80-100 °C. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.[1][8]

Visualization: Suzuki-Miyaura Catalytic Cycle

Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a key transformation for forming C-N bonds, allowing for the arylation of amines. For 2-aminothiazole derivatives, specific ligand systems have been developed to achieve high efficiency.[10]

Frequently Asked Questions (FAQs): Buchwald-Hartwig Amination

Q1: Can I directly N-arylate the primary amino group of 2-Amino-5-chlorothiazole?

A1: Yes, direct N-arylation is possible, but it is a challenging transformation. The substrate contains two potential nucleophilic sites (the primary amine and the ring nitrogen), and the catalyst can be inhibited by the substrate itself.[10] Specialized ligands are often required. For the N-arylation of 2-aminothiazoles, ligands like tBuBrettPhos have been shown to be particularly effective.[10]

Q2: What are the best reaction conditions for this amination?

A2: A combination of a palladium source (e.g., Pd₂(dba)₃) and a specialized ligand like tBuBrettPhos is a good starting point.[10] Strong, non-nucleophilic bases such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are typically used.[11] The choice of solvent is also important, with ethereal solvents like THF or dioxane, and aromatic solvents like toluene being common choices.[12]

Q3: I've read that adding acetic acid can help. Why is that?

A3: For the N-arylation of 2-aminothiazoles, it has been found that a catalytic amount of acetic acid can significantly increase the rate of reaction.[10] It is believed that the acid facilitates the activation of the palladium precatalyst, leading to a more active catalytic species.[10]

Troubleshooting Guide: Buchwald-Hartwig Amination

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield or No Reaction	1. Catalyst deactivation by the thiazole substrate.[10] 2. Steric hindrance from the amine and the aryl halide. 3. The base is not strong enough or is incompatible with other functional groups.[11]	1. Use a specialized ligand system known for aminating heteroaryl amines, such as tBuBrettPhos.[10] 2. Screen different strong bases (NaOtBu, K₃PO₄, LHMDS).[11] 3. Add a catalytic amount of acetic acid (e.g., 3 mol%) to facilitate catalyst activation.[10]
Side Product Formation	1. Hydrodehalogenation of the aryl halide coupling partner. 2. Reaction at the thiazole ring nitrogen instead of the amino group.	1. Ensure strictly anhydrous and anaerobic conditions. 2. Screen different ligands to improve selectivity for N-arylation of the amino group. 3. Lowering the reaction temperature may improve selectivity.

General Protocol for Buchwald-Hartwig Amination

This protocol is adapted from methods for the N-arylation of 2-aminothiazoles.[10]

• Reaction Setup: In a glovebox, add the aryl halide (if it is the coupling partner, 1.0 equiv), 2-Amino-5-chlorothiazole hydrochloride (1.2 equiv), and the base (e.g., NaOtBu, 1.5 equiv) to an oven-dried reaction vial.

• Catalyst Addition: Add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.75 - 1.5 mol%) and the ligand (e.g., tBuBrettPhos, 3.3 mol%).

• Additive: Add a catalytic amount of acetic acid (e.g., 3 mol%).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane).

• Reaction: Seal the vial and heat the mixture to 110 °C with stirring. Monitor the reaction by LC-MS.

• Work-up and Purification: Follow a standard aqueous work-up and purify by column chromatography.

Visualization: Buchwald-Hartwig Troubleshooting Workflow

Caption: A decision tree for troubleshooting common issues in Buchwald-Hartwig amination.

Sonogashira Coupling

The Sonogashira coupling is a reliable method for the formation of C(sp²)-C(sp) bonds between aryl halides and terminal alkynes. The reaction typically employs a dual catalytic system of palladium and copper.[13]

Frequently Asked Questions (FAQs): Sonogashira Coupling

Q1: What is the standard catalyst system for a Sonogashira coupling with an aryl chloride?

A1: A typical Sonogashira catalyst system consists of a palladium source, such as PdCl₂(PPh₃)₂, and a copper(I) co-catalyst, usually copper(I) iodide (CuI).[14] An amine base, like triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is commonly used, which also serves as the solvent in some cases.[15]

Q2: Are there copper-free options available?

A2: Yes, copper-free Sonogashira couplings have been developed to avoid the formation of alkyne homocoupling byproducts (Glaser coupling) and to simplify product purification.[16] These systems often require higher catalyst loadings or more specialized ligands and may use other bases.[17][18] For example, systems using a palladium precatalyst with a bulky phosphine ligand and a base like DABCO in a polar aprotic solvent have been reported.[17]

Q3: How does solvent choice impact the reaction?

A3: The solvent plays a crucial role in the Sonogashira coupling by dissolving the various components, including the aryl halide, alkyne, catalysts, and base.[19] Dipolar aprotic solvents like DMF or DMSO are often good choices as they can dissolve a wide range of organic compounds and inorganic salts.[17][19] However, in some cases, nonpolar solvents like toluene can provide better yields, as polar solvents like DMF can sometimes displace ligands from the active palladium complex.[19]

Troubleshooting Guide: Sonogashira Coupling

Issue	Potential Cause(s)	Recommended Solution(s)
No Reaction	1. Inactive catalyst for C-Cl bond activation. 2. Insufficiently strong base to deprotonate the alkyne.	1. Switch to a more active palladium precatalyst system. 2. Use a stronger amine base or consider an inorganic base like K₂CO₃ in a polar solvent.[14]
Alkyne Homocoupling (Glaser Product)	1. Presence of oxygen. 2. High concentration of copper catalyst.	1. Ensure the reaction is run under a strict inert atmosphere.[15] 2. Reduce the amount of CuI co-catalyst. 3. Switch to a copper-free protocol.[17]
Low Yield	1. Poor solubility of reagents. 2. Catalyst inhibition.	1. Screen different solvents (e.g., DMF, DMSO, toluene, THF) to find one that provides good solubility for all components.[17][19] 2. Increase catalyst loading.

General Protocol for Sonogashira Coupling

This is a general protocol and may need to be optimized for 2-Amino-5-chlorothiazole hydrochloride.

• Reaction Setup: To a Schlenk flask, add 2-Amino-5-chlorothiazole hydrochloride (1.0 equiv), the terminal alkyne (1.1 - 1.5 equiv), PdCl₂(PPh₃)₂ (1-5 mol%), and CuI (1-5 mol%).

• Solvent and Base: Add an anhydrous, degassed solvent (e.g., THF or DMF) and a degassed amine base (e.g., triethylamine, 2-3 equiv).

• Reaction: Stir the mixture under an inert atmosphere at room temperature or with gentle heating (40-60 °C). Monitor the reaction by TLC or LC-MS.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate and perform a standard aqueous work-up.

• Purification: Purify the crude product by column chromatography.

References

• Surry, D. S., & Buchwald, S. L. (2012). Palladium-Catalyzed N-Arylation of 2-Aminothiazoles. Organic letters, 14(5), 1294–1297. Retrieved from [Link]

• Panda, S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Sustainable Chemical Insight in Biological Exploration. Retrieved from [Link]

• Chutia, R., et al. (2025). International Journal of New Chemistry, 12(3), 329-339. Retrieved from [Link]

• Convenient and Reliable Routes Towards 2-Aminothiazoles: Palladium-Catalyzed versus Copper-Catalyzed Aminations of Halothiazoles. (n.d.). CORE. Retrieved from [Link]

• Yi, C. S., et al. (2014). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Organic Letters, 16(11), 3052–3055. Retrieved from [Link]

• Daugulis, O., et al. (2015). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 48(4), 1004–1019. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of Cu salts, solvents, and bases for Sonogashira coupling reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki‐Miyaura cross‐coupling reaction of chloro heterocycles. Retrieved from [Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Retrieved from [Link]

• ResearchGate. (n.d.). Key ligands used in palladium-mediated cross-coupling reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• ResearchGate. (2020). Application of Palladium Based Precatalytic Systems in the Suzuki‐Miyaura Cross‐Coupling Reactions of Chloro‐ Heterocycles. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• PubMed. (2025). Biocatalytic Activation of Sulfur Heteroaromatics Facilitates Dearomatizing Cross-Couplings to Set Stereogenic Centers or Axes. Retrieved from [Link]

• PubMed. (n.d.). Palladium-catalyzed N-arylation of 2-aminothiazoles. Retrieved from [Link]

• PubMed Central. (2023). Amino Acid-Derived Ionic Chiral Catalysts Enable Desymmetrizing Cross-Coupling to Remote Acyclic Quaternary Stereocenters. Retrieved from [Link]

• PubMed Central. (n.d.). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. Retrieved from [Link]

• PSE Community.org. (2024). Microwave-Assisted Solvent- and Cu(I)-Free Sonogashira C-C Cross-Coupling Catalysed by Pd Ionanofluids. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Biocatalytic Activation of Sulfur Heteroaromatics Facilitates Dearomatizing Cross-Couplings to Set Stereogenic Centers or Axes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
• 10. Palladium-Catalyzed N-Arylation of 2-Aminothiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 13. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. psecommunity.org [psecommunity.org]
• 16. ijnc.ir [ijnc.ir]
• 17. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Amino Acid-Derived Ionic Chiral Catalysts Enable Desymmetrizing Cross-Coupling to Remote Acyclic Quaternary Stereocenters - PMC [pmc.ncbi.nlm.nih.gov]
• 19. books.lucp.net [books.lucp.net]

Technical Support Center: Solvent Effects on the Reactivity of 2-Amino-5-chlorothiazole Hydrochloride

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Amino-5-chlorothiazole hydrochloride. This guide provides in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) regarding the critical role of solvents in modulating the reactivity of this versatile building block. Our aim is to equip you with the expertise to optimize your reaction conditions, mitigate side reactions, and ensure the robustness of your synthetic protocols.

Introduction: The Decisive Role of the Solvent

2-Amino-5-chlorothiazole hydrochloride is a key intermediate in the synthesis of a wide range of biologically active molecules. The reactivity of this compound is significantly influenced by the choice of solvent. The solvent not only dictates the solubility of the reactants but also influences the reaction mechanism, kinetics, and the stability of intermediates and transition states. A judicious selection of solvent is therefore paramount for achieving high yields, purity, and reproducibility. This guide will delve into the nuances of solvent selection for common reactions involving 2-Amino-5-chlorothiazole hydrochloride and provide practical solutions to challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors to consider when selecting a solvent for reactions with 2-Amino-5-chlorothiazole hydrochloride?

A1: The primary considerations for solvent selection are:

• Solubility: Ensure that 2-Amino-5-chlorothiazole hydrochloride and all other reactants are sufficiently soluble at the desired reaction temperature to allow for a homogeneous reaction mixture. Poor solubility can lead to slow or incomplete reactions.

• Reactivity: The solvent should be inert under the reaction conditions and not compete with the desired reaction pathway. For instance, nucleophilic solvents like alcohols may interfere with acylation or alkylation reactions.

• Polarity: The polarity of the solvent can significantly impact the reaction rate. Polar aprotic solvents like DMF and DMSO can accelerate reactions involving polar transition states, while nonpolar solvents may be preferred for other transformations.

• Boiling Point: The boiling point of the solvent determines the accessible temperature range for the reaction. Higher boiling points are necessary for reactions requiring significant thermal energy.

• Work-up: Consider the ease of solvent removal and potential for azeotrope formation during the work-up procedure.

Q2: I am observing low to no yield in my reaction. Could the solvent be the issue?

A2: Absolutely. An inappropriate solvent is a common cause of low or no product yield. Here are a few troubleshooting steps related to the solvent:

• Check Solubility: Visually inspect the reaction mixture. If the starting material is not fully dissolved, consider a solvent in which it has higher solubility or increase the reaction temperature if the solvent's boiling point allows. For instance, the related compound 2-amino-5-methylthiazole shows good solubility in polar protic solvents like methanol and ethanol[1].

• Solvent Purity: Ensure the solvent is of appropriate grade and dry, especially for moisture-sensitive reactions. Water can hydrolyze starting materials or intermediates.

• Solvent-Reactant Interaction: The solvent might be reacting with your reagents. For example, in acylation reactions, protic solvents can compete with the amino group of the thiazole for the acylating agent.[2]

Q3: I am struggling with the purification of my product. How can the choice of reaction solvent affect this?

A3: The reaction solvent can impact purification in several ways:

• Byproduct Formation: The solvent can promote side reactions, leading to a more complex mixture of products that is difficult to separate. For example, in some reactions, the use of an alcohol as a solvent can lead to the formation of ether byproducts.[3]

• Residual Solvent: High-boiling point solvents like DMF and DMSO can be challenging to remove completely and may require techniques like lyophilization or high-vacuum distillation.

• Crystallization: The choice of reaction solvent can influence the crystalline form of the product, which can affect its ease of isolation and purification by recrystallization.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments and provides targeted solutions with a focus on the role of the solvent.

Problem	Potential Solvent-Related Cause	Recommended Solution & Rationale
Low or No Product Yield	Poor solubility of 2-Amino-5-chlorothiazole hydrochloride. The hydrochloride salt can have limited solubility in non-polar organic solvents.	Solution: Use a polar aprotic solvent such as DMF, DMSO, or acetonitrile. These solvents can effectively solvate the ionic hydrochloride salt. Alternatively, a co-solvent system (e.g., ethanol/water) can be employed to enhance solubility.[4] The rationale is to achieve a homogeneous reaction medium for optimal reactivity.
Solvent reacting with reagents. Protic solvents (e.g., alcohols, water) can act as nucleophiles, competing with the 2-amino group in acylation or alkylation reactions.	Solution: Switch to an inert, aprotic solvent like THF, dioxane, or toluene for such reactions.[2] This prevents unwanted side reactions and directs the reactivity towards the desired product.
Decomposition of starting material or intermediates. In some cases, prolonged heating in certain solvents can lead to degradation. 2-aminothiazoles have shown instability in DMSO at room temperature over time.[5]	Solution: If decomposition is suspected, consider running the reaction at a lower temperature for a longer duration or choosing a solvent with a lower boiling point. For sensitive compounds, preparing fresh solutions in DMSO and storing them at -20°C can mitigate degradation.[5]
Formation of Multiple Products/Impurities	Side reactions promoted by the solvent. The solvent can influence the chemoselectivity of a reaction. For example, in Sandmeyer-type reactions, the choice of solvent can affect the ratio of desired product to byproducts.[3][6]	Solution: Screen different solvents to find one that favors the desired reaction pathway. For instance, in some palladium-catalyzed cross-couplings, a switch from a non-polar to a polar aprotic solvent can alter the selectivity.
Reaction with atmospheric moisture. If the solvent is not anhydrous and the reaction is moisture-sensitive, hydrolysis of reactants or products can occur.	Solution: Use a dry, anhydrous solvent and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). This is particularly crucial for reactions involving organometallics or highly reactive intermediates.
Difficult Product Isolation/Purification	High-boiling point of the reaction solvent. Solvents like DMF, DMSO, and NMP have high boiling points, making them difficult to remove under standard rotary evaporation.	Solution: If possible, choose a lower-boiling point solvent that still meets the reaction requirements. If a high-boiling point solvent is necessary, consider techniques like azeotropic distillation with a suitable co-solvent (e.g., toluene) or purification methods that do not require complete solvent removal prior to chromatography (e.g., direct loading onto a silica gel column).
Product is soluble in the work-up solvent. During aqueous work-up, the desired product may have some solubility in the aqueous layer, leading to lower isolated yields.	Solution: Perform multiple extractions with an appropriate organic solvent. Adjusting the pH of the aqueous layer can also alter the solubility of the product. Salting out the aqueous layer by adding a saturated solution of sodium chloride can decrease the solubility of organic compounds in the aqueous phase.

Solvent Selection for Key Reactions

Hantzsch Thiazole Synthesis

The Hantzsch synthesis is a classic method for forming the thiazole ring. The choice of solvent is critical for the cyclocondensation step.

• Recommended Solvents: Ethanol, methanol, or a mixture of ethanol and water are commonly used.[4][7] These protic solvents facilitate the proton transfer steps in the reaction mechanism and are effective at dissolving the thiourea and α-halocarbonyl precursors.

• Expert Insight: The use of a water co-solvent can sometimes improve the yield and facilitate the precipitation of the product upon cooling.[4] Green chemistry approaches have also explored solvent-free conditions or the use of greener solvents.[8][9]

Caption: Generalized workflow for the Hantzsch thiazole synthesis.

N-Acylation

Acylation of the 2-amino group is a common transformation. The solvent plays a crucial role in preventing side reactions.

• Recommended Solvents: Aprotic solvents such as Tetrahydrofuran (THF), Dichloromethane (DCM), or Acetonitrile (MeCN) are preferred.[2] The use of a base like triethylamine or pyridine is often necessary to neutralize the HCl generated during the reaction.

• Causality: Protic solvents are generally avoided as they can compete with the amino group for the acylating agent, leading to the formation of ester or acid byproducts and reducing the overall yield of the desired amide. In some cases, using dimethylformamide (DMF) can be advantageous due to its high polarity and ability to dissolve a wide range of reagents.[10]

Caption: Decision tree for troubleshooting low yields in N-acylation reactions.

Sandmeyer-Type Reactions

The conversion of the 2-amino group to other functionalities via a diazonium salt intermediate is a powerful synthetic tool.

• Recommended Solvents: Acetonitrile is a commonly employed solvent for Sandmeyer-type reactions of 2-aminothiazoles.[6][11] It is a polar aprotic solvent that can effectively solvate the diazonium salt intermediate.

• Expert Insight: The Sandmeyer reaction is notoriously sensitive to reaction conditions. The choice of solvent can influence the stability of the diazonium salt and the rate of the subsequent substitution reaction. It is crucial to maintain low temperatures during the diazotization step to prevent decomposition of the diazonium salt.[6]

Data Summary: Solubility of a Related Compound

Solvent	278.15 K	283.15 K	288.15 K	293.15 K	298.15 K	303.15 K	308.15 K	313.15 K
Methanol	0.1356	0.1532	0.1725	0.1936	0.2168	0.2423	0.2704	0.3013
Ethanol	0.0712	0.0801	0.0900	0.1009	0.1129	0.1262	0.1408	0.1569
n-Propanol	0.0465	0.0522	0.0586	0.0658	0.0738	0.0828	0.0928	0.1039
Isopropanol	0.0389	0.0438	0.0493	0.0555	0.0624	0.0701	0.0787	0.0883
Acetone	0.0735	0.0837	0.0950	0.1075	0.1214	0.1368	0.1539	0.1729
Acetonitrile	0.0351	0.0396	0.0447	0.0504	0.0568	0.0639	0.0718	0.0806
Ethyl Acetate	0.0754	0.0864	0.0986	0.1121	0.1271	0.1438	0.1623	0.1828
Toluene	0.0102	0.0118	0.0136	0.0156	0.0179	0.0205	0.0234	0.0267
1,4-Dioxane	0.0518	0.0592	0.0675	0.0768	0.0872	0.0989	0.1119	0.1265
Cyclohexane	0.0007	0.0008	0.0010	0.0012	0.0014	0.0016	0.0019	0.0022

Data adapted from a study on 2-amino-5-methylthiazole.[1]

This data highlights that polar protic solvents like methanol and ethanol, as well as polar aprotic solvents like acetone and ethyl acetate, are good solvents for this class of compounds, while non-polar solvents like toluene and cyclohexane show poor solubility.

Conclusion

The selection of an appropriate solvent is a critical parameter that can determine the success of a chemical reaction. For 2-Amino-5-chlorothiazole hydrochloride, a thorough understanding of the interplay between the solvent, reactants, and reaction mechanism is essential for achieving optimal outcomes. This guide has provided a framework for rational solvent selection and troubleshooting common issues. By applying these principles, researchers can enhance the efficiency and reliability of their synthetic endeavors.

References

• Zhang, Y., et al. (2020). Synthesis of thiazole derivatives in DESs as solvents. Green Chemistry, 22(1), 123-130.
• El-Sayed, M. A., et al. (2018).
• Dawane, B. S., et al. (2010). Synthesis of Hantzsch thiazole derivatives under solvent free conditions. Indian Journal of Chemistry - Section B, 49B(1), 128-131.
• Babu, K. S., et al. (2015). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Journal of Heterocyclic Chemistry, 52(1), 1-15.
• Rajappa, S., et al. (1982). A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 91(5), 451-455.
• Al-Masoudi, N. A., et al. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Journal of Medicinal and Chemical Sciences, 4(2), 118-128.
• Facchinetti, V., et al. (2016).
• Kozik, M., et al. (2018). Search for the Active Ingredients from a 2-Aminothiazole DMSO Stock Solution with Antimalarial Activity. ChemMedChem, 13(1), 25-29.
• Abdu-Rahem, L. R. (2021). Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review.

• Wikipedia. (2023). Sandmeyer reaction. Available at: [Link]

• Rama Rao, K., et al. (2005). Synthesis of aminothiazoles: polymer-supported approaches. Tetrahedron Letters, 46(1), 123-125.
• Al-Omar, M. A., et al. (2018). Design, Synthesis and DFT/DNP Modeling Study of New 2-Amino-5-arylazothiazole Derivatives as Potential Antibacterial Agents. Molecules, 23(2), 456.

• Reddit. (2024). Sandmeyer type reaction troubleshoot. Available at: [Link]

• Bayramin, D., & Öztürk, G. (2025). Synthesis and Solvatochromism of New Thiazole Derivatives Bearing N,N-Bis(2-methoxyethyl) Benzenesulfonamide Moiety. Journal of Molecular Structure, 1325, 139321.
• Al-Otaibi, J. S., et al. (2022). Insights into solvation, chemical reactivity, structural, vibrational and anti-hypertensive properties of a thiazolopyrimidine derivative by DFT and MD simulations. Journal of Molecular Liquids, 360, 119456.
• Pate, S., et al. (2024).
• El-Faham, A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(6), 1449.
• Mohammed, S. A., et al. (2023). Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Baghdad Science Journal, 20(1), 123-134.

• Reddit. (2019). Troubleshooting a Sandmeyer reaction. Available at: [Link]

• Connon, S. J. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. Beilstein Journal of Organic Chemistry, 11, 443-454.
• El-Gaby, M. S. A., et al. (2002). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives.
• Sahu, P. K., et al. (2021). α-Aminoazoles/azines: key reaction partners for multicomponent reactions. RSC Advances, 11(15), 8764-8785.
• Asiri, A. M., & Khan, S. A. (2011). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Journal of the Serbian Chemical Society, 76(6), 837-854.
• Akasugi, et al. (2001). Method for preparing 2-chloropropionaldehyde and use of the same.
• Zhang, J., et al. (2019). Solubility determination and thermodynamic modelling of 2-amino-5-methylthiazole in eleven organic solvents from T = (278.15 to 313.15) K and mixing properties of solutions. The Journal of Chemical Thermodynamics, 131, 235-244.
• Needham, T. E. (1972). The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island.
• Chakravarty, D., & Lahiri, S. C. (1983). Solubilities of Amino Acids in Different Mixed Solvents. Journal of the Indian Chemical Society, 60(2), 136-139.
• Asghar, M. A., et al. (2021).
• da Silva, E. F., et al. (2004). Solvent effects in optical spectra of ortho-aminobenzoic acid derivatives. Journal of Photochemistry and Photobiology A: Chemistry, 162(1), 101-109.
• El-Nahass, M. M., et al. (2016). Solvent effects on optical and electronic properties of carbazole benzothiazole based bipolar compound: TD-DFT/PCM approach. Journal of Molecular Liquids, 224, 11-18.
• Needham, T. E. (1972). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI.
• Jones, L. S., et al. (2025). Investigating the effect of solvent polarity environment differences in electrolyte and non-electrolyte systems. Journal of Pharmaceutical Sciences, In Press.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04959D [pubs.rsc.org]
• 3. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 4. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. bepls.com [bepls.com]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 2-Amino-5-chlorothiazole Hydrochloride

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Amino-5-chlorothiazole hydrochloride. The focus is on the practical management of reaction exotherms, a critical safety and quality parameter in this process. The content is structured in a troubleshooting and FAQ format to address specific, real-world challenges.

The Critical Challenge: Managing the Chlorination Exotherm

The synthesis of 2-Amino-5-chlorothiazole hydrochloride typically involves the electrophilic chlorination of a 2-aminothiazole precursor. This step is inherently hazardous due to its significant exothermicity. The formation of the carbon-chlorine bond on the thiazole ring is a highly energetic process. Failure to control the heat generated can lead to a runaway reaction, characterized by a rapid, uncontrolled increase in temperature and pressure.[1][2]

Consequences of poor exotherm management include:

• Safety Hazards: Violent reaction, vessel over-pressurization, and release of toxic and corrosive gases (e.g., chlorine, hydrogen chloride).[3][4]

• Product Quality Degradation: Thermal decomposition of reactants, intermediates, or the final product, leading to the formation of impurities and a low yield.[5]

• Process Failure: Complete loss of the batch and potential damage to equipment.

This guide is designed to equip you with the knowledge to anticipate, prevent, and manage these thermal hazards effectively.

Troubleshooting Guide: Real-Time Problem Solving

This section addresses specific issues you might encounter during the chlorination step.

Question 1: My reaction temperature is rising uncontrollably and has exceeded the set point, even with the cooling system at maximum. What are the immediate steps?

Answer: This is a potential runaway scenario that requires immediate and decisive action.

• Cease Reagent Addition: Immediately stop the feed of the chlorinating agent (e.g., sulfuryl chloride, NCS). This is the most critical step to prevent adding more fuel to the reaction.

• Maximize Heat Removal:

  • Increase the stirring rate to improve heat transfer from the reaction mass to the vessel walls.

  • Ensure your cooling bath/fluid is at its lowest possible temperature and has sufficient volume.

• Emergency Dilution (If Safe): If you have a pre-chilled, inert solvent available and the reactor has sufficient headspace, adding it can help absorb heat and dilute the reactants. This should only be done if planned for in your safety protocol.

• Prepare to Quench: Have a pre-prepared, appropriate quenching solution ready. The choice of quencher depends on your chlorinating agent (e.g., a sodium bisulfite or sodium thiosulfate solution for chlorine-based reagents).

• Alert and Evacuate: Inform your colleagues and safety officer immediately. If the temperature continues to accelerate, do not hesitate to initiate your facility's emergency shutdown procedure and evacuate the area.

dot

Caption: Emergency response workflow for a thermal excursion.

Question 2: After starting the chlorinating agent addition, nothing happened for several minutes, then the temperature spiked violently. What caused this, and how can I prevent it?

Answer: You experienced a dangerous phenomenon known as reagent accumulation due to a long induction period .

• Causality: The chlorinating agent was added to the reactor but did not immediately react. It built up to a high concentration. When the reaction finally initiated, the accumulated reagent reacted all at once, releasing a massive amount of energy far exceeding the cooling system's capacity.[1] This can be more dangerous than a standard runaway because the initial conditions appear deceptively calm.

• Prevention:

  • Confirm Initiation: Before starting continuous, slow addition, add a very small initial portion of the chlorinating agent. Wait and watch for a slight, controlled temperature rise (e.g., 1-2 °C) and/or a color change. This confirms the reaction has started. Only then should you begin the slow, continuous feed.[1]

  • Check Reagent Quality: Ensure starting materials are pure. Impurities can sometimes inhibit or delay reaction initiation.[5]

  • Optimize Temperature: Ensure the starting temperature is appropriate. Some reactions require a minimum temperature to overcome the activation energy barrier.

  • Ensure Proper Mixing: Inadequate agitation can create localized "dead spots" where the reagent concentrates.

Question 3: The final reaction mixture is a dark, tarry substance with a very low yield of 2-Amino-5-chlorothiazole. Is this related to the exotherm?

Answer: Yes, this is a very likely consequence of poor temperature control.

• Causality: Thiazole rings and their derivatives can be sensitive to high temperatures. Exceeding the optimal temperature range, even for a short period, can trigger decomposition pathways and polymerization side reactions.[5] These side reactions compete with the desired chlorination, consuming your starting material and producing complex, often insoluble, impurities.

• Solution:

  • Strict Temperature Adherence: Maintain the reaction temperature within the validated range (see table below). Use a reliable and calibrated temperature probe placed directly in the reaction mixture.

  • Slower Addition Rate: The simplest way to reduce the instantaneous heat generation is to slow down the addition of the chlorinating agent.

  • Consider Dilution: Running the reaction at a lower concentration provides a larger thermal mass (the solvent) to act as a heat sink, which helps buffer temperature spikes.

Frequently Asked Questions (FAQs)

Q1: What are the most critical process parameters to control during the chlorination of 2-aminothiazole?

A1: The three most critical parameters are:

• Rate of Reagent Addition: This directly controls the rate of heat generation. The addition must be slow enough that the cooling system can continuously remove the heat produced.

• Reaction Temperature: This affects reaction rate and selectivity. Maintaining a consistent, low temperature is key to preventing side reactions and decomposition.

• Agitation/Mixing: Efficient stirring is non-negotiable. It ensures uniform temperature throughout the reactor and promotes efficient heat transfer to the cooling jacket.

Q2: What are the essential engineering and administrative controls for safely performing this synthesis?

A2: A multi-layered safety approach is required.

• Engineering Controls:

  • Use a jacketed reactor connected to a reliable temperature control unit (cryostat or chiller).[3]

  • Employ continuous temperature and pressure monitoring with programmable alarms and emergency shutdown interlocks.[3]

  • Perform the reaction in a fume hood or other ventilated enclosure to manage the release of HCl and other toxic vapors.[3][4]

  • Have an emergency quench system and spill containment measures in place.[3]

• Administrative Controls:

  • Develop a comprehensive Standard Operating Procedure (SOP) that details every step, including normal operation, shutdown, and emergency procedures.

  • Conduct a thorough Process Hazard Analysis (PHA) or HAZOP study before any scale-up.

  • Ensure all personnel receive specific training on the hazards of chlorination reactions and the emergency response plan.[3]

Q3: How does the choice of chlorinating agent and solvent affect the exotherm?

A3: The choice of reagents is fundamental to the reaction's thermal profile.

• Chlorinating Agent: Reagents have different reactivities. For example, chlorine gas can be highly reactive and difficult to control, while N-chlorosuccinimide (NCS) is a solid and often provides a more controlled reaction. Sulfuryl chloride (SO2Cl2) is a common liquid reagent, but its reaction can also be very vigorous. The heat of reaction will differ for each.

• Solvent: The solvent acts as a heat sink. A solvent with a higher heat capacity can absorb more energy for a given temperature increase. The solvent must be inert to the highly reactive chlorinating agent.[5] The boiling point is also a critical safety parameter; a low-boiling solvent could vaporize during an exotherm, rapidly increasing reactor pressure.

Process Parameters & Generalized Protocol

The following table summarizes key control parameters for the chlorination step. These values are illustrative and must be optimized for your specific process and scale.

Parameter	Control Range/Value	Rationale & Key Considerations
Starting Material	2-Aminothiazole	Ensure high purity; impurities can affect initiation.[5]
Chlorinating Agent	Sulfuryl Chloride (SO2Cl2)	Common reagent; highly reactive. Other options include NCS.
Solvent	Dichloromethane (DCM)	Inert, low freezing point, easily removed. Acetic acid is another possibility.[6]
Reaction Temperature	-5 °C to 5 °C	Low temperature is crucial to control the reaction rate and minimize side products.
Addition Time	2 - 4 hours (Lab Scale)	Slow addition is the primary method of exotherm control. Must be adjusted based on scale and cooling capacity.
Agitation	> 300 RPM (Lab Scale)	Must be sufficient to ensure rapid mixing and heat transfer; avoid splashing.
Quench Solution	Saturated Sodium Bicarbonate	Neutralizes excess acid (HCl) and reacts with any remaining chlorinating agent.

Generalized Laboratory Protocol (Illustrative)

• Vessel Setup: Equip a clean, dry, jacketed glass reactor with a mechanical stirrer, temperature probe (thermocouple), and a pressure-equalizing dropping funnel. Purge the vessel with an inert atmosphere (Nitrogen or Argon).

• Charge & Cool: Charge the reactor with 2-aminothiazole and the chosen solvent (e.g., DCM). Begin stirring and cool the reactor jacket to the target temperature (e.g., 0 °C).

• Reagent Preparation: In the dropping funnel, add the chlorinating agent (e.g., SO2Cl2) diluted in the same solvent.

• Initiation & Slow Addition: Once the reactor contents are at the target temperature, add ~2-3% of the chlorinating agent solution. Monitor for a slight, controlled exotherm. Once confirmed, begin the continuous slow addition via the dropping funnel over 2-4 hours, ensuring the internal temperature does not exceed 5 °C.

• Monitoring: Monitor the reaction progress via TLC or another suitable method.[5] Continue stirring at the reaction temperature for a set time after the addition is complete.

• Controlled Quench: Once the reaction is complete, slowly and carefully add the reaction mixture to a separate, well-stirred vessel containing a cold quench solution (e.g., saturated sodium bicarbonate). Caution: This quench is also exothermic and will release gas (CO2).

• Work-up: Proceed with standard aqueous work-up, extraction, and purification steps.[5]

dot

Caption: Controlled synthesis workflow for 2-Amino-5-chlorothiazole.

References

• Chlorination safety - YouTube. (2024).
• troubleshooting guide for the synthesis of 2-amino-5-chlorobenzothiazole derivatives - Benchchem.
• SAFETY OF CHLORINATION REACTIONS - IChemE.
• Safety of chlorine production and chlorination processes - ResearchGate.
• Safe handling of chlorine | ACS Chemical Health & Safety - ACS Publications.
• Analysis of the Risks in Chlorination Processes and Research on a Comprehensive Safety Protection System - Oreate AI Blog. (2025).
• CN101417985B - Method for synthesizing 2-amino thizaoline - Google Patents.
• US7932386B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives - Google Patents.

Sources

• 1. icheme.org [icheme.org]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CN101417985B - Method for synthesizing 2-amino thizaoline - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Assessment of 2-Amino-5-chlorothiazole Hydrochloride: Titration vs. High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the purity of active pharmaceutical ingredients (APIs) and key intermediates is a non-negotiable prerequisite for safety and efficacy. 2-Amino-5-chlorothiazole hydrochloride, a pivotal building block in the synthesis of various therapeutic agents, is no exception. Its purity must be rigorously controlled and accurately determined. This guide provides an in-depth, objective comparison of two principal analytical techniques for the purity assessment of this compound: the classical, yet robust, titration method and the modern, highly specific High-Performance Liquid Chromatography (HPLC).

As Senior Application Scientists, our aim is to furnish you with not just procedural steps, but a comprehensive understanding of the underlying principles, the rationale behind methodological choices, and the relative strengths and limitations of each approach. This will empower you to make informed decisions for your specific analytical needs, whether for routine quality control, stability testing, or in-depth impurity profiling.

The Dichotomy of Purity Analysis: Titration and HPLC

The choice between titration and HPLC for purity assessment is not merely a matter of instrumentation but a strategic decision based on the analytical objective. Titration, a cornerstone of analytical chemistry, quantifies the total amount of a specific functional group or ion, in this case, the amine hydrochloride. It is a method of absolute quantification. In contrast, HPLC is a separation technique that provides a detailed impurity profile, quantifying the main component relative to any detectable impurities.

Feature	Titration (Argentometric/Non-Aqueous)	High-Performance Liquid Chromatography (HPLC)
Principle	Chemical reaction (precipitation or neutralization) to quantify the total chloride or basic amine content.	Differential partitioning of components between a mobile and stationary phase for separation and quantification.
Specificity	Less specific. Quantifies the total analyte (e.g., total chloride), which may include contributions from other halide impurities. Non-aqueous titration quantifies total basicity.	Highly specific. Separates the main compound from impurities, providing a detailed purity profile and allowing for the quantification of individual impurities.[1][2][3]
Information Provided	Overall purity based on the content of the hydrochloride or the basic amine.	Percentage purity of the main peak and the levels of individual impurities.
Sensitivity	Lower sensitivity. Not suitable for detecting trace-level impurities.	High sensitivity. Capable of detecting and quantifying impurities at very low levels (ppm range).[1]
Cost & Complexity	Lower initial instrument cost, simpler method development, and less expensive reagents.	Higher initial instrument cost, more complex method development and validation, and more expensive solvents and columns.
Throughput	Lower throughput for manual titrations, although automation is possible.	Higher throughput, especially with the use of an autosampler.
Typical Application	Routine quality control, assay of bulk material where the impurity profile is well-characterized.	Impurity profiling, stability studies, method validation, and release testing where a detailed understanding of impurities is required.

In-Depth Analysis by Titration

For 2-Amino-5-chlorothiazole hydrochloride, two primary titration methods are applicable: argentometric titration for the hydrochloride moiety and non-aqueous titration for the basic amine group.

Argentometric Titration: Quantifying the Chloride Content

This method is a precipitation titration where the chloride ions from the hydrochloride salt are titrated with a standardized solution of silver nitrate to form an insoluble silver chloride precipitate.[4][5] The endpoint, where all chloride ions have reacted, is typically detected potentiometrically.

Causality in Experimental Design:

• Potentiometric Endpoint: A silver electrode is used as the indicator electrode. Its potential is dependent on the concentration of silver ions in the solution. At the equivalence point, a sharp change in the millivolt reading occurs as the concentration of free silver ions rapidly increases after all chloride ions have precipitated. This provides a more objective and precise endpoint determination compared to visual indicators.[6][7][8][9]

• Acidic Medium: The titration is performed in an acidic medium (e.g., by adding nitric acid) to prevent the precipitation of silver salts of other anions that might be present and to ensure a sharp endpoint.[10]

Experimental Protocol: Argentometric Titration of 2-Amino-5-chlorothiazole Hydrochloride

Materials:

• Potentiometric titrator with a silver indicator electrode and a suitable reference electrode (e.g., double junction Ag/AgCl).

• Standardized 0.1 M Silver Nitrate (AgNO₃) solution.

• 2-Amino-5-chlorothiazole hydrochloride sample.

• Nitric Acid (HNO₃), concentrated.

• Deionized water.

Procedure:

• Sample Preparation: Accurately weigh approximately 150-200 mg of the 2-Amino-5-chlorothiazole hydrochloride sample into a 250 mL beaker.

• Dissolution: Add 100 mL of deionized water and stir until the sample is completely dissolved.

• Acidification: Add 1 mL of concentrated nitric acid to the solution.

• Titration Setup: Place the beaker on the potentiometric titrator and immerse the electrodes in the solution.

• Titration: Titrate with the standardized 0.1 M AgNO₃ solution. Record the titrant volume and the corresponding millivolt readings.

• Endpoint Determination: The endpoint is the volume of AgNO₃ solution corresponding to the maximum inflection in the titration curve (or the maximum of the first derivative).

• Calculation: Purity (%) = (V × M × F × 100) / W Where:

  • V = Volume of AgNO₃ solution at the endpoint (mL)

  • M = Molarity of the AgNO₃ solution

  • F = Molar mass of 2-Amino-5-chlorothiazole hydrochloride (171.05 g/mol )

  • W = Weight of the sample (mg)

Non-Aqueous Titration: Quantifying the Basic Amine

This method is particularly useful for weak bases that do not give a sharp endpoint in aqueous solutions. The titration is carried out in a non-aqueous solvent, typically glacial acetic acid, which enhances the basicity of the amine. The titrant is a strong acid, perchloric acid, also prepared in glacial acetic acid.[11][12][13][14][15]

Causality in Experimental Design:

• Solvent System: Glacial acetic acid is a protogenic (acidic) solvent that can protonate the weak amine base, making it a stronger base and resulting in a sharper titration endpoint.

• Titrant: Perchloric acid in glacial acetic acid is a very strong acidic titrant, ensuring a complete reaction with the weak base.[12]

• Mercuric Acetate: For hydrochloride salts, the chloride ion can interfere with the titration. Mercuric acetate is added to form undissociated mercuric chloride, effectively removing the interference of the chloride ion.[11][13][14]

Experimental Protocol: Non-Aqueous Titration of 2-Amino-5-chlorothiazole Hydrochloride

Materials:

• Potentiometric titrator with a glass pH electrode and a suitable reference electrode, or a visual indicator.

• Standardized 0.1 M Perchloric Acid (HClO₄) in glacial acetic acid.

• 2-Amino-5-chlorothiazole hydrochloride sample.

• Glacial Acetic Acid.

• Mercuric Acetate solution (5% w/v in glacial acetic acid).

• Crystal Violet indicator (0.5% w/v in glacial acetic acid), if using visual endpoint detection.

Procedure:

• Sample Preparation: Accurately weigh approximately 150-200 mg of the 2-Amino-5-chlorothiazole hydrochloride sample into a 250 mL beaker.

• Dissolution: Add 50 mL of glacial acetic acid and stir until the sample is dissolved.

• Chloride Removal: Add 10 mL of 5% mercuric acetate solution and stir.

• Indicator Addition (for visual titration): Add 2-3 drops of crystal violet indicator. The solution will appear violet.

• Titration: Titrate with the standardized 0.1 M HClO₄ solution.

• Endpoint Determination:

  • Potentiometric: The endpoint is the volume of HClO₄ solution corresponding to the maximum inflection in the titration curve.

  • Visual: The endpoint is reached when the color of the solution changes from violet to blue-green.

• Blank Determination: Perform a blank titration with the same quantities of reagents but without the sample.

• Calculation: Purity (%) = ((V_sample - V_blank) × M × F × 100) / W Where:

  • V_sample = Volume of HClO₄ solution for the sample (mL)

  • V_blank = Volume of HClO₄ solution for the blank (mL)

  • M = Molarity of the HClO₄ solution

  • F = Molar mass of 2-Amino-5-chlorothiazole hydrochloride (171.05 g/mol )

  • W = Weight of the sample (mg)

In-Depth Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for purity determination in the pharmaceutical industry due to its high resolving power and sensitivity, allowing for the separation and quantification of the main component from its impurities.[1][2][3][16][17][18] A reversed-phase HPLC method is typically suitable for a moderately polar compound like 2-Amino-5-chlorothiazole hydrochloride.

Causality in Experimental Design:

• Reversed-Phase Column (C18): A C18 column provides a nonpolar stationary phase, which is effective for retaining and separating moderately polar compounds based on their hydrophobicity.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer or water with an acid modifier like formic or phosphoric acid) and an organic solvent (e.g., acetonitrile or methanol) is used. The buffer controls the pH to ensure consistent ionization of the analyte, while the organic solvent controls the retention time.

• UV Detection: The thiazole ring in the molecule contains a chromophore that absorbs UV light, making UV detection a suitable and robust method for quantification.

Experimental Protocol: HPLC Purity Assessment of 2-Amino-5-chlorothiazole Hydrochloride

Materials:

• HPLC system with a UV detector, pump, autosampler, and column oven.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• 2-Amino-5-chlorothiazole hydrochloride reference standard and sample.

• Acetonitrile (HPLC grade).

• Orthophosphoric acid.

• Deionized water (HPLC grade).

Chromatographic Conditions (Illustrative):

• Mobile Phase: A mixture of 0.1% orthophosphoric acid in water (A) and acetonitrile (B) in an isocratic ratio (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 260 nm (to be determined by UV scan of the analyte).

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation: Accurately weigh and dissolve the 2-Amino-5-chlorothiazole hydrochloride reference standard in the mobile phase to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare working standards by further dilution.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to achieve a similar concentration to the main working standard.

• System Suitability: Inject the standard solution multiple times (e.g., 5-6 injections) to verify system precision (RSD of peak area ≤ 2.0%).

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Data Processing: Integrate the peaks in the chromatograms.

• Calculation (Area Percent): Purity (%) = (Area_main_peak / Total_area_all_peaks) × 100

Method Validation: A comprehensive validation of the HPLC method should be performed according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).[1][2][17][18]

Visualizing the Workflows

Caption: Comparative workflows for argentometric and non-aqueous titration.

Caption: General workflow for purity assessment by HPLC.

Conclusion and Recommendations

Both titration and HPLC are indispensable tools for the purity assessment of 2-Amino-5-chlorothiazole hydrochloride, each offering distinct advantages.

• Titration (specifically argentometric titration) serves as a rapid, cost-effective, and reliable method for determining the overall purity based on the hydrochloride content. It is highly suitable for routine quality control of bulk material where the impurity profile is already well-understood and trace impurity analysis is not the primary objective.

• HPLC is the method of choice for a comprehensive purity analysis. Its high specificity and sensitivity are essential for identifying and quantifying individual impurities, which is critical for stability studies, in-depth characterization, and regulatory submissions.

For a robust and comprehensive quality control strategy, a combination of these techniques is often recommended. Titration can be employed for initial, high-throughput screening and assay, while HPLC provides the detailed impurity profile necessary for ensuring the highest standards of product quality and safety in drug development and manufacturing.

References

• Dong, M. W., & Hu, G. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. Available at: [Link]

• Japanese Pharmacopoeia. (n.d.). Endpoint Detection Methods in Titrimetry. Available at: [Link]

• Science.gov. (n.d.). potentiometric end-point detection: Topics by Science.gov. Available at: [Link]

• De-Beger, S. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. Labcompare. Available at: [Link]

• Boryana, L. (2024). Potentiometric titration end point detection and indicators. ChemBuddy. Available at: [Link]

• Patel, D. J., et al. (n.d.). Various Criteria in Development & Validation of HPLC Analytical Methods: -Review. Impactfactor.org. Available at: [Link]

• Bhavani, L. R. D., & Aruna, D. R. (2015). Method Development and Validation Parameters of HPLC- A Mini Review. Research & Reviews: Journal of Pharmaceutical Analysis. Available at: [Link]

• Metrohm. (2021). Recognizing the Endpoints of Automated Titrations. AZoM.com. Available at: [Link]

• Pharmatech. (2024). Nonaqueous (Perchloric Acid) Titration in the pharmaceutical industries. Available at: [Link]

• Labmonk. (n.d.). Methods to Determine End Point of Potentiometric Titration and Applications. Available at: [Link]

• BrainKart. (2018). Assay by Non-Aqueous Titrations. Available at: [Link]

• U.S. Pharmacopeia. (n.d.). <191> IDENTIFICATION TESTS-GENERAL. Available at: [Link]

• Siddiqui, M. R., et al. (2017). core components of analytical method validation for small molecules-an overview. Journal of Pharmaceutical Research. Available at: [Link]

• Saraswati Institute of Pharmaceutical Sciences. (n.d.). Non Aqueous Titration. Available at: [Link]

• EPTQ. (n.d.). Chemical analysis in amine system operations. Available at: [Link]

• U.S. Pharmacopeia. (2018). USP–NF Online: <191> Identification Tests—General, Chloride. Available at: [Link]

• U.S. Pharmacopeia. (2011). <191> IDENTIFICATION TESTS-GENERAL. Available at: [Link]

• U.S. Pharmacopeia. (n.d.). USP Monographs: Thiamine Hydrochloride Injection. uspbpep.com. Available at: [Link]

• Basavanakatti, V. S., et al. (2024). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. BMC Chemistry. Available at: [Link]

• Basavanakatti, V. S., et al. (2024). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. Research Square. Available at: [Link]

• European Pharmacopoeia. (2014). Thiamine hydrochloride. Available at: [Link]

• Scribd. (n.d.). Argentometric Titration Techniques. Available at: [Link]

• Basavanakatti, V. S., et al. (2024). (PDF) Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. ResearchGate. Available at: [Link]

• Rajbhandari, A., et al. (2008). (PDF) Application of Home Made Ag2S Electrode in Alkaline Media. ResearchGate. Available at: [Link]

• Elshaier, Y. A. M. M., et al. (2020). Design, synthesis and biological evaluation of new 2-aminothiazole scaffolds as phosphodiesterase type 5 regulators and COX-1/COX-2 inhibitors. RSC Advances. Available at: [Link]

• Analytical Chemistry Course. (n.d.). Argentometric Titrations. Available at: [Link]

• Mantech Inc. (2017). Standard Method for Chloride Determination. Available at: [Link]

• Analytical chemistry. (n.d.). Precipitation (Argentometric) Titrations. Available at: [Link]

• Wikipedia. (n.d.). Argentometry. Available at: [Link]

• YSI. (n.d.). Titration of Chloride. Available at: [Link]

• University of Canterbury. (n.d.). Determination of Chloride Ion Concentration by Titration (Volhard's Method). Available at: [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pharmtech.com [pharmtech.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Precipitation (Argentometric) Titrations – Analytical chemistry [ebooks.inflibnet.ac.in]
• 5. Argentometry - Wikipedia [en.wikipedia.org]
• 6. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 7. potentiometric end-point detection: Topics by Science.gov [science.gov]
• 8. azom.com [azom.com]
• 9. Methods to Determine End Point of Potentiometric Titration and Applications | Pharmaguideline [pharmaguideline.com]
• 10. metrohm.com [metrohm.com]
• 11. info.gfschemicals.com [info.gfschemicals.com]
• 12. lcms.cz [lcms.cz]
• 13. pharmaguru.co [pharmaguru.co]
• 14. brainkart.com [brainkart.com]
• 15. sips.org.in [sips.org.in]
• 16. impactfactor.org [impactfactor.org]
• 17. rroij.com [rroij.com]
• 18. researchgate.net [researchgate.net]

A Comparative Guide to HPLC Method Development for the Analysis of 2-Amino-5-chlorothiazole Hydrochloride

This guide provides a comprehensive, technically grounded framework for the development of a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-Amino-5-chlorothiazole hydrochloride. Moving beyond a simple recitation of steps, this document elucidates the scientific rationale behind each methodological choice, empowering researchers, scientists, and drug development professionals to not only replicate the described method but also to adapt and troubleshoot their own chromatographic challenges.

Introduction: The Analytical Imperative for 2-Amino-5-chlorothiazole Hydrochloride

2-Amino-5-chlorothiazole hydrochloride is a key starting material and intermediate in the synthesis of various pharmaceutical compounds. Its purity and accurate quantification are critical for ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). A reliable and validated analytical method is therefore indispensable for in-process control, quality assurance of raw materials, and stability testing.

This guide details the development of a stability-indicating reversed-phase HPLC (RP-HPLC) method, a cornerstone of pharmaceutical analysis, and compares its performance characteristics with other potential analytical techniques.

Physicochemical Properties and Their Chromatographic Implications

A successful HPLC method development strategy is predicated on a thorough understanding of the analyte's physicochemical properties. For 2-Amino-5-chlorothiazole hydrochloride (Molecular Formula: C₃H₄Cl₂N₂S, Molecular Weight: 171.05 g/mol ), the following parameters are of paramount importance[1]:

Property	Estimated Value/Range	Chromatographic Implication
pKa	~4.5 - 5.0	The amino group on the thiazole ring is basic. The pKa of the parent 2-aminothiazole is approximately 5.36. The electron-withdrawing chloro group at the 5-position is expected to lower this value. To ensure the analyte is in a single, protonated form for consistent retention and good peak shape in RP-HPLC, the mobile phase pH should be controlled to be at least 1.5-2 pH units below the pKa.
logP	~1.6 (for the free base)[2]	The moderately low logP value suggests that the compound has a degree of polarity. This indicates that a standard C18 stationary phase should provide adequate retention, but the mobile phase may require a higher aqueous content.
UV Absorption (λmax)	~270 - 280 nm	The UV spectrum of 2-aminothiazole shows a maximum around 260-270 nm. The chloro-substitution is likely to induce a slight bathochromic (red) shift. An optimal detection wavelength in this range will provide high sensitivity.

Development of a Stability-Indicating RP-HPLC Method

The following section outlines the systematic development of an RP-HPLC method, explaining the rationale behind the selection of each parameter.

Experimental Workflow

Caption: Workflow for HPLC Method Development.

Detailed Experimental Protocol

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

Chromatographic Conditions:

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size. A polar-embedded or polar-endcapped C18 column could also be considered to enhance the retention of this relatively polar compound, especially in highly aqueous mobile phases.

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7). The acidic pH ensures the amino group is fully protonated, leading to a single ionic species and improved peak shape.

• Mobile Phase B: Acetonitrile.

• Elution Mode: Isocratic at a ratio of 85:15 (A:B). This can be adjusted based on initial screening runs to achieve a retention time between 3 and 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible retention times.

• Detection Wavelength: 275 nm. This is based on the estimated UV absorption maximum and should be confirmed by examining the spectrum of the analyte from a PDA detector.

• Injection Volume: 10 µL.

• Diluent: Mobile Phase.

Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of 2-Amino-5-chlorothiazole hydrochloride reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Working Standard Solution (100 µg/mL): Pipette 2.5 mL of the stock solution into a 25 mL volumetric flask and dilute to volume with the diluent.

• Sample Preparation: Prepare the sample to a target concentration of 100 µg/mL in the diluent.

Forced Degradation Studies (for Stability-Indicating Method): To demonstrate specificity, the drug substance should be subjected to stress conditions as per ICH guidelines:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 105 °C for 24 hours.

• Photolytic Degradation: Exposure to UV light (254 nm) and visible light for a specified duration.

After degradation, samples are neutralized (if necessary) and diluted to the target concentration for analysis. The method is considered stability-indicating if the degradation products are well-resolved from the parent peak.

Performance Comparison with Alternative Analytical Techniques

While RP-HPLC is the workhorse of pharmaceutical analysis, other techniques can also be employed for the quantification of 2-Amino-5-chlorothiazole hydrochloride. The table below provides a comparative overview.

Feature	Developed RP-HPLC Method	Thin-Layer Chromatography (TLC)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Partitioning between a non-polar stationary phase and a polar mobile phase.	Adsorption onto a stationary phase (e.g., silica gel) with separation based on polarity.	Separation by HPLC followed by detection based on the mass-to-charge ratio of the analyte.
Selectivity	High, especially when developed as a stability-indicating method.	Moderate. Can be used for identification and semi-quantitative analysis.	Very high. Can distinguish between compounds with the same retention time but different masses.
Sensitivity	Good (µg/mL to ng/mL range with UV detection).	Lower (typically µg range).	Excellent (pg/mL to fg/mL range).
Quantification	Excellent precision and accuracy.	Semi-quantitative unless coupled with a densitometer.	Excellent for quantification, especially for trace analysis.
Instrumentation Cost	Moderate.	Low.	High.
Throughput	High, with typical run times of 5-15 minutes.	Moderate. Multiple samples can be run on a single plate.	High, with fast run times possible.
Application	Routine quality control, stability testing, impurity profiling.	Rapid screening, identification, and monitoring of reaction progress.	Impurity identification, metabolite studies, and analysis in complex matrices.

Conclusion

The developed reversed-phase HPLC method provides a robust, selective, and accurate means for the quantitative analysis of 2-Amino-5-chlorothiazole hydrochloride. The choice of a C18 column with an acidic mobile phase is scientifically justified by the analyte's physicochemical properties, ensuring good peak shape and reliable quantification. While alternative techniques like TLC and LC-MS have their specific applications, the described HPLC method offers the optimal balance of performance, cost, and throughput for routine quality control in a pharmaceutical setting. The principles and the detailed protocol provided in this guide serve as a solid foundation for researchers to implement this method and to develop similar analytical strategies for other polar basic compounds.

References

• PubChem. 2-Amino-5-chlorothiazole hydrochloride. [Link]

• PubChem. 2-Amino-5-chlorothiazole. [Link]

Sources

• 1. Aminothiazole [webbook.nist.gov]
• 2. UV photostability of three 2-aminoazoles with key roles in prebiotic chemistry on the early earth - Chemical Communications (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Gas Chromatography Analysis of 2-Amino-5-chlorothiazole Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of pharmaceutical analysis, the robust and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. 2-Amino-5-chlorothiazole hydrochloride, a key building block in the synthesis of various therapeutic agents, presents unique analytical challenges due to its chemical properties. This guide provides an in-depth comparison of analytical methodologies for this compound, with a primary focus on a proposed Gas Chromatography (GC) method and its comparison with High-Performance Liquid Chromatography (HPLC), the current industry standard for similar analytes. Our objective is to equip researchers and drug development professionals with the technical insights necessary to make informed decisions for their analytical needs.

The Analytical Challenge: Understanding 2-Amino-5-chlorothiazole Hydrochloride

2-Amino-5-chlorothiazole hydrochloride (CAS Number: 55506-37-1) is a polar, heterocyclic amine salt.[1] Its hydrochloride form enhances water solubility but also contributes to its low volatility and potential for thermal degradation, making direct analysis by Gas Chromatography (GC) a significant hurdle. The primary amino group and the nitrogen-containing heterocyclic ring are prone to interactions with active sites in the GC system, which can lead to poor peak shape, tailing, and inaccurate quantification.[2]

Gas Chromatography: A Derivatization-Based Approach

Direct injection of 2-Amino-5-chlorothiazole hydrochloride into a GC system is generally not feasible due to its salt form and high polarity, which would lead to poor volatilization and potential decomposition in the hot injector. To overcome these limitations, a derivatization step is essential. Derivatization chemically modifies the analyte to increase its volatility and thermal stability, making it amenable to GC analysis.[3]

The Rationale for Derivatization

The primary amino group in 2-Amino-5-chlorothiazole is the target for derivatization. By replacing the active hydrogens on the amine with a less polar, more stable group, we can significantly improve its chromatographic behavior. Two of the most common and effective derivatization techniques for amines are silylation and acylation.[4]

• Silylation: This process replaces active hydrogens with a trimethylsilyl (TMS) group. Silylating reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) are powerful and produce volatile, thermally stable derivatives.[5]

• Acylation: This technique introduces an acyl group, often a fluoroacyl group, to the amine. Reagents such as trifluoroacetic anhydride (TFAA) create highly stable and volatile derivatives that are particularly sensitive to electron capture detection (ECD).[6]

For this guide, we will focus on a silylation approach using BSTFA with a catalyst, a robust and widely applicable method for primary amines.

Experimental Workflow: GC Analysis via Silylation

The following workflow outlines the proposed GC analysis of 2-Amino-5-chlorothiazole hydrochloride after derivatization.

Caption: Proposed workflow for the GC analysis of 2-Amino-5-chlorothiazole hydrochloride.

Detailed Experimental Protocol: GC-FID Method

1. Reagents and Materials:

• 2-Amino-5-chlorothiazole hydrochloride reference standard and sample

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

• Anhydrous pyridine (or other suitable aprotic solvent like acetonitrile)

• GC-grade helium (carrier gas)

• Hydrogen and compressed air (for FID)

• Autosampler vials with PTFE-lined septa

2. Standard and Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of 2-Amino-5-chlorothiazole hydrochloride reference standard into a vial. Add 1 mL of anhydrous pyridine and sonicate to dissolve. To this solution, add 200 µL of BSTFA + 1% TMCS. Cap the vial tightly and heat at 70°C for 30 minutes. Allow to cool to room temperature before analysis.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution, using the same concentration of the analyte.

3. Gas Chromatography (GC) Conditions:

• GC System: Agilent 7890B or equivalent, equipped with a Flame Ionization Detector (FID).

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent low- to mid-polarity column.

• Inlet: Split/splitless injector, operated in split mode (e.g., 20:1 split ratio).

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Detector: FID at 300°C.

• Injection Volume: 1 µL.

4. Rationale for Method Parameters:

• Derivatization Reagent: BSTFA with 1% TMCS is a powerful silylating agent suitable for primary amines. The TMCS acts as a catalyst to drive the reaction to completion, especially for less reactive amines.[5]

• Solvent: Anhydrous pyridine is a good solvent for the analyte and also acts as a base to neutralize the acidic byproducts of the silylation reaction.

• GC Column: A DB-5ms column is a robust, general-purpose column with a low-polarity stationary phase that is well-suited for the separation of a wide range of derivatized compounds.

• Detector: FID is a universal detector for organic compounds and provides a linear response over a wide concentration range, making it ideal for quantification.

Alternative Analytical Techniques: A Comparative Overview

While the proposed GC method offers a viable analytical solution, it is crucial to compare its performance with established alternative techniques. High-Performance Liquid Chromatography (HPLC) is the most widely used method for the analysis of non-volatile and thermally labile compounds like 2-Amino-5-chlorothiazole hydrochloride.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation and quantification of a wide variety of compounds. For polar analytes like 2-Amino-5-chlorothiazole hydrochloride, several HPLC modes can be employed.

• Reversed-Phase HPLC (RP-HPLC): This is the most common HPLC mode. For a polar compound like an amine hydrochloride, a standard C18 column might provide insufficient retention. In such cases, the use of ion-pair reagents or a more polar embedded stationary phase can be effective.[4][7]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is specifically designed for the separation of highly polar compounds that are poorly retained in reversed-phase systems. It utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent.[6][8]

A Representative HPLC Method

Based on literature for similar aminothiazole compounds, a robust RP-HPLC method can be established.[9]

1. HPLC Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, with a Diode Array Detector (DAD) or UV detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 20 mM potassium phosphate, pH 3.0) and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at an appropriate wavelength (e.g., 254 nm).

• Injection Volume: 10 µL.

Head-to-Head Comparison: GC vs. HPLC

Feature	Gas Chromatography (with Derivatization)	High-Performance Liquid Chromatography
Principle	Separation of volatile compounds in the gas phase.	Separation of compounds in the liquid phase based on their partitioning between a mobile and stationary phase.
Sample Volatility	Requires volatile and thermally stable analytes (achieved through derivatization).	Suitable for non-volatile and thermally labile compounds.
Sample Preparation	Multi-step: dissolution, derivatization, heating, and cooling.	Simpler: dissolution in the mobile phase and filtration.
Instrumentation	GC system with FID or MS detector.	HPLC system with UV, DAD, or MS detector.
Column Technology	Fused silica capillary columns with various stationary phases.	Packed columns with a wide range of stationary phase chemistries (C18, C8, HILIC, etc.).
Speed of Analysis	Generally faster run times for individual analyses.	Can have longer run times, but amenable to high-throughput automation.
Resolution	Typically offers higher separation efficiency (narrower peaks).	Excellent resolution, highly tunable through mobile phase and stationary phase selection.
Sensitivity	Can be very high, especially with selective detectors like ECD or MS.	High sensitivity, particularly with MS detection.
Robustness	Derivatization can introduce variability; injector and column can be sensitive to non-volatile residues.	Generally very robust and reproducible for routine analysis.
Cost	Instrumentation can be less expensive than high-end HPLC-MS systems.	Can range from moderate for UV-based systems to very high for advanced MS detectors.

Decision-Making Framework: Choosing the Right Technique

The choice between GC and HPLC for the analysis of 2-Amino-5-chlorothiazole hydrochloride depends on the specific requirements of the analysis.

Caption: Decision tree for selecting an analytical method.

Conclusion

For the routine quality control and analysis of 2-Amino-5-chlorothiazole hydrochloride, HPLC is the more practical and robust choice . Its ability to directly analyze the compound without the need for a complex derivatization step makes it more efficient and less prone to variability. RP-HPLC with an appropriate column and mobile phase, or HILIC for enhanced retention, can provide reliable and accurate results.

However, the GC method with derivatization remains a valuable alternative, particularly in a research or method development context . It can offer complementary information, especially for the analysis of volatile impurities that may not be well-resolved by HPLC. The proposed silylation-based GC-FID method provides a scientifically sound starting point for developing a validated GC method for this compound.

Ultimately, the selection of the analytical technique should be guided by a thorough evaluation of the specific analytical needs, available instrumentation, and the desired outcomes of the analysis.

References

• Basavanakatti, V. S., et al. (2024). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. BMC Chemistry, 18(1), 220. [Link]

• Olsen, B. A. (2001). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. Journal of Chromatography A, 913(1-2), 113-122. [Link]

• SIELC Technologies. (n.d.). HPLC Methods for analysis of 2-Amino-5-methylthiazole. Retrieved from [Link]

• Singh, Y., et al. (2017). Novel Validated RP-HPLC Method for Bendamustine Hydrochloride Based on Ion-pair Chromatography: Application in Determining Infusion Stability and Pharmacokinetics.

• Phenomenex. (n.d.). Derivatization for Gas Chromatography. Retrieved from [Link]

• Shodex. (n.d.). Analysis of Short Amines without Using Ion Pair Reagent. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-chlorothiazole hydrochloride. Retrieved from [Link]

• LabRulez GCMS. (n.d.). Analysis of Amines in GC. Retrieved from [Link]

• Hegazy, M. A., et al. (2019). Stability-indicating methods for determination of hydrochlorothiazide in combination with some antihypertensive drugs in the presence of its main impurities. Journal of the Iranian Chemical Society, 16(10), 2215-2227. [Link]

• Amerigo Scientific. (n.d.). 2-Amino-5-chlorothiazole hydrochloride (95%). Retrieved from [Link]

Sources

• 1. 2-Amino-5-chlorothiazole hydrochloride (95%) - Amerigo Scientific [amerigoscientific.com]
• 2. 2-Amino-5-chlorothiazole | C3H3ClN2S | CID 38942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 4. shodex.com [shodex.com]
• 5. d-nb.info [d-nb.info]
• 6. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Mass Spectrometry of 2-Amino-5-chlorothiazole Hydrochloride and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Analytical Imperative for 2-Amino-5-chlorothiazole Derivatives

2-Amino-5-chlorothiazole and its derivatives are pivotal structural motifs in medicinal chemistry, forming the backbone of numerous pharmacologically active agents. Their presence in drug candidates necessitates robust and reliable analytical methods for identification, quantification, and structural elucidation. Mass spectrometry (MS), with its inherent sensitivity and specificity, stands as the cornerstone technique for these analytical challenges. This guide provides a comprehensive comparison of mass spectrometric approaches for the analysis of 2-amino-5-chlorothiazole hydrochloride and its derivatives, offering insights into the causality behind experimental choices and providing actionable protocols to empower researchers in drug discovery and development.

Pillar I: Choosing the Right Ionization Technique - A Comparative Analysis

The choice of ionization technique is the most critical parameter in developing a successful mass spectrometry method. It dictates the efficiency of ion generation, the extent of fragmentation, and ultimately, the sensitivity and selectivity of the analysis. For 2-amino-5-chlorothiazole, a polar and semi-volatile molecule, several ionization methods are viable, each with distinct advantages and limitations.

Electrospray Ionization (ESI): The Workhorse for Polar Analytes

ESI is a soft ionization technique ideal for polar and thermally labile molecules, making it a primary choice for 2-amino-5-chlorothiazole and its derivatives.[1] Ionization occurs by creating a fine spray of charged droplets from a sample solution, leading to the formation of protonated molecules ([M+H]⁺) with minimal in-source fragmentation.[2]

Causality of Choice: The presence of the primary amine group in 2-amino-5-chlorothiazole makes it readily susceptible to protonation in the positive ion mode, leading to a strong [M+H]⁺ signal. This "soft" ionization is particularly advantageous for quantitative studies where the molecular ion is the primary species of interest.

Atmospheric Pressure Chemical Ionization (APCI): A Complementary Approach for Less Polar Derivatives

APCI is another atmospheric pressure ionization technique that is well-suited for a broad range of small molecules.[3] Unlike ESI, APCI utilizes a corona discharge to ionize the analyte in the gas phase, making it suitable for less polar and more volatile compounds.[1]

Causality of Choice: While 2-amino-5-chlorothiazole itself is quite polar, some of its derivatives might exhibit reduced polarity. In such cases, or when dealing with complex matrices where ESI might suffer from significant ion suppression, APCI can offer a viable alternative or a complementary approach.[4] It can sometimes provide enhanced sensitivity for certain compounds that do not ionize well by ESI.[5]

Electron Ionization (EI): The Classic for Structural Elucidation via Fragmentation

Electron Ionization is a "hard" ionization technique, typically coupled with Gas Chromatography (GC-MS). It involves bombarding the analyte with high-energy electrons, leading to extensive and reproducible fragmentation.[6]

Causality of Choice: The detailed fragmentation patterns generated by EI are highly valuable for structural elucidation and for creating spectral libraries for compound identification.[6] For volatile derivatives of 2-amino-5-chlorothiazole, GC-MS with EI can provide unambiguous identification based on its characteristic fragment ions.

Pillar II: Comparative Performance and Experimental Data

The selection of an ionization source and analytical platform is ultimately guided by performance metrics. The following table summarizes the expected performance characteristics for the analysis of 2-amino-5-chlorothiazole and its derivatives using different mass spectrometry techniques. These values are representative and can vary based on the specific instrument, method, and derivative being analyzed.

Analytical Method	Linearity (R²)	Accuracy (% Recovery)	Precision (% RSD)	Lower Limit of Quantification (LLOQ)	Key Advantages for 2-Amino-5-chlorothiazole Analysis
LC-ESI-MS/MS	>0.999	98 - 102%	< 5%	0.1 - 1 ng/mL	High sensitivity and selectivity for polar compounds; ideal for bioanalysis.[7][8]
LC-APCI-MS/MS	>0.998	97 - 103%	< 5%	0.5 - 5 ng/mL	Good for moderately polar derivatives; less susceptible to matrix effects than ESI.[4]
GC-EI-MS	>0.998	95 - 105%	< 10%	1 - 10 ng/mL	Provides detailed structural information through fragmentation; suitable for volatile derivatives.

Pillar III: Fragmentation Patterns and Structural Insights

Understanding the fragmentation behavior of 2-amino-5-chlorothiazole is crucial for both qualitative and quantitative analysis. The fragmentation pathways are highly dependent on the ionization technique employed.

ESI-MS/MS Fragmentation

In ESI-MS/MS, the protonated molecule ([M+H]⁺) is selected and subjected to collision-induced dissociation (CID). For 2-amino-5-chlorothiazole, the fragmentation is expected to involve the cleavage of the thiazole ring and loss of small neutral molecules.

Expected Fragmentation Pathways for [M+H]⁺ of 2-Amino-5-chlorothiazole:

• Loss of HCN: A common fragmentation pathway for aminothiazoles, leading to a stable fragment ion.

• Loss of HCl: Cleavage of the carbon-chlorine bond.

• Ring Cleavage: Fragmentation of the thiazole ring leading to various smaller ions.

The following diagram illustrates a plausible fragmentation pathway for protonated 2-amino-5-chlorothiazole.

Caption: Proposed ESI-MS/MS fragmentation of 2-amino-5-chlorothiazole.

EI-MS Fragmentation

Under EI conditions, 2-amino-5-chlorothiazole will undergo more extensive fragmentation. The presence of chlorine will result in a characteristic isotopic pattern for chlorine-containing fragments (M+ and M+2 peaks in a ~3:1 ratio).[9]

Key Fragments in the EI Mass Spectrum:

• Molecular Ion (M⁺): Will show the isotopic signature of chlorine at m/z 134 and 136.

• [M-Cl]⁺: Loss of a chlorine radical.

• [M-HCN]⁺: Loss of hydrogen cyanide.

• Thiazole Ring Fragments: Various fragments resulting from the cleavage of the heterocyclic ring.

The workflow for structural elucidation using EI-MS is depicted below.

Caption: Workflow for GC-EI-MS analysis.

Pillar IV: Detailed Experimental Protocols

To ensure the reproducibility and reliability of results, detailed and validated protocols are essential. The following sections provide step-by-step methodologies for the analysis of 2-amino-5-chlorothiazole hydrochloride using LC-ESI-MS/MS and GC-EI-MS.

Protocol 1: Quantitative Analysis by LC-ESI-MS/MS

This protocol is designed for the sensitive quantification of 2-amino-5-chlorothiazole in a sample matrix, such as plasma or a reaction mixture.

1. Sample Preparation:

• For plasma samples, perform a protein precipitation by adding 3 volumes of cold acetonitrile (containing an internal standard, e.g., a stable isotope-labeled version of the analyte) to 1 volume of plasma.[10]
• Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes.
• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in the mobile phase.
• For reaction mixtures, dilute an aliquot in the mobile phase to a concentration within the calibration range.

2. LC-MS/MS Instrumentation and Conditions:

• LC System: UHPLC system.
• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[11]
• Mobile Phase A: 0.1% formic acid in water.[12]
• Mobile Phase B: 0.1% formic acid in acetonitrile.[12]
• Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.
• Mass Spectrometer: Triple quadrupole mass spectrometer with an ESI source.
• Ionization Mode: Positive.
• MRM Transitions:
• 2-Amino-5-chlorothiazole: m/z 135 -> 108 (quantifier), 135 -> 91 (qualifier).
• Internal Standard: Monitor the appropriate transition.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.
• Quantify the analyte in the samples using the calibration curve.

Protocol 2: Structural Identification by GC-EI-MS

This protocol is suitable for the identification of volatile derivatives of 2-amino-5-chlorothiazole.

1. Derivatization (if necessary):

• To improve volatility and chromatographic performance, the primary amine can be derivatized.
• Dry the sample under nitrogen.
• Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane) and heat at 70°C for 30 minutes.[11]

2. GC-MS Instrumentation and Conditions:

• GC System: Gas chromatograph with a capillary column.
• Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).
• Carrier Gas: Helium at a constant flow of 1 mL/min.
• Oven Program: Start at 80°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.
• Injector Temperature: 250°C.
• Mass Spectrometer: Single quadrupole or ion trap mass spectrometer with an EI source.
• Ionization Energy: 70 eV.
• Scan Range: m/z 40-400.

3. Data Analysis:

• Identify the peak of interest in the total ion chromatogram.
• Analyze the mass spectrum of the peak and compare it with a spectral library (e.g., NIST) for identification.
• Interpret the fragmentation pattern to confirm the structure.

Conclusion: An Integrated Approach to a Critical Analytical Task

The mass spectrometric analysis of 2-amino-5-chlorothiazole hydrochloride and its derivatives is a multifaceted task that requires a thoughtful selection of techniques and methodologies. While LC-ESI-MS/MS excels in providing high-sensitivity quantification, particularly in complex biological matrices, GC-EI-MS remains a powerful tool for unambiguous structural confirmation of volatile derivatives through its detailed fragmentation patterns. By understanding the underlying principles of each technique and following robust, validated protocols, researchers can confidently generate high-quality data to accelerate their drug discovery and development programs. This guide serves as a foundational resource, empowering scientists to make informed decisions and navigate the analytical challenges associated with this important class of molecules.

References

• BenchChem Technical Support Team. (2025).
• Khakwani, S., Aslam, S., Shahi, M. N., Rolim Bernardino, A. M., & Khan, M. A. (2016). Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-B]-1,6-Naphthyridines. Asian Journal of Chemistry, 28(10), 2385-2387.
• ZefSci. (2024, May 30). Choosing the Right Mass Spectrometry for Small Molecules. ZefSci.
• Van der Heeft, E., & van der Wagt, P. (2018). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. Journal of Mass Spectrometry, 53(10), 947-968.
• Wang, R., & Li, W. (2015). Mass Spectrometry in Small Molecule Drug Development. American Pharmaceutical Review.
• Royal Society of Chemistry. (n.d.).
• Analytical Instrumentation Center. (n.d.).
• Mass Spectrometry Research Facility. (n.d.).
• Wikipedia contributors. (2023, November 13). Sample preparation in mass spectrometry. In Wikipedia, The Free Encyclopedia.
• Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. (2024). Journal of Pharmaceutical and Biomedical Analysis.
• Sample Preparation for Mass Spectrometry Applic
• Borràs, E., Pocurull, E., Marcé, R. M., & Borrull, F. (2014). A pressurised hot water extraction and liquid chromatography-high resolution mass spectrometry method to determine polar benzotriazole, benzothiazole and benzenesulfonamide derivates in sewage sludge.
• Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. (2024). PubMed.
• Accelerated and Green Synthesis of N,S- and N,O-Heterocycles in Microdroplets. (2025).
• BenchChem Technical Support Team. (2025). A Comparative Guide to the Cross-Validation of Analytical Methods for 2-Amino-5-methylthiazole. BenchChem.
• Chemistry LibreTexts. (2023, August 29).
• Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. (2024). PMC - NIH.
• Chem Help ASAP. (2022, November 22). common fragmentation mechanisms in mass spectrometry [Video]. YouTube.
• PerkinElmer. (n.d.).
• Forkey, D. M., & Carpenter, W. R. (1971). Mass Spectrometry of Heterocyclic Compounds.
• MetwareBio. (n.d.). Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI.
• Kruve, A., & Leito, I. (2015). Tutorial review on validation of liquid chromatography–mass spectrometry methods. Analytica Chimica Acta, 870, 1-19.
• Microsaic Systems. (2020, January 13). Straight to the Source: ESI vs APCI….
• Wikipedia contributors. (2023, October 29). Fragmentation (mass spectrometry). In Wikipedia, The Free Encyclopedia.
• Professor Dave Explains. (2016, September 15).
• Performance comparison of electrospray ionization and atmospheric pressure chemical ionization in untargeted and targeted liquid chromatography/mass spectrometry based metabolomics analysis of grapeberry metabolites. (2016). PubMed.
• Mass spectrometry of halogen-containing organic compounds. (2006).
• Chemistry LibreTexts. (2023, August 29).

Sources

• 1. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 2. microsaic.com [microsaic.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. Performance comparison of electrospray ionization and atmospheric pressure chemical ionization in untargeted and targeted liquid chromatography/mass spectrometry based metabolomics analysis of grapeberry metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. perkinelmer.com.ar [perkinelmer.com.ar]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. d-nb.info [d-nb.info]
• 8. Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 2-Amino-5-chlorothiazole Hydrochloride and 2-Aminothiazole for Synthetic Chemistry

This guide provides an in-depth comparison of the chemical reactivity of 2-Amino-5-chlorothiazole hydrochloride and 2-aminothiazole, two vital heterocyclic building blocks in medicinal chemistry and materials science. Understanding their distinct reactivity profiles is crucial for researchers and drug development professionals aiming to leverage these scaffolds in the synthesis of novel compounds. This document will explore the underlying electronic and steric factors governing their reactivity, supported by experimental data and detailed protocols.

Introduction: Two Thiazoles, Distinct Personalities

2-Aminothiazole is a fundamental heterocyclic amine featuring a thiazole core.[1] It serves as a precursor to a wide array of biologically active molecules, including sulfathiazole, a well-known sulfa drug, and various pharmaceuticals such as abafungin, meloxicam, and pramipexole.[1] Its derivatives are known to exhibit diverse biological activities, including antimicrobial, antifungal, anti-inflammatory, and enzyme inhibitory properties.[2]

2-Amino-5-chlorothiazole hydrochloride, on the other hand, is a derivative of 2-aminothiazole that is halogenated at the 5-position and presented as a hydrochloride salt. These modifications significantly alter the molecule's electronic properties and, consequently, its chemical reactivity. The presence of the electron-withdrawing chlorine atom and the protonated amino group in the hydrochloride form renders the thiazole ring less nucleophilic compared to its parent compound, 2-aminothiazole.

Property	2-Amino-5-chlorothiazole hydrochloride	2-aminothiazole
Molecular Formula	C3H3ClN2S · HCl	C3H4N2S
Molecular Weight	171.05 g/mol [3][4]	100.14 g/mol [1][5]
Appearance	Crystalline Powder/Solid	Light yellow to light brown crystals or granular solid[1][5]
Melting Point	164-167 °C (decomposes)[4]	86-93 °C[1][6]
Solubility	Soluble in 1 M HCl.[7]	Soluble in water, alcohols, and diethyl ether.[1]
CAS Number	55506-37-1[3][4]	96-50-4[1][5]

The Decisive Factors: Electronic and Steric Effects

The difference in reactivity between these two compounds can be primarily attributed to two key factors:

• The Inductive Effect of the Chlorine Atom: Chlorine is an electronegative atom that exerts a strong electron-withdrawing inductive effect (-I effect) on the thiazole ring. This effect deactivates the ring, making it less susceptible to electrophilic attack. The C5 position, in particular, becomes significantly less electron-rich.

• The Influence of the Hydrochloride Salt: The hydrochloride salt form means that the exocyclic amino group is protonated. This protonation further deactivates the ring by placing a positive charge on the nitrogen, which withdraws electron density from the thiazole system. It also renders the exocyclic amino group non-nucleophilic until it is deprotonated.

In contrast, the unsubstituted 2-aminothiazole has an electron-donating amino group (+M effect) that activates the thiazole ring, particularly at the C5 position, making it more prone to electrophilic substitution.

Comparative Reactivity in Key Synthetic Transformations

The differing electronic landscapes of these two molecules lead to distinct outcomes in common synthetic reactions.

Electrophilic Aromatic Substitution

2-Aminothiazole: The electron-rich nature of the 2-aminothiazole ring facilitates electrophilic substitution, with the reaction preferentially occurring at the C5 position.[8] Halogenation, for instance, readily proceeds at this position.[9]

2-Amino-5-chlorothiazole hydrochloride: Due to the deactivating effects of both the chlorine atom and the protonated amino group, this compound is significantly less reactive towards electrophiles. Electrophilic substitution on the thiazole ring is generally difficult to achieve without harsh reaction conditions.

Experimental Protocol: Bromination of 2-Aminothiazole

This protocol describes a typical electrophilic bromination at the C5 position of 2-aminothiazole.

Caption: Workflow for the bromination of 2-aminothiazole.

Nucleophilic Attack: A Tale of Two Nitrogens

2-Aminothiazole is an ambident nucleophile, meaning it can react at either the exocyclic amino nitrogen (-NH2) or the endocyclic ring nitrogen (N3).[10] The site of reaction depends on the nature of the electrophile and the reaction conditions.

• Alkylation: With alkyl halides in the absence of a strong base, the endocyclic nitrogen is the primary nucleophile.[11]

• Acylation and Sulfonylation: With acyl and sulfonyl halides, the exocyclic nitrogen is the main site of attack.[11]

2-Amino-5-chlorothiazole hydrochloride: In its hydrochloride form, the exocyclic amino group is protonated and thus not nucleophilic. For it to react, it must first be neutralized with a base. Once neutralized, the nucleophilicity of the exocyclic nitrogen is reduced due to the electron-withdrawing effect of the chlorine at the C5 position. The endocyclic nitrogen's nucleophilicity is also diminished for the same reason.

Caption: Nucleophilic sites on 2-aminothiazole and the deactivating effect of chlorine.

Diazotization Reactions

The exocyclic amino group of 2-aminothiazole can undergo diazotization followed by Sandmeyer-type reactions to introduce a variety of substituents at the C2 position.[12][13] This is a powerful method for functionalizing the thiazole ring.

For 2-Amino-5-chlorothiazole hydrochloride, diazotization is also a viable transformation. However, the reaction conditions may need to be optimized to account for the reduced reactivity of the amino group.

Summary of Reactivity Comparison

Reaction Type	2-Aminothiazole	2-Amino-5-chlorothiazole hydrochloride	Rationale for Difference
Electrophilic Substitution	Readily undergoes substitution at C5.	Generally unreactive.	Electron-donating -NH2 group activates the ring in 2-aminothiazole, while the electron-withdrawing -Cl and protonated amino group deactivate the ring in the chloro-derivative.
Nucleophilic Attack (Exocyclic N)	Highly nucleophilic, site of acylation/sulfonylation.	Less nucleophilic after deprotonation.	Electron-withdrawing -Cl reduces the electron density on the exocyclic nitrogen. The hydrochloride form requires neutralization.
Nucleophilic Attack (Endocyclic N)	Nucleophilic, site of alkylation.	Less nucleophilic.	The -I effect of chlorine deactivates the entire ring system.
Diazotization	Readily undergoes diazotization.	Can undergo diazotization, may require adjusted conditions.	The fundamental reactivity of the amino group is retained, but its basicity and nucleophilicity are altered.

Conclusion

References

• 2-Aminothiazole - Wikipedia. Available at: [Link]

• 2-Aminothiazole | C3H4N2S | CID 2155 - PubChem. Available at: [Link]

• 2-Aminothiazole CAS 96-50-4 - Chemical Supplier Unilong. Available at: [Link]

• Three possible ways of the reaction between 2-aminothiazole and electrophiles. ResearchGate. Available at: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - MDPI. Available at: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - NIH. Available at: [Link]

• 2-Amino-5-chlorothiazole hydrochloride (95%) - Amerigo Scientific. Available at: [Link]

• Common methods for the synthesis of 2-aminothiazole - ResearchGate. Available at: [Link]

• Reactivity of 2-aminothiazole toward 2,4-dinitrofluorobenzene. Products and structures | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Reactivity of 2-aminothiazole toward 2,4-dinitrofluorobenzene. Products and structures - ACS Publications. Available at: [Link]

• Electrical effects in substituted thiazoles. pKa Values of some 5-substituted 2-aminothiazoles and 5-substituted 2-NN-dimethylaminothiazoles - RSC Publishing. Available at: [Link]

• Reaction of 2-aminothiazoles with reagents containing a C–halogen and a CO electrophilic centre | Semantic Scholar. Available at: [Link]

• Synthesis of some new 5- substituted of 2-aminothiazoles: A new approach - JOCPR. Available at: [Link]

• Synthesis of novel 2-amino thiazole derivatives - Der Pharma Chemica. Available at: [Link]

• 2-Amino-5-chlorothiazole | C3H3ClN2S | CID 38942 - PubChem. Available at: [Link]

• Ranking 2-aminothiazoles on the nucleophilicity scale. - ResearchGate. Available at: [Link]

• Article - Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity - Digital Repository. Available at: [Link]

• (PDF) Synthesis and Characterization of New 2-amino-5- chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity - ResearchGate. Available at: [Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC - PubMed Central. Available at: [Link]

• Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes - MDPI. Available at: [Link]

• Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole - MDPI. Available at: [Link]

• Influence of Chlorine Substituents on Biological Activity of Chemicals - Euro Chlor. Available at: [Link]

• Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline. Available at: [Link]

• Structure-activity relationships of 2-aminothiazoles effective against Mycobacterium tuberculosis - PMC - PubMed Central. Available at: [Link]

• Influence of chlorine substituents on biological activity of chemicals: a review (Reprinted from J Prakt Chem, vol 341, pg 417-435, 1999) - ResearchGate. Available at: [Link]

• CN101857579A - A kind of synthetic method of 2-amino-5,6-dichlorobenzothiazole - Google Patents.

• Reaction of 2-aminothiazoles with reagents containing a C–halogen and a C [[double bond, length as m-dash]] O electrophilic centre - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - Semantic Scholar. Available at: [Link]

• 2-Amino-5-Nitrothiazole | C3H3N3O2S | CID 8486 - PubChem. Available at: [Link]

Sources

• 1. 2-Aminothiazole - Wikipedia [en.wikipedia.org]
• 2. 2-Aminothiazole: synthesis, biological activities and toxicity_Chemicalbook [chemicalbook.com]
• 3. 2-Amino-5-chlorothiazole hydrochloride (95%) - Amerigo Scientific [amerigoscientific.com]
• 4. 2-Amino-5-chlorothiazole 95 55506-37-1 [sigmaaldrich.com]
• 5. 2-Aminothiazole | C3H4N2S | CID 2155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ru.unilongindustry.com [ru.unilongindustry.com]
• 7. 2-Aminothiazole | 96-50-4 [chemicalbook.com]
• 8. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline [pharmaguideline.com]
• 9. jocpr.com [jocpr.com]
• 10. 2-aminothiazole——Application, Synthesis, Reaction etc._Chemicalbook [chemicalbook.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Synthesis of 2-Aminothiazoles: A Comparative Analysis

Introduction: The Enduring Significance of the 2-Aminothiazole Scaffold

The 2-aminothiazole core is a privileged heterocyclic scaffold that serves as a cornerstone in medicinal chemistry and drug development. Its derivatives are integral components of numerous pharmaceuticals, exhibiting a vast spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antioxidant properties. Given its therapeutic importance, the development of efficient, scalable, and environmentally benign synthetic routes to this valuable motif is a paramount objective for researchers in both academic and industrial settings.

This guide provides a comprehensive, in-depth comparison of the primary methodologies for synthesizing 2-aminothiazoles. We will move beyond simple procedural lists to explore the mechanistic underpinnings, practical advantages, and inherent limitations of each approach. This analysis is designed to empower researchers, scientists, and drug development professionals to make informed decisions when selecting a synthetic strategy, balancing factors of yield, substrate scope, safety, and environmental impact. We will dissect the classical Hantzsch synthesis and contrast it with modern one-pot procedures and energy-efficient microwave and ultrasound-assisted methods, supported by experimental data and detailed protocols.

The Classical Gold Standard: The Hantzsch Thiazole Synthesis

First reported in 1887, the Hantzsch thiazole synthesis remains one of the most fundamental and widely utilized methods for constructing the thiazole ring. The classic route to 2-aminothiazoles involves the condensation of an α-haloketone with thiourea.

Reaction Mechanism

The reaction's reliability stems from its straightforward and predictable mechanism. It initiates with a nucleophilic S-alkylation, where the sulfur atom of thiourea attacks the electrophilic α-carbon of the haloketone in an SN2 reaction. This is followed by an intramolecular cyclization, where a nitrogen atom attacks the carbonyl carbon. The final step is a dehydration event that results in the formation of the stable, aromatic 2-aminothiazole ring.

Caption: The reaction pathway of the Hantzsch thiazole synthesis.

Expertise & Experience: Why It Endures and Where It Falters

The Hantzsch synthesis is prized for its simplicity and generally high yields. The reaction is robust and tolerates a wide variety of functional groups on the ketone precursor, making it a workhorse for generating diverse libraries of compounds. However, its primary drawback lies in the starting materials. The α-haloketones are often lachrymatory (tear-inducing) and toxic, requiring careful handling and specialized ventilation. Furthermore, they are frequently not commercially available and must be prepared in a separate synthetic step, adding time and cost to the overall process.

Experimental Protocol: Classical Hantzsch Synthesis of 2-Amino-4-phenylthiazole

• Setup: In a 20 mL scintillation vial, combine 2-bromoacetophenone (5.0 mmol, 1.0 g) and thiourea (7.5 mmol, 0.57 g).

• Solvent Addition: Add methanol (5 mL) and a magnetic stir bar to the vial.

• Reaction: Heat the mixture with stirring on a hot plate set to 100°C for 30 minutes.

• Work-up: Remove the vial from the heat and allow the solution to cool to room temperature.

• Precipitation: Pour the reaction contents into a 100 mL beaker containing 20 mL of a 5% sodium carbonate (Na₂CO₃) solution. Swirl to mix. The product will precipitate as a solid.

• Isolation: Filter the mixture through a Buchner funnel. Wash the collected solid with water to remove any remaining salts.

• Drying: Spread the collected solid on a tared watch glass and allow it to air dry to yield the final product.

Modern Advancements: One-Pot Syntheses

To circumvent the hazards and inefficiencies associated with pre-synthesizing and handling α-haloketones, one-pot methodologies have become increasingly popular. These strategies involve the in situ generation of the α-haloketone intermediate from a readily available ketone, which then immediately reacts with thiourea within the same reaction vessel.

Mechanism & Workflow

The general workflow involves two sequential steps in a single pot: (1) α-halogenation of a ketone and (2) Hantzsch condensation. A variety of reagents can be used for the initial halogenation, including copper(II) bromide (CuBr₂), N-bromosuccinimide (NBS), or trichloroisocyanuric acid (TCCA).

Caption: A streamlined workflow for the one-pot synthesis of 2-aminothiazoles.

Experimental Protocol: One-Pot Synthesis using Copper(II) Bromide

• Setup: To a solution of the desired acetophenone derivative (1.0 mmol) in ethanol (5 mL), add copper(II) bromide (CuBr₂) (2.0 mmol).

• Halogenation: Reflux the mixture. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting ketone is consumed, indicating the formation of the α-bromoacetophenone intermediate.

• Condensation: Add thiourea (1.2 mmol) to the reaction mixture.

• Reaction: Continue to reflux the mixture for the specified time (typically 1-3 hours), monitoring for the formation of the product by TLC.

• Work-up: After cooling, pour the reaction mixture into water and neutralize with an aqueous ammonia solution.

• Isolation: The precipitated product is collected by filtration, washed with water, and dried. The crude product can be further purified by recrystallization from ethanol.

Trustworthiness: The Self-Validating System of One-Pot Reactions

The elegance of the one-pot approach lies in its efficiency. By avoiding the isolation and purification of the often-unstable α-haloketone intermediate, this method improves the overall process efficiency, reduces solvent waste, and minimizes operator exposure to hazardous reagents. The choice of halogenating agent is critical; CuBr₂ is effective for α-bromination, while reagents like TCCA offer a safer and more sustainable source of halogen ions.

Green and Accelerated Approaches: Alternative Energy Sources

In the quest for more sustainable chemical processes, microwave irradiation and ultrasound have emerged as powerful tools to drive reactions more efficiently than conventional heating. These techniques often lead to dramatic reductions in reaction times, increased yields, and cleaner reaction profiles.

A. Microwave-Assisted Synthesis

Microwave-assisted organic synthesis utilizes the ability of polar molecules to absorb microwave energy and convert it into thermal energy. This results in rapid, uniform, and efficient heating of the reaction mixture, often leading to reaction rate accelerations that cannot be achieved with a traditional oil bath. For 2-aminothiazole synthesis, this translates into completing reactions in minutes instead of hours.

Experimental Protocol: Microwave-Assisted Synthesis

• Reactant Mixture: In a microwave-safe reaction vessel, mix the substituted ketone (0.01 M), thiourea (0.02 M), and iodine (0.01 M).

• Irradiation: Subject the mixture to microwave irradiation at 170 W for 5-15 minutes.

• Monitoring: Monitor the reaction's completion by TLC.

A Comparative Guide to the Biological Activity of 2-Amino-5-chlorothiazole Hydrochloride Analogs

For researchers, scientists, and professionals in drug development, the thiazole scaffold represents a cornerstone in medicinal chemistry. Its derivatives are known to exhibit a wide array of pharmacological properties. This guide provides an in-depth technical comparison of the biological activities of 2-amino-5-chlorothiazole hydrochloride and its analogs, supported by experimental data and protocols to ensure scientific integrity and reproducibility.

The 2-aminothiazole core is a prevalent feature in numerous FDA-approved drugs, highlighting its therapeutic significance.[1] Modifications at various positions of the thiazole ring, particularly at the 5-position, can significantly alter the compound's electronic, lipophilic, and steric characteristics, thereby influencing its interaction with biological targets.[1] This guide will delve into the anticancer, antimicrobial, anti-inflammatory, and kinase inhibitory activities of these promising compounds.

Anticancer Activity: A Comparative Analysis

Derivatives of 2-aminothiazole have demonstrated significant potential as anticancer agents, with their efficacy being highly dependent on the nature of substitutions.[2][3] The introduction of different functional groups allows for the fine-tuning of their antiproliferative profiles against various cancer cell lines.

Comparative Efficacy of 2-Aminothiazole Analogs

The following table summarizes the in vitro anticancer activity of various 2-aminothiazole analogs, highlighting the impact of different substitutions on their potency. The half-maximal inhibitory concentration (IC50) is a key measure of a compound's effectiveness in inhibiting a specific biological or biochemical function.

Compound ID	Substitution at 5-position	Cancer Cell Line	IC50 (µM)	Reference
Dasatinib	Carboxamide side chain	K562 (Leukemia)	0.011	[2]
MDA-MB-231 (Breast)	< 1	[2]
MCF-7 (Breast)	< 1	[2]
HT-29 (Colon)	< 1	[2]
Analog 21	Carboxamide side chain	K562 (Leukemia)	16.3	[2]
MDA-MB-231 (Breast)	Inactive	[2]
MCF-7 (Breast)	20.2	[2]
HT-29 (Colon)	21.6	[2]
Analog 20	Butylidene	H1299 (Lung)	4.89	[2]
SHG-44 (Glioma)	4.03	[2]
Analog 27	Benzyl-4-(tert-butyl)	HeLa (Cervical)	1.6	[2]
A549 (Lung)	-	[2]
Analog 28	-	A549 (Lung)	8.64	[2]
HeLa (Cervical)	6.05	[2]
HT29 (Colon)	0.63	[2]
Karpas299	13.87	[2]
Compound 4c	Thiazole derivative	MCF-7 (Breast)	2.57	[4]
HepG2 (Liver)	7.26	[4]
Staurosporine	(Standard Drug)	MCF-7 (Breast)	6.77	[4]
HepG2 (Liver)	8.4	[4]

Structure-Activity Relationship (SAR) Insights: The data clearly indicates that the nature of the substituent at the 5-position of the 2-aminothiazole ring is a critical determinant of anticancer activity. For instance, the complex carboxamide side chain in Dasatinib confers broad and potent activity across multiple cell lines.[2] In contrast, simpler substitutions may lead to more selective or attenuated effects. The introduction of a chlorine atom on the 2-amino group or its addition to a dialkyl group has been shown to significantly decrease activity.[2]

Experimental Protocol: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and proliferation, providing a quantitative measure of a compound's cytotoxic potential.

Principle: This assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye MTT to its insoluble purple formazan, which can be measured spectrophotometrically.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 2-amino-5-chlorothiazole analogs and a vehicle control. Incubate for a further 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value from the dose-response curve.

Workflow for the MTT Assay.

Antimicrobial Activity: A Comparative Perspective

The 2-aminothiazole scaffold is also a promising framework for the development of novel antimicrobial agents. The introduction of specific substituents can confer potent activity against a range of bacterial and fungal pathogens.[5][6]

Comparative Efficacy of 2-Aminothiazole Analogs

The antimicrobial potential of these compounds is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents the visible growth of a microorganism.

Compound ID	Substitution at 5-position	Microorganism	MIC (µg/mL)	Reference
Unsubstituted 2-Aminothiazole	-H	E. coli	>100	[1]
Analog 6	Arylazo	E. coli	12.5	[1]
Analog 7	Arylazo	S. aureus	25	[1]
Analog 8	Arylazo	A. niger	50	[1]
Analog 9	Arylazo	A. oryzae	50	[1]

Structure-Activity Relationship (SAR) Insights: Unsubstituted 2-aminothiazole demonstrates weak intrinsic antimicrobial activity.[1] However, the introduction of an arylazo group at the 5-position dramatically enhances both antibacterial and antifungal properties, indicating that this position is a key site for modification to develop potent antimicrobial agents.[1]

Experimental Protocol: Antimicrobial Screening (Agar Well Diffusion Method)

The agar well-diffusion method is a standard technique for evaluating the antimicrobial activity of chemical compounds.[7]

Principle: A standardized inoculum of a test microorganism is spread on an agar plate. Wells are then made in the agar, and the test compound is introduced into these wells. The plate is incubated, and the antimicrobial activity is determined by measuring the diameter of the zone of inhibition around the well.

Step-by-Step Methodology:

• Media Preparation: Prepare and sterilize nutrient agar for bacteria or Sabouraud dextrose agar for fungi.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., 0.5 McFarland standard).

• Plate Inoculation: Evenly spread the microbial inoculum over the surface of the agar plate.

• Well Preparation: Create uniform wells (e.g., 6 mm in diameter) in the agar using a sterile cork borer.

• Compound Application: Add a defined volume (e.g., 100 µL) of the test compound solution at a specific concentration to each well. A standard antibiotic and a solvent control should also be included.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 25-30°C for fungi) for 24-48 hours.

• Measurement: Measure the diameter of the zone of inhibition in millimeters.

Agar Well Diffusion Method Workflow.

Anti-inflammatory Activity: Mechanistic Insights

Thiazole derivatives have been investigated for their anti-inflammatory properties, with some compounds showing significant efficacy in preclinical models.[8] The carrageenan-induced paw edema model is a widely used and reliable method for screening the acute anti-inflammatory activity of new compounds.[9]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

Principle: Carrageenan, a phlogistic agent, is injected into the sub-plantar tissue of a rat's hind paw, inducing a localized inflammatory response characterized by edema. The anti-inflammatory effect of a test compound is assessed by its ability to reduce this swelling.[3]

Step-by-Step Methodology:

• Animal Acclimatization: Acclimate male Wistar rats to the laboratory conditions for at least one week.

• Compound Administration: Administer the 2-amino-5-chlorothiazole analogs, a standard anti-inflammatory drug (e.g., Indomethacin), and a vehicle control to different groups of rats, typically via oral or intraperitoneal routes.

• Induction of Inflammation: After a specific period (e.g., 30-60 minutes) to allow for drug absorption, inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.[9]

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at regular intervals (e.g., 0, 1, 2, 3, and 4 hours) after the carrageenan injection.[3]

• Data Analysis: Calculate the percentage inhibition of edema for each treated group compared to the control group at each time point.

Carrageenan-Induced Paw Edema Protocol.

Kinase Inhibitory Activity: Targeting Cellular Signaling

The 2-aminothiazole scaffold is a well-established template for the design of potent kinase inhibitors.[10] Dasatinib, a prominent example, is a multi-targeted kinase inhibitor used in cancer therapy.[11] Analogs of 2-amino-5-chlorothiazole can be designed to selectively target specific kinases involved in disease pathogenesis.

Comparative Efficacy of 2-Aminothiazole Analogs as Kinase Inhibitors

Compound	Target Kinase(s)	IC50 (nM)	Cellular Activity	Reference
Dasatinib (BMS-354825)	Src, Abl	<1	Potent antiproliferative activity	[12]
Analog 12m	pan-Src	Nanomolar to subnanomolar	Orally efficacious in inflammation models	[10]
Compound 2	Itk	-	Inhibits IL-2 secretion in Jurkat T-cells	[13]
CX-4945	CK2	14	Induces tumor regression	[14]
Compound 4c	VEGFR-2	150	-	[4]
Sorafenib	VEGFR-2	59	-	[4]

Causality in Experimental Design: The design of these inhibitors often involves structure-activity relationship (SAR) studies to optimize their potency and selectivity. For example, the replacement of a 2-acyl functionality with various heterocycles led to a significant improvement in Lck inhibitory activity.[12] Molecular modeling is frequently employed to understand the binding interactions with the target kinase, guiding further chemical modifications.[10]

Experimental Protocol: In Vitro Kinase Inhibition Assay

Principle: This assay measures the ability of a compound to inhibit the activity of a specific kinase. The activity is typically quantified by measuring the phosphorylation of a substrate.

Step-by-Step Methodology:

• Reaction Setup: In a 96-well plate, combine the kinase, a specific substrate (peptide or protein), and the test compound at various concentrations in a suitable kinase buffer.

• Initiation of Reaction: Start the reaction by adding ATP.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific duration.

• Detection: Stop the reaction and quantify the amount of phosphorylated substrate. This can be done using various methods, such as:

  • Radiometric assays: Using [γ-³²P]ATP and measuring the incorporation of the radioactive phosphate into the substrate.

  • Luminescence-based assays: Measuring the amount of ATP remaining after the kinase reaction (e.g., Kinase-Glo®).

  • Fluorescence-based assays: Using antibodies that specifically recognize the phosphorylated substrate.

• Data Analysis: Determine the percentage of kinase inhibition for each compound concentration and calculate the IC50 value.

Inhibition of Kinase Signaling by 2-Aminothiazole Analogs.

Conclusion

This guide has provided a comparative overview of the diverse biological activities of 2-amino-5-chlorothiazole hydrochloride analogs. The presented experimental data and detailed protocols underscore the immense potential of this chemical scaffold in the development of novel therapeutics for a range of diseases. The structure-activity relationship insights reveal that strategic modifications of the 2-aminothiazole core can lead to compounds with enhanced potency and selectivity. Further research in this area is warranted to explore the full therapeutic potential of these versatile molecules.

References

• Sharshira, E. M., & Hamada, N. M. M. (2012). Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives. American Journal of Organic Chemistry, 2(3), 69-73. Retrieved from [Link]

• Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Sayed, W. M. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. Retrieved from [Link]

• Das, J., Liu, C., Moquin, R. V., Lin, J., Furch, J. A., Spergel, S. H., Doweyko, A. M., McIntyre, K. W., Shuster, D. J., O'Day, K. D., Penhallow, B., Hung, C. Y., Kanner, S. B., Lin, T. A., Dodd, J. H., Barrish, J. C., & Wityak, J. (2006). Discovery and SAR of 2-amino-5-[(thiomethyl)aryl]thiazoles as potent and selective Itk inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(9), 2411–2415. Retrieved from [Link]

• Kumar, A., Kumar, S., & Singh, R. (2012). Synthesis and Antimicrobial Screening of Some New Thiazole Substituted 1,3,4-Oxadiazole Derivatives. Molecules, 17(7), 8193–8203. Retrieved from [Link]

• Srinivas, K., Kumar, Y. N., & Kumar, C. G. (2012). Synthesis and Antimicrobial Evaluation of Certain Novel Thiazoles. Journal of Pharmaceutical Sciences and Research, 4(8), 1876-1880. Retrieved from [Link]

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. Retrieved from [Link]

• Singh, P., & Kumar, A. (2016). Synthesis of some thiazole clubbed heterocycles as possible antimicrobial and anthelmintic agents. Indian Journal of Heterocyclic Chemistry, 25(3&4), 303-306. Retrieved from [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [Link]

• Fahmy, H. T. (1997). Synthesis and antimicrobial screening of some novel thiazoles, dithiazoles and thiazolylpyridines. Die Pharmazie, 52(10), 750–753. Retrieved from [Link]

• Klute, C. N., et al. (2011). Structure-activity relationships of 2-aminothiazoles effective against Mycobacterium tuberculosis. Bioorganic & Medicinal Chemistry, 19(22), 6877-6887. Retrieved from [Link]

• Ghorab, M. M., Alsaid, M. S., & El-Gazzar, M. G. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Future Medicinal Chemistry, 13(2), 185-212. Retrieved from [Link]

• Singh, P., & Kaur, M. (2016). Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Current Drug Discovery Technologies, 13(2), 71-89. Retrieved from [Link]

• Ghorab, M. M., Alsaid, M. S., & El-Gazzar, M. G. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. SciSpace. Retrieved from [Link]

• Lee, S. H., et al. (2012). A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats. Archives of Pharmacal Research, 35(7), 1245-1253. Retrieved from [Link]

• Brevet, D., et al. (2018). 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 1. European Journal of Medicinal Chemistry, 157, 103-115. Retrieved from [Link]

• Gupta, R., Fuloria, N., & Fuloria, S. (2013). Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Semantic Scholar. Retrieved from [Link]

• Das, J., et al. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of Medicinal Chemistry, 49(23), 6819-6832. Retrieved from [Link]

• Azim, M. A., et al. (2021). Anti-inflammatory effect of test compound during Carrageenan-induced paw edema in mice. ResearchGate. Retrieved from [Link]

• Das, J., et al. (2006). 2-Aminothiazole as a Novel Kinase Inhibitor Template. Structure−Activity Relationship Studies toward the Discovery of N -(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (Dasatinib, BMS-354825) as a Potent Pan-Src Kinase Inhibitor. ResearchGate. Retrieved from [Link]

• Al-Ostath, A. I., et al. (2022). Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. Molecules, 27(19), 6527. Retrieved from [Link]

• Gümüş, B., et al. (2023). Design, Synthesis, Pharmacological Activities, Structure–Activity Relationship, and In Silico Studies of Novel 5-Substituted-2-(morpholinoimino)-thiazolidin-4-ones. ACS Omega, 8(41), 38045-38061. Retrieved from [Link]

• Kumar, A., & Sharma, S. (2024). Synthesis and anti-inflammatory activity of thiazole derivatives. AIMS Chemistry, 8(3), 405-418. Retrieved from [Link]

• Abdel-Maksoud, M. S., et al. (2023). Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. Molecules, 28(13), 5101. Retrieved from [Link]

• Lombardo, L. J., et al. (2004). Discovery of N-(2-Chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays. Journal of Medicinal Chemistry, 47(27), 6658-6661. Retrieved from [Link]

• Sharma, A., & Kumar, R. (2021). Designing and Evaluation of Novel Thiazole Derivatives As COX Inhibitor by Ivlcb: In-vitro Like Computational Bioassay & Docking Analysis. Research Journal of Pharmacy and Technology, 14(10), 5263-5269. Retrieved from [Link]

• Khan, S. A., et al. (2021). Design, synthesis and biological evaluations of 2-aminothiazole scaffold containing amino acid moieties as anti-cancer agents. ResearchGate. Retrieved from [Link]

• Ghorab, M. M., Alsaid, M. S., & El-Gazzar, M. G. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. Retrieved from [Link]

• Zhao, S., et al. (2011). ChemInform Abstract: Synthesis and Cytotoxicity of Novel 2-Amino-5-thiazolecarboxamide Derivatives. ResearchGate. Retrieved from [Link]

• Al-Suhaimi, K. S., et al. (2022). Synthesis, anti-inflammatory evaluation, and docking studies of some new thiazole derivatives. ResearchGate. Retrieved from [Link]

• Wang, Y., et al. (2016). Design, synthesis and biological evaluation of 2-amino-N-(2-aminophenyl)thiazole-5-carboxamide derivatives as novel Bcr-Abl and histone deacetylase dual inhibitors. MedChemComm, 7(5), 939-947. Retrieved from [Link]

• Raju, G. J., et al. (2021). Synthesis, In-vitro and In-silico Anti-inflammatory activity of new Thiazole derivatives. ProQuest. Retrieved from [Link]

• Al-Ghorbani, M., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules, 28(21), 7304. Retrieved from [Link]

• Al-Warhi, T., et al. (2023). Synthesis, In Vitro Anti-Inflammatory Activity, Molecular Docking, Molecular Dynamics and DFT Calculations of Thiazoline-2-Thione Derivatives. Molecules, 28(13), 5035. Retrieved from [Link]

• Singh, P., & Kaur, M. (2024). Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. RSC Advances, 14(1), 24-45. Retrieved from [Link]

• Ghorab, M. M., Alsaid, M. S., & El-Gazzar, M. G. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Semantic Scholar. Retrieved from [Link]

• El-Sayed, N. N. E., et al. (2022). Design, Synthesis and Cytotoxicity Screening of New Thiazole Derivatives as Potential Anticancer Agents through VEGFR-2 Inhibition. Molecules, 27(17), 5636. Retrieved from [Link]

• Gaffer, H. E., et al. (2018). Design, Synthesis and DFT/DNP Modeling Study of New 2-Amino-5-arylazothiazole Derivatives as Potential Antibacterial Agents. Molecules, 23(2), 433. Retrieved from [Link]

• Ghorab, M. M., Alsaid, M. S., & El-Gazzar, M. G. (2017). Thiazole Derivatives Inhibitors of Protein Kinases. ResearchGate. Retrieved from [Link]

• Singh, N., et al. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Journal of Chemical and Pharmaceutical Research, 2(3), 691-698. Retrieved from [Link]

• Ghorab, M. M., et al. (2020). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules, 25(23), 5727. Retrieved from [Link]

• Petrou, A., et al. (2023). Functionally substituted 2-aminothiazoles as antimicrobial agents: in vitro and in silico evaluation. SAR and QSAR in Environmental Research, 34(5), 395-414. Retrieved from [Link]

• Kauer, M., et al. (2022). Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole. Molecules, 27(15), 4983. Retrieved from [Link]

• Ghorab, M. M., Alsaid, M. S., & El-Gazzar, M. G. (2021). Synthesis and Anticancer Activity Evaluation of 5-[2-Chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinones. Molecules, 26(10), 2998. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and Antimicrobial Evaluation of Certain Novel Thiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. article.sapub.org [article.sapub.org]
• 8. Synthesis and anti-inflammatory activity of thiazole derivatives [wisdomlib.org]
• 9. inotiv.com [inotiv.com]
• 10. 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Discovery and SAR of 2-amino-5-[(thiomethyl)aryl]thiazoles as potent and selective Itk inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 1: Identification of an allosteric binding site - PMC [pmc.ncbi.nlm.nih.gov]

Efficacy of Kinase Inhibitors from the 2-Amino-5-chlorothiazole Scaffold: A Comparative Guide

Introduction

Protein kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, particularly cancer. This has made them one of the most important classes of drug targets.[1][2] A variety of small molecules have been developed to inhibit kinase activity, and among the most successful structural motifs is the 2-aminothiazole scaffold.[3][4][5][6] This guide provides an in-depth comparison of the efficacy of kinase inhibitors derived from the 2-amino-5-chlorothiazole hydrochloride starting material, with a primary focus on Dasatinib, a potent second-generation tyrosine kinase inhibitor. We will explore its mechanism of action, compare its efficacy against other inhibitors using experimental data, and provide detailed protocols for key assays used in its evaluation.

The 2-Aminothiazole Scaffold: A Privileged Structure in Kinase Inhibition

The 2-aminothiazole ring system is considered a "privileged scaffold" in medicinal chemistry. Its ability to form key hydrogen bond interactions with the hinge region of the ATP-binding pocket of many kinases makes it an excellent starting point for the design of potent and selective inhibitors.[3][4][5][6] The discovery of the 2-aminothiazole derivative, Dasatinib (BMS-354825), as a potent pan-Src and Bcr-Abl kinase inhibitor, solidified the importance of this chemical moiety.[3][4][5][6]

Dasatinib emerged from structure-activity relationship (SAR) studies that optimized an initial weakly active 2-aminothiazole hit.[3][4][5][6] It is a multi-targeted inhibitor, effective against the BCR-ABL fusion protein, SRC family kinases, c-KIT, EPHA2, and PDGFRβ.[7][8][9] This multi-targeted profile contributes to its broad anti-cancer activity.[7][10]

Comparative Efficacy Analysis

The efficacy of a kinase inhibitor is assessed through a combination of in vitro enzymatic assays and cell-based functional assays. Here, we compare Dasatinib with the first-generation inhibitor Imatinib and discuss its activity against various kinases and cancer cell lines.

Enzymatic Assays: Potency at the Molecular Level

Enzymatic assays measure the direct inhibition of a purified kinase enzyme. The half-maximal inhibitory concentration (IC50) is a standard metric of potency, representing the concentration of an inhibitor required to reduce the enzyme's activity by 50%.

Dasatinib demonstrates significantly greater potency against the BCR-ABL kinase compared to Imatinib. It is approximately 325 times more potent in vitro.[8] A key advantage of Dasatinib is its ability to bind to both the active and inactive conformations of the ABL kinase domain, unlike Imatinib, which primarily recognizes the inactive conformation.[7][8] This allows Dasatinib to overcome resistance mediated by mutations that stabilize the active conformation of BCR-ABL.[7][8]

Kinase Target	Dasatinib IC50 (nM)	Imatinib IC50 (nM)	Fold Improvement
Native BCR-ABL	0.8	~300	~375x
SRC Family Kinases	0.5 - 1.1	>10,000	>9000x
c-KIT	<30	~100	~3x
PDGFRβ	<30	~100	~3x

Note: IC50 values are compiled from multiple sources and can vary based on assay conditions. The values presented are representative.[11][12][13]

Cell-Based Assays: Efficacy in a Biological Context

Cell-based assays provide a more physiologically relevant measure of a drug's effectiveness by evaluating its impact on cellular processes like proliferation, survival, and signaling.

Dasatinib effectively inhibits the growth of chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL) cell lines that overexpress BCR-ABL.[8][9] It has shown clinical benefit in patients with all phases of CML, including those resistant or intolerant to Imatinib.[14] Second-generation TKIs like Dasatinib have been shown to induce deeper and faster molecular responses in patients compared to Imatinib.[15] In patients with BCR-ABL positive ALL, treatment regimens including second-generation TKIs have resulted in significantly better 2-year overall and relapse-free survival rates compared to those with first-generation TKIs.[16]

Cell Line (Cancer Type)	Dasatinib GI50 (Growth Inhibition 50%)	Imatinib GI50
K562 (CML)	Low nM range	Mid-to-high nM range
Ba/F3 p210 (Pro-B, CML model)	Low nM range	Mid nM range
Imatinib-Resistant CML lines	nM to low µM range	High µM to inactive

Note: GI50 values are highly dependent on the cell line and assay duration.[11][14]

Key Signaling Pathways Targeted by Dasatinib

Dasatinib's efficacy, particularly in CML, is primarily due to its potent inhibition of the constitutively active BCR-ABL tyrosine kinase. This oncoprotein drives uncontrolled cell proliferation and survival through the activation of multiple downstream signaling pathways.

The BCR-ABL Signaling Cascade

The diagram below illustrates the central role of BCR-ABL in CML and the point of intervention for Dasatinib. BCR-ABL activates several key pathways, including the RAS/MAPK pathway, which promotes proliferation, and the PI3K/AKT/mTOR pathway, which is crucial for cell survival. Dasatinib blocks the initial phosphorylation events, effectively shutting down these downstream signals and leading to cancer cell apoptosis.[7]

Caption: Dasatinib inhibits the BCR-ABL kinase, blocking downstream pro-proliferative and pro-survival pathways.

Experimental Methodologies

The reliability of efficacy data is contingent on robust and well-validated experimental protocols. Below are detailed, step-by-step methodologies for key assays used to evaluate kinase inhibitors like those derived from the 2-amino-5-chlorothiazole scaffold.

General Kinase Inhibitor Screening Workflow

The discovery and development of kinase inhibitors typically follow a structured workflow, from initial high-throughput screening to in-depth cellular characterization.

Caption: A typical workflow for the discovery and preclinical evaluation of kinase inhibitors.

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

This protocol describes a common method for measuring kinase activity by quantifying the amount of ADP produced in the enzymatic reaction. This luminescent assay is highly sensitive and suitable for high-throughput screening.[17][18]

Rationale: The ADP-Glo™ assay is a universal method applicable to any kinase. It measures kinase activity by quantifying ADP production, which is a direct product of the phosphotransferase reaction. The assay format is robust, with a high signal-to-background ratio.

Materials:

• Recombinant human kinase (e.g., ABL1)

• Kinase-specific substrate peptide

• Kinase Buffer (e.g., 40mM Tris-HCl, pH 7.5, 20mM MgCl₂, 0.1 mg/mL BSA)

• ATP solution (at or near the Kₘ for the kinase)

• Test inhibitor (e.g., Dasatinib) serially diluted in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

• Plate-reading luminometer

Procedure:

• Compound Plating: Add 1 µL of serially diluted inhibitor or vehicle control (DMSO) to the wells of a 384-well plate.

• Enzyme Addition: Add 2 µL of the diluted kinase enzyme solution to each well.

• Reaction Initiation: To start the kinase reaction, add 2 µL of a mixture containing the substrate and ATP.

• Incubation: Incubate the plate at room temperature for 60 minutes. Causality: This allows the enzymatic reaction to proceed and generate ADP in a manner inversely proportional to the inhibitor's potency.

• Stop Reaction & Deplete ATP: Add 5 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and eliminates any remaining ATP. Incubate at room temperature for 40 minutes. Causality: Removing unused ATP is critical to prevent background signal in the final detection step.

• ADP to ATP Conversion: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction into ATP. Incubate at room temperature for 30 minutes.

• Signal Detection: Measure the luminescence using a plate reader. The light signal is directly proportional to the amount of ADP produced, and therefore, the kinase activity.

• Data Analysis:

  • Controls: Include "no enzyme" wells for background subtraction and "vehicle only" (e.g., DMSO) wells for 100% activity control.

  • IC50 Calculation: Plot the percentage of inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol: Cell Viability (MTT) Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability and proliferation. It is widely used to determine the cytotoxic or cytostatic effects of a compound on cancer cell lines.

Rationale: The MTT assay is a colorimetric assay that quantifies the reduction of yellow tetrazolium salt (MTT) to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells. This provides a robust measure of the inhibitor's effect on cell proliferation and survival.

Materials:

• Cancer cell line (e.g., K562 CML cells)

• Complete cell culture medium (e.g., RPMI-1640 + 10% FBS)

• Test inhibitor (e.g., Dasatinib)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well clear flat-bottom plates

• Microplate reader (absorbance at ~570 nm)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well in 100 µL of medium). Incubate for 24 hours to allow cells to attach and resume growth.

• Compound Treatment: Prepare serial dilutions of the inhibitor in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the inhibitor or vehicle control.

• Incubation: Incubate the plate for 72 hours under standard cell culture conditions (37°C, 5% CO₂). Causality: This extended incubation period allows for the anti-proliferative effects of the inhibitor to become apparent.

• MTT Addition: Add 10 µL of MTT solution to each well. Incubate for 4 hours. Causality: Viable cells with active mitochondrial dehydrogenases will convert the MTT into formazan crystals.

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Controls: Include "media only" wells for background and "vehicle control" wells for 100% viability.

  • GI50 Calculation: Calculate the percentage of viability for each inhibitor concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the inhibitor concentration and fit to a dose-response curve to determine the GI50 (the concentration that inhibits cell growth by 50%).

Conclusion and Future Directions

Kinase inhibitors derived from the 2-amino-5-chlorothiazole hydrochloride scaffold, exemplified by Dasatinib, have proven to be highly effective therapeutics. Dasatinib's broad kinase inhibition profile and its ability to target both active and inactive conformations of BCR-ABL provide a significant advantage over first-generation inhibitors, particularly in cases of resistance.[7][8] The robust methodologies outlined in this guide are essential for the accurate evaluation and comparison of such inhibitors.

While Dasatinib is a major success, challenges such as acquired resistance, often through mutations like T315I, remain a clinical issue.[14][19] Future research will continue to leverage the versatile 2-aminothiazole scaffold to develop next-generation inhibitors with improved selectivity profiles and the ability to overcome known resistance mechanisms, ultimately providing more durable treatment options for patients.

References

• Pharmacology of Dasatinib (Sprycel); Pharmacokinetics, Mechanism of Action, Uses, Effects. (2025). Vertex AI Search.
• What is the mechanism of Dasatinib? (2024).
• Dasatinib: Mechanism of action and Safety. (2024). ChemicalBook.
• Schematic summary of dasatinib resistance mechanism in chronic myeloid leukaemia... (n.d.).
• Dasatinib - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose. (n.d.).
• 2-Aminothiazole as a Novel Kinase Inhibitor Template. Structure-Activity Relationship Studies. (2006). Journal of Medicinal Chemistry.
• Cell-based test for kinase inhibitors. (2020). INiTS.
• DASATINIB INHIBITS THE GROWTH OF MOLECULARLY HETEROGENEOUS MYELOID LEUKEMIAS. (n.d.). PMC | NIH.
• Dasatinib: MedlinePlus Drug Inform
• 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. (2006). PubMed.
• Treatment value of second-generation BCR-ABL1 tyrosine kinase inhibitors compared with imatinib to achieve treatment-free remission in patients with chronic myeloid leukaemia: a modelling study. (n.d.). PubMed.
• Validated quantitative structure-activity relationship analysis of a series of 2-aminothiazole based p56(Lck) inhibitors. (n.d.). PubMed.
• Mechanisms of resistance to ABL kinase inhibition in CML and the development of next generation ABL kinase inhibitors. (n.d.). PMC | NIH.
• Molecular Analysis of Dasatinib Resistance Mechanisms in CML Patients Identifies Novel BCR-ABL Mutations Predicted To Retain Sensitivity to Imatinib: Rationale for Combination Tyrosine Kinase Inhibitor Therapy. (2005).
• Immuno-oncology Cell-based Kinase Assay Service. (n.d.).
• 2-Aminothiazole as a Novel Kinase Inhibitor Template. Structure−Activity Relationship Studies toward the Discovery of N -(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (. (2025).
• 2-Aminothiazole as a Novel Kinase Inhibitor Template. Structure−Activity Relationship Studies toward the Discovery of N-(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]. (n.d.).
• Characteristics of Dasatinib- and Imatinib-Resistant Chronic Myelogenous Leukemia Cells. (2008). AACR Journals.
• Spotlight: Cell-based kinase assay form
• In vitro kinase assay. (2023). Protocols.io.
• Development of resistance to dasatinib in Bcr/Abl-positive acute lymphoblastic leukemia. (n.d.).
• Effects of Dasatinib on Src kinase activity and downstream intracellular signaling in primitive chronic myelogenous leukemia hem
• Preclinical evaluation of dasatinib, a potent Src kinase inhibitor, in melanoma cell lines. (2008). BMC Cancer.
• A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. (2016). PLOS One.
• First-line imatinib vs second- and third-generation TKIs for chronic-phase CML: a systematic review and meta-analysis. (2020).
• [Comparison of clinical efficacy between first-generation and second-generation tyrosine kinase inhibitors based regimen in the treatment of patients with BCR-ABL positive acute lymphoblastic leukemia]. (n.d.). PubMed.
• Application Notes and Protocols for Multi-kinase-IN-6 In Vitro Kinase Assay. (n.d.). Benchchem.
• Application Notes and Protocols: In Vitro Kinase Assay for Determining Jak3-IN-1 Activity. (n.d.). Benchchem.
• (PDF) In vitro kinase assay v1. (2023).
• In vitro kinase assay. (2022). Bio-protocol.
• Choosing the Best Second-Line Tyrosine Kinase Inhibitor in Imatinib-Resistant Chronic Myeloid Leukemia Patients Harboring Bcr-Abl Kinase Domain Mutations: How Reliable Is the IC50?. (n.d.). PMC | NIH.
• The IC 50 of SFK inhibitors PP1 and PP2 and BCR-Abl kinase/Src kinase... (n.d.).
• Chemical proteomic profiles of the BCR-ABL inhibitors imatinib, nilotinib, and dasatinib reveal novel kinase and nonkinase targets. (n.d.).
• First-generation vs second-generation tyrosine kinase inhibitors: which is best at diagnosis of chronic phase chronic myeloid leukemia?. (2020).
• Measuring and interpreting the selectivity of protein kinase inhibitors. (n.d.). PMC | NIH.

Sources

• 1. Immuno-oncology Cell-based Kinase Assay Service - Creative Biolabs [creative-biolabs.com]
• 2. A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance | PLOS One [journals.plos.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. What is the mechanism of Dasatinib? [synapse.patsnap.com]
• 8. Dasatinib: Mechanism of action and Safety_Chemicalbook [chemicalbook.com]
• 9. pediatriconcall.com [pediatriconcall.com]
• 10. youtube.com [youtube.com]
• 11. DASATINIB INHIBITS THE GROWTH OF MOLECULARLY HETEROGENEOUS MYELOID LEUKEMIAS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Preclinical evaluation of dasatinib, a potent Src kinase inhibitor, in melanoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ashpublications.org [ashpublications.org]
• 14. aacrjournals.org [aacrjournals.org]
• 15. ashpublications.org [ashpublications.org]
• 16. [Comparison of clinical efficacy between first-generation and second-generation tyrosine kinase inhibitors based regimen in the treatment of patients with BCR-ABL positive acute lymphoblastic leukemia] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. ashpublications.org [ashpublications.org]

A Comparative Guide to the In Vitro and In Vivo Efficacy of 2-Amino-5-chlorothiazole Hydrochloride Derivatives as Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure due to its prevalence in a wide array of biologically active compounds.[1][2][3] Its derivatives have demonstrated a broad spectrum of pharmacological activities, including potent anticancer properties.[1][4][5] This guide provides an in-depth comparative analysis of 2-amino-5-chlorothiazole hydrochloride derivatives and their analogues, focusing on their performance in preclinical in vitro and in vivo studies. We will delve into the experimental data that underscores their therapeutic potential and explore the mechanistic underpinnings of their anticancer activity.

The Rationale for Targeting Cancer with 2-Amino-5-chlorothiazole Derivatives

The 2-aminothiazole core serves as a versatile template for the design of small molecule inhibitors that can interact with various biological targets implicated in cancer progression.[1][4] The introduction of a chlorine atom at the 5-position of the thiazole ring can significantly influence the electronic properties and binding affinities of these derivatives, often enhancing their biological activity.[1] Furthermore, modifications at the 2-amino position allow for the exploration of a vast chemical space, leading to the identification of compounds with improved potency and selectivity.[2][5]

This guide will focus on a selection of promising 2-amino-5-chlorothiazole derivatives and their close analogues, comparing their cytotoxic effects against various cancer cell lines and their efficacy in animal models. We will also examine their impact on key signaling pathways that are frequently dysregulated in cancer.

Comparative In Vitro Cytotoxicity

The initial screening of potential anticancer agents typically involves assessing their cytotoxicity against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric used to quantify the potency of a compound. The following table summarizes the in vitro cytotoxic activity of several 2-amino-5-chlorothiazole derivatives and related analogues against various cancer cell lines.

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Compound A1	2,4-disubstituted thiazole amide	A549 (Lung)	8.64	Dasatinib	< 1
HeLa (Cervical)	6.05	< 1
HT29 (Colon)	0.63	< 1
Compound B2	N-acylated-2-amino-5-benzyl-1,3-thiazole	U251 (Glioblastoma)	Selective Activity	-	-
WM793 (Melanoma)	Selective Activity	-	-
Compound C3	2-amino-thiazole-5-carboxylic acid phenylamide	K563 (Leukemia)	16.3	Dasatinib	11.08
MCF-7 (Breast)	20.2	< 1
HT-29 (Colon)	21.6	< 1
Compound D4	Thiazole-amino acid hybrid	A549 (Lung)	4.57–6.71	-	-
HeLa (Cervical)	4.57–6.71	-	-
MCF-7 (Breast)	4.57–6.71	-	-

Analysis of In Vitro Data:

The data presented in the table highlight the potent and, in some cases, selective anticancer activity of 2-aminothiazole derivatives. For instance, Compound A1 demonstrates impressive sub-micromolar activity against the HT29 colon cancer cell line.[1] The structure-activity relationship (SAR) studies for this class of compounds revealed that a meta-halogen substitution on the phenyl ring was more effective than a meta-methyl group.[1] Compound B2 showcases a desirable characteristic of selective cytotoxicity towards glioblastoma and melanoma cells, a crucial aspect for minimizing off-target effects.[1] When compared to the clinically approved drug Dasatinib, Compound C3 exhibits comparable potency against the K563 leukemia cell line, although it is less active against solid tumor cell lines.[1][6] This suggests that the pyrimidin-4-ylamino core of Dasatinib may be crucial for its broad-spectrum activity.[6]

In Vivo Efficacy: From Cell Lines to Animal Models

Promising in vitro results are the first step; validating the efficacy of these compounds in a living organism is paramount. In vivo studies, typically conducted in rodent models, provide critical information on a compound's therapeutic potential, pharmacokinetics, and toxicity profile.

Experimental Workflow for In Vivo Xenograft Studies

A common preclinical model for evaluating anticancer agents is the subcutaneous xenograft model. The following diagram and protocol outline the typical workflow for such a study.

Caption: Workflow for a subcutaneous xenograft study.

Detailed Protocol: Subcutaneous Xenograft Model [7][8][9][10]

• Cell Culture and Preparation:

  • Culture the desired human cancer cell line (e.g., A549, MCF-7) in the appropriate medium supplemented with fetal bovine serum and antibiotics.

  • Harvest cells during the exponential growth phase using trypsin-EDTA.

  • Wash the cells with sterile phosphate-buffered saline (PBS) and perform a cell count and viability assessment (e.g., using trypan blue exclusion).

  • Resuspend the cells in a sterile solution, often a 1:1 mixture of PBS and Matrigel, at a concentration of 5-10 x 10^6 cells/100 µL.

• Animal Handling and Tumor Implantation:

  • Use immunocompromised mice (e.g., athymic nude or NOD/SCID) to prevent rejection of the human tumor cells.

  • Anesthetize the mice and subcutaneously inject the cell suspension into the flank.

• Tumor Growth Monitoring and Treatment:

  • Monitor the mice regularly for tumor formation.

  • Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

  • Administer the 2-amino-5-chlorothiazole derivative (e.g., via oral gavage or intraperitoneal injection) at a predetermined dose and schedule. The control group receives the vehicle solution.

  • Measure tumor dimensions with calipers 2-3 times per week and calculate the tumor volume. Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint and Data Analysis:

  • At the end of the study (e.g., when tumors in the control group reach a certain size), euthanize the mice.

  • Excise the tumors and measure their final weight.

  • Tumor tissue can be used for further analysis, such as histology or biomarker assessment (e.g., Western blotting).

  • Calculate the tumor growth inhibition (TGI) to determine the efficacy of the compound.

In Vivo Efficacy of a Promising Derivative:

One notable example from the literature is a 2-aminothiazole derivative that demonstrated significant in vivo activity. In a xenograft model using A375 melanoma cells, this compound remarkably delayed tumor growth in mice.[1] Importantly, this derivative also exhibited a good safety profile, showing no toxicity against normal cells.[1]

Unraveling the Mechanism of Action: Targeting Key Signaling Pathways

To develop more effective and targeted cancer therapies, it is crucial to understand how these compounds exert their cytotoxic effects. Many 2-aminothiazole derivatives have been found to modulate critical signaling pathways that are often hijacked by cancer cells to promote their growth, survival, and proliferation.

Inhibition of the PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, metabolism, and survival, and its aberrant activation is a common feature in many cancers.[11] Several 2-aminothiazole derivatives have been shown to inhibit this pathway, leading to a reduction in cancer cell proliferation and the induction of apoptosis.[11]

The following diagram illustrates the PI3K/Akt/mTOR signaling cascade and the points of inhibition by 2-aminothiazole derivatives.

Caption: Inhibition of the PI3K/Akt/mTOR pathway.

Experimental Validation: Western Blot Analysis

The inhibition of the PI3K/Akt pathway can be experimentally verified using Western blotting.[11][12][13][14] This technique allows for the detection and quantification of specific proteins, including their phosphorylated (activated) forms. A typical Western blot experiment to investigate the effect of a 2-aminothiazole derivative on this pathway would involve:

• Cell Treatment: Treat cancer cells with the 2-aminothiazole derivative at various concentrations and for different time points.

• Protein Extraction: Lyse the cells to extract the total protein.

• Protein Quantification: Determine the protein concentration in each sample.

• SDS-PAGE and Transfer: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for the phosphorylated and total forms of key proteins in the pathway (e.g., p-Akt, Akt, p-mTOR, mTOR).

• Detection: Use a secondary antibody conjugated to an enzyme or fluorophore to detect the primary antibodies.

• Analysis: Quantify the band intensities to determine the relative levels of protein phosphorylation. A decrease in the ratio of phosphorylated to total protein indicates inhibition of the pathway.[13][14]

Pharmacokinetics and Toxicity: A Critical Assessment

Beyond efficacy, the clinical potential of any drug candidate is determined by its pharmacokinetic profile (what the body does to the drug) and its toxicity. An ideal anticancer agent should have good oral bioavailability, a reasonable half-life, and minimal toxicity to healthy tissues.

While comprehensive pharmacokinetic and toxicity data for many novel 2-amino-5-chlorothiazole derivatives are still emerging, some studies have reported promising results. For example, one derivative was found to have a good pharmacokinetic profile and showed no toxicity to normal cells at its active concentration.[1] Another study on a related heterocyclic anticancer compound demonstrated rapid absorption and metabolism, with a maximum tolerated dose established through in vivo studies.[15] These preliminary findings are encouraging and warrant further investigation.

Conclusion and Future Directions

The 2-amino-5-chlorothiazole hydrochloride scaffold represents a highly promising platform for the development of novel anticancer agents. The derivatives discussed in this guide have demonstrated significant in vitro cytotoxicity against a range of cancer cell lines and have shown efficacy in preclinical in vivo models. Their ability to modulate key signaling pathways, such as the PI3K/Akt/mTOR cascade, provides a solid mechanistic basis for their anticancer activity.

Future research in this area should focus on:

• Optimizing Potency and Selectivity: Further structure-activity relationship studies are needed to design derivatives with enhanced potency and greater selectivity for cancer cells over normal cells.

• Comprehensive Pharmacokinetic and Toxicity Profiling: Thorough in vivo studies are required to fully characterize the ADME (absorption, distribution, metabolism, and excretion) and toxicity profiles of the most promising candidates.

• Combination Therapies: Investigating the synergistic effects of these derivatives with existing chemotherapeutic agents or targeted therapies could lead to more effective treatment regimens.

The continued exploration of 2-amino-5-chlorothiazole derivatives holds great promise for the discovery of the next generation of effective and safe anticancer drugs.

References

• Ayati, A., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Journal of Medicinal Chemistry, 64(1), 1-34. Retrieved from [Link]

• El-Sayed, M. A. A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. Retrieved from [Link]

• Al-Juboori, L. S., et al. (2023). Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. ResearchGate. Retrieved from [Link]

• Al-Juboori, L. S., et al. (2024). Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Baghdad Science Journal, 21(3). Retrieved from [Link]

• Kumar, S., et al. (2010). Synthesis and Antimicrobial Activity of 2-Aminothiazole Derivatives. International Journal of Pharmaceutical Sciences and Research, 1(8), 67-71. Retrieved from [Link]

• ResearchGate. (n.d.). Western blot analyses of the PI3K/Akt pathway. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Western blotting analysis of PI3K and Akt in PD- and CTX-treated cells. ResearchGate. Retrieved from [Link]

• Bentham Science Publishers. (2024). Heterocyclic Phytochemicals as Anticancer Agents. Bentham Science Publishers. Retrieved from [Link]

• El-Sayed, M. A. A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Semantic Scholar. Retrieved from [Link]

• El-Sayed, M. A. A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. Retrieved from [Link]

• Henriques, B., et al. (2021). Heterocyclic Anticancer Compounds: Recent Advances and the Paradigm Shift towards the Use of Nanomedicine's Tool Box. Molecules, 26(11), 3233. Retrieved from [Link]

• Golubovskaya, V. M., et al. (2014). In vivo toxicity, metabolism and pharmacokinetic properties of FAK inhibitor 14 or Y15 (1, 2, 4, 5-benzenetetramine tetrahydrochloride). Archives of Toxicology, 88(10), 1767-1775. Retrieved from [Link]

• ResearchGate. (n.d.). Western blot analysis of a PI3K/AKT/mTOR pathway components. ResearchGate. Retrieved from [Link]

• Liu, W., et al. (2011). Synthesis and biological activities of 2-amino-thiazole-5-carboxylic acid phenylamide derivatives. Archiv der Pharmazie, 344(7), 451-458. Retrieved from [Link]

• Day, C. P., et al. (2017). In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. Journal of Visualized Experiments, (119), e55189. Retrieved from [Link]

• Chen, Y.-F., et al. (2021). In vivo Pharmacokinetic and Anticancer Studies of HH-N25, a Selective Inhibitor of Topoisomerase I, and Hormonal Signaling for Treating Breast Cancer. Cancers, 13(19), 4786. Retrieved from [Link]

• Wang, Y., et al. (2011). Synthesis and Cytotoxicity of Novel 2-Amino-5-thiazolecarboxamide Derivatives. Journal of Chemical Research, 2011(7), 417-419. Retrieved from [Link]

• MDPI. (2021). Synthetic and Naturally Occurring Heterocyclic Anticancer Compounds with Multiple Biological Targets. MDPI. Retrieved from [Link]

• Siméon, F. G., et al. (2012). Syntheses of 2-Amino and 2-Halothiazole Derivatives as High-Affinity Metabotropic Glutamate Receptor Subtype 5 Ligands and Potential Radioligands for In Vivo Imaging. Journal of Medicinal Chemistry, 55(17), 7579-7593. Retrieved from [Link]

• Szymańska, E., et al. (2021). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules, 26(16), 4983. Retrieved from [Link]

• Naz, S., et al. (2021). Amino Acid Conjugates of Aminothiazole and Aminopyridine as Potential Anticancer Agents: Synthesis, Molecular Docking and in vitro Evaluation. Pharmaceutical Sciences, 27(2), 221-233. Retrieved from [Link]

• Voloshin, T., et al. (2025). Role of the PI3K/AKT signaling pathway in the cellular response to Tumor Treating Fields (TTFields). Cell Death & Disease, 16(3), 1-13. Retrieved from [Link]

• ResearchGate. (n.d.). Evaluation of IC50 values (µM) for compounds 5 and 8a-f against A549 cell line. ResearchGate. Retrieved from [Link]

• Khalifa, M. E. (2015). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Acta Chimica Slovenica, 62(1), 1-16. Retrieved from [Link]

• Spring, B. Q., et al. (2015). Subcutaneous Xenograft Models for Studying PDT in vivo. Methods in Molecular Biology, 1293, 239-251. Retrieved from [Link]

Sources

• 1. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and biological activities of 2-amino-thiazole-5-carboxylic acid phenylamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. In vivo toxicity, metabolism and pharmacokinetic properties of FAK inhibitor 14 or Y15 (1, 2, 4, 5-benzenetetramine tetrahydrochloride) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validated Analytical Methods for Impurity Profiling of 2-Amino-5-chlorothiazole Hydrochloride

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of impurities in 2-Amino-5-chlorothiazole hydrochloride. As a critical starting material in the synthesis of various active pharmaceutical ingredients (APIs), ensuring its purity is paramount to drug safety and efficacy. This document is intended for researchers, analytical scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven protocols.

The analytical strategies discussed are grounded in the principles of the International Council for Harmonisation (ICH) guidelines, particularly ICH Q2(R2), which mandates that analytical procedures must be validated to demonstrate their fitness for the intended purpose.[1][2] While specific validated methods for 2-Amino-5-chlorothiazole hydrochloride are not extensively published, this guide leverages established methods for structurally analogous thiazide compounds and general pharmaceutical impurity testing principles to provide robust, adaptable frameworks.

The Analytical Imperative: Why Impurity Profiling Matters

Impurities in a starting material like 2-Amino-5-chlorothiazole hydrochloride can arise from various sources, including the synthetic route, degradation, or storage. These impurities, even at trace levels, can be carried through the manufacturing process into the final drug product, potentially altering its efficacy, safety, and stability. Regulatory bodies require that all recurring impurities above a certain threshold (typically 0.05% to 0.1%) be identified, quantified, and reported.[3] Therefore, a well-developed and validated analytical method is not merely a quality control check; it is a foundational component of the entire drug development lifecycle.

The logical workflow for developing and implementing such a method is outlined below.

Caption: High-level workflow for analytical method lifecycle.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

For non-volatile, polar organic molecules like 2-Amino-5-chlorothiazole and its likely impurities, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the predominant analytical technique. Its high resolving power, sensitivity, and robustness make it ideal for separating a target compound from structurally similar impurities.

Causality Behind Experimental Choices

The development of a successful HPLC method is a systematic process. The choices made at each step are dictated by the physicochemical properties of the analyte and the desired performance characteristics of the method.

• Column Selection: A C18 or C8 stationary phase is the logical starting point. These non-polar phases effectively retain the analyte and its impurities from a polar mobile phase, allowing for separation based on subtle differences in hydrophobicity. A C18 column generally offers greater retention and may provide better resolution for closely related impurities.[4][5]

• Mobile Phase Composition: The mobile phase must serve two functions: eluting the compounds from the column and controlling their ionization state for consistent retention.

  • Aqueous Component: A buffered solution (e.g., potassium phosphate or formic acid) is critical.[3][4][6] For an amino-containing compound, maintaining a low pH (e.g., 2.5-3.5) ensures the amine group is protonated, leading to sharper, more symmetrical peaks.

  • Organic Modifier: Acetonitrile is often preferred over methanol due to its lower viscosity and superior UV transparency. A gradient elution (where the concentration of the organic modifier is increased over time) is typically necessary to elute both early-retaining polar impurities and late-retaining non-polar impurities within a reasonable timeframe.[3][5]

• Detection: 2-Amino-5-chlorothiazole contains a thiazole ring, which is a chromophore. Therefore, UV detection is the most straightforward and robust choice. A wavelength scan should be performed to determine the absorbance maximum (λ-max) for optimal sensitivity, though a lower wavelength like 220-230 nm may be used to detect a wider range of impurities that may lack strong chromophores at higher wavelengths.[5][7]

Experimental Protocol: A Stability-Indicating RP-HPLC Method

This protocol is a robust starting point, designed to be validated according to ICH guidelines.

1. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.02 M Potassium Phosphate Monobasic, pH adjusted to 3.0 with phosphoric acid

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 5% B

  • 5-35 min: 5% to 65% B

  • 35-40 min: 65% B

  • 40-41 min: 65% to 5% B

  • 41-50 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min[4][6]

• Column Temperature: 30°C

• Detector Wavelength: 230 nm

• Injection Volume: 10 µL

2. Standard and Sample Preparation:

• Diluent: Mobile Phase A / Mobile Phase B (80:20 v/v)

• Standard Solution: Accurately weigh and dissolve 2-Amino-5-chlorothiazole hydrochloride reference standard in diluent to a final concentration of approximately 0.5 mg/mL.

• Impurity Stock Solution: If reference standards for known impurities are available, prepare a stock solution containing each at a concentration of ~0.1 mg/mL.

• Spiked Sample (for validation): Prepare a sample solution as above and spike with known impurities to a target level (e.g., 0.15% of the main analyte concentration).

• Sample Solution: Prepare the test sample at the same concentration as the standard solution (0.5 mg/mL).

Data Presentation: Method Validation Summary (ICH Q2(R2))

The following table summarizes the key validation parameters and typical acceptance criteria for an impurity method.[1][8]

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can unequivocally assess the analyte in the presence of components that may be expected to be present (impurities, degradants).	Peak purity of the main analyte and known impurities must pass. No interference from blank/placebo at the retention time of analytes.
Linearity	To demonstrate a proportional relationship between detector response and analyte concentration over a specified range.	Correlation coefficient (r²) ≥ 0.998 for each impurity over a range from LOQ to 150% of the specification limit.
Accuracy	To demonstrate the closeness of test results to the true value.	Percent recovery of spiked impurities should be within 80.0% to 120.0% at three different concentration levels.[7]
Precision (Repeatability & Intermediate)	To demonstrate the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Relative Standard Deviation (%RSD) should be ≤ 5.0% for repeatability and ≤ 10.0% for intermediate precision.[7][8]
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio (S/N) ≥ 10.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio (S/N) ≥ 3.
Robustness	To measure the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	System suitability parameters must pass under varied conditions (e.g., ±0.2 pH unit, ±2°C column temp, ±5% organic modifier).[6]

Gas Chromatography (GC): A Niche Alternative

Gas Chromatography (GC) is a powerful technique for separating volatile and semi-volatile compounds.[9] For 2-Amino-5-chlorothiazole hydrochloride and its potential impurities, direct GC analysis is challenging due to the compound's low volatility and thermal instability. However, it can be a viable alternative, particularly for identifying specific volatile impurities (e.g., residual solvents) or if derivatization is employed.

Caption: Decision logic for selecting HPLC vs. GC for impurity analysis.

Causality Behind Derivatization

Derivatization is a chemical reaction that modifies the analyte to make it suitable for GC analysis.[10] For amino-containing compounds, the primary goals are:

• Increase Volatility: The polar amine (-NH2) and potential hydroxyl groups are converted into less polar, more volatile groups (e.g., esters, silyl ethers).

• Improve Thermal Stability: Derivatization protects these functional groups from degrading at the high temperatures of the GC inlet and column.

A common approach is acylation or silylation. For amino acids and similar structures, chloroformate-mediated reactions are effective for derivatizing both amine and carboxylic acid groups in a single step.[11]

Experimental Protocol: GC-FID with Derivatization

1. Derivatization Step:

• Accurately weigh ~10 mg of the sample into a vial.

• Add 500 µL of a pyridine/ethanol mixture (1:4 v/v).

• Add 50 µL of ethyl chloroformate and vortex for 1 minute.

• Add 500 µL of chloroform and 500 µL of sodium bicarbonate solution (5% w/v). Vortex and allow the layers to separate.

• Carefully transfer the lower organic layer to a clean vial for GC injection.

2. GC Conditions:

• Column: DB-5 or equivalent (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• Inlet Temperature: 250°C

• Injection Mode: Split (e.g., 20:1)

• Oven Program:

  • Initial: 100°C, hold for 2 min

  • Ramp: 10°C/min to 280°C

  • Hold: 5 min at 280°C

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 300°C

Head-to-Head Comparison: HPLC vs. GC

The choice of method depends on the specific analytical goal. For comprehensive impurity profiling, HPLC is superior. For targeted analysis of volatile impurities, GC excels.

Feature	RP-HPLC with UV Detection	GC with FID (after Derivatization)
Applicability	Broad; ideal for non-volatile, polar, and thermally labile compounds.	Limited; best for volatile/semi-volatile compounds or those that can be easily derivatized.
Selectivity/Resolution	Excellent for separating structurally similar isomers and homologues.	High, but depends heavily on the success of the derivatization and column choice.
Sensitivity	Good to excellent, depending on the chromophore of the impurity.	Excellent, FID is highly sensitive to hydrocarbons.
Sample Preparation	Simple "dissolve and inject" approach.	Complex; requires a multi-step, optimized, and validated derivatization reaction.
Throughput	Moderate; typical run times are 30-60 minutes.	Potentially faster run times, but sample preparation is the bottleneck.
Primary Use Case	Comprehensive impurity profiling, stability studies, release testing.	Analysis of residual solvents, specific volatile by-products.

Conclusion and Authoritative Recommendation

For the comprehensive analysis of impurities in 2-Amino-5-chlorothiazole hydrochloride, a stability-indicating Reverse-Phase HPLC method is the authoritative and recommended approach. It provides the necessary selectivity, sensitivity, and robustness to separate, detect, and quantify the wide range of potential process-related impurities and degradation products. The method is directly applicable without the need for complex sample derivatization, aligning with the principles of efficiency and reliability in a regulated environment.

While GC can serve as a complementary technique for specific applications, such as residual solvent analysis, it should not be considered the primary method for general impurity profiling of this analyte. The development and validation of an RP-HPLC method, as outlined in this guide and in accordance with ICH Q2(R2) principles[12][13], will ensure data integrity and regulatory compliance, ultimately safeguarding the quality of the final pharmaceutical product. For structural elucidation of unknown impurities detected by these methods, coupling the separation technique to a mass spectrometer (LC-MS or GC-MS) is the definitive next step.[14]

References

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. (2025). Pharma Talks.
• ICH Guidelines for Analytical Method Valid
• Validation of Analytical Procedures Q2(R2). (2023).
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (n.d.). European Medicines Agency.
• ICH Guidance Q14 / Q2(R2)
• Stability-Indicating Method Development and Validation for the Assay of Hydrochlorothiazide and Determination of Impurities/Degrad. (2016). Journal of Analytical & Pharmaceutical Research.
• Determination of Hydrochlorothiazide and Two Major Degradation Products by Stability Indicating High Performance Liquid Chromatography. (2020). Current Pharmaceutical Analysis.
• Validated chromatographic methods for determination of hydrochlorothiazide and spironolactone in pharmaceutical formulation in presence of impurities and degradants. (n.d.). PubMed.
• Pharmaceutical Analysis of Gas-Liquid Chrom
• A Validated RP-HPLC Stability Method for the Estimation of Chlorthalidone and Its Process-Related Impurities in an API and Tablet Formulation. (2020).
• Validated Chromatographic Methods for Determination of Hydrochlorothiazide and Spironolactone in Pharmaceutical Formulation in P. (n.d.).
• Purification and Identification of an Impurity in Bulk Hydrochlorothiazide. (n.d.). PhaRxmon Consulting LLC.
• Development and Validation of RP-HPLC Method for Determination of Hydrochlorothiazide, Amiloride Hydrochloride and Related Impurities in Bulk and Pharmaceutical Dosage Forms. (2025).
• 2-Amino-5-chlorothiazole hydrochloride 95%. (n.d.). Sigma-Aldrich.
• Structural Identification of Impurities in Pioglitazone Hydrochloride Preparations by 2D-UHPLC-Q-Exactive Orbitrap HRMS and Their Toxicity Prediction. (2023).
• Analysis of amino acids by gas chromatography-flame ionization detection and gas chromatography-mass spectrometry: simultaneous derivatization of functional groups by an aqueous-phase chloroformate-medi
• Practical considerations for amino acid isotope analysis. (2021). Geochimica et Cosmochimica Acta.

Sources

• 1. database.ich.org [database.ich.org]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. pharxmonconsulting.com [pharxmonconsulting.com]
• 4. Determination of Hydrochlorothiazide and Two Major Degradation Products by Stability Indicating High Performance Liquid Chromatography | Bentham Science [eurekaselect.com]
• 5. academic.oup.com [academic.oup.com]
• 6. austinpublishinggroup.com [austinpublishinggroup.com]
• 7. A Validated RP-HPLC Stability Method for the Estimation of Chlorthalidone and Its Process-Related Impurities in an API and Tablet Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 9. longdom.org [longdom.org]
• 10. alexandraatleephillips.com [alexandraatleephillips.com]
• 11. Analysis of amino acids by gas chromatography-flame ionization detection and gas chromatography-mass spectrometry: simultaneous derivatization of functional groups by an aqueous-phase chloroformate-mediated reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation - ECA Academy [gmp-compliance.org]
• 14. Structural Identification of Impurities in Pioglitazone Hydrochloride Preparations by 2D-UHPLC-Q-Exactive Orbitrap HRMS and Their Toxicity Prediction - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Qualifying 2-Amino-5-chlorothiazole Hydrochloride Reference Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the integrity of your results is intrinsically linked to the quality of your starting materials. For pivotal intermediates like 2-Amino-5-chlorothiazole hydrochloride (CAS: 55506-37-1), a crucial building block in the synthesis of various biologically active compounds, the reliability of the reference standard is paramount. This guide provides a comprehensive framework for the evaluation and comparison of 2-Amino-5-chlorothiazole hydrochloride reference standards from various suppliers.

The Critical Role of a Well-Characterized Reference Standard

A reference standard serves as the benchmark against which all subsequent analytical measurements are compared. Its purity and identity must be unequivocally established to ensure the accuracy of assays, the identification of impurities, and the overall quality control of a synthetic process.[1][2][3] The use of a poorly characterized reference standard can lead to significant downstream consequences, including inaccurate potency measurements, misidentification of impurities, and potential delays in regulatory submissions.[2][3]

This guide will walk you through a multi-faceted approach to reference standard qualification, incorporating chromatographic, spectroscopic, and physical characterization techniques.

Comparative Analysis Workflow

The following diagram illustrates a logical workflow for the comprehensive evaluation of 2-Amino-5-chlorothiazole hydrochloride reference standards.

Caption: A comprehensive workflow for the evaluation and comparison of reference standards.

Part 1: Physical and Documentary Assessment

Before embarking on extensive analytical testing, a thorough review of the supplier's documentation and a simple physical inspection can provide valuable initial insights.

1.1. Certificate of Analysis (CoA) Review:

The CoA is the primary document attesting to the quality of the reference standard. When comparing CoAs from different suppliers, look for:

• Purity Assignment: Note the stated purity and the method used for its determination (e.g., HPLC, qNMR). A purity value of ≥95% is common for this type of reagent-grade material.[4]

• Analytical Data: The CoA should ideally include summaries of the analytical data used for characterization, such as HPLC purity chromatograms, NMR spectra, and mass spectrometry results.

1.2. Physical Characterization:

• Appearance: Visually inspect the material. It should be a consistent, free-flowing powder, typically white to off-white or light yellow. Note any discoloration or clumping, which could indicate degradation or the presence of impurities.

• Solubility: Test the solubility in the proposed diluent for your analytical methods (e.g., a mixture of water and acetonitrile or methanol). Poor solubility or the presence of insoluble matter can be an early indicator of quality issues.

Part 2: Chromatographic Purity Assessment by HPLC-UV

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing the purity of chemical reference standards due to its high resolution and quantitative capabilities.[5] The following is a robust, stability-indicating HPLC-UV method that can be used to compare different reference standards of 2-Amino-5-chlorothiazole hydrochloride. A stability-indicating method is crucial as it can resolve the main peak from potential degradation products and process-related impurities.

Experimental Protocol: HPLC-UV Purity Determination

Instrumentation:

• HPLC system with a UV detector, pump, autosampler, and column oven.

Chromatographic Conditions:

Parameter	Recommended Conditions
Column	C18 Reverse Phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-5 min: 10% B; 5-20 min: 10-90% B; 20-25 min: 90% B; 25.1-30 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	272 nm
Injection Volume	10 µL
Diluent	50:50 (v/v) Acetonitrile:Water

Sample Preparation:

• Accurately weigh and dissolve an appropriate amount of the 2-Amino-5-chlorothiazole hydrochloride reference standard in the diluent to achieve a final concentration of approximately 0.5 mg/mL.

• Sonicate briefly if necessary to ensure complete dissolution.

System Suitability:

Before analyzing the samples, ensure the chromatographic system is performing adequately by adhering to the system suitability criteria outlined in USP General Chapter <621>.[6][7]

Parameter	Acceptance Criteria
Tailing Factor (T)	0.8 ≤ T ≤ 1.5
Theoretical Plates (N)	> 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0% (for n=5 replicate injections)

Data Analysis and Comparison:

• Inject each reference standard solution in triplicate.

• Calculate the purity of each standard by the area normalization method (assuming all impurities have a similar response factor at the detection wavelength).

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

• Compare the purity values obtained for each supplier.

• Scrutinize the chromatograms for the presence of any impurity peaks. Note the number, retention times, and relative areas of these impurities. A superior reference standard will exhibit a higher main peak area percentage and a cleaner impurity profile.

Caption: Workflow for HPLC-UV Purity Determination.

Part 3: Identity Confirmation through Spectroscopic Techniques

While HPLC provides quantitative data on purity, spectroscopic techniques are essential for confirming the chemical identity of the reference standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for unambiguous structure elucidation.[5] Both ¹H and ¹³C NMR should be performed.

Experimental Protocol: NMR Analysis

• Dissolve a sufficient amount of the reference standard in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

• Acquire ¹H and ¹³C NMR spectra.

• Data Analysis and Comparison:

  • Compare the obtained chemical shifts, coupling constants, and integration values with the expected structure of 2-Amino-5-chlorothiazole hydrochloride.

  • The protonated thiazole ring should exhibit a characteristic singlet. The amine protons may appear as a broad singlet.

  • The ¹³C NMR spectrum should show the expected number of signals corresponding to the carbon atoms in the molecule.

  • Compare the spectra from different suppliers. They should be virtually identical. Any significant differences in chemical shifts or the presence of unexpected signals could indicate impurities or a different salt form.

Mass Spectrometry (MS)

MS is used to confirm the molecular weight of the compound.[5]

Experimental Protocol: Mass Spectrometry Analysis

• Prepare a dilute solution of the reference standard.

• Analyze using an appropriate ionization technique, such as Electrospray Ionization (ESI).

• Data Analysis and Comparison:

  • The mass spectrum should show a prominent ion corresponding to the protonated free base [C₃H₃ClN₂S + H]⁺ at m/z ≈ 135.9.

  • The isotopic pattern for the chlorine atom (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) should be observed for the molecular ion peak.

  • Compare the results across different suppliers to ensure consistency in the observed molecular ion and fragmentation patterns.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR provides information about the functional groups present in the molecule.

Experimental Protocol: FT-IR Analysis

• Acquire the FT-IR spectrum of the solid reference standard, typically using a KBr pellet or an ATR accessory.

• Data Analysis and Comparison:

  • Identify the characteristic absorption bands for the functional groups present in 2-Amino-5-chlorothiazole hydrochloride, such as N-H stretching of the amino group, C=N and C=C stretching of the thiazole ring, and the C-Cl stretching.

  • The spectra from different suppliers should be superimposable.

Part 4: Synthesis of Findings and Selection of a Primary Reference Standard

After completing the analytical testing, compile the data for a side-by-side comparison.

Comparative Data Summary Table:

Parameter	Supplier A	Supplier B	Supplier C	Ideal Characteristics
Stated Purity (CoA)	High purity (e.g., >99%) with detailed analytical data
Physical Appearance	White, free-flowing crystalline powder
HPLC Purity (%)	Highest percentage, minimal impurities
Number of Impurities >0.1%	Lowest number
¹H NMR	Conforms to structure, no extraneous peaks
¹³C NMR	Conforms to structure, no extraneous peaks
Mass Spec (m/z)	Correct molecular ion and isotopic pattern
FT-IR	Consistent with structure

Based on this comprehensive evaluation, you can confidently select the most suitable lot to serve as your in-house primary reference standard. This standard can then be used for the routine qualification of secondary or working standards.

Conclusion

The qualification of a chemical reference standard is a critical, yet often overlooked, aspect of ensuring data integrity in research and development. By implementing the systematic approach detailed in this guide, which is grounded in the principles of authoritative guidelines like the USP and ICH[6][7][8][9][10][11], you can make an informed, data-driven decision when selecting a 2-Amino-5-chlorothiazole hydrochloride reference standard. This diligence at the outset will undoubtedly contribute to the robustness and reliability of your scientific work.

References

• United States Pharmacopeia. General Chapter <621> Chromatography. [Link]

• USP-NF <621> Chromatography. [Link]

• ICH. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Agilent Technologies. Understanding the Latest Revisions to USP <621>. [Link]

• United States Pharmacopeia. Notice of Adoption of Harmonized Standard for <621> Chromatography. [Link]

• Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Scribd. USP-NF 621 Chromatography. [Link]

• Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• Starodub. Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

• The Royal Society of Chemistry. Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in presence of. [Link]

• CASSS. Reference Standards: Common Practices and Challenges. [Link]

• ResolveMass Laboratories Inc. Analytical Techniques for Reference Standard Characterization. [Link]

• Pharmaceutical Technology. Reference-Standard Material Qualification. [Link]

• The ABC's of Reference Standard Management. [Link]

• Wiley Online Library. Exploring the Potential of Multinuclear Solid‐State 1H, 13C, and 35Cl Magnetic Resonance To Characterize Static and Dynamic Disorder in Pharmaceutical Hydrochlorides. [Link]

• MRIGlobal. Four Keys to Reference Standard Management. [Link]

• PubChem. 2-Amino-5-chlorothiazole hydrochloride. [Link]

• ResearchGate. Calculated and experimental 13 C NMR chemical shifts. [Link]

• HELIX Chromatography. HPLC Methods for analysis of 2-Amino-5-methylthiazole. [Link]

• Amerigo Scientific. 2-Amino-5-chlorothiazole hydrochloride (95%). [Link]

• PubChem. 2-Amino-5-chlorothiazole. [Link]

• Pharmaffiliates. Hydrochlorothiazide-impurities. [Link]

• PMC. Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. [Link]

• MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

• PMC. Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. [Link]

• ResearchGate. (PDF) Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. [Link]

• PMC. Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. [Link]

• ResearchGate. FTIR, FT-Raman spectra and ab initio DFT vibrational analysis of 2-amino-5-chloropyridine. [Link]

• MDPI. Effect of Antihypertensive Drug (Chlorothiazide) on Fibrillation of Lysozyme: A Combined Spectroscopy, Microscopy, and Computational Study. [Link]

• CORE. Experimental (FT-IR and FT-Raman spectra) and Theoretical (Ab initio/HF, DFT/B3LYP) Study of 2-Amino-5-Chloropyridine and 2-Amin. [Link]

• OpenStax. 12.3 Mass Spectrometry of Some Common Functional Groups. [Link]

• PubChem. 2-Amino-5-Nitrothiazole. [Link]

• PubMed. Fragmentation patterns of protonated amino acids formed by atmospheric pressure chemical ionization. [Link]

• analysis of amino acids by high performance liquid chromatography. [Link]

• ResearchGate. (PDF) Validated Chromatographic Methods for Determination of Hydrochlorothiazide and Spironolactone in Pharmaceutical Formulation in Presence of Impurities and Degradants. [Link]

Sources

• 1. casss.org [casss.org]
• 2. pharmtech.com [pharmtech.com]
• 3. mriglobal.org [mriglobal.org]
• 4. 2-Amino-5-chlorothiazole hydrochloride (95%) - Amerigo Scientific [amerigoscientific.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. usp.org [usp.org]
• 7. <621> CHROMATOGRAPHY [drugfuture.com]
• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 9. Chromatography [usp.org]
• 10. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 11. fda.gov [fda.gov]

A Comparative Toxicological Guide to Aminothiazole Derivatives for the Research Scientist

The 2-aminothiazole moiety is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds, including approved pharmaceuticals.[1][2] Its synthetic accessibility and versatile chemical handles have made it a popular scaffold in drug discovery campaigns targeting a spectrum of diseases, from cancer to inflammatory conditions.[3][4] However, the scientific community has also flagged the 2-aminothiazole core as a potential "toxicophore," a structural element with an intrinsic propensity to be metabolized into reactive, toxic species.[1][2][5] This duality necessitates a thorough and comparative understanding of the toxicological profiles of aminothiazole derivatives for any researcher working with this chemical class.

This guide provides an in-depth comparative analysis of the toxicology of aminothiazole derivatives, offering experimental data, detailed protocols for key toxicological assays, and an exploration of the underlying molecular mechanisms. Our aim is to equip researchers, scientists, and drug development professionals with the critical knowledge to navigate the toxicological risks associated with these compounds and to guide the design of safer, more effective therapeutic agents.

The Dichotomy of Aminothiazole: Privileged Scaffold vs. Toxicophore

The therapeutic utility of the 2-aminothiazole scaffold is well-documented, with its derivatives demonstrating a broad range of pharmacological activities.[4][6] However, the thiazole ring, particularly when unsubstituted at the C4 and C5 positions, is susceptible to metabolic activation, primarily through cytochrome P450-mediated epoxidation.[1][7] This metabolic process can generate reactive epoxide intermediates that can covalently bind to cellular macromolecules, such as proteins and DNA, leading to cellular dysfunction and toxicity.[1][7]

The toxicological endpoints associated with aminothiazole derivatives are varied and include:

• Hepatotoxicity: The liver, being the primary site of drug metabolism, is a major target for aminothiazole-induced toxicity.[8][9]

• Genotoxicity: The ability of reactive metabolites to interact with DNA raises concerns about the mutagenic and carcinogenic potential of these compounds.

• Cytotoxicity: Direct cellular damage can occur in various cell types, leading to cell death via apoptosis or necrosis.

• Neurotoxicity and Reproductive Toxicity: Chronic exposure to certain aminothiazole derivatives has been linked to adverse effects on the nervous and reproductive systems.

Crucially, the toxicological profile of an aminothiazole derivative is not solely dictated by the core structure but is significantly influenced by the nature and position of its substituents. Strategic modifications to the aminothiazole scaffold can mitigate metabolic activation and reduce toxicity, a key principle in modern drug design.

Comparative Toxicological Data of Aminothiazole Derivatives

A direct and comprehensive comparison of the toxicity of all aminothiazole derivatives is challenging due to the vast chemical space they occupy and the variability in experimental conditions across different studies. However, by compiling available data, we can discern important structure-toxicity relationships.

In Vitro Cytotoxicity Data

The following table summarizes the cytotoxic activity (IC50 values) of various aminothiazole derivatives against different human cancer and normal cell lines. It is important to note that direct comparison of IC50 values across different cell lines and studies should be done with caution.

Compound/Derivative	Cell Line	IC50 (µM)	Reference
Compound 12	Normal Cells	No toxicity at active concentration	[10]
Compound 27	HeLa	1.6 ± 0.8	[10]
A549	Strong antiproliferative activity	[10]
Compound 28	HT29	0.63	[9]
HeLa	6.05	[9]
A549	8.64	[9]
Compound 84b	Normal Cells	7.97	[9]
Thiazole-amino acid hybrid 5f	A549	Stronger than 5-FU (IC50 = 3.49)	[9]
HeLa	Stronger than 5-FU (IC50 = 7.59)	[9]
MCF-7	Stronger than 5-FU (IC50 = 8.74)	[9]
Aminothiazole-paeonol derivatives	Normal Cells	Lower cytotoxicity than 5-FU	[11]
Hybrid compounds	Normal liver cells	Considerably less toxic than Tamoxifen	[12]
Monosubstituted compounds 4 & 6	HEK293	8 and 23.5 µg/mL respectively	[13]
Disubstituted compounds 18, 22, 23, & 25	HEK293	>12 µg/mL	[13]

Structure-Toxicity Relationship Insights:

• Substitution at C4 and C5: The presence of substituents at the C4 and C5 positions of the thiazole ring can hinder the metabolic epoxidation, thereby reducing the formation of reactive metabolites and lowering toxicity.[5]

• Aromatic Substituents: The nature of aromatic substituents can significantly impact cytotoxicity. For instance, in a series of 2-amino-4-phenylthiazole derivatives, a meta-halogen on the phenyl ring conferred better antitumor activity than a meta-methyl group.[9]

• Lipophilicity: The overall lipophilicity of the molecule, influenced by its various substituents, can affect its distribution and accumulation in different tissues, thereby influencing its toxic potential.

Key Toxicological Mechanisms and Signaling Pathways

Understanding the molecular mechanisms underlying the toxicity of aminothiazole derivatives is crucial for both risk assessment and the development of safer alternatives. Two key pathways are often implicated: oxidative stress and apoptosis.

Oxidative Stress and the Keap1-Nrf2 Pathway

Many toxic compounds, including reactive metabolites of aminothiazole derivatives, can induce oxidative stress by increasing the production of reactive oxygen species (ROS). Cells have an intricate defense system against oxidative stress, with the Keap1-Nrf2 pathway playing a central role.[14][15]

Under normal conditions, the transcription factor Nrf2 is kept at low levels by its repressor protein Keap1, which targets it for ubiquitination and proteasomal degradation.[16] Upon exposure to oxidative stress, reactive cysteines in Keap1 are modified, leading to a conformational change that prevents it from binding to Nrf2.[14] This allows newly synthesized Nrf2 to accumulate, translocate to the nucleus, and bind to the Antioxidant Response Element (ARE) in the promoter region of various cytoprotective genes, including those encoding for antioxidant enzymes like heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1).[15]

Caption: The intrinsic and extrinsic pathways of apoptosis.

Experimental Protocols for Toxicological Assessment

To ensure the reproducibility and reliability of toxicological data, standardized experimental protocols are essential. Here, we provide detailed, step-by-step methodologies for key in vitro and in vivo assays used to evaluate the toxicity of aminothiazole derivatives.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability. [17][18] Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically. [17] Experimental Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2). [19]2. Compound Preparation: Prepare a stock solution of the aminothiazole derivative in a suitable solvent (e.g., DMSO). Make serial dilutions of the compound in cell culture medium to achieve the desired final concentrations.

• Cell Treatment: Remove the old medium from the wells and add the medium containing the different concentrations of the aminothiazole derivative. Include a vehicle control (medium with the same concentration of solvent used for the drug) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Reagent Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, or until a purple precipitate is visible. [19]6. Formazan Solubilization: Carefully remove the MTT-containing medium and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized detergent solution) to each well to dissolve the formazan crystals. [19]7. Absorbance Reading: Gently shake the plate for a few minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Genotoxicity Assessment: The Comet Assay

The single-cell gel electrophoresis (SCGE) or Comet assay is a sensitive method for detecting DNA damage in individual cells. [20] Principle: Cells are embedded in agarose on a microscope slide, lysed to remove membranes and proteins, and then subjected to electrophoresis. Damaged DNA fragments migrate out of the nucleus, forming a "comet tail," the length and intensity of which are proportional to the amount of DNA damage. [5] Experimental Workflow:

Caption: Workflow for the Comet genotoxicity assay.

Detailed Protocol:

• Cell Preparation and Treatment: Treat cells in suspension or as a monolayer with various concentrations of the aminothiazole derivative for a defined period. Include a negative (vehicle) and a positive (a known genotoxic agent) control.

• Slide Preparation: Mix the treated cells with low-melting-point agarose and pipette the mixture onto a pre-coated microscope slide. Allow the agarose to solidify.

• Lysis: Immerse the slides in a cold lysis solution (high salt and detergent) and incubate, typically overnight at 4°C, to lyse the cells and nuclear membranes. [20]4. DNA Unwinding: Place the slides in a horizontal gel electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer (pH > 13) and let the DNA unwind for a specific time (e.g., 20-40 minutes). [11]5. Electrophoresis: Apply a voltage to the electrophoresis tank for a set duration (e.g., 20-30 minutes) to allow the fragmented DNA to migrate towards the anode. [11]6. Neutralization and Staining: After electrophoresis, gently remove the slides and neutralize them with a neutralization buffer (e.g., Tris-HCl, pH 7.5). [11]Stain the DNA with a fluorescent dye such as SYBR Green or ethidium bromide. [21]7. Visualization and Scoring: Visualize the comets using a fluorescence microscope. Capture images and analyze them using specialized software to quantify the extent of DNA damage (e.g., tail length, percentage of DNA in the tail).

In Vivo Hepatotoxicity Assessment

In vivo studies in animal models are crucial for evaluating the systemic toxicity of a compound, with a particular focus on hepatotoxicity.

Principle: Rodents are treated with the aminothiazole derivative, and the effects on the liver are assessed through biochemical analysis of blood serum and histopathological examination of liver tissue.

Experimental Workflow:

Caption: Workflow for in vivo hepatotoxicity assessment.

Detailed Protocol:

• Animal Selection and Acclimatization: Use a suitable rodent species (e.g., Wistar rats or BALB/c mice) and allow them to acclimatize to the laboratory conditions for at least one week.

• Dosing and Administration: Determine the dose levels based on acute toxicity studies (e.g., LD50 determination according to OECD guidelines). [1][22]Administer the aminothiazole derivative, typically via oral gavage, for a specified duration (e.g., single dose for acute toxicity, or repeated doses for sub-acute or chronic toxicity). Include a vehicle control group.

• Clinical Observations: Observe the animals daily for any clinical signs of toxicity, such as changes in behavior, appearance, or activity. Record body weights regularly.

• Blood Collection and Serum Analysis: At the end of the study, collect blood samples via a suitable method (e.g., cardiac puncture under anesthesia). Separate the serum and analyze it for key liver function enzymes, including alanine aminotransferase (ALT), aspartate aminotransferase (AST), and alkaline phosphatase (ALP). [23]5. Histopathological Examination: After blood collection, euthanize the animals and perform a gross necropsy, paying close attention to the liver. Collect liver tissue samples and fix them in 10% neutral buffered formalin. Process the tissues, embed them in paraffin, section them, and stain with hematoxylin and eosin (H&E) for microscopic examination by a qualified pathologist. [23]6. Data Analysis: Statistically analyze the biochemical data and qualitatively and semi-quantitatively score the histopathological findings (e.g., necrosis, inflammation, steatosis).

Conclusion and Future Perspectives

The 2-aminothiazole scaffold remains a valuable asset in the drug discovery toolbox. However, its inherent potential for metabolic activation and subsequent toxicity cannot be overlooked. A thorough and comparative toxicological evaluation is paramount in the development of any new aminothiazole-based therapeutic agent.

This guide has provided a framework for understanding and assessing the toxicological risks associated with aminothiazole derivatives. By employing the detailed experimental protocols and considering the underlying mechanistic pathways, researchers can make more informed decisions in their drug discovery programs. The key to success lies in a proactive approach to toxicology, where structure-toxicity relationships are explored early in the design process to engineer safer and more effective medicines. Future research should focus on developing more predictive in silico models for toxicity and on establishing standardized in vitro assays that can more accurately reflect in vivo human toxicity, further reducing the reliance on animal testing.

References

• Jakopin, Ž. (2020). 2-aminothiazoles in drug discovery: Privileged structures or toxicophores? Chemico-Biological Interactions, 330, 109244. [Link]

• ResearchGate. (n.d.). 2-aminothiazoles in drug discovery: Privileged structures or toxicophores?[Link]

• Subramanian, R., et al. (2010). Cytochrome P450-Mediated Epoxidation of 2-Aminothiazole-Based AKT Inhibitors: Identification of Novel GSH Adducts and Reduction of Metabolic Activation through Structural Changes Guided by in Silico and in Vitro Screening. Chemical Research in Toxicology, 23(3), 653–663. [Link]

• Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications. (2023). Cureus, 15(9), e45359. [Link]

• OECD. (1987). Test Guideline 401: Acute Oral Toxicity. [Link]

• McGill University. (2015). Comet Assay Protocol. [Link]

• Tice, R. R., et al. (2000). Single Cell Gel/Comet Assay: Guidelines for In Vitro and In Vivo Genetic Toxicology Testing. Environmental and Molecular Mutagenesis, 35(3), 206-221. [Link]

• Cregan, S. P., et al. (2004). Intrinsic and extrinsic pathway signaling during neuronal apoptosis: lessons from the analysis of mutant mice. The Journal of Cell Biology, 164(6), 913–921. [Link]

• Creative Bioarray. (n.d.). Caspase Activity Assay. [Link]

• ResearchGate. (n.d.). Intrinsic and extrinsic apoptosis pathways. [Link]

• SlideShare. (n.d.). Acute Toxicology by OECD Guidelines. [Link]

• CLYTE Technologies. (n.d.). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

• Baird, L., & Dinkova-Kostova, A. T. (2020). The Molecular Mechanisms Regulating the KEAP1-NRF2 Pathway. Journal of Biological Chemistry, 295(46), 15476–15495. [Link]

• Sino Biological. (n.d.). Extrinsic And Intrinsic Apoptosis Signaling Pathway. [Link]

• Altogen Labs. (n.d.). Acute Toxicology Test OECD 425. [Link]

• ResearchGate. (2001). OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure. [Link]

• 21st Century Pathology. (2023). The Comet Assay: A Straight Way to Estimate Geno-Toxicity. [Link]

• Tice, R. R., Agurell, E., Anderson, D., Burlinson, B., Hartmann, A., Kobayashi, H., Miyamae, Y., Rojas, E., Ryu, J. C., & Sasaki, Y. F. (2000). Single cell gel/comet assay: guidelines for in vitro and in vivo genetic toxicology testing. Environmental and molecular mutagenesis, 35(3), 206–221. [Link]

• Al-Abdullah, E. S., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Journal of Advanced Research, 29, 1-23. [Link]

• SlideShare. (n.d.). Comet Assay. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. [Link]

• MP Biomedicals. (n.d.). Caspase 3 Activity Assay Kit. [Link]

• Chen, X., et al. (2024). Keap1-Nrf2 pathway: a key mechanism in the occurrence and development of cancer. Frontiers in Pharmacology, 15, 1369317. [Link]

• ResearchGate. (n.d.). IC 50 (μg mL) values for HEK293 cells treated with the most potent compounds. [Link]

• Menshchikova, E. B., et al. (2013). Mechanism of the Nrf2/Keap1/ARE signaling system. Biochemistry (Moscow) Supplement Series B: Biomedical Chemistry, 7(1), 75–89. [Link]

• ResearchGate. (n.d.). The Keap1-Nrf2 pathway: Mechanisms of activation and dysregulation in cancer. [Link]

• Tanase, D. M., et al. (2021). Oxidative Stress and NRF2/KEAP1/ARE Pathway in Diabetic Kidney Disease (DKD): New Perspectives. International Journal of Molecular Sciences, 22(19), 10743. [Link]

• ResearchGate. (n.d.). Table 2 IC 50 values on normal human embryonic kidney (HEK-293) cell.... [Link]

• Kalpana, K., et al. (2008). Antioxidant potential of aminothiazole derivative and its protective effect on H(2)O(2)-induced oxidative damage on pBR322 DNA and RBC cellular membrane. Molecular and Cellular Biochemistry, 314(1-2), 95–103. [Link]

• Uchikawa, O., et al. (1996). In vivo biological activity of antioxidative aminothiazole derivatives. Chemical & Pharmaceutical Bulletin, 44(11), 2070–2077. [Link]

• ResearchGate. (n.d.). Antioxidant potential of aminothiazole derivative and its protective effect on H2O2-induced oxidative damage on pBR322 DNA and RBC cellular membrane. [Link]

• Khalifa, M. E. (2015). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Acta Chimica Slovenica, 62(2), 267-286. [Link]

• J-Stage. (n.d.). IN VIVO HEPATOTOXICITY STUDY OF RATS IN COMPARISON WITH IN VITRO HEPATOTOXICITY SCREENING SYSTEM. [Link]

• ResearchGate. (n.d.). IC 50 values of HEK 293, CaCo-2, MCF-7, and A549 cell lines after.... [Link]

• ResearchGate. (n.d.). The ranking of 2-aminothiazoles derivatives 2a-g on the N scale, as defined by Mayr et al.. [Link]

• Li, X., et al. (2023). Advancing hepatotoxicity assessment: current advances and future directions. Cell Biology and Toxicology, 39(6), 1-24. [Link]

• Mirsalis, J. C., & Steinmetz, K. L. (1987). A protocol and guide for the in vivo rat hepatocyte DNA-repair assay. Mutation Research/Genetic Toxicology, 189(2), 153–161. [Link]

• Archives of Medical Science. (2016). Histopathological and biochemical assessment of liver damage in albino Wistar rats treated with cytotoxic platinum compounds i. [Link]

• Archives of Medical Science. (n.d.). Histopathological and biochemical assessment of liver damage in albino Wistar rats treated with cytotoxic platinum compounds in combination with 5-fluorouracil. [Link]

Sources

• 1. Acute Toxicity Studies - Study Design of OECD Guideline 425: Acute oral toxicity – up and down procedure - Tox Lab [toxlab.co]
• 2. bb3r.de [bb3r.de]
• 3. The Molecular Mechanisms Regulating the KEAP1-NRF2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 21stcenturypathology.com [21stcenturypathology.com]
• 6. mpbio.com [mpbio.com]
• 7. Intrinsic and Extrinsic Pathways of Apoptosis | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. sinobiological.com [sinobiological.com]
• 9. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Acute Toxicology Test OECD 425 - Altogen Labs [altogenlabs.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Oxidative Stress and NRF2/KEAP1/ARE Pathway in Diabetic Kidney Disease (DKD): New Perspectives [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. MTT assay protocol | Abcam [abcam.com]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. atcc.org [atcc.org]
• 20. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 21. b.aun.edu.eg [b.aun.edu.eg]
• 22. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 23. archivesofmedicalscience.com [archivesofmedicalscience.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Amino-5-chlorothiazole hydrochloride

For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical reagent extends far beyond the bench. Proper disposal is not merely a procedural afterthought; it is a critical component of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a comprehensive, technically grounded protocol for the safe handling and disposal of 2-Amino-5-chlorothiazole hydrochloride (CAS: 55506-37-1), ensuring that your work remains both innovative and responsible.

Core Hazard Profile & Safety Imperatives

Understanding the intrinsic hazards of a compound is the foundation of its safe management. 2-Amino-5-chlorothiazole hydrochloride is not a benign substance; its reactivity and toxicity necessitate a cautious and informed approach. The primary hazards stem from its potential to cause significant irritation and damage upon contact and its harmful nature if ingested.[1][2]

Causality of Handling Procedures: The stringent protocols outlined in this guide are a direct response to these identified risks. For instance, the emphasis on avoiding dust formation is crucial because fine particulates increase the risk of inadvertent inhalation, which can cause respiratory irritation.[2][3] Similarly, the classification as a serious eye irritant mandates the use of robust eye protection beyond standard safety glasses.[1]

Table 1: Chemical and Hazard Identification Summary

Property	Identifier	Source(s)
Chemical Name	2-Amino-5-chlorothiazole hydrochloride	[3]
CAS Number	55506-37-1	[3][4]
Molecular Formula	C₃H₄Cl₂N₂S	[2]
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH317: May cause an allergic skin reactionH318: Causes serious eye damageH335: May cause respiratory irritation	[1][2]

| Hazardous Combustion Products | Carbon oxides (CO, CO₂), Nitrogen oxides (NOx), Sulphur oxides (SOx), Hydrogen chloride gas |[3] |

Personal Protective Equipment (PPE): A Non-Negotiable Standard

Before handling or preparing 2-Amino-5-chlorothiazole hydrochloride for disposal, the appropriate PPE must be donned. This equipment serves as your primary barrier against exposure.

Experimental Protocol: PPE Selection and Use

• Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4] A face shield should be worn over goggles if there is a significant risk of splashes, particularly when handling solutions.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile) of a suitable thickness. Inspect gloves for tears or punctures before each use. Contaminated gloves should be disposed of as hazardous solid waste.

• Body Protection: A standard laboratory coat is mandatory. For tasks with a higher risk of contamination, such as cleaning up large spills, a chemically resistant apron or coveralls should be used.[4]

• Respiratory Protection: All handling of the solid compound that may generate dust must be performed in a certified chemical fume hood to ensure adequate ventilation.[3] If a fume hood is not available or during a large spill, a NIOSH-approved respirator with appropriate cartridges for organic vapors and acid gases should be used.

Waste Segregation & Collection: The Core Disposal Workflow

The fundamental principle of hazardous waste management is segregation. Mixing incompatible waste streams can lead to dangerous chemical reactions, complicate the disposal process, and violate regulatory standards. All waste generated from 2-Amino-5-chlorothiazole hydrochloride must be treated as hazardous waste.[5][6]

Step-by-Step Methodologies for Waste Collection

A. Solid Waste:

• Designation: Solid waste includes unused or expired reagents, contaminated gloves, weigh boats, paper towels, and other consumables.

• Collection: Place all solid waste into a designated, robust, and leak-proof hazardous waste container with a secure lid. The container must be clearly labeled.[5]

• Labeling: The label must read "Hazardous Waste" and include the full chemical name: "Waste 2-Amino-5-chlorothiazole hydrochloride". Do not use abbreviations.

B. Liquid Waste:

• Designation: Liquid waste includes solutions containing the compound and the first solvent rinse of any emptied container.[5]

• Collection: Collect all liquid waste in a dedicated, shatter-resistant, and leak-proof hazardous waste container (e.g., a plastic-coated glass or polyethylene carboy).

• Segregation: Crucially, do not mix this waste stream with other incompatible wastes, particularly strong oxidizing agents.[7]

• Labeling: Label the container with "Hazardous Waste," the full chemical name, and the approximate concentration and solvent composition.

C. Empty Container Disposal:

• Regulatory Mandate: Empty containers that once held 2-Amino-5-chlorothiazole hydrochloride are not considered regular trash. They must be managed as hazardous waste until properly decontaminated.[5]

• Procedure:

  • Rinse the container with a suitable solvent (e.g., water or methanol) at least once.

  • Collect this first rinsate and dispose of it as liquid hazardous waste.[5]

  • Subsequent rinses may be collected as well, depending on local institutional policy.

  • After rinsing, deface the original label on the container to prevent misuse.

  • Puncture the container to render it unusable before placing it in a designated bin for disposal via your institution's EHS office.[5]

Spill Management: An Immediate Response Protocol

In the event of a spill, a swift and correct response is critical to mitigate exposure and environmental contamination.

• Evacuate & Secure: Immediately alert others in the area and evacuate all non-essential personnel. Restrict access to the spill zone.[3]

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at the proper operating height.

• Don PPE: Before attempting any cleanup, don the full PPE outlined in Section 2, including respiratory protection if necessary.

• Contain & Clean:

  • For solid spills , carefully sweep or scoop the material to avoid creating dust.[3][4] Place the collected solid into a labeled hazardous waste container.

  • For liquid spills , cover with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Decontaminate: Once the bulk of the spill is collected, decontaminate the area with soap and water or an appropriate laboratory detergent.

• Dispose of Cleanup Materials: All materials used for cleanup (absorbent pads, wipes, contaminated PPE) must be collected and disposed of as solid hazardous waste.[5]

• Report: Report the incident to your institution's Environmental Health & Safety (EHS) department in accordance with internal policy.[5]

The Final Disposal Pathway: From Lab to Licensed Facility

Disposal of 2-Amino-5-chlorothiazole hydrochloride is not a task for municipal waste systems. It requires a licensed and approved hazardous waste management service.

• Storage: Store all sealed and properly labeled hazardous waste containers in a designated, cool, dry, and well-ventilated satellite accumulation area. This area should be secure and accessible only to authorized personnel.[5]

• Coordination: Contact your institution's EHS department or equivalent safety office to schedule a pickup.[5]

• Documentation: Provide the EHS office or the disposal contractor with the Safety Data Sheet (SDS) for the chemical. This is a legal and safety requirement, as it informs the handlers of the material's hazards and proper management procedures.[5]

• Professional Disposal: The licensed contractor will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF). The most common disposal method for chlorinated organic compounds is high-temperature incineration, which ensures complete destruction of the hazardous components.[8]

Diagram: Disposal Decision Workflow

The following diagram outlines the logical steps and decision points for the proper management and disposal of waste generated from 2-Amino-5-chlorothiazole hydrochloride.

Caption: Workflow for the safe disposal of 2-Amino-5-chlorothiazole hydrochloride.

References

• Chemical Label: 2-amino-5-chlorothiazole hydrochloride.

• 2-Amino-5-chlorothiazole hydrochloride PubChem CID 148743. National Center for Biotechnology Information. [Link]

• 2-Amino-5-chlorothiazole PubChem CID 38942. National Center for Biotechnology Information. [Link]

• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. U.S. Environmental Protection Agency. [Link]

Sources

• 1. chemical-label.com [chemical-label.com]
• 2. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Amino-5-chlorothiazole Hydrochloride

This guide provides an in-depth operational plan for the safe handling of 2-Amino-5-chlorothiazole hydrochloride (CAS No: 55506-37-1). As a crucial building block in pharmaceutical synthesis, its potent chemical properties demand a rigorous and well-understood safety protocol. This document moves beyond a simple checklist, explaining the causality behind each procedural step to empower researchers, scientists, and drug development professionals with the knowledge to create a self-validating system of safety in their laboratories.

Hazard Profile Analysis: Understanding the "Why"

2-Amino-5-chlorothiazole hydrochloride is a solid, cream-colored powder that presents multiple health hazards.[1] A thorough understanding of its GHS (Globally Harmonized System) classification is the foundation upon which all safety protocols are built. These are not abstract warnings; they are direct indicators of potential harm that dictate our choice of protective equipment.

Hazard Class & Category	GHS Hazard Statement	Signal Word	Practical Implication in the Lab
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed[2][3]	Danger [2]	Ingestion of even small quantities can cause significant illness. This underscores the need for strict hygiene practices and preventing hand-to-mouth contact.
Skin Irritation (Category 2)	H315: Causes skin irritation[2][3]	Danger	Direct contact can lead to redness, inflammation, or dermatitis. This necessitates robust skin and body protection.
Skin Sensitization (Category 1)	H317: May cause an allergic skin reaction[2][3]	Danger	This is a critical hazard. Initial exposures may only cause minor irritation, but repeated contact can lead to a permanent allergic sensitivity, where even minuscule future exposures trigger a severe skin reaction.
Serious Eye Damage (Category 1)	H318: Causes serious eye damage[2][3]	Danger	The risk of irreversible eye injury from splashes or airborne dust is high. This makes uncompromising eye and face protection mandatory.
STOT, Single Exposure (Category 3)	H335: May cause respiratory irritation[2][3]	Danger	As a fine powder, the dust is easily aerosolized. Inhalation can irritate the nose, throat, and lungs, leading to respiratory discomfort.[2]

The Hierarchy of Controls: A Foundational Safety Principle

Before we discuss Personal Protective Equipment (PPE), it is crucial to place it in its proper context within the hierarchy of controls. PPE is the last line of defense.[4] The most effective safety measures are those that engineer out the hazard or change administrative practices.

• Elimination/Substitution : Not applicable when the use of this specific molecule is required.

• Engineering Controls : This is the most critical primary barrier. All handling of 2-Amino-5-chlorothiazole hydrochloride powder must be performed within a certified chemical fume hood. This contains the dust and vapors at the source, drastically reducing inhalation risk.

• Administrative Controls : Implementing robust Standard Operating Procedures (SOPs), providing thorough training, and clearly demarcating handling areas.

• Personal Protective Equipment (PPE) : The equipment worn by the user to protect against hazards that remain after implementing higher-level controls.

Mandated Personal Protective Equipment (PPE) Protocol

The selection of PPE must directly address the hazards identified in Section 1. The following protocol is considered the minimum standard for handling this compound.

Eye and Face Protection

Due to the H318 classification (Causes serious eye damage), standard safety glasses are insufficient.[5]

• Required : Chemical splash goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166 are mandatory.[1] They must provide a complete seal around the eyes to protect from airborne dust and potential splashes.[5]

• Recommended for High-Risk Tasks : When handling larger quantities (>50g) or performing operations with a significant splash potential (e.g., dissolution in a large volume of solvent), a full-face shield should be worn over the chemical splash goggles.[4][6]

Hand Protection

The compound's capacity to cause skin irritation and, more importantly, sensitization (H315, H317) makes glove selection and use a critical control point.

• Required : Disposable, powder-free nitrile gloves are the standard recommendation.[7] Nitrile provides good resistance to a range of chemicals for incidental contact.[5] Powder-free gloves prevent the powder from contaminating the work area.[4]

• Best Practice : Double-gloving is highly recommended. This provides an additional layer of protection and allows for the safe removal of the outer glove immediately after handling the solid, minimizing the spread of contamination within the fume hood.[4] Gloves should be changed every 30-60 minutes or immediately if contamination is suspected.[4]

Body Protection

Protecting the skin from accidental contact is essential to prevent irritation and sensitization.

• Required : A clean, buttoned laboratory coat is the minimum requirement.[1] It should have long sleeves and tight-fitting knit or elastic cuffs to prevent dust from entering.

• Recommended for High-Risk Tasks : For tasks involving larger quantities or a high risk of spills, a chemical-resistant apron worn over the lab coat provides an additional barrier.[7]

Respiratory Protection

While the primary defense against inhalation is the fume hood, respiratory protection may be required in specific scenarios.

• Standard Operations : When working within a properly functioning chemical fume hood, no additional respiratory protection is typically needed.[7]

• Emergency or High-Risk Scenarios : If a significant spill occurs outside of a fume hood, or if engineering controls fail, respiratory protection is necessary. A full-face particle respirator with N100 (US) or P3 (EU) cartridges is the appropriate choice.[6] A standard surgical mask or N95 dust mask offers protection against particles but may not be sufficient for all emergency scenarios involving chemical exposure.[8]

Procedural Workflow: A Step-by-Step Guide to Safe Handling

This section provides a direct, procedural guide for a common laboratory task: weighing and preparing a solution of 2-Amino-5-chlorothiazole hydrochloride.

Step 1: Preparation and Area Setup

• Verify that the chemical fume hood has a current certification and is functioning correctly.

• Decontaminate the work surface inside the fume hood.

• Gather all necessary equipment (spatulas, weigh paper/boat, beaker, solvent, magnetic stir bar, etc.) and place it inside the fume hood to minimize reaching in and out.

• Prepare a labeled hazardous waste container for contaminated consumables.[9]

Step 2: Donning PPE

PPE must be donned in a specific order to ensure proper coverage:

• Laboratory Coat

• Inner Pair of Nitrile Gloves

• Outer Pair of Nitrile Gloves (cuffs pulled over the lab coat sleeves)

• Chemical Splash Goggles

• Face Shield (if required)

Step 3: Handling the Chemical

• Perform all manipulations deep within the fume hood, at least 6 inches from the sash.

• Carefully open the container of 2-Amino-5-chlorothiazole hydrochloride, avoiding any puff of dust.

• Use a dedicated spatula to carefully transfer the desired amount to a weigh boat. Avoid scooping in a way that generates airborne dust.

• Once weighing is complete, carefully transfer the solid to the designated vessel.

• Tightly cap the stock container.

• Immediately dispose of the contaminated weigh boat and any other single-use items (like pipette tips) into the designated hazardous waste container within the hood.[9]

• Carefully remove the outer pair of gloves and dispose of them in the hazardous waste container. Proceed with the clean, inner gloves.

Step 4: Decontamination and Doffing PPE

• Wipe down the work surface and any contaminated equipment with an appropriate solvent.

• Close the fume hood sash.

• PPE must be removed in the reverse order of donning to prevent self-contamination:

  • Face Shield (if used)

  • Outer Gloves (if not already removed)

  • Laboratory Coat (fold it inward on itself)

  • Chemical Splash Goggles

  • Inner Gloves

• Wash hands thoroughly with soap and water immediately after removing all PPE. [1][6]

Sources

• 1. fishersci.com [fishersci.com]
• 2. 2-Amino-5-chlorothiazole hydrochloride | C3H4Cl2N2S | CID 148743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemical-label.com [chemical-label.com]
• 4. pppmag.com [pppmag.com]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. 2-AMINO-5-CHLOROTHIAZOLE HYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]